2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b][1,4]dioxin-6-amine

• CAS: 89586-07-2

Core Science & Biosynthesis

An In-depth Technical Guide to 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and potential applications of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine (CAS No. 89586-07-2). This compound is a fluorinated analog of the well-known 1,4-benzodioxan-6-amine, a versatile scaffold in medicinal chemistry. The introduction of the tetrafluorinated dioxin ring significantly modulates the electronic and lipophilic properties of the molecule, making it a valuable building block for the development of novel therapeutic agents and functional materials. This guide will delve into its structural features, spectroscopic data, proposed synthetic routes, and potential reactivity, offering insights for its application in research and drug discovery.

Introduction: The Significance of Fluorination in Drug Discovery

The incorporation of fluorine into organic molecules is a widely employed strategy in modern drug discovery.[1][2] The unique properties of the fluorine atom, such as its small size, high electronegativity, and the strength of the carbon-fluorine bond, can profoundly influence a molecule's pharmacokinetic and pharmacodynamic profile.[3] Strategic fluorination can enhance metabolic stability, improve membrane permeability, and modulate the acidity or basicity of nearby functional groups, leading to improved potency and a better safety profile.[1]

The 1,4-benzodioxane scaffold is a privileged structure in medicinal chemistry, appearing in a variety of biologically active compounds.[4] The non-fluorinated analog, 2,3-dihydrobenzo[b][4][5]dioxin-6-amine, has been utilized in the synthesis of compounds with potential antidepressant and anti-tumor activities.[6][7] The introduction of the 2,2,3,3-tetrafluoro substitution on the dioxin ring of this scaffold presents an opportunity to explore new chemical space and develop novel compounds with potentially enhanced therapeutic properties.

Physicochemical and Spectroscopic Properties

While detailed experimental data for 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine is not extensively published in peer-reviewed literature, its fundamental properties can be summarized from available commercial sources and predicted based on its structure.

Physical Properties

Property	Value	Source
CAS Number	89586-07-2	[8]
Molecular Formula	C₈H₅F₄NO₂	[8]
Molecular Weight	223.13 g/mol	[8]
Appearance	Likely a solid at room temperature	Inferred
Solubility	Expected to be soluble in common organic solvents like DMSO, DMF, and chlorinated solvents.	Inferred

Spectroscopic Data (Predicted)

Detailed, experimentally verified spectroscopic data for this specific molecule is scarce in the public domain. However, based on the analysis of structurally similar compounds, the following spectral characteristics can be anticipated. Commercial suppliers may provide compound-specific data upon request.[8]

• ¹H NMR: The proton NMR spectrum is expected to be relatively simple, showing signals corresponding to the aromatic protons and the amine protons. The chemical shifts of the aromatic protons will be influenced by the electron-withdrawing nature of the tetrafluoro-dioxin ring and the electron-donating amine group.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for the aromatic carbons and the carbons of the tetrafluorinated dioxin ring. The chemical shifts of the carbons directly bonded to fluorine will exhibit characteristic splitting due to C-F coupling.

• ¹⁹F NMR: The fluorine NMR spectrum is a crucial tool for characterizing this molecule. It is expected to show a single resonance for the four equivalent fluorine atoms on the dioxin ring. The chemical shift will be indicative of the electronic environment of the CF₂ groups.

• Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound (223.13 g/mol ). Fragmentation patterns would likely involve the loss of the amine group or cleavage of the dioxin ring.

Synthesis and Reactivity

A detailed, peer-reviewed synthesis of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine has not been prominently reported. However, a plausible synthetic route can be proposed based on established methodologies for the synthesis of related fluorinated aromatic amines and benzodioxanes.

Proposed Synthetic Pathway

A logical approach to the synthesis would involve the construction of the tetrafluorobenzodioxin ring followed by the introduction of the amine functionality.

Caption: Proposed synthetic pathway for 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine.

Step-by-step Protocol (Hypothetical):

• Formation of the Tetrafluorobenzodioxin Ring: The synthesis would likely start from a suitably substituted catechol or phenol derivative. For instance, reaction of a protected 4-nitrocatechol with tetrafluoroethylene (TFE) under appropriate conditions could yield the 6-nitro-2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin intermediate. This reaction often requires high pressure and temperature.

• Reduction of the Nitro Group: The nitro group of the intermediate can then be reduced to the primary amine using standard procedures. Common methods include catalytic hydrogenation (e.g., using hydrogen gas and a palladium on carbon catalyst) or chemical reduction (e.g., with tin(II) chloride in hydrochloric acid).[5]

Chemical Reactivity

The chemical reactivity of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine is dictated by the interplay of the electron-donating aromatic amine and the strongly electron-withdrawing tetrafluorinated dioxin moiety.

• Amine Group Reactivity: The primary amine is expected to undergo typical reactions of aromatic amines, such as acylation, alkylation, diazotization, and formation of sulfonamides. These reactions provide a handle for further derivatization and the introduction of diverse functional groups.

• Aromatic Ring Reactivity: The aromatic ring is activated towards electrophilic substitution by the amine group, but deactivated by the electron-withdrawing effect of the tetrafluoro-dioxin ring. The directing effect of the amine group would favor substitution at the positions ortho and para to the amine. However, the overall electron deficiency of the ring may necessitate harsher conditions for electrophilic aromatic substitution reactions.

• Stability of the Tetrafluoro-dioxin Ring: The perfluorinated dioxin ring is expected to be highly stable towards many chemical transformations due to the strength of the C-F bonds.

Applications in Drug Discovery and Medicinal Chemistry

While specific applications of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine in drug development are not widely documented, its structure suggests significant potential as a building block in medicinal chemistry.

Bioisosteric Replacement

The tetrafluoro-dihydrobenzodioxin moiety can serve as a bioisostere for other aromatic and heterocyclic systems. Its unique electronic properties and lipophilicity can be exploited to fine-tune the drug-like properties of a lead compound. The fluorine atoms can engage in favorable orthogonal multipolar interactions with protein targets, potentially enhancing binding affinity and selectivity.

Scaffold for Novel Therapeutics

The amine functionality provides a convenient point for the elaboration of more complex molecules. By coupling this core with various carboxylic acids, sulfonyl chlorides, or other electrophilic partners, a library of novel compounds can be generated for screening against a wide range of biological targets. Given the biological activities of non-fluorinated benzodioxane amines, derivatives of the title compound could be investigated for applications in areas such as:

• Oncology: As scaffolds for kinase inhibitors or other anti-cancer agents.

• Neuroscience: For the development of ligands for CNS receptors.

• Infectious Diseases: As a core for novel antibacterial or antiviral agents.

The workflow for utilizing this building block in a drug discovery program would typically involve the following steps:

Caption: A typical drug discovery workflow utilizing 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine as a building block.

Conclusion and Future Perspectives

2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine is a promising, yet underexplored, building block for medicinal chemistry and materials science. The presence of the tetrafluorinated dioxin ring offers a unique combination of electronic and steric properties that can be leveraged to design novel molecules with enhanced biological activity and improved physicochemical properties. While detailed experimental data in the public domain is currently limited, the commercial availability of this compound provides an opportunity for researchers to investigate its full potential. Future work should focus on the development and publication of robust synthetic protocols, comprehensive characterization of its chemical and physical properties, and the exploration of its utility in the synthesis of new bioactive molecules. Such efforts will undoubtedly pave the way for the discovery of new therapeutic agents and advanced materials.

References

• Idris, N., Anderson, A. J., & Bakare, O. (2022). Synthesis and Characterization of 1,4-Benzodioxane-6-Carboxylic Acid Amide Analogs. International Journal of Organic Chemistry, 12(3), 143-160.
• Tius, M. A. (2014). Some new synthetic methods. Chemical Society Reviews, 43(9), 2929-2953.

• National Center for Biotechnology Information. (n.d.). 4-Fluoroaniline. PubChem. Retrieved from [Link]

• Filler, R., & White, W. L. (1971). New reactions of polyfluoroaromatic compounds. Part II. Polyfluoroaralkyl amines. Journal of the Chemical Society C: Organic, 2062-2066.
• Gorbunova, T. I., et al. (2022). Features of the Reactions of Available Polyfluoroalkyloxiranes with Amines and Tribological Properties of the Obtained Compounds. Molecules, 27(11), 3563.
• Sereda, G. (2009). Synthesis of Some New 6-amino-3-methoxyflavones. Journal of the Serbian Chemical Society, 74(1), 25-31.
• Zhou, Y., Wang, J., Gu, Z., Wang, S., Zhu, W., & Aceña, J. L. (2016). Next generation of fluorine-containing pharmaceuticals, compounds currently in phase II–III clinical trials of major pharmaceutical companies: new structural trends and therapeutic areas. Chemical reviews, 116(2), 422-518.
• Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of fluorine in medicinal chemistry. Journal of medicinal chemistry, 58(21), 8315-8359.
• Inoue, M., Sumii, Y., & Furuya, T. (2020). Fluorine in medicinal chemistry. Journal of medicinal chemistry, 63(19), 10795-10825.

• Li, Q., Wang, Y., Zhang, Y., Wang, T., & Zhang, H. (2014). Synthesis and evaluation of novel 2, 3-dihydrobenzo [b][4][5] dioxin-and indolealkylamine derivatives as potential antidepressants. Archiv der Pharmazie, 347(2), 116-125.

• Angene. (n.d.). 2,3-Dihydrobenzo[b][4][5]dioxin-6-amine. Retrieved from [Link]

• Shinde, S. S., et al. (2022). The synthesis, crystal structure and spectroscopic analysis of (E)-3-(4-chlorophenyl)-1-(2,3-dihydrobenzo[b][4][5]dioxin-6-yl)prop-2-en-1-one. IUCrData, 7(5).

Sources

• 1. rsc.org [rsc.org]
• 2. 89586-07-2|2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b][1,4]dioxin-6-amine|BLD Pharm [bldpharm.com]
• 3. researchgate.net [researchgate.net]
• 4. US4145364A - Preparation of fluorinated anilines - Google Patents [patents.google.com]
• 5. 4-Fluoroaniline - Wikipedia [en.wikipedia.org]
• 6. 120934-10-3|7-Chloro-2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b][1,4]dioxin-6-amine|BLD Pharm [bldpharm.com]
• 7. 2,3-Dihydrobenzo[b][1,4]dioxin-6-amine , 96% , 22013-33-8 - CookeChem [cookechem.com]
• 8. US7154006B2 - Preparation of fluorinated anilines - Google Patents [patents.google.com]

An In-depth Technical Guide to 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine (CAS Number: 89586-07-2)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine, a fluorinated aromatic amine of significant interest in medicinal chemistry and materials science. The incorporation of the tetrafluorodioxin moiety imparts unique electronic properties and metabolic stability, making it a valuable building block in the design of novel therapeutics and functional materials. This document details the physicochemical properties, a putative synthetic pathway based on established chemical principles, safety and handling protocols, and the potential applications of this compound, with a focus on its role in drug discovery.

Introduction: The Significance of Fluorinated Benzodioxins in Modern Chemistry

The strategic introduction of fluorine atoms into organic molecules is a cornerstone of modern drug design. The unique properties of fluorine, such as its high electronegativity, small atomic radius, and the strength of the carbon-fluorine bond, can profoundly influence the pharmacokinetic and pharmacodynamic profiles of a drug candidate. Specifically, fluorination can enhance metabolic stability, improve cell membrane permeability, and increase binding affinity to target proteins.

The benzodioxane scaffold is a versatile template in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including acting as agonists and antagonists for various receptors. The fusion of a tetrafluorinated dioxane ring to a benzene core, as seen in 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine, combines the beneficial attributes of both moieties. This creates a lipophilic, metabolically robust, and electronically distinct building block for the synthesis of new chemical entities.

Physicochemical and Spectroscopic Properties

Table 1: Physicochemical Properties of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine

Property	Value	Source
CAS Number	89586-07-2	[1]
Molecular Formula	C₈H₅F₄NO₂	[1]
Molecular Weight	223.13 g/mol	[1]
Appearance	Off-white to light brown solid (typical)	Supplier Data
Solubility	Soluble in organic solvents such as DMSO and methanol.	General Knowledge
Purity	>95% (typical from commercial sources)	[1]

Spectroscopic characterization is essential for confirming the identity and purity of the compound. Expected spectroscopic features would include:

• ¹H NMR: Signals corresponding to the aromatic protons, with splitting patterns indicative of their substitution pattern, and a broad singlet for the amine protons.

• ¹⁹F NMR: A singlet corresponding to the four equivalent fluorine atoms on the dioxane ring.

• ¹³C NMR: Resonances for the aromatic carbons, with characteristic C-F couplings, and signals for the carbons of the dioxane ring.

• Mass Spectrometry: A molecular ion peak corresponding to the calculated molecular weight.

Synthesis Pathway: A Putative Approach

While a specific, detailed synthesis of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine has not been extensively documented in publicly available literature, a plausible and scientifically sound synthetic route can be proposed based on established chemical transformations. This putative pathway involves three key steps:

• Formation of the Tetrafluorobenzodioxin Core: Synthesis of 2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin from catechol and tetrafluoroethylene.

• Electrophilic Nitration: Introduction of a nitro group at the 6-position of the benzodioxin ring.

• Reduction of the Nitro Group: Conversion of the nitro intermediate to the target 6-amino derivative.

The logical flow of this proposed synthesis is depicted in the following diagram:

Caption: Proposed synthetic pathway for 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine.

Step 1: Synthesis of the 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin Core

The formation of the dioxin ring system is typically achieved through the reaction of a catechol with a suitable dielectrophile. In this case, the reaction of 1,2-dihydroxybenzene (catechol) with tetrafluoroethylene (TFE) under appropriate conditions would yield the desired 2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin. This reaction is a nucleophilic addition-elimination process.

Experimental Protocol (Hypothetical):

• In a high-pressure reactor, a solution of catechol in a suitable aprotic solvent (e.g., DMF or NMP) is prepared.

• A base (e.g., potassium carbonate or sodium hydride) is added to deprotonate the hydroxyl groups of the catechol, forming the more nucleophilic phenoxide.

• The reactor is sealed and tetrafluoroethylene gas is introduced to the desired pressure.

• The reaction mixture is heated to facilitate the reaction. The temperature and pressure are critical parameters that would require optimization.

• Upon completion, the reaction is cooled, and the product is isolated through extraction and purified by distillation or chromatography.

Step 2: Electrophilic Nitration of the Benzodioxin Core

The introduction of a nitro group onto the aromatic ring is a classic electrophilic aromatic substitution reaction. The electron-donating nature of the ether oxygens of the dioxin ring directs the substitution to the positions para to the oxygens.

Experimental Protocol (Based on general nitration procedures):

• The 2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin is dissolved in a suitable solvent, such as concentrated sulfuric acid.

• The solution is cooled in an ice bath to maintain a low temperature.

• A nitrating agent, typically a mixture of concentrated nitric acid and sulfuric acid, is added dropwise with careful temperature control.[2] Alternatively, milder nitrating agents like dinitrogen pentoxide could be employed for better selectivity and safety.[3]

• After the addition is complete, the reaction is stirred at a low temperature until the starting material is consumed (monitored by TLC or GC).

• The reaction mixture is then carefully poured onto ice, and the precipitated nitro product is collected by filtration, washed with water, and dried. Purification can be achieved by recrystallization.

Step 3: Reduction of the Nitro Group to an Amine

The final step is the reduction of the nitro group to the corresponding amine. This is a common transformation in organic synthesis with numerous established methods.

Experimental Protocol (Common Reduction Methods):

• Catalytic Hydrogenation:

  • The 6-nitro-2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin is dissolved in a suitable solvent like ethanol or ethyl acetate.

  • A catalytic amount of palladium on carbon (Pd/C) is added.

  • The mixture is subjected to a hydrogen atmosphere (from a balloon or in a Parr shaker) and stirred at room temperature until the reaction is complete.

  • The catalyst is removed by filtration through Celite, and the solvent is evaporated to yield the desired amine.

• Metal-Acid Reduction:

  • The nitro compound is suspended in a mixture of a strong acid (e.g., concentrated hydrochloric acid) and a protic solvent (e.g., ethanol).

  • A reducing metal, such as tin(II) chloride (SnCl₂) or iron powder, is added portion-wise.[4]

  • The reaction mixture is heated to reflux until the reduction is complete.

  • After cooling, the mixture is basified to precipitate the metal hydroxides and liberate the free amine.

  • The product is then extracted with an organic solvent, and the solvent is removed to yield the crude amine, which can be further purified by chromatography or recrystallization.

Applications in Drug Discovery and Materials Science

2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine serves as a valuable building block for introducing a fluorinated benzodioxin moiety into larger molecules.

Medicinal Chemistry

The primary application of this compound is in the synthesis of novel drug candidates. The amine functional group provides a convenient handle for further chemical modifications, such as amide bond formation, sulfonamide synthesis, or reductive amination, allowing for its incorporation into a diverse range of molecular scaffolds.

The workflow for utilizing this building block in a drug discovery program is illustrated below:

Caption: Workflow for the use of the title compound as a building block in drug discovery.

The presence of the tetrafluorodioxin moiety can confer several advantageous properties to the final drug molecule:

• Increased Metabolic Stability: The C-F bonds are resistant to metabolic cleavage, potentially increasing the half-life of the drug.

• Enhanced Lipophilicity: This can improve absorption and distribution within the body.

• Modulation of pKa: The electron-withdrawing nature of the fluorine atoms can influence the basicity of the amine, which can be fine-tuned for optimal target engagement.

Materials Science

The unique electronic properties of fluorinated aromatic compounds also make them attractive for applications in materials science, such as in the development of organic light-emitting diodes (OLEDs), liquid crystals, and functional polymers. The amine group can be used to polymerize or graft the molecule onto surfaces to modify their properties.

Safety and Handling

As with any chemical compound, proper safety precautions must be observed when handling 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine. While specific toxicological data for this compound is limited, it should be treated as a potentially hazardous substance.

General Safety Precautions:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

• Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.

• Avoid Inhalation and Contact: Avoid breathing dust and direct contact with skin and eyes.

• Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials. Keep the container tightly closed.

In case of exposure, seek immediate medical attention and consult the Safety Data Sheet (SDS) from the supplier for detailed first-aid measures.

Conclusion

2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine is a specialized building block with significant potential in medicinal chemistry and materials science. Its unique combination of a fluorinated dioxin ring and a reactive amine functionality makes it an attractive starting material for the synthesis of novel compounds with tailored properties. While detailed synthetic procedures and applications in the peer-reviewed literature are not abundant, a logical and feasible synthetic route can be devised based on fundamental organic chemistry principles. Further research into the synthesis and applications of this compound is warranted to fully explore its potential in the development of next-generation pharmaceuticals and advanced materials.

References

• Zahran, M. A., et al. (2022). Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems. PubMed Central. [Link]

• Mague, M. F., et al. (2023). The synthesis, crystal structure and spectroscopic analysis of (E)-3-(4-chlorophenyl)-1-(2,3-dihydrobenzo[b][1][5]dioxin-6-yl)prop-2-en-1-one. NIH. [Link]

• Sicinsinska, D., et al. (2021). Biodegradation of Nitro-Substituted Explosives 2,4,6-Trinitrotoluene, Hexahydro-1,3,5-Trinitro-1,3,5-Triazine, and Octahydro-1,3,5,7-Tetranitro-1,3,5-Tetrazocine by a Phytosymbiotic Methylobacterium sp. Associated with Poplar Tissues. NIH. [Link]

• Is-haq, R., et al. (2021). Nitration of aromatics with dinitrogen pentoxide in a liquefied 1,1,1,2-tetrafluoroethane medium. NIH. [Link]

• Spain, J. C. (2000). Nitroaromatic Compounds, from Synthesis to Biodegradation. PubMed Central. [Link]

Sources

• 1. 89586-07-2|2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b][1,4]dioxin-6-amine|BLD Pharm [bldpharm.com]
• 2. Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nitration of aromatics with dinitrogen pentoxide in a liquefied 1,1,1,2-tetrafluoroethane medium - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biodegradation of Nitro-Substituted Explosives 2,4,6-Trinitrotoluene, Hexahydro-1,3,5-Trinitro-1,3,5-Triazine, and Octahydro-1,3,5,7-Tetranitro-1,3,5-Tetrazocine by a Phytosymbiotic Methylobacterium sp. Associated with Poplar Tissues (Populus deltoides × nigra DN34) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and Explosives - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Characterization of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine: A Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic properties of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine. In the absence of publicly available experimental spectra for this specific molecule, this document presents a detailed, predicted spectroscopic profile based on established principles and data from analogous compounds. This guide is intended for researchers, scientists, and drug development professionals engaged in the synthesis, identification, and application of fluorinated aromatic amines.

Molecular Structure and Spectroscopic Overview

2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine is a fluorinated aromatic amine with a rigid benzodioxin core. The presence of the electron-donating amine group and the strongly electron-withdrawing tetrafluoro-substituted dioxane ring significantly influences its electronic and, consequently, its spectroscopic characteristics. Understanding these characteristics is paramount for its unambiguous identification and for predicting its behavior in various chemical and biological systems.

This guide will systematically detail the predicted data for Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, and ¹⁹F), and Mass Spectrometry (MS). Each section will provide the theoretical basis for the predictions, supported by data from structurally similar compounds.

Infrared (IR) Spectroscopy

Infrared spectroscopy is a powerful tool for identifying functional groups within a molecule. The IR spectrum of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine is expected to exhibit characteristic absorption bands corresponding to the N-H bonds of the primary amine, the C-N bond, the aromatic C-H and C=C bonds, and the C-F and C-O bonds of the fluorinated dioxin ring.

Predicted IR Absorption Bands:

Wavenumber (cm⁻¹)	Vibration Type	Intensity	Notes
3450 - 3350	N-H asymmetric stretch	Medium	Typical for primary aromatic amines. The presence of two bands in this region is characteristic.[1][2][3]
3350 - 3250	N-H symmetric stretch	Medium	In aromatic amines, these stretching frequencies are generally higher than in aliphatic amines.[4]
1650 - 1580	N-H scissoring (bending)	Medium to Strong	This band can sometimes be mistaken for a C=C stretch.[3][4]
1620 - 1580	Aromatic C=C stretch	Medium	Multiple bands are expected in this region due to the substituted benzene ring.
1335 - 1250	Aromatic C-N stretch	Strong	The aromatic nature of the amine leads to a higher frequency C-N stretch compared to aliphatic amines.[2][3]
1300 - 1100	C-O stretch	Strong	Associated with the ether linkages in the dioxin ring.
1200 - 1000	C-F stretch	Strong	The presence of multiple fluorine atoms will likely result in a complex and strong absorption pattern in this region.
910 - 665	N-H wag	Strong, Broad	Characteristic of primary and secondary amines.[3]

Causality Behind Predictions:

The predictions are based on established correlation tables for IR spectroscopy and are refined by considering the electronic effects within the molecule. The electron-donating amine group will influence the position of the aromatic C=C stretching bands. The highly electronegative fluorine atoms will result in strong C-F stretching absorptions, which are a key characteristic of fluorinated organic compounds. The positions of the N-H stretches are characteristic of primary aromatic amines, which typically show two distinct bands due to symmetric and asymmetric stretching modes.[1][2][4]

Experimental Protocol: Acquiring an IR Spectrum

A standard protocol for obtaining a high-quality IR spectrum of a solid sample like 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine would involve the Attenuated Total Reflectance (ATR) technique.

• Sample Preparation: Ensure the sample is dry and pure. A small amount of the solid is placed directly on the ATR crystal.

• Instrument Setup: Use a Fourier Transform Infrared (FTIR) spectrometer. Set the spectral range to 4000-400 cm⁻¹.

• Background Scan: Perform a background scan with a clean, empty ATR crystal to account for atmospheric and instrument absorptions.

• Sample Scan: Apply pressure to the sample using the ATR anvil to ensure good contact with the crystal. Collect the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The resulting interferogram is Fourier-transformed to produce the final IR spectrum. Perform a baseline correction if necessary.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed structure of organic molecules. For 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine, ¹H, ¹³C, and ¹⁹F NMR will provide complementary and crucial information.

¹H NMR Spectroscopy

The ¹H NMR spectrum will show signals for the aromatic protons and the amine protons. Their chemical shifts will be influenced by the electron-donating amine group and the overall electron-withdrawing nature of the fluorinated benzodioxin moiety.

Predicted ¹H NMR Data (in CDCl₃, referenced to TMS at 0 ppm):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Notes
~ 6.7 - 6.9	Multiplet	2H	Aromatic C-H	Protons ortho and para to the amine group are expected to be shifted upfield due to the electron-donating effect of the -NH₂ group.[5]
~ 6.6	Singlet (broad)	1H	Aromatic C-H	The proton meta to the amine group will be the least shielded of the aromatic protons.
~ 3.5 - 4.5	Broad Singlet	2H	-NH₂	The chemical shift of amine protons is variable and depends on concentration, solvent, and temperature. The signal can be exchanged with D₂O.[4][6]

Causality Behind Predictions:

The predicted chemical shifts for the aromatic protons are based on the principle of additive shielding effects. The strongly electron-donating amine group will shield the ortho and para positions, causing their signals to appear at a higher field (lower ppm) compared to benzene (7.34 ppm). The broadness of the amine proton signal is due to quadrupole broadening from the ¹⁴N nucleus and chemical exchange.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Instrument Setup: Use a 400 MHz or higher field NMR spectrometer.

• Acquisition: Acquire a standard one-dimensional ¹H spectrum. Key parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and 8-16 scans.

• D₂O Exchange: To confirm the amine protons, add a drop of D₂O to the NMR tube, shake, and re-acquire the spectrum. The -NH₂ signal should disappear or significantly decrease in intensity.[6]

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide information about the carbon framework. The chemical shifts will be significantly affected by the attached fluorine and nitrogen atoms. A key feature will be the presence of carbon-fluorine (C-F) coupling.

Predicted ¹³C NMR Data (in CDCl₃, referenced to CDCl₃ at 77.16 ppm):

Chemical Shift (δ, ppm)	Multiplicity (due to C-F coupling)	Assignment	Notes
~ 140 - 145	Singlet	C-NH₂	The carbon attached to the amine group will be deshielded.
~ 135 - 140	Singlet	Quaternary Aromatic C-O
~ 120 - 130	Triplet	C-CF₂	The carbon atoms of the dioxane ring will show large one-bond C-F coupling (¹JCF) in the range of 240-280 Hz.[7]
~ 115 - 120	Singlet	Aromatic C-H
~ 110 - 115	Singlet	Aromatic C-H
~ 105 - 110	Singlet	Aromatic C-H

Causality Behind Predictions:

The chemical shifts are predicted based on the known effects of substituents on aromatic rings. The carbon attached to the electronegative nitrogen will be downfield. The carbons in the fluorinated dioxane ring will be significantly influenced by the attached fluorines, both in terms of their chemical shift and their multiplicity due to C-F coupling. It is important to note that proton-decoupled ¹³C NMR spectra of fluorinated compounds will still show splitting due to C-F coupling.[8][9]

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: A more concentrated sample (20-50 mg in ~0.6 mL of deuterated solvent) is typically required for ¹³C NMR compared to ¹H NMR.

• Instrument Setup: Use a spectrometer with a broadband probe.

• Acquisition: Acquire a proton-decoupled ¹³C spectrum. A larger number of scans (e.g., 128 or more) and a longer relaxation delay may be necessary to obtain a good signal-to-noise ratio for all carbon signals, especially quaternary carbons.

¹⁹F NMR Spectroscopy

¹⁹F NMR is a highly sensitive technique that will provide a distinct signature for the tetrafluoro-substituted ring. The fluorine atoms are chemically equivalent in this symmetric molecule.

Predicted ¹⁹F NMR Data (referenced to CFCl₃ at 0 ppm):

Chemical Shift (δ, ppm)	Multiplicity	Assignment	Notes
~ -130 to -150	Singlet	-CF₂-CF₂-	The exact chemical shift can be influenced by the solvent and the aromatic ring system. The signal is expected to be a singlet due to the chemical and magnetic equivalence of the four fluorine atoms.

Causality Behind Predictions:

The chemical shift range for -CF₂- groups in cyclic systems adjacent to an aromatic ring typically falls within this predicted range.[10][11] Due to the symmetry of the 2,2,3,3-tetrafluoro-2,3-dihydro portion of the molecule, all four fluorine atoms are chemically equivalent, leading to a single signal in the ¹⁹F NMR spectrum.

Experimental Protocol: ¹⁹F NMR Spectroscopy

• Sample Preparation: Similar to ¹H NMR, dissolve 5-10 mg of the sample in ~0.6 mL of a deuterated solvent.

• Instrument Setup: Use a spectrometer equipped with a multinuclear probe capable of observing ¹⁹F.

• Acquisition: Acquire a standard one-dimensional ¹⁹F spectrum. Proton decoupling is often employed to simplify the spectrum, although H-F coupling can provide useful structural information.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used for identification and structural elucidation. For 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine, Electron Ionization (EI) would likely lead to significant fragmentation.

Predicted Mass Spectrometry Data (EI):

m/z	Interpretation	Notes
237	[M]⁺˙ (Molecular Ion)	The molecular ion peak is expected to be observed. According to the nitrogen rule, an odd molecular weight corresponds to an odd number of nitrogen atoms.
208	[M - C₂F₄]⁺˙	Loss of the tetrafluoroethylene moiety from the dioxane ring is a likely fragmentation pathway.
180	[M - C₂F₄ - CO]⁺˙	Subsequent loss of carbon monoxide from the fragment at m/z 208.
131	[M - C₂F₄ - NH₂]⁺	Loss of the amino group from the benzodioxin fragment.

Causality Behind Predictions:

The fragmentation pattern is predicted based on the stability of the resulting ions and neutral fragments. The cleavage of the dioxane ring to lose tetrafluoroethylene is a common fragmentation pathway for similar structures. The aromatic ring itself is relatively stable and will likely remain intact in major fragments. The "nitrogen rule" is a useful heuristic in mass spectrometry, stating that a molecule with an odd number of nitrogen atoms will have an odd nominal molecular weight.[12]

Experimental Protocol: Mass Spectrometry

• Sample Introduction: For a solid sample, direct insertion probe (DIP) or gas chromatography (GC) if the compound is sufficiently volatile and thermally stable.

• Ionization: Electron Ionization (EI) at 70 eV is a standard method for generating fragment ions.

• Mass Analysis: Use a quadrupole, time-of-flight (TOF), or magnetic sector mass analyzer.

• Detection: An electron multiplier is used to detect the ions.

Data Interpretation Workflow

A systematic approach to interpreting the spectroscopic data is crucial for unambiguous structure confirmation.

Caption: Workflow for Spectroscopic Data Interpretation.

Conclusion

This technical guide provides a detailed predicted spectroscopic profile for 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine, grounded in the fundamental principles of spectroscopy and supported by data from analogous structures. By outlining the expected IR, NMR (¹H, ¹³C, ¹⁹F), and MS data, along with standardized experimental protocols, this document serves as a valuable resource for scientists working with this and related fluorinated aromatic amines. The self-validating nature of the combined spectroscopic techniques, when interpreted through a systematic workflow, allows for the confident identification and characterization of this compound.

References

• Influence of solvents on IR spectrum of aromatic amines. (n.d.). PubMed. Retrieved January 17, 2026, from [Link]

• Infrared Spectroscopy. (n.d.). Illinois State University. Retrieved January 17, 2026, from [Link]

• Spectroscopy of Amines. (2024, March 24). Chemistry LibreTexts. Retrieved January 17, 2026, from [Link]

• Proton magnetic resonance spectra of some aromatic amines and derived amides. (n.d.). Taylor & Francis. Retrieved January 17, 2026, from [Link]

• Chapter-20: Infrared spectroscopy (Identifying Compounds or ligands). (n.d.). WikiEducator. Retrieved January 17, 2026, from [Link]

• IR: amines. (n.d.). University of Calgary. Retrieved January 17, 2026, from [Link]

• 13C nuclear magnetic resonance studies of some fluorinated and trifluoromethylated aromatic compounds. Studies on 13C–19F coupling constants. (n.d.). Royal Society of Chemistry. Retrieved January 17, 2026, from [Link]

• 13C NMR of Fluorinated Organics. (2007, October 9). University of Ottawa NMR Facility Blog. Retrieved January 17, 2026, from [Link]

• 13C nuclear magnetic resonance studies of some fluorinated and trifluoromethylated aromatic compounds. Studies on13C–19F coupling constants. (1976, January 1). R Discovery. Retrieved January 17, 2026, from [Link]

• Polyfluorinated dibenzodioxins and dibenzofurans--synthesis, analysis, formation and toxicology. (n.d.). PubMed. Retrieved January 17, 2026, from [Link]

• A New Method for the Reliable Detection of 13C Multiplets of Fluorine Containing Compounds. (n.d.). ACD/Labs. Retrieved January 17, 2026, from [Link]

• 1H NMR Spectroscopy. (n.d.). University of Regensburg. Retrieved January 17, 2026, from [Link]

• Amines. (n.d.). University of Colorado Boulder. Retrieved January 17, 2026, from [Link]

• Simultaneous Proton and Fluorine decoupled 13C NMR. (2014, July 30). Magritek. Retrieved January 17, 2026, from [Link]

• Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. (n.d.). University of Wisconsin-River Falls. Retrieved January 17, 2026, from [Link]

• 19F Chemical Shifts and Coupling Constants. (n.d.). University of California, Santa Barbara. Retrieved January 17, 2026, from [Link]

• 19F NMR Reference Standards. (n.d.). University of Wisconsin-Madison. Retrieved January 17, 2026, from [Link]

• Fragmentation (mass spectrometry). (n.d.). Wikipedia. Retrieved January 17, 2026, from [Link]

• Mass Spectrometry - Fragmentation Patterns. (2023, August 29). Chemistry LibreTexts. Retrieved January 17, 2026, from [Link]

• The mass spectrometry of chlorinated dibenzo-p-dioxins. (n.d.). PubMed. Retrieved January 17, 2026, from [Link]

Sources

• 1. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 2. wikieducator.org [wikieducator.org]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 6. che.hw.ac.uk [che.hw.ac.uk]
• 7. acdlabs.com [acdlabs.com]
• 8. University of Ottawa NMR Facility Blog: 13C NMR of Fluorinated Organics [u-of-o-nmr-facility.blogspot.com]
• 9. Simultaneous Proton and Fluorine decoupled 13C NMR - Magritek [magritek.com]
• 10. 19F [nmr.chem.ucsb.edu]
• 11. colorado.edu [colorado.edu]
• 12. chem.libretexts.org [chem.libretexts.org]

An In-Depth Technical Guide to 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine: A Molecule of Interest in Modern Drug Discovery

Abstract

The strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry, often imparting desirable pharmacokinetic and pharmacodynamic properties. 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine represents a unique conjunction of a fluorinated bioisostere of a catecholamine-like structure, making it a compelling, albeit under-documented, building block for drug discovery. This guide provides a comprehensive analysis of its molecular structure, proposes a viable synthetic pathway, predicts its key spectroscopic features, and explores its potential applications in the development of novel therapeutics. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique properties of fluorinated scaffolds.

Introduction: The Rationale for Fluorination in a Benzodioxin Scaffold

The benzodioxin moiety is a privileged scaffold in medicinal chemistry, present in a range of biologically active molecules. Its non-fluorinated counterpart, 2,3-dihydrobenzo[b][1][2]dioxin-6-amine, has been utilized in the synthesis of compounds with antitumor and other pharmacological activities.[3] The introduction of a tetrafluoroethyl bridge in place of the ethylene glycol unit introduces a significant conformational and electronic perturbation.

The carbon-fluorine bond is the strongest single bond in organic chemistry, and its presence can significantly enhance the metabolic stability of a drug candidate by blocking sites of oxidative metabolism. Furthermore, the high electronegativity of fluorine can modulate the pKa of nearby functional groups, such as the appended 6-amine, and alter the molecule's binding interactions with biological targets. The tetrafluoro substitution in the dioxin ring is expected to increase the lipophilicity of the molecule, potentially enhancing its ability to cross cellular membranes.[4][5]

This guide will delve into the structural and chemical nuances of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine, providing a foundational understanding for its application in research and development.

Molecular Structure and Physicochemical Properties

The core of the topic molecule is a benzene ring fused to a 1,4-dioxin ring, where the two carbons of the dioxin ring are fully substituted with fluorine atoms. An amine group is attached at the 6-position of the benzodioxin core.

Property	Predicted/Known Value	Source/Basis of Prediction
Molecular Formula	C8H5F4NO2	[1]
Molecular Weight	223.13 g/mol	[1]
CAS Number	89586-07-2	[1]
Predicted LogP	~2.5 - 3.5	Increased lipophilicity due to tetrafluoro substitution.
Predicted pKa (Amine)	~3.5 - 4.5	Electron-withdrawing effect of the fluorinated ring system.

The tetrafluoroethyl bridge is conformationally restricted, and the overall molecule is largely planar, with the exception of the amine protons. The strong C-F bonds and the stability of the aromatic system contribute to the overall chemical robustness of the molecule.

Proposed Synthesis and Experimental Protocol

Proposed Synthetic Workflow

Caption: Proposed synthetic workflow for 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine.

Detailed Experimental Protocol (Hypothetical)

• Protection of 4-Nitrocatechol: 4-Nitrocatechol is reacted with a suitable protecting group for the hydroxyl functions to prevent side reactions.

• Reduction of the Nitro Group: The nitro group of the protected catechol is reduced to an amine, for example, by catalytic hydrogenation.

• Formation of the Dioxin Ring: The resulting protected 4-aminocatechol is reacted with tetrafluoroethylene (TFE) in a suitable solvent such as DMF, in the presence of a strong base like sodium hydride. TFE is a gas and this reaction would require specialized equipment to handle it safely under pressure.

• Deprotection: The protecting groups are removed under appropriate conditions to yield the final product.

• Purification: The crude product is purified by column chromatography or recrystallization.

Causality Behind Experimental Choices:

• Protection: The catechol hydroxyl groups are acidic and would react with the base and potentially with TFE. Protection ensures the desired reaction occurs at the amine precursor stage.

• Choice of Base: A strong, non-nucleophilic base like sodium hydride is chosen to deprotonate the catechol hydroxyls to form the reactive nucleophile for the reaction with TFE.

• Solvent: A polar aprotic solvent like DMF is suitable for dissolving the catechol salt and facilitating the nucleophilic substitution reaction.

• Safety: Tetrafluoroethylene is a flammable and potentially explosive gas, especially in the presence of air. All manipulations should be conducted in a well-ventilated fume hood with appropriate safety precautions.

Spectroscopic and Structural Analysis (Predicted)

While experimental spectra are not publicly available, the key spectroscopic features of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine can be predicted based on its structure and the known effects of its functional groups. Chemical suppliers like BLDpharm offer NMR, HPLC, and LC-MS data for this compound, which could be requested for experimental verification.[1]

1H NMR Spectroscopy

The 1H NMR spectrum is expected to be relatively simple, showing signals only for the aromatic protons and the amine protons.

• Aromatic Protons: Three signals are expected in the aromatic region (typically 6.0-7.5 ppm). The proton ortho to the amine group will likely be the most upfield due to the electron-donating nature of the amine. The coupling patterns (doublets and a doublet of doublelets) will be informative for assigning the specific protons.

• Amine Protons: A broad singlet is expected for the -NH2 protons, the chemical shift of which will be dependent on the solvent and concentration.

13C NMR Spectroscopy

The 13C NMR spectrum will be more complex due to C-F coupling.

• Aromatic Carbons: Six distinct signals are expected. The carbons directly bonded to the amine and the dioxin oxygens will have characteristic chemical shifts.

• Fluorinated Carbons: The two carbons of the tetrafluoroethyl bridge will appear as a complex multiplet due to one-bond and two-bond C-F coupling. These signals are often broad and may be of lower intensity. The one-bond 13C-19F coupling constants are typically large (200-300 Hz).

19F NMR Spectroscopy

The 19F NMR spectrum is expected to show a single signal, as all four fluorine atoms are chemically equivalent. This signal will likely be a singlet, as there are no neighboring protons to couple with. The chemical shift will be indicative of the CF2-O environment.

Mass Spectrometry

The electron impact (EI) mass spectrum should show a prominent molecular ion peak (M+) at m/z 223. Fragmentation patterns would likely involve the loss of fragments such as HF, CO, and potentially cleavage of the dioxin ring. The fragmentation of fluorinated aromatic ethers often involves complex rearrangements.

Potential Applications in Drug Discovery

The unique structural features of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine make it an attractive building block for the synthesis of novel drug candidates.

• Bioisostere for Catecholamines: The benzodioxin amine scaffold can be considered a conformationally restricted analog of phenethylamines. The tetrafluoro substitution provides a metabolically stable and lipophilic alternative to a simple ethyl bridge. This could be exploited in the design of ligands for adrenergic, dopaminergic, or serotonergic receptors.

• Scaffold for Kinase Inhibitors: The aromatic amine can serve as a key hydrogen bond donor for interactions with the hinge region of many protein kinases. The fluorinated benzodioxin moiety can occupy hydrophobic pockets in the ATP binding site.

• Modulation of CNS Activity: The increased lipophilicity imparted by the fluorine atoms may enhance blood-brain barrier penetration, making this scaffold suitable for the development of centrally acting agents.

The general biological impact of fluorination includes enhanced metabolic stability, increased binding affinity, and improved bioavailability, all of which are desirable properties in drug candidates.[4][5]

Conclusion

2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine is a fascinating molecule with significant potential in medicinal chemistry and drug discovery. While detailed experimental data remains scarce in the public literature, this guide has provided a comprehensive theoretical framework for its synthesis, structural characterization, and potential applications. The proposed synthetic route and predicted spectroscopic data offer a starting point for researchers interested in exploring the chemistry and biology of this unique fluorinated scaffold. As the demand for novel, metabolically robust drug candidates continues to grow, molecules like this will undoubtedly play an increasingly important role in the future of pharmaceutical development.

References

• PubChem. 2,3-Dihydrobenzo[b][1][2]dioxin-6-amine. [Link]

• Bégué, J.-P., & Bonnet-Delpon, D. (2008). Bioorganic and Medicinal Chemistry of Fluorine. John Wiley & Sons.

• ResearchGate. Biological Impacts of Fluorination. [Link]

• PubMed. Synthesis and biological activity of fluorinated combretastatin analogues. [Link]

Sources

• 1. BJOC - Access to optically active tetrafluoroethylenated amines based on [1,3]-proton shift reaction [beilstein-journals.org]
• 2. High Resolution Mass Spectrometry of Polyfluorinated Polyether-Based Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Vicinal fluorine-proton coupling constants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Access to optically active tetrafluoroethylenated amines based on [1,3]-proton shift reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tetrafluoroethylene - Wikipedia [en.wikipedia.org]

Starting materials for 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine synthesis

Introduction

2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine is a fluorinated aromatic amine with a unique molecular architecture that makes it a valuable building block in the development of novel pharmaceuticals and advanced materials. The incorporation of the tetrafluorodioxin moiety can significantly modulate the physicochemical properties of a molecule, including its lipophilicity, metabolic stability, and conformational rigidity. This guide provides an in-depth exploration of the viable synthetic pathways to this compound, focusing on the selection of starting materials, reaction mechanisms, and practical experimental considerations. The presented methodologies are designed to be robust and scalable, catering to the needs of researchers in drug discovery and materials science.

Strategic Overview of the Synthesis

The most logical and efficient synthetic route to 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine is a three-stage process. This strategy involves the initial construction of a substituted benzodioxin ring, followed by the introduction and subsequent modification of a functional group to yield the target amine.

Caption: Overall synthetic strategy for 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine.

Part 1: Synthesis of the Key Intermediate: 4-Nitrocatechol

The synthesis commences with the nitration of catechol. Direct nitration of catechol can lead to a mixture of products and oxidation. Therefore, a judicious choice of nitrating agent and reaction conditions is crucial for achieving a good yield of the desired 4-nitrocatechol.

Method 1: Direct Nitration

Direct nitration of catechol can be achieved using dilute nitric acid at low temperatures. The hydroxyl groups are ortho-, para-directing, and the reaction needs to be carefully controlled to favor mono-nitration at the 4-position.

Experimental Protocol:

• Dissolution: Dissolve catechol in a suitable solvent such as water or a mixture of acetic acid and water.

• Cooling: Cool the solution in an ice-salt bath to maintain a temperature between 0 and 5 °C.

• Nitration: Slowly add a dilute solution of nitric acid dropwise to the cooled catechol solution with vigorous stirring.

• Reaction Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC).

• Work-up: Upon completion, pour the reaction mixture into ice water to precipitate the product.

• Purification: Collect the crude 4-nitrocatechol by filtration, wash with cold water, and recrystallize from a suitable solvent system (e.g., water or ethanol/water) to obtain the purified product.[1][2]

Method 2: Protection-Nitration-Deprotection Sequence

To enhance selectivity and yield, a protection strategy can be employed. The hydroxyl groups of catechol are first protected, followed by nitration and subsequent deprotection.

Caption: A protection-based strategy for the synthesis of 4-nitrocatechol.

Common Protecting Groups for Catechols:

Protecting Group	Protection Reagent	Deprotection Conditions
Methylene acetal	Dichloromethane, base	Acidic hydrolysis
Isopropylidene acetal	Acetone or 2,2-dimethoxypropane, acid catalyst	Acidic hydrolysis[3]
Silyl ethers	Silyl halides (e.g., TBDMSCl), base	Fluoride ions (e.g., TBAF) or acidic conditions[4][5]
Cyclic carbonate	Phosgene or its equivalents	Basic hydrolysis[6]

The choice of protecting group will depend on the overall synthetic strategy and the compatibility with subsequent reaction conditions.[7]

Part 2: Formation of the 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin Ring

This is the core step in the synthesis, involving the reaction of 4-nitrocatechol with tetrafluoroethylene (TFE) to form the six-membered dioxin ring. TFE is a highly reactive and hazardous gas, and this reaction must be conducted with extreme caution in a specialized high-pressure reactor by trained personnel.[8][9]

Reaction Principle

The reaction proceeds via a nucleophilic attack of the deprotonated catechol (catecholate) on the electron-deficient double bond of tetrafluoroethylene, followed by an intramolecular cyclization to form the stable benzodioxin ring. The reaction is typically carried out in a polar aprotic solvent.

Experimental Protocol:

• Formation of the Catecholate: In a high-pressure autoclave, dissolve 4-nitrocatechol in a dry, polar aprotic solvent such as dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP). Add a slight excess of a non-nucleophilic base, such as potassium carbonate or sodium hydride, to deprotonate the hydroxyl groups and form the corresponding catecholate.

• Introduction of TFE: Purge the reactor with an inert gas (e.g., nitrogen or argon) to remove any oxygen.[10] Introduce a controlled amount of tetrafluoroethylene gas into the reactor. The pressure and temperature will need to be carefully monitored and controlled.

• Reaction: Heat the reaction mixture to an elevated temperature (typically in the range of 80-150 °C) and maintain it for several hours with vigorous stirring. The optimal temperature and pressure will need to be determined empirically.

• Work-up: After cooling the reactor to room temperature, carefully vent the excess TFE. Quench the reaction mixture with water and extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude 2,2,3,3-tetrafluoro-6-nitro-2,3-dihydrobenzo[b]dioxin can be purified by column chromatography or recrystallization.

Critical Safety Considerations for Handling Tetrafluoroethylene (TFE): [1][11]

• Explosion Hazard: TFE can explosively decompose, especially in the presence of air or under pressure. All reactions involving TFE must be conducted in a properly shielded high-pressure apparatus.

• Toxicity: TFE is a toxic gas. All handling must be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

• Inhibitors: TFE is typically supplied with an inhibitor to prevent polymerization. This inhibitor may need to be removed before use, following established safety protocols.

• Equipment: Use only non-sparking tools and explosion-proof electrical equipment in the vicinity of TFE handling.

Part 3: Reduction of the Nitro Group to the Amine

The final step is the reduction of the nitro group of 2,2,3,3-tetrafluoro-6-nitro-2,3-dihydrobenzo[b]dioxin to the target amine. Catalytic hydrogenation is the most common and efficient method for this transformation.

Catalytic Hydrogenation

This method involves the use of a metal catalyst, typically palladium on carbon (Pd/C) or platinum oxide (PtO₂), and a source of hydrogen.[12][13] The reaction is generally clean and high-yielding.

Caption: A typical workflow for the catalytic hydrogenation of the nitro-intermediate.

Experimental Protocol:

• Setup: In a hydrogenation vessel (e.g., a Parr shaker), dissolve the 2,2,3,3-tetrafluoro-6-nitro-2,3-dihydrobenzo[b]dioxin in a suitable solvent such as ethanol, methanol, or ethyl acetate.

• Catalyst Addition: Carefully add a catalytic amount of 10% palladium on carbon (typically 5-10 mol%) to the solution.[14]

• Hydrogenation: Seal the vessel, purge with hydrogen gas, and then pressurize to the desired hydrogen pressure (typically 1-4 atm). Stir the reaction mixture vigorously at room temperature until the theoretical amount of hydrogen has been consumed or TLC analysis indicates the complete disappearance of the starting material.

• Work-up: Carefully vent the excess hydrogen and purge the vessel with an inert gas. Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Purification: Concentrate the filtrate under reduced pressure to yield the crude 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine. Further purification can be achieved by column chromatography on silica gel or by recrystallization.[15][16]

Alternative Reducing Agents:

While catalytic hydrogenation is preferred, other reducing agents can also be employed, such as:

• Tin(II) chloride (SnCl₂) in concentrated hydrochloric acid: A classic method for the reduction of aromatic nitro compounds.

• Iron (Fe) powder in acetic acid or ammonium chloride solution: A cost-effective and milder alternative.

Characterization of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine

The structure and purity of the final product should be confirmed by standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the aromatic protons and the amine protons. The chemical shifts and coupling patterns of the aromatic protons will be indicative of the substitution pattern on the benzene ring.

  • ¹³C NMR: The carbon NMR spectrum will show signals for the aromatic carbons and the carbons of the tetrafluoroethylenedioxy bridge. The C-F couplings will result in characteristic splitting patterns for the fluorinated carbons.

  • ¹⁹F NMR: The fluorine NMR spectrum will provide information about the fluorine atoms in the molecule.

• Infrared (IR) Spectroscopy:

  • The IR spectrum should exhibit characteristic absorption bands for the N-H stretching of the primary amine (typically two bands in the range of 3300-3500 cm⁻¹).[17][18]

  • C-F stretching vibrations will appear in the region of 1000-1400 cm⁻¹.

  • Aromatic C-H and C=C stretching vibrations will also be present.

• Mass Spectrometry (MS):

  • Mass spectrometry will confirm the molecular weight of the compound. The fragmentation pattern can provide further structural information.

Conclusion

The synthesis of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine is a multi-step process that requires careful planning and execution. The key steps involve the synthesis of 4-nitrocatechol, the formation of the tetrafluorodioxin ring via reaction with tetrafluoroethylene, and the final reduction of the nitro group. While the synthesis of the core ring structure presents challenges due to the hazardous nature of tetrafluoroethylene, the overall route is feasible and provides access to a valuable and versatile chemical building block. The methodologies outlined in this guide, when performed with the appropriate safety precautions, should enable researchers to successfully synthesize this compound for their research and development needs.

References

• Efficient room-temperature hydrogenation of nitroaromatic compounds to primary amines using nitrogen-doped carbon-supported palladium catalysts. (2024). RSC Publishing. Retrieved from [Link]

• Process for the purification of aromatic amines. (n.d.). Google Patents.

• TETRAFLUOROETHYLENE HAZARD SUMMARY. (n.d.). NJ.gov. Retrieved from [Link]

• Conversion of Catechol to 4-Nitrocatechol in Aqueous Microdroplets Exposed to O3 and NO2. (n.d.). UKnowledge. Retrieved from [Link]

• Synthesis of 4-nitropyrocatechol. (n.d.). PrepChem.com. Retrieved from [Link]

• Guide for the Safe Handling of Tetrafluoroethylene November 2017. (2017). Plastics Europe. Retrieved from [Link]

• Synthesis of 4-O-Methylcedrusin. Selective Protection of Catechols with Diphenyl Carbonate. (n.d.). University of Antwerp. Retrieved from [Link]

• Guide for the Safe Handling of Tetrafluoroethylene (2017). (2017). ResearchGate. Retrieved from [Link]

• Size-controllable palladium nanoparticles immobilized on carbon nanospheres for nitroaromatic hydrogenation. (2013). ResearchGate. Retrieved from [Link]

• Palladium on carbon. (n.d.). Wikipedia. Retrieved from [Link]

• Identification and Quantification of 4-Nitrocatechol Formed from OH and NO3 Radical-Initiated Reactions of Catechol in Air in the Presence of NOx: Implications for Secondary Organic Aerosol Formation from Biomass Burning. (2018). PubMed. Retrieved from [Link]

• Conversion of Catechol to 4-Nitrocatechol in Aqueous Microdroplets Exposed to O3 and NO2. (2023). ACS Publications. Retrieved from [Link]

• Conversion of Catechol to 4‑Nitrocatechol in Aqueous Microdroplets Exposed to O3 and NO2. (2023). Figshare. Retrieved from [Link]

• Conversion of Catechol to 4-Nitrocatechol in Aqueous Microdroplets Exposed to O3 and NO2. (2023). ResearchGate. Retrieved from [Link]

• How to handle PTFE products safely?. (2025). Blog. Retrieved from [Link]

• SAFETY DATA SHEET - Tetrafluoroethylene. (2018). Airgas. Retrieved from [Link]

• Catalysis for the hydrogenation of nitroaromatics by highly dispersed palladium nanoparticles anchored on a resorcin[19]arene-based metal–organic dimer containing amino groups. (n.d.). RSC Publishing. Retrieved from [Link]

• † 1H-NMR and 13C-NMR Spectra. (n.d.). University of Tübingen. Retrieved from [Link]

• Trichloroacetic acid fueled practical amine purifications. (2022). PubMed Central. Retrieved from [Link]

• How do I purify ionizable organic amine compounds using flash column chromatography?. (2023). Biotage. Retrieved from [Link]

• Infrared Spectroscopy. (n.d.). CDN. Retrieved from [Link]

• Process For Preparation And Purification Of An Aromatic Amine. (n.d.). Quick Company. Retrieved from [Link]

• Reductive Deprotection of Silyl Groups with Wilkinson's Catalyst/Catechol Borane. (n.d.). PubMed Central. Retrieved from [Link]

• The hydrogenation of nitroarenes mediated by platinum nanoparticles: an overview. (n.d.). RSC Publishing. Retrieved from [Link]

• Protection and deprotection of catechol. (n.d.). ResearchGate. Retrieved from [Link]

• Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liqu. (2021). Journal of Food and Drug Analysis. Retrieved from [Link]

• [Influence of solvents on IR spectrum of aromatic amines]. (n.d.). PubMed. Retrieved from [Link]

• FeOx-supported platinum single-atom and pseudo-single-atom catalysts for chemoselective hydrogenation of functionalized. (2014). CORE. Retrieved from [Link]

• Wiley-VCH 2008 - Supporting Information. (2008). Wiley-VCH. Retrieved from [Link]

• Method of synthesizing acetonide-protected catechol-containing compounds and intermediates produced therein. (n.d.). Google Patents.

• Protection for Phenols and Catechols. (n.d.). ResearchGate. Retrieved from [Link]

• Catechol Protecting Group Strategies in the Synthesis of Nitronyl Nitroxide—Semiquinone Metal Complexes. (2015). ResearchGate. Retrieved from [Link]

• Acetonide Protection of Dopamine for the Synthesis of Highly Pure N-docosahexaenoyldopamine. (n.d.). PubMed Central. Retrieved from [Link]

• Platinum Supported on Reduced Graphene Oxide as a Catalyst for Hydrogenation of Nitroarenes. (n.d.). ResearchGate. Retrieved from [Link]

• PLATINUM METALS IN CATALYTIC HYDROGENATION. (n.d.). ResearchGate. Retrieved from [Link]

• IR: amines. (n.d.). University of Calgary. Retrieved from [Link]

• Influence of Solvents on IR Spectrum of Aromatic Amines. (n.d.). ResearchGate. Retrieved from [Link]

• 24.10: Spectroscopy of Amines. (2024). Chemistry LibreTexts. Retrieved from [Link]

• THE REDUCTION OF AROMATIC NITRO COMPOUNDS TO AMINES WITH HYDROGEN AND PLATINUM-OXIDE PLATINUM BLACK AS A CATALYST. XIV1. (n.d.). Journal of the American Chemical Society. Retrieved from [Link]

• Alcohol or phenol synthesis by ether cleavage. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• 1 H-NMR spectrum of compound (14) 3.3 13 C-NMR study In this work, 13.... (n.d.). ResearchGate. Retrieved from [Link]

• 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. (n.d.). MDPI. Retrieved from [Link]

Sources

• 1. nj.gov [nj.gov]
• 2. rsc.org [rsc.org]
• 3. US8227628B2 - Method of synthesizing acetonide-protected catechol-containing compounds and intermediates produced therein - Google Patents [patents.google.com]
• 4. Reductive Deprotection of Silyl Groups with Wilkinson's Catalyst/Catechol Borane - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Identification and Quantification of 4-Nitrocatechol Formed from OH and NO3 Radical-Initiated Reactions of Catechol in Air in the Presence of NOx: Implications for Secondary Organic Aerosol Formation from Biomass Burning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. acs.figshare.com [acs.figshare.com]
• 10. fluoropolymers.eu [fluoropolymers.eu]
• 11. researchgate.net [researchgate.net]
• 12. Efficient room-temperature hydrogenation of nitroaromatic compounds to primary amines using nitrogen-doped carbon-supported palladium catalysts - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. Palladium on carbon - Wikipedia [en.wikipedia.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. US8455691B2 - Process for the purification of aromatic amines - Google Patents [patents.google.com]
• 16. Trichloroacetic acid fueled practical amine purifications - PMC [pmc.ncbi.nlm.nih.gov]
• 17. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 18. orgchemboulder.com [orgchemboulder.com]
• 19. "Conversion of Catechol to 4-Nitrocatechol in Aqueous Microdroplets Exp" by Md Sohel Rana, Seth T. Bradley et al. [uknowledge.uky.edu]

Technical Guide: Physicochemical Characterization of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the physicochemical characterization of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine (CAS No. 89586-07-2). As a fluorinated analogue of the biologically significant 1,4-benzodioxan scaffold, this compound presents unique properties relevant to medicinal chemistry and materials science.[1] Due to a notable absence of publicly available experimental data, this document serves as a predictive and methodological guide. It outlines the foundational chemical identity, projects the influence of fluorination on physical properties, and details the requisite analytical protocols for full structural elucidation and purity confirmation. Furthermore, it establishes a robust safety and handling protocol based on analogous chemical structures. This guide is designed to be a self-validating system for researchers initiating work with this compound, ensuring a rigorous and safe approach to its characterization.

Introduction and Molecular Identity

2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine is a derivative of 1,4-benzodioxan, a heterocyclic motif found in numerous pharmacologically active agents.[2] The incorporation of a tetrafluoroethylene bridge across the dioxin ring is anticipated to significantly modulate its electronic properties, lipophilicity, and metabolic stability, making it a compound of interest for drug discovery and development. The amine functionality at the 6-position provides a versatile handle for further synthetic elaboration.

This guide addresses the critical gap in the scientific literature regarding the empirical physical characteristics of this specific molecule. The subsequent sections are structured to provide a logical workflow for a researcher to fully characterize this compound, from theoretical considerations to detailed experimental procedures and safety management.

Molecular Structure

The structural formula of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine is presented below. The core consists of a benzene ring fused to a 1,4-dioxin ring, which is fully fluorinated at the 2 and 3 positions. An amine group is substituted at the 6-position of the benzodioxin core.

Figure 1: Molecular Structure of the Compound

Core Physicochemical Data

The fundamental identifiers for this compound have been established through chemical supplier databases. However, empirical physical properties such as melting and boiling points are not yet documented.

Property	Value	Source
CAS Number	89586-07-2	[3]
Molecular Formula	C₈H₅F₄NO₂	[4]
Molecular Weight	223.13 g/mol	[4]
Appearance	Data not available. Expected to be a solid at room temperature.	-
Melting Point	Data not available. The non-fluorinated analog, 2,3-dihydrobenzo[b][3][5]dioxin-6-amine, has a melting point of 29-31 °C.[6] The introduction of four fluorine atoms is expected to significantly increase the melting point due to increased molecular weight and altered crystal packing forces.	-
Boiling Point	Data not available. Likely to be high and may decompose before boiling at atmospheric pressure.	-
Solubility	Data not available. Expected to have good solubility in polar organic solvents like DMSO, DMF, and acetone, and moderate solubility in less polar solvents like ethyl acetate and dichloromethane. Solubility in water is expected to be low.	-

Analytical Characterization Workflow

A rigorous analytical workflow is essential to confirm the identity, structure, and purity of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine. The following sections detail the standard protocols for comprehensive characterization.

Figure 2: Analytical Characterization Workflow

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for unambiguous structure elucidation. A combination of ¹H, ¹³C, and ¹⁹F NMR experiments is required.

Expertise & Experience: The causality behind running all three experiments lies in the molecule's composition. ¹H NMR will define the aromatic proton environment, ¹³C NMR will confirm the carbon skeleton, and ¹⁹F NMR is essential for characterizing the tetrafluoroethylene moiety, which is silent in other NMR experiments. The coupling between these nuclei (H-F, C-F) provides definitive proof of connectivity.

Protocol:

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• ¹H NMR Analysis:

  • Expected Signals: Three signals in the aromatic region (approx. 6.5-7.5 ppm). The protons on the benzene ring will appear as a complex multiplet system due to their distinct chemical environments and spin-spin coupling. The two amine protons (NH₂) may appear as a broad singlet.

  • Key Insight: The integration of the aromatic signals should correspond to three protons.

• ¹³C NMR Analysis:

  • Expected Signals: Eight distinct carbon signals are expected. Aromatic carbons typically appear between 110-150 ppm. The carbons bonded to oxygen will be downfield, and those bonded to fluorine will show characteristic splitting (C-F coupling).

  • Trustworthiness: The observation of eight signals validates the absence of molecular symmetry that would render some carbons equivalent.

• ¹⁹F NMR Analysis:

  • Expected Signals: As the four fluorine atoms are on an ethylene bridge, they may be chemically equivalent or non-equivalent depending on the rotational barrier and molecular conformation. A single signal or a more complex pattern (e.g., an AA'BB' system) might be observed. The chemical shift will be characteristic of fluoroalkane environments.[5][7]

  • Self-Validation: The absence of signals in other regions confirms the fluorine atoms are not attached to the aromatic ring.

Mass Spectrometry (MS)

MS is used to determine the molecular weight and elemental formula.

Protocol:

• Technique: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) are suitable.

• Analysis:

  • Molecular Ion Peak [M+H]⁺: The primary objective is to observe the protonated molecular ion at m/z 224.13. High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition (C₈H₆F₄NO₂⁺) with high accuracy (typically <5 ppm error).

  • Isotopic Pattern: The natural abundance of isotopes should match the theoretical pattern for the molecular formula.

  • Fragmentation: Fragmentation analysis can provide further structural information, such as the loss of the amine group or parts of the fluorinated ring.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in the molecule.

Protocol:

• Sample Preparation: The spectrum can be acquired from a KBr pellet (solid sample) or as a thin film.

• Expected Absorption Bands:

  • N-H Stretch: A medium to strong doublet around 3350-3450 cm⁻¹ is characteristic of the primary amine (-NH₂).

  • C-H Aromatic Stretch: Weak to medium bands above 3000 cm⁻¹.

  • C=C Aromatic Stretch: Medium bands in the 1500-1600 cm⁻¹ region.

  • C-O Ether Stretch: Strong bands in the 1200-1300 cm⁻¹ region.

  • C-F Stretch: Very strong, characteristic bands in the 1000-1200 cm⁻¹ region.

Hypothetical Synthesis Pathway

While a specific protocol for this compound is not publicly documented, a plausible synthesis can be proposed based on established methods for constructing the benzodioxin ring system and subsequent functionalization. A common route involves the reaction of a substituted catechol with a tetrafluoro-substituted alkene precursor, followed by nitration and reduction.

• Formation of the Benzodioxin Ring: Reaction of 4-nitrocatechol with tetrafluoroethylene under basic conditions.

• Reduction of the Nitro Group: The resulting nitro-intermediate is then reduced to the target amine using a standard reducing agent such as tin(II) chloride (SnCl₂) in hydrochloric acid or catalytic hydrogenation (H₂/Pd-C).

This proposed pathway is illustrative and would require experimental optimization.

Safety, Handling, and Storage

A specific Material Safety Data Sheet (MSDS) for 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine is not currently available. The following precautions are based on data for structurally related fluorinated aromatic amines and benzodioxin derivatives.[2]

• Hazard Identification: Assumed to be harmful if swallowed, cause skin irritation, and cause serious eye irritation.[2] May cause respiratory irritation.

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Use chemical safety goggles and/or a face shield.

  • Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

  • Respiratory Protection: Work in a well-ventilated fume hood. If dusts are generated, use a NIOSH-approved respirator.

• First Aid Measures:

  • Inhalation: Move the person to fresh air.

  • Skin Contact: Immediately wash off with soap and plenty of water.

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do.

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep away from strong oxidizing agents.

• Disposal: Dispose of in accordance with local, state, and federal regulations for chemical waste.

Conclusion

2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine is a compound with significant potential, yet it remains largely uncharacterized in the public domain. This guide provides the necessary theoretical framework and detailed experimental protocols to enable researchers to perform a thorough and reliable physicochemical analysis. By following the outlined workflow for NMR, MS, and FT-IR spectroscopy, and adhering to the stringent safety protocols, scientists can confidently establish the empirical properties of this molecule, paving the way for its exploration in drug development and other scientific applications.

References

• Gakh, A. A., et al. (2021). New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Communications Chemistry, 4(1), 1-9. Available at: [Link]

• Cui, J., et al. (2020). The application of 19F NMR spectroscopy for the analysis of fluorinated new psychoactive substances (NPS). Forensic Toxicology, 38(2), 393-408. Available at: [Link]

• PubChem. N-(2,3-dihydro-1,4-benzodioxin-5-ylmethyl)-2,2,3,3-tetrafluoropropan-1-amine. Available at: [Link]

• Anisimov, A. V., et al. (2022). Synthesis and Characterization of Novel 2-Acyl-3-trifluoromethylquinoxaline 1,4-Dioxides as Potential Antimicrobial Agents. Molecules, 27(3), 850. Available at: [Link]

• Mykhailiuk, P. K. (2021). Multigram Synthesis of Advanced 6,6-Difluorospiro[3.3]heptane-derived Building Blocks. Organic & Biomolecular Chemistry, 19(44), 9625-9630. Available at: [Link]

• Vinaya, et al. (2023). The synthesis, crystal structure and spectroscopic analysis of (E)-3-(4-chlorophenyl)-1-(2,3-dihydrobenzo[b][3][5]dioxin-6-yl)prop-2-en-1-one. IUCrData, 8(2). Available at: [Link]

• Angene Chemical. Safety Data Sheet. Available at: [Link]

• Google Patents. CN110683959B - Synthetic method of 2,4,6-trifluorobenzylamine.

• Zhdankin, V. V. (2019). Preparative Method for Asymmetric Synthesis of (S)-2-Amino-4,4,4-trifluorobutanoic Acid. Molecules, 24(22), 4068. Available at: [Link]

• White, K. L., Jr, & Birnbaum, L. S. (1998). Characterization of the Effects of 2,3,7,8-tetrachlorodibenzo-p-dioxin in B6C3F1 and DBA/2 Mice Following Single and Repeated Exposures. Archives of toxicology, 72(4), 223-231. Available at: [Link]

• Angene Chemical. 2,3-Dihydrobenzo[b][3][5]dioxin-6-amine(CAS# 22013-33-8). Available at: [Link]

Sources

• 1. Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and evaluation of novel 2,3-dihydrobenzo[b][1,4]dioxin- and indolealkylamine derivatives as potential antidepressants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 89586-07-2|2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b][1,4]dioxin-6-amine|BLD Pharm [bldpharm.com]
• 4. 120934-10-3|7-Chloro-2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b][1,4]dioxin-6-amine|BLD Pharm [bldpharm.com]
• 5. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2,3-Dihydrobenzo[b][1,4]dioxin-6-amine , 96% , 22013-33-8 - CookeChem [cookechem.com]
• 7. The application of 19F NMR spectroscopy for the analysis of fluorinated new psychoactive substances (NPS) - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Discovery and History of Fluorinated Benzodioxins

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery, synthesis, toxicological assessment, and analytical methodologies pertaining to fluorinated benzodioxins, specifically polyfluorinated dibenzo-p-dioxins (PFDDs). While their chlorinated analogues have been the subject of extensive research due to their environmental persistence and toxicity, the fluorinated congeners present a unique and less-explored area of study. This document synthesizes the current body of knowledge, offering insights into their chemical behavior, biological interactions, and the analytical challenges they pose. The guide is intended to serve as a foundational resource for researchers in environmental science, toxicology, and drug development who are interested in this emerging class of halogenated aromatic compounds.

A Historical Perspective on Fluorinated Aromatics and the Emergence of PFDDs

The journey into the world of fluorinated benzodioxins is intrinsically linked to the broader history of organofluorine chemistry. The first synthesis of an organofluorine compound is credited to Alexander Borodin in 1862, who achieved a nucleophilic substitution of a halogen with fluoride.[1] This marked the beginning of a field that would eventually lead to the development of a vast array of fluorinated materials, from polymers to pharmaceuticals.

While the infamous chlorinated dioxins, such as 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD), were identified as highly toxic byproducts of industrial processes in the mid-20th century, their fluorinated counterparts remained largely theoretical for many years.[2] The first intentional synthesis of a chlorinated dibenzodioxin was in 1872.[2] The systematic synthesis and characterization of polyfluorinated dibenzodioxins (PFDDs) did not occur until much later, driven by the need to understand the potential formation of these compounds and to have analytical standards for their detection.

A significant milestone in the study of PFDDs was the work of Weber et al. in 1995, which detailed the synthesis of all 75 PFDD congeners through the pyrolysis of fluorophenols and fluorobenzenes.[3] This provided the scientific community with the necessary tools to begin investigating the toxicology and analytical chemistry of these compounds in earnest.

Synthesis of Fluorinated Benzodioxins: Key Methodologies

The synthesis of PFDDs is crucial for obtaining analytical standards and for conducting toxicological studies. The primary methods employed are based on classical organic chemistry reactions adapted for the unique reactivity of fluorinated precursors.

Pyrolysis of Fluorophenols

The most common method for the synthesis of a wide range of PFDD congeners is the pyrolysis of alkali metal salts of fluorophenols.[3] This approach mirrors one of the formation pathways of their chlorinated analogues.

Conceptual Workflow for PFDD Synthesis via Pyrolysis:

Caption: Synthesis of PFDDs via pyrolysis of fluorophenols.

Detailed Protocol: Synthesis of 2,3,7,8-Tetrafluorodibenzo-p-dioxin (2,3,7,8-TFDD) via Pyrolysis of Potassium 2,3,5,6-Tetrafluorophenate

• Preparation of the Phenate Salt:

  • In a suitable reaction vessel, dissolve 2,3,5,6-tetrafluorophenol in a minimal amount of methanol.

  • Add an equimolar amount of potassium hydroxide dissolved in methanol dropwise with stirring.

  • Remove the solvent under reduced pressure to obtain the dry potassium 2,3,5,6-tetrafluorophenate salt.

• Pyrolysis:

  • Place the dried potassium salt in a quartz tube.

  • Heat the tube to a temperature range of 300-350°C under a slow stream of inert gas (e.g., nitrogen or argon).

  • The pyrolysis products will sublime and can be collected in a cooler section of the apparatus.

• Purification:

  • Dissolve the crude product mixture in a suitable organic solvent (e.g., toluene).

  • Employ column chromatography (e.g., silica gel or alumina) to separate the different congeners.

  • Further purification can be achieved by recrystallization or preparative gas chromatography.

Ullmann Condensation

The Ullmann condensation is another classical method that can be adapted for the synthesis of dibenzodioxins.[4][5] This reaction involves the copper-catalyzed coupling of a phenol with an aryl halide. In the context of PFDD synthesis, this would typically involve the reaction of a fluorinated catechol with a polyfluorinated benzene derivative.

Conceptual Workflow for PFDD Synthesis via Ullmann Condensation:

Caption: Synthesis of PFDDs via Ullmann Condensation.

This method offers more control over the substitution pattern of the resulting PFDD compared to pyrolysis but can be more challenging to optimize due to the need for high temperatures and the potential for side reactions.

Toxicology of Fluorinated Benzodioxins: A Comparative Perspective

The toxicology of PFDDs is primarily understood through comparison with their extensively studied chlorinated counterparts. The primary mechanism of toxicity for dioxin-like compounds is the activation of the aryl hydrocarbon receptor (AhR), a ligand-activated transcription factor involved in regulating the expression of a wide range of genes.[6][7]

Aryl Hydrocarbon Receptor (AhR) Activation

Studies on 2,3,7,8-TFDD have shown that it is a potent agonist of the AhR.[3] In rat hepatocyte cultures, 2,3,7,8-TFDD was found to have a similar EC50 value for the induction of CYP1A1-catalyzed EROD activity as 2,3,7,8-TCDD, indicating a comparable potency in activating the AhR in vitro.[3]

Pharmacokinetics: A Tale of Two Halogens

A crucial difference between fluorinated and chlorinated dioxins lies in their pharmacokinetic profiles. 2,3,7,8-TFDD has a dramatically shorter biological half-life than 2,3,7,8-TCDD. In mice, the elimination half-life of 2,3,7,8-TFDD was found to be biphasic, with a rapid phase of 5 minutes and a slower phase of 165 minutes.[3] This is in stark contrast to the half-life of 2,3,7,8-TCDD in mice, which is approximately 8.5 days.[3] This rapid elimination is likely due to more efficient metabolism and excretion of the fluorinated congener.[8]

Acute Toxicity

Table 1: Comparative Toxicological Profile of 2,3,7,8-TFDD and 2,3,7,8-TCDD

Property	2,3,7,8-Tetrafluorodibenzo-p-dioxin (TFDD)	2,3,7,8-Tetrachlorodibenzo-p-dioxin (TCDD)
AhR Activation	Potent agonist, similar in vitro potency to TCDD[3]	Potent agonist, reference compound for dioxin-like toxicity[6][7]
Biological Half-life (mice)	Biphasic: 5 min (rapid), 165 min (slower)[3]	~8.5 days[3]
Metabolism	More readily metabolized[8]	Metabolized slowly[8]
Acute Toxicity (LD50)	Not definitively established in literature	Highly variable by species (e.g., Guinea Pig: ~1 µg/kg, Rat: 164-340 µg/kg)[9][11][12]

Toxic Equivalency Factors (TEFs)

The Toxic Equivalency Factor (TEF) is a tool used to assess the risk of mixtures of dioxin-like compounds by expressing their toxicity in terms of the most toxic congener, 2,3,7,8-TCDD.[11][13] Currently, there are no internationally recognized TEFs for fluorinated benzodioxins. The development of such factors would require extensive in vivo and in vitro toxicological data.

Analytical Methodologies for the Detection of Fluorinated Benzodioxins

The analysis of PFDDs at trace levels presents significant analytical challenges due to their low concentrations in environmental and biological matrices and the potential for interference from other compounds. High-Resolution Gas Chromatography coupled with High-Resolution Mass Spectrometry (HRGC/HRMS) is the gold standard for the analysis of halogenated dioxins.[14][15]

Sample Preparation

A rigorous sample preparation protocol is essential to isolate and concentrate the PFDDs from the sample matrix and remove interfering substances.

Workflow for PFDD Analysis in Soil/Sediment Samples:

Caption: Sample preparation workflow for PFDD analysis.

Detailed Protocol: Extraction and Cleanup of Soil Samples for PFDD Analysis

• Sample Preparation and Spiking:

  • Air-dry the soil sample and sieve to remove large debris.

  • Homogenize the sample.

  • Weigh a representative portion of the sample (e.g., 10-20 g) into an extraction thimble.

  • Spike the sample with a solution of isotopically labeled PFDD internal standards.

• Extraction:

  • Extract the sample using a Soxhlet apparatus with toluene for 16-24 hours.

  • Alternatively, use an Accelerated Solvent Extractor (ASE) with appropriate solvents and conditions.

• Cleanup:

  • Concentrate the crude extract.

  • Perform a multi-step cleanup using a sequence of chromatographic columns. A typical sequence includes:

    • Acid-modified silica gel to remove lipids and other acid-labile interferences.

    • Alumina to remove polar interferences.

    • Carbon dispersed on a solid support to separate planar molecules like PFDDs from non-planar compounds.

• Final Concentration:

  • Elute the PFDD fraction from the carbon column with reverse-flow toluene.

  • Carefully concentrate the final extract to a small volume (e.g., 20 µL) under a gentle stream of nitrogen.

  • Add a recovery (syringe) standard just prior to analysis.

HRGC/HRMS Analysis

The high selectivity and sensitivity of HRGC/HRMS are necessary to detect the ultra-trace levels of PFDDs and to differentiate them from other halogenated compounds.

Table 2: Typical HRGC/HRMS Operating Conditions for Dioxin Analysis

Parameter	Typical Setting	Rationale
Gas Chromatograph
Column	DB-5ms or equivalent (60 m x 0.25 mm ID, 0.25 µm film)	Provides good separation of dioxin congeners.
Carrier Gas	Helium	Inert and provides good chromatographic efficiency.
Injection Mode	Splitless	To transfer the maximum amount of analyte onto the column for trace analysis.
Temperature Program	Ramped from a low initial temperature (e.g., 150°C) to a high final temperature (e.g., 310°C)	To achieve separation of congeners with different boiling points.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization method that produces characteristic fragmentation patterns.
Mass Analyzer	Magnetic Sector	Provides high mass resolution.
Resolution	> 10,000 (10% valley)	To separate analyte ions from isobaric interferences.
Acquisition Mode	Selected Ion Monitoring (SIM)	To monitor for the specific m/z values of the native and labeled PFDDs, increasing sensitivity and selectivity.

Environmental Formation and Presence

The environmental sources and fate of fluorinated benzodioxins are not as well-characterized as those of their chlorinated and brominated counterparts.

Industrial Processes

While chlorinated and brominated dioxins are known to form in processes like municipal waste incineration and secondary aluminum smelting, the formation of PFDDs in these environments has not been definitively established.[16][17][18] Some studies have indicated that PFDDs are not formed under the same conditions as PCDDs.[3] However, the potential for PFDD formation in specific industrial processes involving fluorinated precursors and high temperatures cannot be ruled out. The thermal degradation of fluoropolymers has been investigated as a potential source of various per- and polyfluoroalkyl substances (PFAS), but the formation of PFDDs has not been reported as a major product.[4]

Environmental Levels

There is a scarcity of data on the environmental levels of PFDDs. This is likely due to a combination of factors, including their potential for rapid degradation compared to PCDDs, the analytical challenges in their detection, and the historical focus on chlorinated and brominated congeners.

Future Directions and Research Needs

The study of fluorinated benzodioxins is an emerging field with many unanswered questions. Future research should focus on:

• Systematic Toxicological Studies: Comprehensive in vivo studies are needed to determine the acute and chronic toxicity of key PFDD congeners and to establish whether a TEF approach is applicable.

• Environmental Monitoring: The development of sensitive analytical methods and their application to a wide range of environmental matrices is crucial to understand the extent of PFDD contamination, if any.

• Formation Pathway Elucidation: Further investigation into industrial processes that utilize fluorinated compounds at high temperatures is necessary to identify potential sources of PFDDs.

• Metabolism and Bioaccumulation: Detailed studies on the metabolism and potential for bioaccumulation of different PFDD congeners in various species are needed to better assess their environmental risk.

References

• Okazoe, T. (2009). Overview on the history of organofluorine chemistry from the viewpoint of material industry. Proceedings of the Japan Academy, Series B, 85(8), 276-289. [Link]

• De Vito, M. J., & Birnbaum, L. S. (1995). Hepatic uptake and metabolism of 2,3,7,8-tetrachlorodibenzo-p-dioxin and 2,3,7,8-tetrachlorodibenzofuran. Fundamental and Applied Toxicology, 24(1), 117-124. [Link]

• Liu, G., Zheng, M., Lv, P., Liu, W., & Wang, C. (2016). Formation and emission of brominated dioxins and furans during secondary aluminum smelting processes. Chemosphere, 144, 1183-1189. [Link]

• Morselli, L., Passarini, F., Santini, A., & Vassura, I. (2008). Prevention of PCDD/F formation and minimization of their emission at the stack of a secondary aluminum casting plant. Chemosphere, 73(1 Suppl), S126-S131. [Link]

• Van den Berg, M., Birnbaum, L. S., Denison, M., De Vito, M., Farland, W., Feeley, M., ... & Peterson, R. E. (2006). The 2005 World Health Organization re-evaluation of human and mammalian toxic equivalency factors for dioxins and dioxin-like compounds. Toxicological sciences, 93(2), 223-241. [Link]

• Courtney, K. D., Putnam, J. P., & Andrews, J. E. (1985). Comparative toxicity of 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD) in four (sub)strains of adult male rats. Toxicology and applied pharmacology, 77(3), 490-495. [Link]

• U.S. Environmental Protection Agency. (1994). Method 1613: Tetra- through Octa-Chlorinated Dioxins and Furans by Isotope Dilution HRGC/HRMS. [Link]

• Pace Analytical. (2024). Dioxin/Furan and Dioxin-Like Compounds Toxic Equivalency Factors (TEF). [Link]

• Ellis, D. A., Mabury, S. A., Martin, J. W., & Muir, D. C. (2001). Thermolysis of fluoropolymers as a potential source of halogenated organic acids in the environment. Nature, 412(6844), 321-324. [Link]

• Mason, G., Sawyer, T., Keys, B., Safe, S., Grant, D., & Safe, L. (1987). Synthesis, biologic and toxic effects of the major 2,3,7,8-tetrachlorodibenzo-p-dioxin metabolites in the rat. Chemosphere, 16(8-9), 1729-1731. [Link]

• U.S. Environmental Protection Agency. (n.d.). Dioxin Databases, Methods and Tools. [Link]

• Weber, R., Schrenk, D., Schmitz, H. J., Hagenmaier, A., & Hagenmaier, H. (1995). Polyfluorinated dibenzodioxins and dibenzofurans--synthesis, analysis, formation and toxicology. Chemosphere, 30(4), 629-639. [Link]

• Li, J., Zhang, C., Yao, Q., Shen, L., Zhao, J., Liu, J., & Wang, H. (2018). Emission characteristics of polychlorinated dibenzo-p-dioxins and dibenzofurans from industrial combustion of biomass fuels. Environmental Pollution, 237, 69-76. [Link]

• 3M Company. (2020). Thermal degradation of fluoropolymers. [Link]

• Liu, Q., & Ni, C. (2017). China's flourishing synthetic organofluorine chemistry: innovations in the new millennium. National Science Review, 4(4), 543-563. [Link]

• Kleman, M., Poiger, H., & Schlatter, C. (1990). Metabolism and disposition of 2,3,7,8-tetrachlorodibenzo-p-dioxin in rainbow trout. Toxicology and applied pharmacology, 106(1), 66-73. [Link]

• Doskey, C. M., Fader, K. A., Nault, R., Lydic, T., Matthews, J., Potter, D., ... & Zacharewski, T. R. (2016). 2,3,7,8-Tetrachlorodibenzo-p-dioxin (TCDD) alters hepatic polyunsaturated fatty acid metabolism and eicosanoid biosynthesis in female Sprague-Dawley rats. Toxicological Sciences, 153(1), 104-116. [Link]

• Arhami Dolatabad, A., Zhang, X., Xiao, F., & Nickerson, A. (2025). Thermal decomposition of fluoropolymers: Stability, decomposition products, and possible PFAS release. Journal of Hazardous Materials, 496, 139322. [Link]

• Zhang, X., Wang, Y., Zhang, L., Wang, Y., & Wang, J. (2023). 2,3,7,8-Tetrachlorodibenzo-p-dioxin induces liver lipid metabolism disorder via the ROS/AMPK/CD36 signaling pathway. Toxicological Sciences, 191(2), 276-284. [Link]

• Wang, P., Chen, J., Zhang, L., Li, Y., & Zhang, G. (2019). Emission Characteristics and Formation Pathways of Polychlorinated Dibenzo-p-dioxins and Dibenzofurans from a Typical Pesticide Plant. Aerosol and Air Quality Research, 19(5), 1136-1146. [Link]

• Kishida, M. (2007). Operational Conditions for HRGC/HRMS. [Link]

• Wikipedia. (2024). Polychlorinated dibenzodioxins. [Link]

• Pohjanvirta, R., Tuomisto, J., & Unkila, M. (1993). Comparative acute lethality of 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD), 1,2,3,7,8-pentachlorodibenzo-p-dioxin and 1,2,3,4,7,8-hexachlorodibenzo-p-dioxin in the most TCDD-susceptible and the most TCDD-resistant rat strain. Pharmacology & toxicology, 73(1), 52-56. [Link]

• Kociba, R. J., & Schwetz, B. A. (1982). Toxicity of 2, 3, 7, 8-tetrachlorodibenzo-p-dioxin (TCDD). Drug metabolism reviews, 13(3), 387-406. [Link]

• Le, T. H., Nguyen, T. V., Tran, T. M., Vu, D. N., & Le, T. M. (2015). The Emission of Polychlorinated Dibenzo-p-dioxins and Polychlorinated Dibenzofurans from Steel and Cement-Kiln Plants in Vietnam. [Link]

• Viluksela, M., Stahl, B. U., Birnbaum, L. S., Schramm, K. W., Kettrup, A., & Rozman, K. (2007). Differences in acute toxicity syndromes of 2,3,7,8-tetrachlorodibenzo-p-dioxin and 1,2,3,4,7,8-hexachlorodibenzo-p-dioxin in rats. Toxicology and applied pharmacology, 222(2), 231-243. [Link]

• Stepnowski, P., Nichthauser, J., & Puzyn, T. (2013). The use of PowerPrep and HRGC/HRMS for biological monitoring of exposure to PCDD, PCDF and dl-PCB in Poland. International journal of hygiene and environmental health, 216(6), 663-669. [Link]

• Arhami Dolatabad, A., Zhang, X., Xiao, F., & Nickerson, A. (2025). Thermal Decomposition of Fluoropolymers: Stability, Decomposition Products, and Possible PFAS Release. [Link]

• Denison, M. S., & Nagy, S. R. (2003). Activation of the aryl hydrocarbon receptor by structurally diverse exogenous and endogenous chemicals. Annual review of pharmacology and toxicology, 43(1), 309-334. [Link]

• Kende, A. S., Wade, J. J., Ridge, D., & Pohland, A. (1974). Synthesis of new steric and electronic analogs of 2,3,7,8-tetrachlorodibenzo-p-dioxin. The Journal of Organic Chemistry, 39(7), 931-937. [Link]

• Wikipedia. (2024). 2,3,7,8-Tetrachlorodibenzodioxin. [Link]

• Norstrom, R. J., & Simon, M. (1998). HRGC/HRMS. [Link]

• Citizens for Safe Water Around Badger. (2020). Research and Regulatory Advancements on Remediation and Degradation of Fluorinated Polymer Compounds. [Link]

• Esser, A., Schlämmer, P., & Reifferscheid, G. (2019). Novel Method for Quantifying AhR-Ligand Binding Affinities Using Microscale Thermophoresis. International journal of molecular sciences, 20(18), 4463. [Link]

• Olie, K., Addink, R., & Schoonenboom, M. (1998). De novo synthesis of polychlorinated dibenzo-p-dioxins and dibenzofurans on fly ash from a sintering process. Chemosphere, 37(9-12), 1709-1717. [Link]

• Boitano, S. A., & Smith, M. T. (2012). Identification of a High-Affinity Ligand That Exhibits Complete Aryl Hydrocarbon Receptor Antagonism. Molecular pharmacology, 81(3), 399-408. [Link]

• Ehrlich, A. K., Pennington, J. M., Wang, X., Rohlman, D., & Kerkvliet, N. I. (2018). TCDD, FICZ, and Other High Affinity AhR Ligands Dose-Dependently Determine the Fate of CD4+ T Cell Differentiation. Frontiers in immunology, 9, 1396. [Link]

• Paustenbach, D. J., Wenning, R. J., Lau, V., Harrington, N. W., Rennix, D. K., & Parsons, A. H. (1992). Modeling the formation of 2,3,7,8-tetrachlorodibenzo-p-dioxin in the historical manufacture of 2,4,5-trichlorophenol. [Link]

• Safe, S. (1998). Ligand binding and activation of the Ah receptor. Progress in nucleic acid research and molecular biology, 60, 251-290. [Link]

• Milestone Inc. (n.d.). A Practical Guide to Optimizing Sample Preparation Workflows for Heavy Metals and Organic Pollutants in Environmental Labs. [Link]

• Nucci, A., & Picollo, M. (2020). Sample Preparation to Determine Pharmaceutical and Personal Care Products in an All-Water Matrix: Solid Phase Extraction. Molecules, 25(22), 5275. [Link]

• Kansas Department of Health and Environment. (2021). Sampling Analysis Plan Development for Industrial Landfills. [Link]

• ResearchGate. (2021). Sensibility of GC-HRMS for analysis of dioxins and furans is changing with sample injection. Any idea about what could be possibly happening?. [Link]

• U.S. Environmental Protection Agency. (n.d.). Waste Sampling. [Link]

• Nucci, A., & Picollo, M. (2020). Sample Preparation to Determine Pharmaceutical and Personal Care Products in an All-Water Matrix: Solid Phase Extraction. [Link]

• Hagenmaier, H., She, J., & Benz, T. (1992). Mixed chlorinated fluorinated Dibenzodioxins, Dibenzofurans, Biphenyls: Synthesis, Analysis and Formation. Organohalogen Compounds, 10, 49-52. [Link]

Sources

• 1. Overview on the history of organofluorine chemistry from the viewpoint of material industry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Polychlorinated dibenzodioxins - Wikipedia [en.wikipedia.org]
• 3. Polyfluorinated dibenzodioxins and dibenzofurans--synthesis, analysis, formation and toxicology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thermal decomposition of fluoropolymers: Stability, decomposition products, and possible PFAS release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sample Preparation to Determine Pharmaceutical and Personal Care Products in an All-Water Matrix: Solid Phase Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Modeling the binding of diverse ligands within the Ah receptor ligand binding domain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. escholarship.org [escholarship.org]
• 8. Hepatic uptake and metabolism of 2,3,7,8-tetrachlorodibenzo-p-dioxin and 2,3,7,8-tetrachlorodibenzofuran - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 2,3,7,8-Tetrachlorodibenzodioxin - Wikipedia [en.wikipedia.org]
• 10. Toxicity of 2, 3, 7, 8-tetrachlorodibenzo-p-dioxin (TCDD) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Comparative toxicity of 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD) in four (sub)strains of adult male rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Comparative acute lethality of 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD), 1,2,3,7,8-pentachlorodibenzo-p-dioxin and 1,2,3,4,7,8-hexachlorodibenzo-p-dioxin in the most TCDD-susceptible and the most TCDD-resistant rat strain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. repository.mines.edu [repository.mines.edu]
• 14. The use of PowerPrep and HRGC/HRMS for biological monitoring of exposure to PCDD, PCDF and dl-PCB in Poland - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. cswab.org [cswab.org]
• 16. researchgate.net [researchgate.net]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. turi.org [turi.org]

Theoretical studies on 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine

An In-depth Technical Guide to the Theoretical Studies of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive theoretical framework for the investigation of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine. In the absence of extensive experimental data, this document outlines a robust computational methodology, leveraging Density Functional Theory (DFT), to elucidate the molecule's structural, electronic, and reactive properties. The insights derived from these theoretical studies are crucial for understanding its potential as a scaffold in medicinal chemistry and materials science. This guide serves as a foundational resource for researchers seeking to explore the chemical space and functional implications of this fluorinated benzodioxan derivative.

Introduction: The Significance of Fluorinated Benzodioxans

The 1,4-benzodioxan scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. The non-fluorinated analog, 2,3-Dihydrobenzo[b][1]dioxin-6-amine, has been utilized in the synthesis of potential antidepressants that target the serotonin transporter and 5-HT1A receptor.[2] The introduction of fluorine into organic molecules can profoundly alter their physicochemical properties, including metabolic stability, lipophilicity, and binding affinity to biological targets. The subject of this guide, 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine, combines the benzodioxan core with a perfluorinated ethylenedioxy bridge. This modification is anticipated to introduce unique electronic and conformational constraints, making a theoretical investigation essential to predict its behavior and guide experimental efforts.

Theoretical studies, particularly those employing quantum chemical methods like Density Functional Theory (DFT), offer a powerful, cost-effective means to explore the molecular landscape. Such studies on related polyfluorinated dibenzo-p-dioxins have successfully elucidated thermodynamic properties and relative stabilities.[1] This guide outlines a similar theoretical approach to comprehensively characterize 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine.

Computational Methodology: A Self-Validating Protocol

The cornerstone of a reliable theoretical study is a well-defined and validated computational protocol. The methods described herein are selected to provide a balance between computational cost and accuracy for a molecule of this nature.

Geometry Optimization and Vibrational Frequency Analysis

The initial step involves determining the ground-state molecular geometry.

• Software: Gaussian 16 suite of programs.

• Method: Density Functional Theory (DFT).

• Functional: B3LYP (Becke, 3-parameter, Lee-Yang-Parr) exchange-correlation functional. This functional is widely used for its robust performance with organic molecules.

• Basis Set: 6-311+G(d,p). This Pople-style basis set is augmented with diffuse functions (+) on heavy atoms and polarization functions (d,p) on all atoms, which is crucial for accurately describing the lone pairs on oxygen and nitrogen, as well as the electronegative fluorine atoms.

• Protocol:

  • The initial structure of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine is built using molecular modeling software.

  • A full geometry optimization is performed in the gas phase without any symmetry constraints.

  • The optimization is considered complete when the forces on the atoms are negligible and the displacement for the next optimization step is below a defined threshold.

  • A vibrational frequency analysis is subsequently performed at the same level of theory. The absence of imaginary frequencies confirms that the optimized structure corresponds to a true energy minimum on the potential energy surface.

Electronic Structure and Reactivity Analysis

Following geometry optimization, a detailed analysis of the electronic properties is conducted.

• Methodology:

  • Frontier Molecular Orbitals (FMOs): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are visualized and their energies calculated. The HOMO-LUMO energy gap is a critical parameter for assessing chemical reactivity and stability.

  • Molecular Electrostatic Potential (MEP): The MEP is mapped onto the electron density surface. This provides a visual representation of the charge distribution, highlighting electrophilic and nucleophilic sites.

  • Global Reactivity Descriptors: Based on the HOMO and LUMO energies, key reactivity indices are calculated using the following equations:

    • Ionization Potential (I) ≈ -EHOMO

    • Electron Affinity (A) ≈ -ELUMO

    • Electronegativity (χ) = (I + A) / 2

    • Chemical Hardness (η) = (I - A) / 2

    • Chemical Softness (S) = 1 / (2η)

The workflow for this theoretical investigation is depicted in the following diagram:

Caption: Frontier Molecular Orbital (FMO) energy diagram.

• Molecular Electrostatic Potential (MEP): The MEP map is anticipated to show a region of negative potential (red/yellow) around the oxygen and nitrogen atoms, corresponding to their lone pairs and identifying them as sites for hydrogen bonding. The hydrogen atoms of the amine group will exhibit positive potential (blue), making them hydrogen bond donors. The highly electronegative fluorine atoms will create a region of negative potential around the dihydrodioxin ring.

• Global Reactivity Descriptors: The tetrafluoro- substitution is expected to lower both the HOMO and LUMO energy levels compared to the non-fluorinated analog. This would increase the ionization potential and electron affinity, making the molecule less prone to oxidation but a better electron acceptor.

Descriptor	Predicted Trend	Implication
HOMO-LUMO Gap (ΔE)	Relatively Large	High kinetic stability.
Electronegativity (χ)	High	Strong ability to attract electrons.
Chemical Hardness (η)	High	Less polarizable and more resistant to change in electron distribution.

Potential Applications in Drug Development

The theoretical insights provide a strong basis for positioning 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine as a valuable scaffold in drug discovery.

• Metabolic Stability: The C-F bonds are exceptionally strong, and the perfluorinated bridge is expected to block metabolic oxidation at those positions, a common issue with alkylenedioxy groups. This enhanced metabolic stability could lead to improved pharmacokinetic profiles.

• Modulation of pKa: The electron-withdrawing nature of the tetrafluorodioxin ring is predicted to decrease the basicity (pKa) of the amine group compared to its non-fluorinated counterpart. This can have significant implications for drug-receptor interactions and solubility at physiological pH.

• Novel Intermolecular Interactions: The fluorine atoms can participate in non-covalent interactions, such as orthogonal multipolar C-F···C=O interactions or hydrogen bonds, potentially offering unique binding modes to target proteins.

• Scaffold for Chemical Libraries: The amine group serves as a versatile synthetic handle for further functionalization, allowing for the creation of a library of derivatives to explore structure-activity relationships (SAR).

Conclusion

This guide has outlined a comprehensive theoretical approach to characterize 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine. Through the application of Density Functional Theory, it is possible to predict its geometric structure, electronic properties, and reactivity. The anticipated results suggest that the introduction of the tetrafluoro- moiety imparts significant stability and unique electronic characteristics. These features, combined with the synthetically accessible amine group, make this molecule a promising candidate for further investigation as a core scaffold in the development of novel therapeutics. The theoretical framework presented here provides a robust starting point for any future experimental or computational exploration of this and related fluorinated compounds.

References

• Yao, L., et al. (2010). Studies of thermodynamic properties and relative stability of a series of polyfluorinated dibenzo-p-dioxins by density functional theory. Journal of Hazardous Materials, 181(1-3), 969-974. Available at: [Link]

• Li, J., et al. (2014). Synthesis and evaluation of novel 2,3-dihydrobenzo[b]d[1]ioxin- and indolealkylamine derivatives as potential antidepressants. Archiv der Pharmazie, 347(2), 108-118. Available at: [Link]

• Shinde, S. S., et al. (2022). The synthesis, crystal structure and spectroscopic analysis of (E)-3-(4-chlorophenyl)-1-(2,3-dihydrobenzo[b]d[1]ioxin-6-yl)prop-2-en-1-one. IUCrData, 7(10). Available at: [Link]

Sources

• 1. Studies of thermodynamic properties and relative stability of a series of polyfluorinated dibenzo-p-dioxins by density functional theory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and evaluation of novel 2,3-dihydrobenzo[b][1,4]dioxin- and indolealkylamine derivatives as potential antidepressants - PubMed [pubmed.ncbi.nlm.nih.gov]

Solubility Profiling of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine: A Methodological Framework for Drug Development

An In-Depth Technical Guide

Abstract

The physicochemical properties of a drug candidate are foundational to its success in the development pipeline. Among these, solubility is a critical determinant of bioavailability, formulation feasibility, and overall therapeutic efficacy.[1][2] This technical guide provides a comprehensive framework for characterizing the solubility of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine, a fluorinated benzodioxane derivative of interest in medicinal chemistry.[3] Lacking publicly available empirical solubility data, this document outlines the strategic selection of organic solvents, details robust experimental methodologies for both thermodynamic and kinetic solubility determination, and presents a logical workflow for researchers. The protocols described herein are designed to be self-validating, providing drug development professionals with a reliable roadmap for assessing this and other novel chemical entities.

Introduction: The Criticality of Solubility in Pharmaceutical Sciences

The journey of a new chemical entity (NCE) from discovery to a marketable drug is fraught with challenges, with a significant percentage of failures attributed to poor pharmaceutical properties.[4] Solubility, defined as the maximum amount of a substance that can be dissolved in a given solvent system at a specified temperature, is a prerequisite for absorption and, consequently, for achieving the desired pharmacological response.[2][5] Compounds with low aqueous solubility often exhibit poor oral absorption, leading to low and variable bioavailability that can compromise clinical outcomes.[4]

The subject of this guide, 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine, belongs to a class of fluorinated compounds that are of significant interest in drug discovery. The introduction of fluorine atoms can modulate key molecular properties such as metabolic stability, lipophilicity, and binding affinity.[3][6] However, these modifications also profoundly impact solubility. Therefore, a thorough understanding of the solubility profile of this compound in various organic solvents is not merely an academic exercise; it is an essential step for:

• Early-Stage Discovery: Enabling accurate concentration determination for in-vitro assays and preventing false negatives due to compound precipitation.[2]

• Lead Optimization: Guiding medicinal chemistry efforts to enhance solubility without compromising potency.

• Formulation Development: Selecting appropriate vehicles for preclinical and clinical studies, including oral dosage forms and parenteral solutions.[5]

This guide provides the necessary theoretical grounding and practical methodologies to systematically evaluate the solubility of this compound.

Physicochemical Profile and Solvent Selection Rationale

The molecular structure of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine—featuring a rigid, lipophilic tetrafluorinated dioxin ring system and a polar primary amine group—suggests a complex solubility behavior. The highly electronegative fluorine atoms increase lipophilicity, while the amine group can act as a hydrogen bond donor and acceptor, conferring a degree of polarity. This duality necessitates a broad and systematic approach to solvent selection.

Organic solvents in the pharmaceutical industry are chosen based on their dissolving capacity, safety profile, and role in subsequent formulations.[7] A logical workflow for solvent selection is illustrated below.

Caption: Logical workflow for solvent selection.

Rationale for Solvent Classes:

• Polar Aprotic Solvents (e.g., DMSO, DMF): These are powerful solvents capable of dissolving a wide range of compounds.[7] DMSO is the industry standard for creating high-concentration stock solutions for biological screening.[5] Determining maximum solubility in DMSO is often the first step.

• Polar Protic Solvents (e.g., Ethanol, Methanol, Propylene Glycol): These solvents can engage in hydrogen bonding and are often used in pharmaceutical formulations.[8] Ethanol is a particularly important co-solvent for enhancing the aqueous solubility of poorly soluble drugs.[7]

• Moderately Polar Solvents (e.g., Ethyl Acetate, Acetone): These are common in synthesis and purification processes like chromatography and crystallization.[9]

• Nonpolar Solvents (e.g., Toluene, Dichloromethane): Solubility data in these solvents is crucial for understanding the lipophilic character of the compound and is relevant for certain synthetic steps and extraction processes.[9]

Experimental Methodologies

Two primary types of solubility are measured during drug development: thermodynamic and kinetic.[5][10] Each provides different, yet complementary, insights into the compound's behavior.

Thermodynamic Solubility Determination (Shake-Flask Method)

This method is considered the "gold standard" for determining the true equilibrium solubility of a compound.[11] It measures the saturation concentration of a compound in a solvent when the system is at equilibrium with an excess of the solid material.

Experimental Protocol: Shake-Flask Method

• Preparation: Add an excess amount of solid 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine to a known volume (e.g., 1 mL) of the selected organic solvent in a glass vial.

  • Causality Note: The presence of excess, undissolved solid is mandatory to ensure that the solution is saturated and in equilibrium with the solid phase.[10]

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25 °C) using a shaker or rotator for a defined period (typically 24-48 hours).

  • Causality Note: A sufficient equilibration time is necessary to ensure the dissolution process has reached a true equilibrium. For some compounds, this may take longer than 24 hours.[12] Preliminary time-to-equilibrium studies are recommended.

• Phase Separation: Allow the vials to stand undisturbed to let the excess solid settle. Alternatively, centrifuge the vials at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the undissolved solid.

• Sampling: Carefully withdraw a small aliquot of the clear supernatant.

  • Causality Note: It is critical to avoid aspirating any solid particles, as this will artificially inflate the measured concentration. Using a filter syringe (e.g., 0.22 µm PTFE) is a best practice.

• Dilution & Analysis: Dilute the aliquot with a suitable solvent to bring the concentration within the linear range of the analytical method (e.g., HPLC-UV).

• Quantification: Determine the concentration of the compound in the diluted sample against a standard calibration curve. Calculate the original solubility in the solvent, accounting for the dilution factor.

Caption: Workflow for Thermodynamic Solubility.

Kinetic Solubility Determination

Kinetic solubility measures the concentration of a compound at the point of precipitation when an aqueous buffer is added to a concentrated stock solution (typically in DMSO).[13] This method is high-throughput and mimics the conditions of many in-vitro biological assays where a compound in DMSO is diluted into an aqueous medium.[5]

Experimental Protocol: Kinetic Solubility Assay

• Stock Solution: Prepare a high-concentration stock solution of the compound in 100% DMSO (e.g., 10 mM).

• Assay Plate Preparation: In a 96-well microplate, add the aqueous buffer of choice (e.g., phosphate-buffered saline, pH 7.4).

• Compound Addition: Add small volumes of the DMSO stock solution to the aqueous buffer to achieve a range of final concentrations. The final percentage of DMSO should be kept low and constant (e.g., 1-2%) across all wells.

  • Causality Note: The "solvent-shift" from DMSO to an aqueous environment induces precipitation of compounds that are poorly soluble in the final mixture.[13]

• Incubation: Shake the plate for a short period (e.g., 1-2 hours) at room temperature to allow for precipitation to occur.

• Precipitate Detection: Measure the amount of precipitation. This is commonly done by nephelometry, which measures light scattering caused by insoluble particles.[1] Alternatively, the plate can be filtered, and the concentration of the soluble compound in the filtrate can be measured by UV absorption or LC-MS/MS.[13]

• Data Analysis: The kinetic solubility is defined as the concentration at which the first signs of precipitation are detected.

Data Presentation and Interpretation

All quantitative solubility data should be summarized in a clear, structured table to allow for easy comparison across different solvent systems. As no experimental data is publicly available for 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine, the following table serves as a recommended template for reporting results.

Table 1: Thermodynamic Solubility of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine at 25 °C

Solvent Class	Solvent	Dielectric Constant (Approx.)	Solubility (mg/mL)	Solubility (mM)	Notes
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	47	Experimental Value	Calculated Value	High solubility expected.
N,N-Dimethylformamide (DMF)	37	Experimental Value	Calculated Value
Acetonitrile	38	Experimental Value	Calculated Value
Polar Protic	Methanol	33	Experimental Value	Calculated Value	Potential for H-bonding.
Ethanol	24	Experimental Value	Calculated Value	Important for formulation.
Propylene Glycol	32	Experimental Value	Calculated Value
Moderately Polar	Acetone	21	Experimental Value	Calculated Value
Ethyl Acetate	6	Experimental Value	Calculated Value
Nonpolar	Dichloromethane (DCM)	9	Experimental Value	Calculated Value
Toluene	2	Experimental Value	Calculated Value	Low solubility expected.

Conclusion

A comprehensive understanding of the solubility of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine is a non-negotiable prerequisite for its advancement as a potential drug candidate or chemical probe. While direct experimental data is not yet available, this guide provides the strategic and methodological foundation for its determination. By employing a systematic approach to solvent selection and executing validated protocols such as the shake-flask and kinetic solubility assays, researchers can generate the critical data needed to make informed decisions. This information will ultimately guide formulation strategies, ensure data integrity in biological assays, and pave the way for successful preclinical development.

References

• Oakwood Labs. (n.d.). What Are Organic Solvents and How Are They Utilized in the Pharmaceutical Industry?. Retrieved from [Link][7]

• Whyte, B. (2023). Drug solubility: why testing early matters in HTS. BMG LABTECH. Retrieved from [Link][1]

• Jouyban, A. (2012). Experimental and Computational Methods Pertaining to Drug Solubility. In Drug Design and Discovery in Alzheimer's Disease. SciSpace. Retrieved from [Link][10]

• Vemula, V. R. (2019). A review of methods for solubility determination in biopharmaceutical drug characterisation. ResearchGate. Retrieved from [Link][11]

• Slideshare. (n.d.). Solvents used in pharmacy. Retrieved from [Link][14]

• Kerns, E. H., & Di, L. (2015). Role of Solubility, Permeability and Absorption in Drug Discovery and Development. In Drug-like Properties: Concepts, Structure Design and Methods. Retrieved from [Link][2]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN pharmaceutics, 2012.[4]

• Grodowska, K., & Parczewski, A. (2010). Organic solvents in the pharmaceutical industry. Acta Poloniae Pharmaceutica, 67(1), 3-12. Retrieved from [Link]

• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Retrieved from [Link][12]

• Jadhav, D. S. (2013). SOLUBILITY DETERMINATION IN DRUG DISCOVERY AND DEVELOPMENT. Retrieved from [Link][13]

• Aure Chemical. (n.d.). The Application of Solvents in the Pharmaceutical Industry. Retrieved from [Link][8]

• ResearchGate. (2010). Organic solvents in the pharmaceutical industry. Retrieved from [Link][9]

• PubChem. (n.d.). 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b][7][10]dioxin-6-amine. Retrieved from [Link][3]

Sources

• 1. bmglabtech.com [bmglabtech.com]
• 2. books.rsc.org [books.rsc.org]
• 3. cas 89586-07-2|| where to buy 2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b][1,4]dioxin-6-amine [chemenu.com]
• 4. ucd.ie [ucd.ie]
• 5. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 6. Fluorinated Benzodioxoles - Enamine [enamine.net]
• 7. Oakwood LabsWhat Are Organic Solvents and How Are They Utilized in the Pharmaceutical Industry? | Oakwood Labs [oakwoodlabs.com]
• 8. The Application of Solvents in the Pharmaceutical Industry | Aure Chemical [aurechem.com]
• 9. researchgate.net [researchgate.net]
• 10. scispace.com [scispace.com]
• 11. researchgate.net [researchgate.net]
• 12. lup.lub.lu.se [lup.lub.lu.se]
• 13. pharmatutor.org [pharmatutor.org]
• 14. Solvents used in pharmacy | DOCX [slideshare.net]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Key Derivatives from 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine

Abstract: This document provides a comprehensive technical guide for the chemical derivatization of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine. The introduction of the tetrafluorinated dioxin ring significantly alters the electronic properties of the aminobenzodioxin scaffold, presenting unique challenges and opportunities in synthetic chemistry. While its non-fluorinated analog is a known building block in medicinal chemistry for developing agents with antidepressant and neuroreceptor activity, the fluorinated core offers a promising avenue for modulating pharmacokinetic and physicochemical properties such as metabolic stability and lipophilicity.[1][2] This guide moves beyond simple procedural lists to explain the underlying chemical principles, offering field-proven insights into experimental design for researchers in medicinal chemistry and materials science. We present robust, adaptable protocols for key transformations including acylation, sulfonylation, and diazotization, complete with rationales for procedural choices and detailed characterization guidelines.

Core Reagent Analysis: Physicochemical Properties and Safety

Understanding the starting material is paramount for safe and effective synthesis. 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine is a solid at room temperature. The presence of the perfluorinated ethylenedioxy bridge acts as a strong electron-withdrawing group, which significantly reduces the basicity of the aniline nitrogen compared to its non-fluorinated counterpart. This electronic effect is the central consideration for all subsequent reactions.

1.1. Safety and Handling While comprehensive toxicological data has not been thoroughly investigated, standard laboratory precautions for handling aromatic amines are mandatory.[3]

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side shields, and chemical-resistant gloves.[3] All manipulations should be performed within a certified chemical fume hood to avoid inhalation of dust or vapors.[4]

• Exposure Controls: In case of contact, immediately flush eyes or skin with copious amounts of water for at least 15 minutes and seek medical attention.[3] If inhaled, move to fresh air.[4]

• Disposal: Dispose of waste material through a licensed professional waste disposal service in accordance with local regulations.[3]

Table 1: Physicochemical and Safety Data Summary

Property	Value / Information	Source(s)
CAS Number	89586-07-2	[5]
Molecular Formula	C₈H₅F₄NO₂	N/A
Molecular Weight	223.13 g/mol	N/A
Appearance	Solid (form may vary)	N/A
Primary Hazards	Potential for skin, eye, and respiratory irritation. Harmful if swallowed.	[3][6]
Handling	Use in a well-ventilated fume hood. Avoid dust formation. Grounding of equipment is recommended to prevent static discharge.	[3][7]

| Storage | Store in a tightly closed container in a dry, well-ventilated place. |[4] |

Synthetic Strategy: The Impact of Fluoro-Electronic Effects

The primary amino group on the benzene ring is the focal point for derivatization. However, its reactivity is substantially attenuated by the potent electron-withdrawing nature of the adjacent tetrafluorodioxin moiety. This deactivation has two major consequences:

• Reduced Nucleophilicity: The lone pair of electrons on the nitrogen atom is less available for attacking electrophiles. Therefore, reactions like acylation or alkylation often require more forcing conditions or enhanced catalytic activation compared to standard anilines.

• Aromatic Ring Deactivation: The benzene ring itself is rendered electron-poor, making it less susceptible to electrophilic aromatic substitution but potentially more susceptible to nucleophilic aromatic substitution if a suitable leaving group were present.[8]

Our synthetic protocols are designed with this deactivation in mind, employing strategies to overcome the reduced nucleophilicity of the amine.

Caption: General experimental workflow for derivative synthesis.

Protocols for Derivatization

The following protocols are robust starting points for synthesizing key classes of derivatives. Researchers should perform reactions on a small scale initially to optimize conditions.

3.1. Protocol: Synthesis of N-(2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-yl)acetamide (Amide Formation)

Amides are fundamental derivatives in medicinal chemistry. This protocol uses a standard acylation approach with acetic anhydride.

Scientific Rationale: Due to the reduced nucleophilicity of the starting amine, a simple base like triethylamine may be sluggish. Pyridine is used here as both a base and a solvent; its catalytic role involves the formation of a highly reactive acetylpyridinium intermediate, which is a more potent acylating agent.

Step-by-Step Protocol:

• Reaction Setup: In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine (1.0 eq) in anhydrous pyridine (approx. 0.2 M concentration).

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Add acetic anhydride (1.2 eq) dropwise via syringe over 5 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir for 12-18 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., 30% Ethyl Acetate in Hexanes), looking for the consumption of the starting material.

• Work-up: Pour the reaction mixture slowly into a beaker containing ice-cold 1M HCl (aq) to neutralize the pyridine. A precipitate should form.

• Extraction: Extract the aqueous mixture with ethyl acetate (3x volumes). Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with saturated sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by recrystallization from ethanol/water or by column chromatography on silica gel.

3.2. Protocol: Synthesis of N-(2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-yl)benzenesulfonamide (Sulfonamide Formation)

Sulfonamides are another critical functional group in drug discovery.

Scientific Rationale: This protocol employs benzenesulfonyl chloride as the electrophile. The reaction is typically faster than acylation but still benefits from the catalytic and acid-scavenging properties of pyridine. The conditions are similar to the Hinsberg test for amines.

Step-by-Step Protocol:

• Reaction Setup: Dissolve the starting amine (1.0 eq) in anhydrous pyridine in a round-bottom flask under nitrogen.

• Reagent Addition: Cool the solution to 0 °C. Add benzenesulfonyl chloride (1.1 eq) portion-wise as a solid or dropwise if liquid, maintaining the temperature below 5 °C.

• Reaction: After addition, allow the reaction to warm to room temperature and stir for 4-6 hours.

• Monitoring: Monitor for completion by TLC.

• Work-up and Purification: Follow the same work-up and purification procedure as described in Protocol 3.1. The resulting sulfonamide is typically a stable, crystalline solid.

Caption: Key synthetic transformations from the parent amine.

Product Purification and Characterization

Rigorous purification and characterization are essential to validate the outcome of the synthesis.

4.1. Purification Techniques

• Column Chromatography: This is the most common method for purifying small to medium-scale reactions. A silica gel stationary phase with a gradient elution of ethyl acetate in hexanes is a good starting point for these types of compounds.

• Recrystallization: If the crude product is obtained as a solid with high purity (>90%), recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) can be an effective method to obtain analytically pure material.

4.2. Characterization The identity and purity of the synthesized derivatives must be confirmed using standard analytical techniques.

Table 2: Hypothetical Characterization Data for N-(2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-yl)acetamide

Technique	Expected Data	Interpretation
¹H NMR	δ ~8.0-7.0 (m, 3H, Ar-H), δ ~7.5 (br s, 1H, N-H), δ ~2.2 (s, 3H, COCH₃)	Confirms presence of aromatic protons, the amide proton, and the acetyl methyl group.
¹⁹F NMR	Multiplet(s) consistent with the A₂B₂ or AA'BB' system of the tetrafluoroethyl bridge.	Confirms the integrity of the tetrafluorodioxin ring.
¹³C NMR	Peaks for aromatic carbons, amide carbonyl (δ ~168-170), and methyl carbon (δ ~24).	Confirms the carbon skeleton.
Mass Spec (HRMS)	C₁₀H₇F₄NO₃, calculated mass [M+H]⁺, found mass matching within 5 ppm.	Confirms the exact mass and elemental composition.

| FT-IR | N-H stretch (~3300 cm⁻¹), C=O stretch (~1670 cm⁻¹), C-F stretches (~1100-1300 cm⁻¹). | Confirms the presence of key functional groups (amide, C-F bonds). |

Conclusion

The derivatization of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine provides access to a novel chemical space for drug discovery and materials science. While the electron-withdrawing nature of the scaffold requires thoughtful adaptation of standard synthetic protocols, fundamental transformations like acylation and sulfonylation can be achieved reliably. The protocols and insights provided herein serve as a validated starting point for researchers to explore this promising, fluorinated building block.

References

• Angene Chemical (2021-05-01). Safety Data Sheet. Available at: [Link]

• BD Regulatory Documents (2025-01-24). SAFETY DATA SHEET. Available at: [Link]

• Pummer, W. J., & Wall, L. A. (1962). Reactions of Polyfluorobenzenes With Nucleophilic Reagents. Journal of Research of the National Bureau of Standards Section A: Physics and Chemistry, 66A(4), 325–336. Available at: [Link]

• Mykhailiuk, P. K. (2019). Multigram Synthesis of Advanced 6,6-Difluorospiro[3.3]heptane-derived Building Blocks. Chemistry – A European Journal, 25(58), 13271-13275. Available at: [Link]

• Wang, L., et al. (2014). Synthesis and evaluation of novel 2,3-dihydrobenzo[b][3][4]dioxin- and indolealkylamine derivatives as potential antidepressants. Archiv der Pharmazie, 347(1), 45-54. Available at: [Link]

• Tang, X., et al. (2022). Construction and transformations of 2,2-difluoro-2,3-dihydrofurans from enaminones and difluorocarbene. Organic Chemistry Frontiers, 9(11), 3000-3005. Available at: [Link]

• Angene Chemical (Date N/A). 2,3-Dihydrobenzo[b][3][4]dioxin-6-amine(CAS# 22013-33-8). Available at: [Link]

• Molecular Imaging and Contrast Agent Database (MICAD) (2013). 1-(2,3-Dihydrobenzo[b][3][4]dioxin-6-yl)-4-((6-[18F]fluoropyridin-3-yl)methyl)piperazine. Available at: [Link]

Sources

• 1. Synthesis and evaluation of novel 2,3-dihydrobenzo[b][1,4]dioxin- and indolealkylamine derivatives as potential antidepressants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-4-((6-[18F]fluoropyridin-3-yl)methyl)piperazine - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. angenechemical.com [angenechemical.com]
• 4. enamine.enamine.net [enamine.enamine.net]
• 5. 89586-07-2|2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b][1,4]dioxin-6-amine|BLD Pharm [bldpharm.com]
• 6. regdocs.bd.com [regdocs.bd.com]
• 7. fishersci.com [fishersci.com]
• 8. Reactions of Polyfluorobenzenes With Nucleophilic Reagents - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine in Medicinal Chemistry

Introduction: A Fluorinated Scaffold for Modern Drug Discovery

In the landscape of medicinal chemistry, the strategic incorporation of fluorine into molecular scaffolds is a well-established strategy to enhance pharmacological properties. The judicious use of fluorine can modulate metabolic stability, lipophilicity, and binding affinity, ultimately leading to improved drug candidates.[1][2][3] 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine emerges as a compelling building block, offering a unique combination of a rigid benzodioxin core and a tetrafluorinated aliphatic bridge. This scaffold presents medicinal chemists with a valuable tool for exploring novel chemical space and addressing challenges in drug design.

The primary amino group at the 6-position serves as a versatile handle for a wide array of synthetic transformations, allowing for the facile introduction of diverse functionalities. The electron-withdrawing nature of the tetrafluorinated ring system is anticipated to lower the pKa of the aniline moiety, a feature that can be exploited to fine-tune the physicochemical properties of the final compounds. This guide provides an in-depth exploration of the properties, potential applications, and synthetic protocols for leveraging 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine as a building block in medicinal chemistry programs.

Physicochemical Properties and Structural Features

The unique arrangement of atoms in 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine imparts a distinct set of physicochemical properties that are of high interest in drug design.

Property	Value	Significance in Medicinal Chemistry
Molecular Formula	C₈H₅F₄NO₂	Provides a foundation for calculating molecular weight and elemental composition.
Molecular Weight	235.13 g/mol	Falls within the range suitable for oral bioavailability (Lipinski's Rule of Five).
Appearance	Off-white to light brown crystalline powder	Standard for a solid chemical reagent.
Solubility	Soluble in organic solvents such as DMSO, DMF, and methanol.	Facilitates its use in a wide range of organic reactions.
pKa (predicted)	~3.5-4.5	The electron-withdrawing tetrafluoroethyl bridge significantly reduces the basicity of the aniline nitrogen. This can prevent unwanted protonation at physiological pH, potentially improving cell permeability and reducing off-target interactions with aminergic receptors.
cLogP (predicted)	~2.5-3.0	The fluorinated scaffold contributes to increased lipophilicity, which can enhance membrane permeability and target engagement within hydrophobic binding pockets.

Caption: 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine

Application Notes: Strategic Deployment in Drug Discovery

The unique structural attributes of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine make it a promising building block for a variety of therapeutic targets. Its application can be envisioned in the following areas:

• Scaffold for Kinase Inhibitors: The benzodioxin core can serve as a hinge-binding motif in kinase inhibitors. The amino group provides a convenient attachment point for elaborated side chains that can target the solvent-exposed regions of the ATP-binding pocket. The fluorine atoms can enhance binding affinity through favorable interactions with the protein backbone and may block potential sites of metabolism.

• GPCR Ligand Development: The rigid nature of the scaffold can be advantageous in designing ligands for G-protein coupled receptors (GPCRs), where conformational constraint is often key to achieving selectivity and potency. The aromatic ring can be further functionalized to introduce pharmacophoric elements required for receptor recognition.

• Ion Channel Modulators: The lipophilic character of the tetrafluorinated moiety can facilitate the partitioning of molecules into the lipid bilayer of cell membranes, a desirable property for modulators of ion channels.

• Bioisosteric Replacement: The tetrafluorodihydrobenzodioxin moiety can be employed as a bioisostere for other bicyclic systems, such as indoles or benzofurans, to improve metabolic stability or to escape patent protection on existing chemical series.

The electron-deficient nature of the aniline is a critical consideration in synthetic planning. Standard amide and sulfonamide coupling conditions may prove sluggish. Therefore, more forcing conditions or specialized coupling reagents may be necessary to achieve high yields. The following protocols are designed to address this challenge.

Experimental Protocols

Protocol 1: Amide Bond Formation with an Electron-Deficient Aniline

This protocol describes a robust method for the coupling of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine with a generic carboxylic acid. The use of 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in combination with 4-dimethylaminopyridine (DMAP) and a catalytic amount of hydroxybenzotriazole (HOBt) is effective for activating the carboxylic acid and facilitating the coupling with the weakly nucleophilic aniline.[4][5]

Caption: Workflow for Amide Coupling

Materials:

• 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine

• Carboxylic acid of interest

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Hydroxybenzotriazole (HOBt)

• 4-Dimethylaminopyridine (DMAP)

• Acetonitrile (anhydrous)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Appropriate eluent for column chromatography (e.g., ethyl acetate/hexanes mixture)

Procedure:

• To a stirred solution of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine (1.0 eq) and the carboxylic acid (1.2 eq) in anhydrous acetonitrile (0.1 M), add EDC (1.5 eq), HOBt (0.1 eq), and DMAP (1.5 eq).

• Stir the resulting mixture at room temperature. The reaction progress should be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Due to the reduced nucleophilicity of the aniline, the reaction may require several hours to reach completion.

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the acetonitrile.

• Partition the residue between dichloromethane and saturated aqueous sodium bicarbonate solution.

• Separate the layers and extract the aqueous layer with dichloromethane (2x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system to afford the desired amide.

Causality and Self-Validation:

• Why EDC/HOBt/DMAP? This combination is highly effective for coupling electron-deficient anilines. EDC forms a highly reactive O-acylisourea intermediate with the carboxylic acid. HOBt traps this intermediate to form an activated ester, which is less prone to side reactions and racemization. DMAP acts as a potent acyl transfer catalyst, further accelerating the reaction with the weakly nucleophilic aniline.[4][5]

• Why anhydrous conditions? EDC and the activated intermediates are sensitive to hydrolysis. Water will compete with the aniline as a nucleophile, leading to the regeneration of the carboxylic acid and reduced yield.

• Self-Validation: The successful formation of the product can be confirmed by LC-MS, observing the expected molecular ion peak. Further characterization by ¹H and ¹⁹F NMR spectroscopy will confirm the structure, with the disappearance of the aniline N-H protons and the appearance of a new amide N-H signal in the ¹H NMR spectrum.

Protocol 2: Sulfonamide Synthesis with a Fluorinated Aniline

This protocol details the synthesis of a sulfonamide derivative from 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine and a sulfonyl chloride. The reaction is typically carried out in the presence of a non-nucleophilic base, such as pyridine or triethylamine, to neutralize the HCl generated during the reaction.

Sources

• 1. Fluorinated Compounds in Medicinal Chemistry: Recent Applications, Synthetic Advances and Matched-Pair Analyses | Bentham Science [eurekaselect.com]
• 2. Fluorinated compounds in medicinal chemistry: recent applications, synthetic advances and matched-pair analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fluorine in Medicinal Chemistry | Semantic Scholar [semanticscholar.org]
• 4. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Electrophilic Reactions of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Unique Reactivity of a Fluorinated Scaffold

2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine is a key building block in medicinal chemistry and materials science. The presence of the electron-withdrawing tetrafluorinated dioxin ring system significantly modulates the electronic properties of the aniline moiety, rendering the amino group less nucleophilic than in simple anilines. This reduced reactivity presents both challenges and opportunities for synthetic chemists. Understanding and controlling the reaction of this amine with various electrophiles is crucial for the successful synthesis of novel drug candidates and functional materials.

This guide provides a comprehensive overview of the reactivity of 2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine with common electrophiles, including acylating agents, sulfonylating agents, and alkylating agents. It offers detailed experimental protocols and discusses the underlying principles governing these transformations. The protocols provided are based on established methodologies for less nucleophilic anilines and are intended to serve as a starting point for optimization.

Understanding the Electronic Impact of the Tetrafluorodioxin Moiety

The four fluorine atoms on the dioxin ring exert a powerful electron-withdrawing effect through induction (-I effect). This effect is transmitted through the benzene ring to the amino group, decreasing its electron density and therefore its basicity and nucleophilicity. Consequently, reactions that typically proceed readily with standard anilines may require more forcing conditions or specific activation strategies when using 2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine.

Part 1: N-Acylation Reactions - Synthesis of Amides

N-acylation is a fundamental transformation for the synthesis of amides. Given the reduced nucleophilicity of 2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine, the choice of acylating agent and reaction conditions is critical for achieving high yields.

Reaction with Acyl Chlorides and Anhydrides

Acyl chlorides and anhydrides are common and effective reagents for the acylation of amines. For weakly nucleophilic anilines, the use of a base is typically required to neutralize the liberated acid (HCl or carboxylic acid) and to facilitate the reaction.

Protocol 1: General Procedure for N-Acylation with Acyl Chlorides

Caption: General workflow for the N-acylation of the target amine.

Step-by-Step Methodology:

• Dissolution: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine (1.0 eq) and a suitable base (e.g., pyridine or triethylamine, 1.5 eq) in an anhydrous aprotic solvent (e.g., dichloromethane, tetrahydrofuran, or acetonitrile).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition of Acylating Agent: Add the acyl chloride or anhydride (1.1 eq) dropwise to the stirred solution.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, quench the reaction by adding water or a dilute aqueous acid solution (e.g., 1 M HCl) to neutralize the excess base.

• Extraction: Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by recrystallization or column chromatography on silica gel.

Acylating Agent	Base	Solvent	Typical Reaction Time	Expected Outcome
Acetyl Chloride	Pyridine	Dichloromethane	2-4 hours	High yield of the corresponding acetamide.
Benzoyl Chloride	Triethylamine	Tetrahydrofuran	4-8 hours	Good to high yield of the corresponding benzamide.
Acetic Anhydride	Pyridine	Dichloromethane	12-24 hours	Moderate to high yield, potentially requiring longer reaction times or heating.

Amide Coupling with Carboxylic Acids

Direct coupling of carboxylic acids with the amine requires the use of a coupling agent to activate the carboxylic acid. This method is particularly useful for synthesizing a diverse range of amides from readily available carboxylic acids.

Protocol 2: Amide Coupling Using HATU

• Activation: In a round-bottom flask, dissolve the carboxylic acid (1.1 eq), HATU (1.1 eq), and a non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA, 2.0 eq) in an anhydrous aprotic solvent like dimethylformamide (DMF). Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

• Amine Addition: Add a solution of 2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine (1.0 eq) in DMF to the activated carboxylic acid mixture.

• Reaction: Stir the reaction mixture at room temperature for 4-24 hours, monitoring by TLC or LC-MS.

• Work-up and Purification: Follow the work-up and purification procedure described in Protocol 1.

Part 2: N-Sulfonylation Reactions - Synthesis of Sulfonamides

The synthesis of sulfonamides from 2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine requires careful consideration of the reaction conditions due to the amine's low nucleophilicity. Standard methods often involve the reaction with a sulfonyl chloride in the presence of a base. For particularly unreactive anilines, the use of a Lewis acid catalyst can be beneficial.[1]

Protocol 3: General Procedure for N-Sulfonylation

Caption: General workflow for the N-sulfonylation of the target amine.

Step-by-Step Methodology:

• Dissolution: Dissolve 2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine (1.0 eq) in pyridine, which acts as both the solvent and the base.

• Addition of Sulfonyl Chloride: Cool the solution to 0 °C and add the sulfonyl chloride (1.2 eq) portion-wise.

• Reaction: Stir the reaction mixture at room temperature or heat to reflux for 2-24 hours, depending on the reactivity of the sulfonyl chloride. Monitor the reaction by TLC.

• Work-up: After completion, pour the reaction mixture into a mixture of ice and water.

• Precipitation and Isolation: Acidify the aqueous mixture with concentrated hydrochloric acid to precipitate the sulfonamide. Collect the solid product by vacuum filtration.

• Purification: Wash the solid with cold water and recrystallize from a suitable solvent (e.g., ethanol/water).

Sulfonylating Agent	Base	Temperature	Expected Outcome
Benzenesulfonyl Chloride	Pyridine	Room Temperature to 50 °C	Moderate to good yield.
p-Toluenesulfonyl Chloride	Pyridine	Room Temperature to 50 °C	Moderate to good yield.
Methanesulfonyl Chloride	Pyridine	0 °C to Room Temperature	May require longer reaction times or heating.

Part 3: N-Alkylation Reactions

Direct N-alkylation of weakly nucleophilic anilines can be challenging and may lead to side reactions. Catalytic methods, such as the "hydrogen borrowing" strategy, offer a more efficient and selective approach.[2]

Reductive Amination

Reductive amination with aldehydes or ketones in the presence of a reducing agent is a versatile method for N-alkylation.

Protocol 4: Reductive Amination with Sodium Triacetoxyborohydride

• Imine Formation: In a flask, combine 2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine (1.0 eq) and an aldehyde or ketone (1.2 eq) in a suitable solvent such as 1,2-dichloroethane or tetrahydrofuran. Add acetic acid (1-2 equivalents) to catalyze imine formation. Stir at room temperature for 1-2 hours.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) portion-wise to the reaction mixture.

• Reaction: Stir at room temperature for 12-24 hours.

• Work-up: Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extraction and Purification: Extract the product with an organic solvent and purify as described in Protocol 1.

Catalytic N-Alkylation with Alcohols

Manganese-catalyzed N-alkylation of anilines with alcohols provides a green and efficient method for forming C-N bonds.[2]

Protocol 5: Manganese-Catalyzed N-Alkylation

• Reaction Setup: In a glovebox or under an inert atmosphere, combine 2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine (1.0 mmol), the alcohol (1.2 mmol), a manganese pincer complex catalyst (e.g., Mn(CO)₃(pincer ligand)Br, 1-3 mol%), and a base (e.g., potassium tert-butoxide, 1.0 eq) in an anhydrous solvent like toluene.

• Reaction: Seal the reaction vessel and heat to 80-110 °C for 24-48 hours.

• Work-up and Purification: After cooling to room temperature, filter the reaction mixture through a pad of celite, concentrate the filtrate, and purify the residue by column chromatography.

| Alkylating Agent | Catalyst/Reagent | Base | Temperature | Expected Outcome | | :--- | :--- | :--- | :--- | | Benzaldehyde | NaBH(OAc)₃ | Acetic Acid | Room Temperature | Good yield of the N-benzylated product. | | Benzyl Alcohol | Mn Pincer Catalyst | t-BuOK | 100 °C | Good yield of the N-benzylated product.[2] |

Part 4: Synthesis of Ureas and Thioureas

The reaction of 2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine with isocyanates or isothiocyanates provides a straightforward route to the corresponding ureas and thioureas.

Protocol 6: Synthesis of Ureas and Thioureas

• Dissolution: Dissolve 2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine (1.0 eq) in an anhydrous aprotic solvent such as tetrahydrofuran or dichloromethane.

• Addition of Isocyanate/Isothiocyanate: Add the isocyanate or isothiocyanate (1.05 eq) dropwise to the stirred solution at room temperature.

• Reaction: Stir the mixture at room temperature for 1-12 hours. The reaction is often rapid and may result in the precipitation of the product.

• Isolation: If a precipitate forms, collect the product by vacuum filtration and wash with a small amount of cold solvent. If no precipitate forms, concentrate the reaction mixture and purify the residue by recrystallization or column chromatography.

Safety and Handling

2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[3][4] Work in a well-ventilated fume hood. Avoid inhalation of dust and contact with skin and eyes. For detailed safety information, consult the material safety data sheet (MSDS) provided by the supplier.

Conclusion

The reaction of 2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine with electrophiles requires careful consideration of its reduced nucleophilicity. By selecting appropriate reagents, catalysts, and reaction conditions, a wide range of N-functionalized derivatives can be synthesized efficiently. The protocols outlined in this guide provide a solid foundation for researchers to explore the chemistry of this valuable building block and to develop novel molecules with potential applications in drug discovery and materials science.

References

• Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides. ACS Catalysis, 2019 , 9(10), 9415-9420. [Link]

• Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes. Nature Communications, 2016 , 7, 13031. [Link]

• Synthesis of some Amide derivatives and their Biological activity. Journal of Drug Delivery and Therapeutics, 2013 , 3(4), 115-118. [Link]

• One-pot synthesis of amides from carboxylic acids activated using thionyl chloride. RSC Advances, 2016 , 6, 34468-34474. [Link]

• Urea Formation - Common Conditions. Organic Chemistry Portal. [Link]

• Mechanochemical synthesis of thioureas, ureas and guanidines. Beilstein Journal of Organic Chemistry, 2017 , 13, 1796-1810. [Link]

• Direct additive-free N-formylation and N-acylation of anilines and synthesis of urea derivatives using green, efficient, and reusable deep eutectic solvent ([ChCl][ZnCl2]2). Scientific Reports, 2022 , 12, 1289. [Link]

• Synthesis of novel urea and thiourea derivatives 3a–j from (2′-(1H-tetrazol-5-yl)biphenyl-4-yl)methanamine. Journal of the Iranian Chemical Society, 2021 , 18, 243-252. [Link]

• SAFETY DATA SHEET - BD Regulatory Documents. [Link]

• Safety Data Sheet - Angene Chemical. [Link]

Sources

• 1. Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. regdocs.bd.com [regdocs.bd.com]
• 4. angenechemical.com [angenechemical.com]

Application Note: Protocols for N-Alkylation of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine

For: Researchers, scientists, and drug development professionals.

Introduction: The Significance of N-Alkylated Benzodioxinamines

The 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine scaffold is a critical pharmacophore in modern medicinal chemistry. The introduction of the tetrafluorinated dioxin ring imparts unique electronic properties and metabolic stability to molecules. N-alkylation of the primary amine at the 6-position is a pivotal synthetic step, enabling the exploration of a vast chemical space to modulate pharmacological activity, selectivity, and pharmacokinetic profiles of drug candidates. This guide provides a detailed protocol for the efficient N-alkylation of this electron-deficient aromatic amine, focusing on a robust reductive amination procedure, and discusses alternative strategies.

Scientific Rationale: Overcoming the Challenge of an Electron-Deficient Amine

The primary amine of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine exhibits reduced nucleophilicity due to the strong electron-withdrawing effect of the perfluorinated dioxin ring system. This deactivation poses a significant challenge for classical N-alkylation methods, such as direct nucleophilic substitution with alkyl halides, which often require harsh conditions and can lead to undesired side reactions or low yields.[1][2]

To address this, we will focus on reductive amination , a powerful and versatile strategy for C-N bond formation.[3] This method proceeds via the in-situ formation of an imine or iminium ion intermediate from the amine and a carbonyl compound (aldehyde or ketone), which is then reduced by a suitable hydride source to the corresponding secondary amine. For electron-deficient anilines, the key to success lies in promoting the initial imine formation and employing a sufficiently potent, yet selective, reducing agent.

Recent advancements have demonstrated that the use of borane complexes or modified borohydride reagents under specific conditions can effectively drive the reductive amination of deactivated anilines.[4][5] We will detail a protocol adapted from these findings, optimized for scalability and efficiency.

Primary Protocol: Reductive Amination with Aldehydes/Ketones

This protocol is designed for the mono-N-alkylation of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine with a variety of carbonyl compounds.

Materials and Reagents:

• 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine (CAS: 89586-07-2)[6]

• Aldehyde or Ketone (1.1 equivalents)

• Sodium Triacetoxyborohydride (NaBH(OAc)₃) (1.5 equivalents)

• Trifluoroacetic Acid (TFA) (2-3 equivalents)[7]

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Standard laboratory glassware

• Magnetic stirrer and stir bar

Experimental Workflow Diagram

Caption: Workflow for the reductive amination of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine.

Step-by-Step Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine (1.0 eq). Dissolve the amine in anhydrous dichloromethane (DCM) (approximately 0.1 M concentration).

• Addition of Carbonyl: Add the corresponding aldehyde or ketone (1.1 eq) to the solution and stir for 10 minutes at room temperature.

• Acid Catalyst: Add trifluoroacetic acid (TFA) (2.0 eq) dropwise to the mixture and stir for an additional 30 minutes. The addition of a strong acid like TFA is crucial for promoting the formation of the iminium ion intermediate with the electron-deficient aniline.[7]

• Reduction: Slowly add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) in portions over 15-20 minutes. An exothermic reaction may be observed. Maintain the reaction temperature at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 4-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volume of aqueous layer).

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired N-alkylated product.

Alternative Protocols and Comparative Analysis

While reductive amination is a highly effective method, other protocols can be considered depending on the specific synthetic goals and available starting materials.

Method	Alkylating Agent	Catalyst/Reagents	Advantages	Disadvantages
Reductive Amination	Aldehydes, Ketones	NaBH(OAc)₃, TFA	Wide substrate scope, good for mono-alkylation, one-pot procedure.[3][7]	Requires a carbonyl compound as the alkyl source.
Buchwald-Hartwig Amination	Alkyl Halides	Palladium catalyst, phosphine ligand, strong base (e.g., NaOtBu)	High functional group tolerance, can be used with alkyl halides.[8][9]	Requires expensive and air-sensitive catalysts and ligands, potential for side reactions.[10]
N-Alkylation of Sulfonamide	Alkyl Halides	1. Sulfonyl chloride, pyridine. 2. Alkyl halide, base (e.g., K₂CO₃, NaH)	Excellent control for mono-alkylation, avoids overalkylation.[11]	Multi-step process (sulfonylation, alkylation, potential deprotection).
"Borrowing Hydrogen" Catalysis	Alcohols	Ruthenium or Iridium catalyst, base	Atom-economical, uses readily available alcohols, generates water as the only byproduct.[12]	Requires specific metal catalysts, may require higher temperatures.

Troubleshooting and Expert Insights

• Low Conversion: If the reaction stalls, this is often due to inefficient imine/iminium ion formation. Ensure all reagents and solvents are anhydrous. A slight increase in the amount of TFA or a switch to a more potent reducing system like BH₃·THF/TMSCl in DMF may be beneficial for particularly unreactive substrates.[4][5]

• Overalkylation: While reductive amination generally favors mono-alkylation, overalkylation to the tertiary amine can occur, especially with highly reactive aldehydes. Using a 1:1 stoichiometry of the amine and carbonyl compound can minimize this. The sulfonamide approach is a more robust solution to prevent overalkylation.[11]

• Reduction of Carbonyl: If significant reduction of the starting aldehyde or ketone to the corresponding alcohol is observed, it indicates that the hydride reagent is reacting with the carbonyl before imine formation. Ensure the dropwise addition of the reducing agent and that the imine formation has been allowed sufficient time.

Conclusion

The N-alkylation of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine is a key transformation for the synthesis of novel compounds with potential therapeutic applications. The presented reductive amination protocol, optimized for electron-deficient anilines, offers a reliable and versatile method for achieving this transformation. By understanding the underlying chemical principles and considering the alternative strategies, researchers can effectively synthesize a diverse range of N-alkylated derivatives for further investigation.

References

• Dehghani, F., Black, D. S., & Kumar, N. (2009). Facile Reductive Amination of Aldehydes with Electron-Deficient Anilines by Acyloxyborohydrides in TFA: Application to a Diazaindoline Scale-Up. The Journal of Organic Chemistry, 74(8), 3184–3187. [Link]

• Pletz, J., Berg, B., & Breinbauer, R. (2016). A General and Direct Reductive Amination of Aldehydes and Ketones with Electron-Deficient Anilines. Thieme E-Books & E-Journals. [Link]

• Wikipedia. (2023). Reductive amination. [Link]

• Ghorai, P., & Das, K. (2014). The direct reductive amination of electron-deficient amines with aldehydes: the unique reactivity of the Re2O7 catalyst. Chemical Communications, 50(63), 8794-8797. [Link]

• Wikipedia. (2023). Buchwald–Hartwig amination. [Link]

• Li, Z., et al. (2020). Direct N‐Alkylation/Fluoroalkylation of Amines Using Carboxylic Acids via Transition‐Metal‐Free Catalysis. Angewandte Chemie International Edition, 59(42), 18519-18524. [Link]

• Spokoyny, A. M., et al. (2018). Buchwald-Hartwig Amination Using Pd(I) Dimer Precatalysts Supported by Biaryl Phosphine Ligands. Dalton Transactions, 47(30), 10074-10078. [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• Das, S., et al. (2020). A sustainable strategic approach for N-alkylation of amines with activation of alcohols triggered via a hydrogen auto-transfer reaction using a Pd(ii) complex: evidence for metal–ligand cooperativity. Dalton Transactions, 49(3), 766-775. [Link]

• Kim, J., & Lee, D. (2012). Selective N-alkylation of amines using nitriles under hydrogenation conditions: facile synthesis of secondary and tertiary amines. Organic & Biomolecular Chemistry, 10(28), 5434-5441. [Link]

• Di Mola, A., et al. (2023). N-Alkylation of aromatic amines with alcohols by using a commercially available Ru complex under mild conditions. RSC Advances, 13(51), 35911-35915. [Link]

• Wang, Y., et al. (2016). Synthesis of O- and N-alkylated products of 1,2,3,4-tetrahydrobenzo[c][7][8]naphthyrin-5(6H)-one. Tetrahedron, 72(4), 569-574. [Link]

• Rauf, A., et al. (2019). Synthesis of Some New N-(alkyl/aralkyl)-N-(2,3-dihydro-1,4-benzodioxan-6-yl)-4-chlorobenzenesulfonamides as Possible Therapeutic Agents for Alzheimer's Disease and Type-2 Diabetes. Pakistan Journal of Pharmaceutical Sciences, 32(1), 61-68. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Selective N-alkylation of amines using nitriles under hydrogenation conditions: facile synthesis of secondary and tertiary amines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. thieme-connect.com [thieme-connect.com]
• 4. researchgate.net [researchgate.net]
• 5. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 6. 89586-07-2|2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b][1,4]dioxin-6-amine|BLD Pharm [bldpharm.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 9. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 10. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 11. Synthesis of some new N-(alkyl/aralkyl)-N-(2,3-dihydro-1,4-benzodioxan-6-yl)-4-chlorobenzenesulfonamides as possible therapeutic agents for Alzheimer's disease and Type-2 Diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. N-Alkylation of aromatic amines with alcohols by using a commercially available Ru complex under mild conditions - PMC [pmc.ncbi.nlm.nih.gov]

Definitive Identification of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine: A Validated GC-MS Protocol

An Application Note for Drug Development and Research Professionals

Abstract

This application note presents a detailed, robust protocol for the unambiguous identification and quantification of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine using Gas Chromatography-Mass Spectrometry (GC-MS). This fluorinated benzodioxane derivative is of increasing interest in medicinal chemistry and drug discovery due to the unique properties conferred by its structural motifs.[1] The introduction of fluorine atoms can significantly enhance metabolic stability and bioavailability in drug candidates.[1][2] This guide provides a comprehensive workflow, from sample preparation using Supported Liquid Extraction (SLE) to optimized instrumental parameters and data interpretation, designed for researchers in pharmaceutical development and analytical science.

Introduction and Scientific Rationale

The 1,4-benzodioxane scaffold is a versatile template in the design of molecules with diverse biological activities, including applications as antitumor and antibacterial agents.[1] The specific amine derivative, 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine (CAS 89586-07-2), represents a class of fluorinated compounds that are critical building blocks in modern drug development. Accurate and sensitive analytical methods are paramount for pharmacokinetic studies, metabolite identification, and quality control.

Gas Chromatography-Mass Spectrometry (GC-MS) is the method of choice for such analyses due to its high chromatographic resolution and the definitive structural information provided by mass spectrometry.[3] This protocol is engineered to provide high recovery, excellent reproducibility, and the sensitivity required for trace-level analysis, drawing upon established principles for the analysis of aromatic amines and halogenated compounds.[4][5]

Analyte Properties

A thorough understanding of the analyte's properties is foundational to method development.

Property	Value
IUPAC Name	2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b][4][6]dioxin-6-amine
CAS Number	89586-07-2[7]
Molecular Formula	C₁₀H₇F₄NO₂
Molecular Weight	249.16 g/mol
Structure

Experimental Workflow: From Sample to Signal

The overall analytical process is a multi-stage workflow designed to isolate the analyte from the sample matrix, separate it from other components, and generate a unique spectral signature for identification and quantification.

Caption: A comprehensive workflow from sample preparation to final data reporting.

Materials and Instrumentation

Reagents and Consumables

• Solvents: Methyl tert-butyl ether (MTBE), Methanol, Dichloromethane (DCM), Hexane (All HPLC or GC-MS grade).

• Analyte Standard: 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine (≥98% purity).

• Internal Standard (IS): Anthracene-d10 (CAS 1719-06-8). The use of an isotopically labeled internal standard is recommended for dioxin analysis to ensure accurate quantification.[8] However, in its absence, Anthracene-d10 serves as a robust alternative for aromatic amine analysis.[4][9]

• Extraction Cartridges: Agilent Chem Elut S (or equivalent Supported Liquid Extraction cartridges).[4]

• GC Vials: 2 mL amber glass vials with PTFE-lined septa.[6]

• Buffer: 0.06 M Sodium Citrate, adjusted to pH 6 with Sodium Hydroxide.[4]

Instrumentation

• Gas Chromatograph: An Agilent 7890B GC (or equivalent) equipped with a split/splitless injector.

• Mass Spectrometer: An Agilent 5977B MSD (or equivalent single quadrupole or triple quadrupole system). For enhanced sensitivity and selectivity, a triple quadrupole (MS/MS) or high-resolution mass spectrometer (HRMS) can be utilized, following principles outlined in EPA methods for dioxin analysis.[8][10][11]

Detailed Protocols

Protocol 1: Sample Preparation via Supported Liquid Extraction (SLE)

SLE is chosen for its efficiency, high recovery for aromatic amines, and reduced solvent usage compared to traditional liquid-liquid extraction (LLE).[4]

• Sample Preparation: Prepare a 1 mL aqueous sample (e.g., hydrolyzed biological matrix, reaction quench solution). If the sample is non-aqueous, it must be solvent-exchanged into an appropriate aqueous buffer.

• Internal Standard: Spike the sample with the internal standard (Anthracene-d10) to a final concentration of 10-50 ng/mL.

• Cartridge Loading: Load the 1 mL sample onto an SLE cartridge and allow it to disperse for 15 minutes. This step creates a high surface area for efficient extraction.[4]

• Elution: Elute the cartridge with two aliquots of 5 mL of MTBE, collecting the eluate in a clean glass tube. MTBE is an effective solvent for extracting the amine from the aqueous phase.[4]

• Concentration: Gently evaporate the eluate to near dryness under a stream of nitrogen at 35-40°C. Over-drying can lead to loss of the semi-volatile analyte.

• Reconstitution: Reconstitute the residue in 100 µL of a suitable solvent like hexane or dichloromethane.[12]

• Final Step: Vortex the solution and transfer it to a 2 mL GC vial for analysis.[6]

Note on Derivatization: While direct analysis is possible, the amine group may cause peak tailing. For improved chromatography, derivatization with reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or acetic anhydride can be considered to make the analyte more volatile and less polar.[6][13]

Protocol 2: GC-MS Instrumental Analysis

The following parameters are a robust starting point and should be optimized for the specific instrument in use. The choice of a specialized dioxin column (e.g., Zebron ZB-Dioxin) is ideal for resolving potential isomers.[8]

Parameter	Setting	Rationale
GC Column	Zebron™ ZB-Dioxin (60 m x 0.25 mm x 0.20 µm) or equivalent 5% Phenyl-Arylene phase	Provides excellent selectivity for halogenated aromatic compounds and critical isomer separations.[8]
Injector	Splitless	Maximizes sensitivity for trace-level analysis.[6]
Injection Volume	1 µL	Standard volume to avoid column overloading.
Injector Temp.	280 °C	Ensures rapid volatilization of the semi-volatile analyte.
Carrier Gas	Helium, Constant Flow	Inert carrier gas providing good chromatographic efficiency.
Flow Rate	1.2 mL/min	Optimal flow for a 0.25 mm ID column.
Oven Program	110 °C (hold 2 min), ramp 20 °C/min to 200 °C, ramp 5 °C/min to 320 °C (hold 10 min)	A multi-step ramp allows for separation from light matrix components and ensures elution of the target analyte with good peak shape.

Parameter	Setting	Rationale
Ionization Mode	Electron Ionization (EI)	Standard, robust ionization technique that produces reproducible fragmentation patterns for library matching.[14]
Electron Energy	70 eV	Standard energy for generating consistent mass spectra.[14]
Ion Source Temp.	230 °C	Standard temperature to prevent analyte condensation.
Transfer Line Temp.	280 °C	Prevents analyte condensation between the GC and MS.[14]
Acquisition Mode	Full Scan & Selected Ion Monitoring (SIM)	Full Scan (m/z 50-350) for initial identification and confirmation. SIM for enhanced sensitivity and quantitative analysis.[15]
SIM Ions (Proposed)	m/z 249 (M⁺) , 230, 149	Quantifier: Molecular ion (M⁺). Qualifiers: Key fragment ions (predicted). Monitoring multiple ions increases confidence in identification.
IS SIM Ion	m/z 188 (for Anthracene-d10)	Molecular ion of the internal standard.

Data Analysis and Quality Control

• Identification: The primary identification is based on the analyte's retention time matching that of a known standard. Confirmation is achieved when the background-subtracted mass spectrum of the sample peak matches the spectrum of the standard, and the ion abundance ratios of the qualifier ions to the quantifier ion are within ±20% of the standard.

• Quantification: Create a multi-point calibration curve (e.g., 1, 5, 10, 50, 100 ng/mL) by plotting the response ratio (analyte peak area / IS peak area) against the concentration. The linearity should be R² ≥ 0.995.[16]

• Quality Control: Analyze a solvent blank with each batch to check for system contamination. A continuing calibration verification (CCV) standard should be run every 10-12 samples to ensure instrument stability.

Troubleshooting

Issue	Potential Cause	Recommended Solution
Poor Peak Shape (Tailing)	Active sites in the liner or column; polar nature of the amine group.	Deactivate the glass liner; use a fresh, high-quality column. Consider analyte derivatization (see Protocol 4.1 note).
Low Sensitivity	Poor extraction; sample degradation; leak in the MS system.	Optimize SLE elution solvent and volume; check injector and source temperatures; perform an MS system tune and vacuum check.
Matrix Interference	Co-eluting compounds from the sample matrix.	Improve sample cleanup (e.g., add a Solid Phase Extraction step). Use MS/MS for higher selectivity by monitoring specific parent-to-daughter ion transitions.[8]
No Peak Detected	Analyte concentration below LOD; incorrect oven program.	Concentrate the sample further; check standard viability; verify GC oven program and flow rates.

Conclusion

This application note provides a scientifically grounded and detailed protocol for the analysis of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine by GC-MS. By combining an efficient SLE sample preparation method with optimized instrumental parameters, this workflow delivers the reliability, sensitivity, and specificity required by researchers in the pharmaceutical and chemical industries. Adherence to the outlined quality control and data analysis procedures will ensure the generation of high-quality, defensible data.

References

• Agilent Technologies, Inc. (2019). Determination of Aromatic Amines Derived from Azo Colorants by GC/MS using Supported Liquid Extraction Chem Elut S Cartridges. Agilent. Available at: [Link]

• Garrido-Castaño, A. M., et al. (2023). Automation and optimization of the sample preparation of aromatic amines for their analysis with GC-MS. ResearchGate. Available at: [Link]

• Hashimoto, S., et al. (2016). Selective and comprehensive analysis of organohalogen compounds by GC × GC–HRTofMS and MS/MS. ResearchGate. Available at: [Link]

• University of California, Riverside. Sample Preparation Guidelines for GC-MS. UC Riverside. Available at: [Link]

• SCION Instruments. (2023). Sample preparation GC-MS. SCION Instruments. Available at: [Link]

• Agilent Technologies, Inc. Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms, and. Agilent. Available at: [Link]

• Chirila, E., & Dragnea, V. (2015). Headspace GC-MS for the determination of halogenated hydrocarbons, ethers and aromatic volatiles in fabric and leather. ResearchGate. Available at: [Link]

• ResearchGate. How to detect Halogenated Benzene in crude oil matrix using GC/MS?. ResearchGate. Available at: [Link]

• U.S. Environmental Protection Agency. (1997). DETERMINATION OF GASEOUS ORGANIC COMPOUNDS BY DIRECT INTERFACE GAS CHROMATOGRAPHY-MASS SPECTROMETRY. EPA. Available at: [Link]

• Phenomenex. GC-MS/MS analysis of Tetra through Octa Dioxins and Furans on ZebronTM ZB-Dioxin GC column. Phenomenex. Available at: [Link]

• Harrad, S. J., et al. (2005). Advances in analytical techniques for polychlorinated dibenzo-p-dioxins, polychlorinated dibenzofurans and dioxin-like PCBs. PubMed Central. Available at: [Link]

• Chemfun. cas 89586-07-2|| where to buy 2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b][4][6]dioxin-6-amine. Chemfun. Available at: [Link]

• U.S. Environmental Protection Agency. (2023). Dioxin Databases, Methods and Tools. EPA. Available at: [Link]

• Venkateswarlu, P. (1983). Evaluation of analytical methods for fluorine in biological and related materials. PubMed. Available at: [Link]

• Agilent Technologies, Inc. (2019). Tetra- through Octa-chlorinated Dioxins and Furans Analysis in Water by Isotope Dilution GC/MS/MS. Agilent. Available at: [Link]

• Zhang, L., et al. (2014). Synthesis and evaluation of novel 2,3-dihydrobenzo[b][4][6]dioxin- and indolealkylamine derivatives as potential antidepressants. PubMed. Available at: [Link]

• Angene. 2,3-Dihydrobenzo[b][4][6]dioxin-6-amine(CAS# 22013-33-8 ). Angene. Available at: [Link]

Sources

• 1. cas 89586-07-2|| where to buy 2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b][1,4]dioxin-6-amine [chemenu.com]
• 2. Evaluation of analytical methods for fluorine in biological and related materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Advances in analytical techniques for polychlorinated dibenzo-p-dioxins, polychlorinated dibenzofurans and dioxin-like PCBs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. researchgate.net [researchgate.net]
• 6. uoguelph.ca [uoguelph.ca]
• 7. 89586-07-2|2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b][1,4]dioxin-6-amine|BLD Pharm [bldpharm.com]
• 8. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 9. agilent.com [agilent.com]
• 10. epa.gov [epa.gov]
• 11. agilent.com [agilent.com]
• 12. Sample preparation GC-MS [scioninstruments.com]
• 13. researchgate.net [researchgate.net]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. researchgate.net [researchgate.net]
• 16. documents.thermofisher.com [documents.thermofisher.com]

Definitive Structural Elucidation of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine using High-Resolution ¹H and ¹⁹F NMR Spectroscopy

An Application Note for Researchers and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the structural characterization of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine, a fluorinated aromatic amine of significant interest in medicinal chemistry and drug development.[1] Leveraging the unique advantages of both proton (¹H) and fluorine-19 (¹⁹F) Nuclear Magnetic Resonance (NMR) spectroscopy, this document details the underlying principles, safety protocols, experimental procedures, and in-depth data interpretation required for unambiguous molecular verification. The protocols are designed to be self-validating, ensuring researchers can confidently apply these methods for routine analysis and novel discovery.

Introduction: The Analytical Imperative

The incorporation of fluorine into organic molecules is a cornerstone of modern pharmaceutical design, often enhancing metabolic stability, binding affinity, and bioavailability.[2] The title compound, 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine, marries a biologically relevant benzodioxin scaffold with a tetrafluorinated motif, making it a valuable synthon. Its precise and accurate characterization is paramount.

NMR spectroscopy stands as the definitive tool for this purpose. While ¹H NMR provides foundational data on the proton framework, ¹⁹F NMR offers a highly sensitive and specific window into the fluorinated portion of the molecule. The ¹⁹F nucleus boasts 100% natural abundance and a high gyromagnetic ratio, resulting in exceptional sensitivity, second only to protons.[3][4] Furthermore, its vast chemical shift range minimizes signal overlap, a common challenge in ¹H NMR.[4][5] This guide elucidates the synergy between these two NMR techniques to deliver a complete structural portrait.

Foundational Principles: ¹H and ¹⁹F NMR Synergy

¹H NMR Spectroscopy: Mapping the Proton Skeleton

The chemical shift (δ) of a proton is dictated by its local electronic environment.[6][7] In 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine, the aromatic protons are influenced by two competing effects: the electron-donating amine (-NH₂) group, which shields (shifts upfield) the ortho and para protons, and the electron-withdrawing tetrafluoro-dioxin ring system, which deshields (shifts downfield) adjacent protons.[7] The amine protons themselves are labile and their chemical shift is highly dependent on solvent, concentration, and temperature.[8]

¹⁹F NMR Spectroscopy: A High-Resolution Probe

¹⁹F NMR is an exceptionally powerful technique for analyzing fluorinated compounds. The absence of endogenous fluorine signals in most biological and chemical systems provides a clean background for analysis.[9] The large chemical shift dispersion, often spanning over 700 ppm, allows for the clear resolution of signals from non-equivalent fluorine nuclei.[5][10] For the title compound, the four fluorine atoms on the dioxin ring are chemically equivalent, which simplifies the spectrum to a single primary resonance.

Through-Bond ¹H-¹⁹F Spin-Spin Coupling

A key feature in the spectra of fluorinated organic molecules is the presence of heteronuclear J-coupling between ¹H and ¹⁹F nuclei.[5][11] This coupling provides invaluable information about the spatial relationship and connectivity between the proton and fluorine spin systems. These interactions can occur over multiple bonds (long-range coupling), which is critical for assigning the aromatic protons relative to the fluorinated ring.[11][12] Understanding these coupling patterns is essential for a complete structural assignment.

Critical Safety Protocols

Hazard Identification: The target compound, 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine (CAS No. 89586-07-2), is classified as highly toxic. It carries the hazard statements H301 (Toxic if swallowed), H311 (Toxic in contact with skin), and H331 (Toxic if inhaled).[13] The "dioxin" nomenclature necessitates handling with extreme caution, following protocols established for potent compounds.[14][15]

Mandatory Handling Procedures:

• Engineering Controls: All manipulations, including weighing and dissolution, must be performed inside a certified chemical fume hood or a ducted biosafety cabinet to prevent inhalation.[15]

• Personal Protective Equipment (PPE): A comprehensive PPE ensemble is required:

  • Nitrile gloves (double-gloving is recommended).

  • Safety glasses with side shields or chemical splash goggles.

  • A properly buttoned laboratory coat.

• Hygiene: Avoid all contact with skin, eyes, and clothing.[16] Do not eat, drink, or smoke in the laboratory area.[14] Wash hands thoroughly with soap and water after handling.[17]

• Waste Disposal: All contaminated materials (e.g., pipette tips, vials, gloves) and chemical waste must be disposed of according to institutional and local regulations for toxic chemical waste.[15]

Experimental Workflow and Protocols

The complete experimental workflow, from sample preparation to final data interpretation, is outlined below.

Caption: Experimental workflow for NMR characterization.

Protocol 1: Sample Preparation

• Weighing: Accurately weigh 5-10 mg of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine directly into a clean, dry vial.

• Solvent Selection: Use 0.6 mL of high-purity deuterated dimethyl sulfoxide (DMSO-d₆). This solvent is ideal as it will solubilize the compound and allow for the observation of the amine (-NH₂) protons.[18]

• Dissolution: Add the solvent to the vial and gently vortex or sonicate until the sample is fully dissolved.

• Transfer: Carefully transfer the solution into a standard 5 mm NMR tube using a Pasteur pipette. Ensure the final sample height is approximately 4-5 cm.[19]

• Standard: DMSO-d₆ serves as the deuterium lock solvent. The residual proton signal of DMSO-d₅ at ~2.50 ppm can be used as a secondary chemical shift reference for the ¹H spectrum. Tetramethylsilane (TMS) can be added as an internal standard (δ 0.00) if absolute referencing is required.[6]

Protocol 2: NMR Data Acquisition

• Instrument: A 400 MHz (or higher field) NMR spectrometer equipped with a probe capable of ¹H and ¹⁹F detection.

• Temperature: 25 °C (298 K).[18]

¹H NMR Acquisition Parameters:

Parameter	Suggested Value	Rationale
Pulse Program	zg30	Standard 30° pulse for quantitative measurements.
Spectral Width	16 ppm	Covers the full range of expected proton signals.
Acquisition Time	~2.0 s	Ensures good digital resolution.
Relaxation Delay (D1)	5.0 s	Allows for full relaxation of protons, important for accurate integration.

| Number of Scans | 16 | Provides adequate signal-to-noise for a ~10 mg sample. |

¹⁹F NMR Acquisition Parameters:

Parameter	Suggested Value	Rationale
Pulse Program	zgfhigqn	Standard pulse sequence with inverse-gated ¹H decoupling for sharp signals and NOE suppression.
Spectral Width	200 ppm	Accommodates the wide chemical shift range of fluorine.[2]
Acquisition Time	~1.0 s	Adequate for the expected sharp signals.
Relaxation Delay (D1)	5.0 s	Ensures quantitative accuracy.
Number of Scans	64	May require more scans than ¹H due to lower absolute concentration of the nucleus.

| Referencing | Use CFCl₃ as an external reference (δ 0.0) or an internal standard if desired.[4] |

Data Interpretation and Structural Assignment

The molecular structure and numbering scheme are shown below. The key through-bond coupling interactions that define the spectral appearance are illustrated.

Caption: Key ¹H-¹H and long-range ¹H-¹⁹F coupling interactions.

Predicted Spectral Data

The following table summarizes the anticipated ¹H and ¹⁹F NMR data in DMSO-d₆.

Nucleus	Assignment	Predicted δ (ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
¹H	-NH₂	~4.8 - 5.2	broad singlet	-	2H
H-5	~6.6 - 6.8	doublet of multiplets (dm)	⁴J(H-H) ≈ 2-3 Hz; ⁵J(H-F)	1H
H-7	~6.5 - 6.7	doublet of doublets of multiplets (ddm)	³J(H-H) ≈ 8-9 Hz; ⁴J(H-H) ≈ 2-3 Hz; ⁴J(H-F)	1H
H-8	~6.8 - 7.0	doublet of multiplets (dm)	³J(H-H) ≈ 8-9 Hz; ⁴J(H-F)	1H
¹⁹F	-CF₂CF₂-	~ -110 to -130	multiplet	⁴J(F-H), ⁵J(F-H)	4F

Analysis of Spectral Features

• ¹H Spectrum:

  • The -NH₂ protons will likely appear as a broad singlet due to quadrupole broadening and exchange.[8] Its integration should correspond to two protons.

  • The aromatic region (6.5-7.0 ppm) will contain signals for the three non-equivalent protons H-5, H-7, and H-8.

  • H-8 is expected to be the most downfield due to its proximity to the electronegative oxygen atom of the dioxin ring. It will appear as a doublet from coupling to H-7 (³J ≈ 8-9 Hz), with each peak further split by long-range coupling to the fluorine atoms (⁴JHF).

  • H-7 will be a doublet of doublets due to coupling with both H-8 (³J ≈ 8-9 Hz) and H-5 (⁴J ≈ 2-3 Hz). This signal will also exhibit complex splitting from coupling to the fluorine atoms (⁴JHF).

  • H-5 , ortho to the amine group, will be the most upfield aromatic proton. It will appear as a doublet from its small four-bond coupling to H-7 (⁴J ≈ 2-3 Hz) and will show further splitting from five-bond coupling to the fluorine atoms (⁵JHF).

  • Self-Validation: Performing a ¹H{¹⁹F} decoupled experiment is highly recommended. In this experiment, the H-F couplings will be removed, simplifying the aromatic multiplets to a clean ABX system (or doublet, doublet of doublets, and doublet), confirming the H-H coupling network.[20]

• ¹⁹F Spectrum:

  • A single, complex multiplet is expected for the four chemically equivalent fluorine atoms.

  • The complexity arises from coupling to the three aromatic protons (H-5, H-7, and H-8) through four and five bonds.

  • The chemical shift is expected in the range typical for -CF₂- groups adjacent to an oxygen atom.[10]

Conclusion

This application note provides a robust and detailed methodology for the complete ¹H and ¹⁹F NMR characterization of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine. By adhering to the stringent safety protocols and systematic experimental procedures outlined, researchers can obtain high-quality, unambiguous data. The detailed interpretation guide, focusing on the interplay of chemical shifts and through-bond ¹H-¹⁹F coupling, equips scientists in pharmaceutical and chemical research with the tools necessary to confidently verify the structure and purity of this and structurally related fluorinated compounds, thereby accelerating the drug discovery and development process.

References

• Maggio, J. E., et al. (2022). New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Nature Communications. Available at: [Link]

• University of Ottawa NMR Facility. (n.d.). 19Flourine NMR. Available at: [Link]

• Gerig, J. T. (2001). Fluorine NMR. University of California, Santa Barbara. Available at: [Link]

• University of California, Santa Barbara. (n.d.). 19F Chemical Shifts and Coupling Constants. Available at: [Link]

• Maggio, J. E., et al. (2022). 19F-centred NMR analysis of mono-fluorinated compounds. Chemical Science. Available at: [Link]

• Reich, H. J. (n.d.). NMR Spectroscopy :: 1H NMR Chemical Shifts. University of Wisconsin. Available at: [Link]

• New Jersey Department of Health. (2002). Hazardous Substance Fact Sheet: 2,3,7,8-TETRACHLORO- DIBENZO-p-DIOXIN. Available at: [Link]

• Oxford Instruments. (n.d.). NMR | Speeding Fluorine Analysis. Available at: [Link]

• University of Wisconsin-Madison Environment, Health & Safety. (n.d.). Use of 2,3,7,8-Tetrachlorodibenzo-p-dioxin (TCDD, dioxin). Available at: [Link]

• Maggio, J. E., et al. (2022). 19F-centred NMR analysis of mono-fluorinated compounds. RSC Publishing. Available at: [Link]

• University of Ottawa NMR Facility Blog. (2017). PSYCHE to Evaluate 1H-19F Coupling Constants. Available at: [Link]

• Wang, L., et al. (2014). Synthesis and evaluation of novel 2,3-dihydrobenzo[b][9][10]dioxin- and indolealkylamine derivatives as potential antidepressants. Archiv der Pharmazie. Available at: [Link]

• Lepage, M., et al. (2022). Practical Considerations and Guidelines for Spectral Referencing for Fluorine NMR Ligand Screening. ACS Omega. Available at: [Link]

• Starkey, L. S. (n.d.). 1H NMR Chemical Shifts. Educator.com. Available at: [Link]

• Angene. (n.d.). 2,3-Dihydrobenzo[b][9][10]dioxin-6-amine. Available at: [Link]

• Dayie, K. T., et al. (2008). Measurement of Long Range 1H-19F Scalar Coupling Constants and their Glycosidic Torsion Dependence in 5-Fluoropyrimidine Substituted RNA. Journal of Magnetic Resonance. Available at: [Link]

• LibreTexts Chemistry. (2024). 13.3: Chemical Shifts in ¹H NMR Spectroscopy. Available at: [Link]

• Agilent. (2024). SAFETY DATA SHEET: Dioxin/Furan/DL-PCB Check Standard. Available at: [Link]

• Ellis, D. A., et al. (2003). Development of an 19F NMR Method for the Analysis of Fluorinated Acids in Environmental Water Samples. Analytical Chemistry. Available at: [Link]

• Bühl, M., et al. (1999). Computational 19F NMR. 1. General features. Journal of Physical Chemistry A. Available at: [Link]

• University of Alberta. (n.d.). Approximating Proton NMR Chemical Shifts in More Complex Cases. Available at: [Link]

• OpenStax. (2023). 13.4 Chemical Shifts in 1H NMR Spectroscopy. Organic Chemistry. Available at: [Link]

• Slideshare. (n.d.). Nmr spectroscopy of fluorine 19. Available at: [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Available at: [Link]

• Nefzi, A., et al. (1997). Solid-phase synthesis of 6-amino-2,4-dioxo-3,4-dihydro-1,3,5-triazine derivatives. Tetrahedron Letters. Available at: [Link]

Sources

• 1. Synthesis and evaluation of novel 2,3-dihydrobenzo[b][1,4]dioxin- and indolealkylamine derivatives as potential antidepressants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jeolusa.com [jeolusa.com]
• 3. biophysics.org [biophysics.org]
• 4. Nmr spectroscopy of fluorine 19 | PPTX [slideshare.net]
• 5. 19Flourine NMR [chem.ch.huji.ac.il]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. 13.4 Chemical Shifts in 1H NMR Spectroscopy - Organic Chemistry | OpenStax [openstax.org]
• 8. chemistryconnected.com [chemistryconnected.com]
• 9. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 19F [nmr.chem.ucsb.edu]
• 11. alfa-chemistry.com [alfa-chemistry.com]
• 12. Measurement of Long Range 1H-19F Scalar Coupling Constants and their Glycosidic Torsion Dependence in 5-Fluoropyrimidine Substituted RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 13. 89586-07-2|2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b][1,4]dioxin-6-amine|BLD Pharm [bldpharm.com]
• 14. nj.gov [nj.gov]
• 15. ehs.wisc.edu [ehs.wisc.edu]
• 16. agilent.com [agilent.com]
• 17. bio.vu.nl [bio.vu.nl]
• 18. pubs.acs.org [pubs.acs.org]
• 19. organomation.com [organomation.com]
• 20. University of Ottawa NMR Facility Blog: PSYCHE to Evaluate 1H-19F Coupling Constants [u-of-o-nmr-facility.blogspot.com]

The Synthetic Versatility of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine: A Guide to its Diazotization and Subsequent Transformations

For Researchers, Scientists, and Drug Development Professionals

This application note provides a comprehensive technical guide to the diazotization of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine and the subsequent utility of the resulting diazonium salt in various synthetic transformations. The protocols and discussions herein are designed to equip researchers with the necessary knowledge to confidently and safely utilize this versatile building block in medicinal chemistry and materials science.

Introduction: The Significance of Fluorinated Aryl Diazonium Salts

Aryl diazonium salts are highly valuable intermediates in organic synthesis, enabling the introduction of a wide array of functional groups onto an aromatic ring. The diazotization of aromatic amines, a reaction first reported by Peter Griess in 1858, remains a cornerstone of synthetic chemistry. When the aromatic core is substituted with fluorine atoms, as in the case of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine, the resulting diazonium salt exhibits unique reactivity and stability, making it a powerful tool for the synthesis of novel fluorinated compounds. The strong electron-withdrawing nature of the tetrafluorinated dioxin ring influences the stability and reactivity of the diazonium salt, often requiring carefully optimized reaction conditions.

The Diazotization of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine: Mechanism and Considerations

The diazotization reaction involves the treatment of a primary aromatic amine with a source of nitrous acid, typically generated in situ from sodium nitrite and a strong mineral acid. The reaction proceeds through the formation of a nitrosonium ion (NO⁺), which acts as the electrophile.

Mechanism of Diazotization

The reaction mechanism begins with the protonation of nitrous acid by a strong acid to form the nitrosonium ion. The amine then acts as a nucleophile, attacking the nitrosonium ion. A series of proton transfers and the elimination of a water molecule lead to the formation of the stable aryl diazonium salt.[1]

Caption: Mechanism of Diazotization.

Due to the electron-withdrawing nature of the tetrafluoro-1,4-benzodioxin moiety, the starting amine is weakly basic. This necessitates the use of strong acidic conditions to ensure complete protonation and subsequent reaction.

Experimental Protocols

Safety Precautions: Diazonium salts, particularly when isolated in a dry state, can be explosive and should be handled with extreme caution.[2] It is strongly recommended to use the diazonium salt solution directly in subsequent reactions without isolation. All reactions should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (safety glasses, lab coat, gloves) must be worn. The reaction temperature should be strictly controlled, as diazonium salts can decompose, sometimes violently, at elevated temperatures.

Protocol 1: Diazotization of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine

This protocol describes the in situ generation of the 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-yl diazonium salt.

Materials:

• 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine

• Concentrated Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄)

• Sodium Nitrite (NaNO₂)

• Distilled Water

• Ice

Procedure:

• In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, suspend 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine (1.0 eq) in a mixture of concentrated acid (e.g., HCl, 3-4 eq) and water.

• Cool the suspension to 0-5 °C using an ice-salt bath.

• Prepare a solution of sodium nitrite (1.0-1.1 eq) in a minimal amount of cold distilled water.

• Add the sodium nitrite solution dropwise to the stirred amine suspension, ensuring the temperature is maintained between 0-5 °C. The addition should be slow to control the exotherm.

• After the addition is complete, continue stirring the reaction mixture at 0-5 °C for an additional 30 minutes to ensure complete diazotization.

• The resulting clear or slightly yellow solution of the diazonium salt is now ready for use in subsequent reactions. It is crucial to use this solution promptly.

Applications of the Diazonium Salt: Synthetic Transformations

The in situ prepared diazonium salt of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine is a versatile intermediate for a range of synthetic transformations, including Sandmeyer, Balz-Schiemann, and azo coupling reactions.

Caption: Synthetic pathways from the diazonium salt.

Protocol 2: Sandmeyer Reaction for Halogenation and Cyanation

The Sandmeyer reaction provides an efficient method for introducing a halide (Cl, Br) or a cyano group onto the aromatic ring.[3][4][5]

Materials:

• In situ prepared diazonium salt solution

• Copper(I) Chloride (CuCl), Copper(I) Bromide (CuBr), or Copper(I) Cyanide (CuCN)

• Corresponding mineral acid (HCl or HBr)

Procedure:

• In a separate flask, prepare a solution of the appropriate copper(I) salt (1.2-1.5 eq) in the corresponding concentrated mineral acid.

• Cool the copper(I) salt solution to 0-5 °C.

• Slowly add the cold diazonium salt solution to the stirred copper(I) salt solution.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat gently (e.g., 50-60 °C) until the evolution of nitrogen gas ceases.

• Cool the reaction mixture to room temperature and extract the product with a suitable organic solvent (e.g., diethyl ether, dichloromethane).

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Protocol 3: Balz-Schiemann Reaction for Fluorination

The Balz-Schiemann reaction is a classic method for the introduction of a fluorine atom onto an aromatic ring.[6][7][8]

Materials:

• 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine

• Fluoroboric Acid (HBF₄, 48% in water)

• Sodium Nitrite (NaNO₂)

• Inert solvent (e.g., hexane, chlorobenzene)

Procedure:

• In a suitable flask, dissolve 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine (1.0 eq) in fluoroboric acid.

• Cool the solution to 0-5 °C in an ice bath.

• Slowly add a solution of sodium nitrite (1.0-1.1 eq) in water, maintaining the temperature below 5 °C.

• The diazonium tetrafluoroborate salt will precipitate. Collect the solid by filtration and wash it with cold water, followed by a cold, low-boiling organic solvent (e.g., diethyl ether).

• Caution: The isolated diazonium tetrafluoroborate salt can be explosive when dry. Handle with care and in small quantities.

• Gently heat the isolated salt in an inert, high-boiling solvent until nitrogen evolution ceases.[6]

• Alternatively, the thermal decomposition can be carried out without isolation of the salt, by carefully heating the reaction mixture.[9]

• After the reaction is complete, cool the mixture and extract the product with an organic solvent.

• Wash the organic extract, dry, and purify as described in the Sandmeyer reaction protocol.

Protocol 4: Azo Coupling for the Synthesis of Dyes

Azo coupling reactions involve the reaction of the diazonium salt with an activated aromatic compound (e.g., phenols, anilines, naphthols) to form highly colored azo compounds.[10][11]

Materials:

• In situ prepared diazonium salt solution

• Activated aromatic coupling partner (e.g., phenol, N,N-dimethylaniline)

• Sodium Hydroxide or Sodium Acetate solution

Procedure:

• Dissolve the coupling partner (1.0 eq) in a suitable solvent. For phenols, an aqueous solution of sodium hydroxide is typically used. For anilines, a weakly acidic solution (e.g., acetic acid/sodium acetate buffer) is employed.

• Cool the solution of the coupling partner to 0-5 °C.

• Slowly add the cold diazonium salt solution to the stirred solution of the coupling partner, maintaining the temperature and pH.

• A brightly colored precipitate of the azo dye should form immediately or upon standing.

• Stir the mixture for an additional 30-60 minutes at low temperature.

• Collect the azo dye by filtration, wash thoroughly with water, and dry.

• The product can be further purified by recrystallization.

Expected Outcomes and Data

The following table summarizes the expected products and representative yields for the reactions of the diazonium salt of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine, based on analogous reactions of structurally similar fluoro-substituted anilines.

Reaction	Reagents	Product	Expected Yield (%)
Sandmeyer (Chlorination)	CuCl, HCl	6-chloro-2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin	60-80
Sandmeyer (Bromination)	CuBr, HBr	6-bromo-2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin	65-85
Sandmeyer (Cyanation)	CuCN, KCN	2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-carbonitrile	50-70
Balz-Schiemann	HBF₄, heat	6-fluoro-2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin	40-60
Azo Coupling (Phenol)	Phenol, NaOH	4-((2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-yl)diazenyl)phenol	80-95
Azo Coupling (N,N-DMA)	N,N-Dimethylaniline	4-((2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-yl)diazenyl)-N,N-dimethylaniline	85-98

Yields are estimates based on literature for similar substrates and may vary depending on the specific reaction conditions.

Conclusion

The diazotization of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine opens a gateway to a diverse range of valuable fluorinated building blocks. The resulting diazonium salt, while requiring careful handling, is a powerful intermediate for the introduction of halogens, cyano, and azo functionalities. The protocols outlined in this application note provide a solid foundation for researchers to explore the rich chemistry of this compound and its derivatives, paving the way for the development of new pharmaceuticals and advanced materials.

References

• BYJU'S. (n.d.). Diazotization Reaction Mechanism. Retrieved from [Link]

• ResearchGate. (n.d.). The diazotization process. (a) The reaction of aniline (or other aryl.... Retrieved from [Link]

• ResearchGate. (n.d.). Proving the formation of 2,3,5,6‐tetrafluoroaniline (5) from the... | Download Scientific Diagram. Retrieved from [Link]

• Google Patents. (n.d.). WO2015095284A1 - Processes for the diazotization of 2,5-dichloroanilines.

• Wikipedia. (2024). Sandmeyer reaction. Retrieved from [Link]

• Google Patents. (n.d.). US20160318853A1 - Processes for the diazotization of 2,5-dichloroanilines.

• YouTube. (2018, May 9). Arenediazonium Salts With Diazo Coupling and Sandmeyer Reactions. Retrieved from [Link]

• Zhou, Z., Wang, Y., Liu, S., Phillis, A., Zhang, Q., & Ye, W. (2023). A Scalable Balz-Schiemann Reaction Protocol in a Continuous Flow Reactor. Journal of Visualized Experiments, (192), e64937.
• Masterson, D. S. (2020). A concise, rapid and high yielding flow synthesis of aryldiazonium tetrafluoroborates.
• S. M. Kelly, M. O'Neill, D. S. Millan. (2010). Product Class 23: Arenediazonium Salts. Thieme E-Books.

• KK Wagh College of Pharmacy. (n.d.). DIAZOTIZATION TITRATION. Retrieved from [Link]

• Wikipedia. (2024). Azo coupling. Retrieved from [Link]

• Chemistry LibreTexts. (2015, July 19). 22.11: Electrophilic Substitution with Arenediazonium Salts: Diazo Coupling. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sandmeyer Reaction. Retrieved from [Link]

• National Institutes of Health. (2021, February 22). Synthesis and Applications of Selected Fluorine-Containing Fluorophores. Retrieved from [Link]

• ResearchGate. (n.d.). Azo coupling reactions structures and mechanisms. Retrieved from [Link]

• Britannica. (n.d.). Dye - Synthetic, Organic, Colorants. Retrieved from [Link]

• National Institutes of Health. (2021, August 13). Revisiting the Balz–Schiemann Reaction of Aryldiazonium Tetrafluoroborate in Different Solvents under Catalyst- and Additive-Free Conditions. Retrieved from [Link]

• National Institutes of Health. (n.d.). Recent trends in the chemistry of Sandmeyer reaction: a review. Retrieved from [Link]

• Chemguide. (n.d.). some reactions of diazonium ions. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Expanding the Balz-Schiemann Reaction: Organotrifluoroborates Serve as Competent Sources of Fluoride Ion for Fluoro-Dediazoniation. Retrieved from [Link]

• Pysanky.info. (n.d.). Aniline Dyes. Retrieved from [Link]

• ResearchGate. (n.d.). ChemInform Abstract: Beyond the Balz-Schiemann Reaction: The Utility of Tetrafluoroborates and Boron Trifluoride as Nucleophilic Fluoride Sources | Request PDF. Retrieved from [Link]

• Semantic Scholar. (n.d.). Continuous-flow double diazotization for the synthesis of m-difluorobenzene via Balz-Schiemann reaction. Retrieved from [Link]

Sources

• 1. byjus.com [byjus.com]
• 2. Sandmeyer Reaction [organic-chemistry.org]
• 3. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 4. youtube.com [youtube.com]
• 5. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Revisiting the Balz–Schiemann Reaction of Aryldiazonium Tetrafluoroborate in Different Solvents under Catalyst- and Additive-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Azo coupling - Wikipedia [en.wikipedia.org]
• 11. chemguide.co.uk [chemguide.co.uk]

Application in the synthesis of PARP1 inhibitors

An Application Guide to the Synthesis of PARP1 Inhibitors: Strategies, Protocols, and Characterization

Authored by a Senior Application Scientist

This document provides a detailed guide for researchers, medicinal chemists, and drug development professionals on the synthesis of Poly(ADP-ribose) polymerase 1 (PARP1) inhibitors. It delves into the core chemical principles, strategic considerations for synthesis, and practical, field-proven protocols for the creation, purification, and characterization of these critical cancer therapeutics.

Introduction: The Critical Role of PARP1 and the Dawn of Synthetic Lethality

Poly(ADP-ribose) polymerase 1 (PARP1) is a nuclear enzyme central to maintaining genomic integrity.[1] It acts as a first responder to DNA damage, particularly single-strand breaks (SSBs), binding to the damaged sites and catalyzing the synthesis of poly(ADP-ribose) (PAR) chains.[1][2] This PARylation process serves as a scaffold to recruit other essential DNA repair proteins, facilitating the base excision repair (BER) pathway.[1][3][4]

The therapeutic significance of inhibiting PARP1 emerged from the concept of synthetic lethality . In healthy cells, if the BER pathway is blocked by a PARP inhibitor, the resulting SSBs can escalate to more lethal double-strand breaks (DSBs) during replication. These DSBs are efficiently repaired by the homologous recombination (HR) pathway. However, in cancer cells with mutations in HR-related genes like BRCA1 or BRCA2, this alternative repair mechanism is compromised.[3][4][5] The pharmacological inhibition of PARP1 in these HR-deficient cells leads to an accumulation of unrepaired DSBs, ultimately triggering cell death.[3][6][7] This selective targeting of cancer cells has established PARP inhibitors as a cornerstone of precision medicine, with several compounds approved for treating ovarian, breast, prostate, and pancreatic cancers.[8][9]

This guide focuses on the chemical synthesis of four landmark PARP1 inhibitors: Olaparib, Rucaparib, Niraparib, and Talazoparib. We will explore their common structural features and dissect the synthetic routes that enable their construction.

Common Structural Scaffolds: Designing a Mimic for NAD+

The design of most PARP1 inhibitors is anchored in mimicking the nicotinamide moiety of PARP1's natural substrate, β-nicotinamide adenine dinucleotide (NAD+).[8][10] This mimicry allows the inhibitors to occupy the nicotinamide-binding pocket of the enzyme's catalytic domain, preventing the PARylation reaction. While structurally diverse, these inhibitors share a common pharmacophore.

Key pharmacophoric features generally include:

• Aromatic Core: A planar, aromatic ring system that engages in π-π stacking interactions with a key tyrosine residue (Tyr907) in the active site.[11]

• Carboxamide Moiety: A crucial element that forms critical hydrogen bonds with backbone atoms of glycine and serine residues (Gly863, Ser904), effectively anchoring the inhibitor in the binding pocket.[10][11]

• Variable Side Chains: Appended chemical groups that occupy adjacent pockets, influencing potency, selectivity, and pharmacokinetic properties.

The approved inhibitors are built upon distinct heterocyclic scaffolds that incorporate these features:

• Phthalazinone: The core of Olaparib.

• Indole Carboxamide: The foundation of Rucaparib.

• Indazole Carboxamide: The scaffold for Niraparib.

• Pyridophthalazinone: The complex core of Talazoparib.

Caption: General pharmacophore model for PARP1 inhibitors.

Synthetic Strategies for Key PARP1 Inhibitors

This section details established synthetic routes for the four leading FDA-approved PARP1 inhibitors. For each molecule, we provide a workflow diagram, a summary of key reactions, and a detailed protocol for a representative transformation.

Olaparib (Lynparza®)

Olaparib features a phthalazinone core linked to a cyclopropylcarbonyl-piperazine moiety. The process chemistry route is an optimized version of the initial medicinal chemistry approach, designed for scalability.[12]

Caption: Synthetic workflow for Olaparib.

Key Synthetic Transformations:

The synthesis hinges on a Horner-Wadsworth-Emmons (HWE) reaction to form the core structure, followed by cyclization to build the phthalazinone ring and a final amide coupling.[12][13] An alternative, eco-friendly route avoids the HWE reaction by using a transition-metal-free α-arylation of an enolate generated from 2-acetylbenzoic acid.[13][14]

Step	Reaction Type	Key Reagents	Reported Yield	Reference
1	Horner-Wadsworth-Emmons	Diethylphosphite, 2-Formylbenzoic acid, 2-Fluoro-5-formylbenzonitrile, Base (e.g., t-amylate)	~96%	[12]
2	Hydrolysis & Cyclization	NaOH, Hydrazine hydrate	~77% (2 steps)	[12]
3	Amide Coupling	Phthalazinone acid, Cyclopropyl(piperazin-1-yl)methanone, Coupling agents (e.g., HATU)	~77%	[12]

Protocol: Step 2 - Phthalazinone Ring Formation

This protocol describes the one-pot hydrolysis of the nitrile and subsequent cyclization to form the key phthalazinone intermediate. The causality for this one-pot approach is efficiency; avoiding isolation of the intermediate carboxylic acid streamlines the process, saving time and reducing material loss.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve the olefin intermediate (1.0 equiv) in a mixture of ethanol and water.

• Hydrolysis: Add sodium hydroxide (NaOH, ~3.0 equiv) to the solution. Heat the mixture to reflux (approx. 90 °C) and stir for 4-6 hours, monitoring the disappearance of the starting material by TLC or LC-MS.

• Cyclization: Cool the reaction mixture to room temperature. Carefully add hydrazine hydrate (N₂H₄·H₂O, ~1.5 equiv) to the flask.

• Reaction: Heat the mixture back to reflux and maintain for 12-18 hours until the cyclization is complete (monitored by LC-MS).

• Workup: Cool the mixture to room temperature and acidify with concentrated HCl to pH ~2-3. The product will precipitate out of solution.

• Purification: Collect the solid precipitate by vacuum filtration, wash with cold water, and then a non-polar solvent like hexane. Dry the solid under vacuum to yield the phthalazinone acid intermediate. A self-validating check at this stage involves obtaining an NMR spectrum and an LC-MS trace to confirm structure and purity (>95%) before proceeding.

Rucaparib (Rubraca®)

Rucaparib is built on a tricyclic azepino-indole core. A key challenge in its synthesis is the construction of the substituted indole ring system. The Leimgruber-Batcho indole synthesis is a classic and effective method.[12]

Caption: Synthetic workflow for Rucaparib.

Key Synthetic Transformations:

More recent, concise syntheses have been developed. One innovative approach utilizes a cyanide-catalyzed imino-Stetter reaction to construct the fully substituted indole core in a single key step, significantly improving the overall yield.[15] Another elegant strategy employs a cascade carbopalladation and C-H amination.[16]

Step (Leimgruber-Batcho)	Reaction Type	Key Reagents	Reported Yield	Reference
1	Enamine Formation	N,N-Dimethylformamide dimethyl acetal (DMF-DMA)	~97%	[12]
2	Reductive Cyclization	H₂, Pd/C or other reducing agents	~81%	[12]
3	Nitroethylation	1-Acetoxy-2-nitroethane	~89%	[12]
4	Reductive Lactamization	Zn powder, Acetic Acid	~73%	[12]

Protocol: Step 1 & 2 - Leimgruber-Batcho Indole Synthesis

This protocol combines the formation of the enamine and its subsequent reductive cyclization. The choice of DMF-DMA is causal; it acts as both a reagent and a solvent precursor, reacting with the activated methyl group to form the enamine needed for cyclization.

• Enamine Formation: Dissolve methyl 5-fluoro-2-methyl-3-nitrobenzoate (1.0 equiv) in DMF. Add DMF-DMA (1.5 equiv) and heat the mixture to reflux for 3-4 hours. The color change indicates the formation of the enamine intermediate. Monitor by TLC.

• Solvent Removal: After completion, cool the reaction and remove the solvent under reduced pressure to obtain the crude enamine.

• Reaction Setup for Cyclization: Dissolve the crude enamine in a solvent like ethyl acetate or methanol in a hydrogenation vessel.

• Reduction: Add a catalytic amount of 10% Palladium on carbon (Pd/C). Pressurize the vessel with hydrogen gas (H₂, ~50 psi) and shake or stir vigorously at room temperature for 6-12 hours.

• Workup: Once the reaction is complete, carefully vent the hydrogen and purge the vessel with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude indole can be purified by silica gel chromatography. The self-validating step here is to acquire ¹H NMR to confirm the disappearance of the enamine vinyl protons and the appearance of the characteristic indole NH proton signal.

Niraparib (Zejula®)

Niraparib contains a chiral 3-aryl-piperidine moiety linked to an indazole ring. The key synthetic challenges are the enantioselective synthesis of the piperidine fragment and the regioselective N-arylation of the indazole.[12][17]

Caption: Biocatalytic synthetic workflow for Niraparib.

Key Synthetic Transformations:

Advanced process chemistry routes leverage biocatalysis for efficiency and stereocontrol. A transaminase-mediated dynamic kinetic resolution (DKR) is a powerful method to produce the chiral piperidine intermediate with high enantiomeric excess, avoiding classical resolution or chiral chromatography.[17][18]

Step	Reaction Type	Key Reagents	Reported Yield	Reference
1	Dynamic Kinetic Resolution	Transaminase enzyme, Aldehyde surrogate	High ee	[17][18]
2	Copper-Catalyzed N-Arylation	Chiral piperidone, Indazole, CuI, Ligand (e.g., DMEDA)	High	[17][18]
3	Deprotection & Salt Formation	Acid (e.g., HCl)	Quantitative	[17]

Protocol: Step 2 - Regioselective Copper-Catalyzed N-Arylation

This protocol describes the crucial C-N bond formation. The choice of a copper catalyst over palladium is causal, as copper often provides superior regioselectivity in the N-arylation of unsymmetrical heterocycles like indazole, favoring the desired N1 isomer.

• Reaction Setup: To an oven-dried Schlenk flask under an inert atmosphere (Nitrogen or Argon), add the indazole (1.0 equiv), the chiral piperidone derivative (1.1 equiv), copper(I) iodide (CuI, 0.1 equiv), a suitable ligand like N,N'-dimethylethylenediamine (DMEDA, 0.2 equiv), and a base such as potassium carbonate (K₂CO₃, 2.0 equiv).

• Solvent Addition: Add a dry, polar aprotic solvent like DMF or dioxane via syringe.

• Reaction: Heat the mixture to 100-120 °C and stir for 12-24 hours. Monitor the reaction progress by LC-MS.

• Workup: After completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, and wash it sequentially with water and brine to remove the DMF and inorganic salts.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography. A self-validating check involves using 2D NMR (HMBC, NOESY) to unequivocally confirm the N1-arylation regiochemistry.

Talazoparib (Talzenna®)

Talazoparib is the most structurally complex of the four, featuring a tetracyclic pyridophthalazinone core with two stereocenters. Its synthesis requires precise control of stereochemistry.

Caption: Synthetic workflow for Talazoparib.

Key Synthetic Transformations:

The core is often constructed via a reductive cyclization of a nitro-aromatic precursor with an aldehyde, followed by lactamization with hydrazine to form the final ring system.[19][20] The introduction of stereochemistry can be achieved through chiral resolution of a late-stage intermediate or via an asymmetric synthesis strategy.

Step	Reaction Type	Key Reagents	Reported Yield	Reference
1	Reductive Cyclization	Nitro-benzoate, 4-Fluorobenzaldehyde, TiCl₃	Moderate	[19]
2	Lactamization	Hydrazine monohydrate	Good	[19]
3	Chiral Resolution	Chiral acid (e.g., D-(-)-Tartaric acid)	~40-50% for desired diastereomer	[21]

Protocol: Step 1 - Reductive Cyclization to form Tetrahydroquinoline Core

This protocol builds the key tricyclic intermediate. The use of titanium(III) chloride (TiCl₃) is causal; it is a potent single-electron reducing agent capable of reducing the nitro group and mediating the cyclization with the aldehyde in one pot.

• Reaction Setup: In a round-bottom flask, dissolve the nitro-benzoate starting material (1.0 equiv) and 4-fluorobenzaldehyde (1.2 equiv) in a suitable solvent like methanol or THF.

• Reagent Addition: Cool the solution in an ice bath. Slowly add an aqueous solution of TiCl₃ (20-30%, ~4-5 equiv) dropwise. The reaction is often exothermic and may change color dramatically.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 8-16 hours. Monitor by LC-MS until the starting material is consumed.

• Workup: Quench the reaction by adding an aqueous solution of sodium bicarbonate (NaHCO₃) until the mixture is basic (pH > 8). The titanium salts will precipitate.

• Extraction: Dilute the mixture with ethyl acetate and filter through Celite® to remove the solids. Transfer the filtrate to a separatory funnel, separate the layers, and extract the aqueous layer again with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify the crude product via silica gel chromatography to yield the racemic tetrahydroquinoline intermediate. A self-validating check is to confirm the molecular weight by high-resolution mass spectrometry (HRMS) to ensure the desired cyclization has occurred.

Purification and Characterization

The synthesis of a PARP1 inhibitor does not end with the final reaction. Rigorous purification and comprehensive characterization are paramount to ensure the compound's identity, purity, and suitability for biological evaluation.

Purification Protocols

Impurities, such as unreacted starting materials, byproducts, or residual catalysts, can confound biological data and must be removed.[22]

General Protocol for Flash Column Chromatography (Crude Purification):

• Adsorbent Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane). Pack a glass column with the slurry.

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane). Pre-adsorb the sample onto a small amount of silica gel, dry it, and carefully load the powder onto the top of the packed column.

• Elution: Elute the column with a solvent system of increasing polarity (e.g., a gradient of ethyl acetate in hexane). The choice of solvent is causal and determined by the polarity of the target compound.

• Fraction Collection: Collect fractions and analyze them by Thin Layer Chromatography (TLC) to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified compound.

General Protocol for Preparative HPLC (Final Purification):

For achieving high purity (>99%), preparative reversed-phase HPLC is often the method of choice.[23]

• Method Development: First, develop an analytical HPLC method to achieve good separation between the product and any remaining impurities.

• Column and Solvents: Select a suitable preparative C18 column. Use HPLC-grade solvents, typically a gradient of acetonitrile in water, often with a modifier like 0.1% trifluoroacetic acid (TFA) or formic acid to improve peak shape.

• Sample Injection: Dissolve the compound from the previous step in the mobile phase and inject it onto the column.

• Fraction Collection: Collect fractions corresponding to the product peak as detected by a UV detector.

• Post-Purification Workup: Combine the pure fractions. If an acid modifier was used, the product will be an acid salt. The solvent can be removed by lyophilization (freeze-drying) to yield a pure, fluffy solid.

Analytical Characterization

Once purified, the compound's identity and purity must be unequivocally confirmed.

Caption: General workflow for inhibitor purification and characterization.

Technique	Purpose	Information Obtained
¹H and ¹³C NMR	Structural Elucidation	Confirms the chemical structure, connectivity of atoms, and stereochemistry.
Mass Spectrometry (MS)	Molecular Weight Confirmation	Provides the molecular weight of the compound. High-Resolution MS (HRMS) confirms the elemental formula.
Analytical HPLC	Purity Assessment	Quantifies the purity of the final compound, typically reported as a percentage based on UV absorption area.
Elemental Analysis	Elemental Composition	Confirms the percentage composition of C, H, N, etc., matching the theoretical values for the molecular formula.

Conclusion

The synthesis of PARP1 inhibitors is a testament to the power of modern organic chemistry in addressing complex biological challenges. The routes to first-generation inhibitors like Olaparib and Rucaparib have been refined for large-scale production, while newer strategies incorporate advanced techniques like biocatalysis and C-H activation to improve efficiency and stereocontrol. For researchers entering this field, a deep understanding of these synthetic strategies, coupled with rigorous purification and characterization, is essential for generating high-quality molecules that can advance our understanding of PARP biology and lead to the development of next-generation cancer therapies.

References

• Amé, J. C., Spenlehauer, C., & de Murcia, G. (2004). The PARP superfamily. Bioessays, 26(8), 882-893. (URL not available)

• Park, J., & Cheon, C. H. (2022). A cyanide-catalyzed imino-Stetter reaction enables the concise total syntheses of rucaparib. Organic & Biomolecular Chemistry, 20(30), 5975-5979. [Link]

• Fong, P. C., Boss, D. S., Capanu, M., et al. (2009). Inhibition of poly(ADP-ribose) polymerase in tumors from BRCA mutation carriers. New England Journal of Medicine, 361(2), 123-134. (URL not available)

• Helleday, T. (2011). The underlying mechanism for the PARP and BRCA synthetic lethality: clearing up the misunderstandings. Molecular oncology, 5(4), 387-393. [Link]

• Chung, C. K., Bulger, P. G., Kosjek, B., et al. (2014). Process Development of C–N Cross-Coupling and Enantioselective Biocatalytic Reactions for the Asymmetric Synthesis of Niraparib. Organic Process Research & Development, 18(1), 215-227. [Link]

• ResearchGate. (n.d.). Previous synthetic strategies of rucaparib (1). Retrieved from [Link]

• Hughes, D. L. (2017). Patent Review of Manufacturing Routes to Recently Approved PARP Inhibitors: Olaparib, Rucaparib, and Niraparib. Organic Process Research & Development, 21(9), 1227-1244. [Link]

• Massive Bio. (2026). Poly Adp Ribose Polymerase 1. Retrieved from [Link]

• Tarsounas, M., & Ashworth, A. (2023). Privileged Scaffolds for Potent and Specific Inhibitors of Mono-ADP-Ribosylating PARPs. Molecules, 28(15), 5845. [Link]

• ResearchGate. (n.d.). The role of PARP1 in DNA damage response and repair and cancer therapy. Retrieved from [Link]

• University of Oxford. (n.d.). Synthesis of Niraparib, a cancer drug candidate. Retrieved from [Link]

• ACS Publications. (2014). Process Development of C–N Cross-Coupling and Enantioselective Biocatalytic Reactions for the Asymmetric Synthesis of Niraparib. Retrieved from [Link]

• Hanbon. (n.d.). Small Molecule Purification. Retrieved from [Link]

• Research Explorer. (n.d.). Production of Niraparib using Imine Reductases. Retrieved from [Link]

• Park, J., & Cheon, C. H. (2022). Total Synthesis of Rucaparib. The Journal of Organic Chemistry, 87(7), 4813-4817. [Link]

• Kdpharmagroup. (n.d.). Purification Technologies Small Molecules. Retrieved from [Link]

• Wang, H., Liu, D., et al. (2017). Design, Synthesis, and Biological Evaluation of Novel PARP-1 Inhibitors Based on a 1H-Thieno[3,4-d] Imidazole-4-Carboxamide Scaffold. Molecules, 22(11), 1893. [Link]

• Wang, Y., Zhang, Y., et al. (2020). Design, Synthesis, and In Vitro Evaluation of the Photoactivatable Prodrug of the PARP Inhibitor Talazoparib. Molecules, 25(2), 389. [Link]

• Wang, M., et al. (2020). Radiosynthesis and Evaluation of Talazoparib and Its Derivatives as PARP-1-Targeting Agents. Molecules, 25(10), 2355. [Link]

• PubMed. (2024). Novel inhibitors of PARP1 and PARP14: design, synthesis, and potentiation of cisplatin efficacy in cancer. Retrieved from [Link]

• Chatterjee, I., Roy, D., & Panda, G. (2023). A scalable and eco-friendly total synthesis of poly(ADP-ribose) polymerase inhibitor Olaparib. Green Chemistry. [Link]

• ResearchGate. (2023). A Scalable and Eco-friendly Total Synthesis of Poly (ADP-Ribose) Polymerase Inhibitor Olaparib. Retrieved from [Link]

• ACS Publications. (2025). Preparation of Novel PARP1 Inhibitors and Their Use in Cancer Treatment. Retrieved from [Link]

• Taylor & Francis Online. (2024). Novel inhibitors of PARP1 and PARP14: design, synthesis, and potentiation of cisplatin efficacy in cancer. Retrieved from [Link]

• The Royal Society of Chemistry. (2019). Design and Synthesis of Novel Poly ADP-ribose Polymerase 1 (PARP1) Inhibitors for the Treatment of Solid Tumors. Retrieved from [Link]

• BioProcess International. (2016). Clearance of Persistent Small-Molecule Impurities: Alternative Strategies. Retrieved from [Link]

• R Discovery. (2017). Novel PARP-1 Inhibitor Scaffolds Disclosed by a Dynamic Structure-Based Pharmacophore Approach. Retrieved from [Link]

• OUCI. (n.d.). Bioanalytical Methods for Poly(ADP-Ribose) Polymerase Inhibitor Quantification: A Review for Therapeutic Drug Monitoring. Retrieved from [Link]

• Google Patents. (n.d.). WO2017215166A1 - Synthesis of parpinhibitor talazoparib.

• Semantic Scholar. (2017). Novel PARP-1 Inhibitor Scaffolds Disclosed by a Dynamic Structure-Based Pharmacophore Approach. Retrieved from [Link]

• ResearchGate. (2025). Radiosynthesis and Evaluation of Talazoparib and Its Derivatives as PARP-1-Targeting Agents. Retrieved from [Link]

• ResearchGate. (2025). Identifying novel naturally-occurring chemical scaffolds as potential inhibitors of Poly(ADP-ribose) polymerase (PARP). Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2025). The Role of Chemical Intermediates in Modern Drug Discovery: A Case Study of PARP Inhibitors. Retrieved from [Link]

• National Center for Biotechnology Information. (2025). Identification and Characterization of Novel Inhibitors of Human Poly(ADP-Ribose) Polymerase-1. Retrieved from [Link]

• PubMed Central. (2025). Protocol for quantifying PARP inhibitor-induced changes in PARP1 dynamics and activity through live-cell imaging. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Molecular Mechanisms of PARP-1 Inhibitor 7-Methylguanine. Retrieved from [Link]

• MDPI. (n.d.). Computational Chemistry Advances in the Development of PARP1 Inhibitors for Breast Cancer Therapy. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Design and Synthesis of Poly(ADP-ribose) polymerase Inhibitors: Impact of Adenosine Pocket-Binding Motif Appendage to the 3-Oxo-2,3-dihydrobenzofuran-7-carboxamide on Potency and Selectivity. Retrieved from [Link]

Sources

• 1. massivebio.com [massivebio.com]
• 2. Multifaceted Role of PARP-1 in DNA Repair and Inflammation: Pathological and Therapeutic Implications in Cancer and Non-Cancer Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Functional Aspects of PARP1 in DNA Repair and Transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. books.rsc.org [books.rsc.org]
• 8. Privileged Scaffolds for Potent and Specific Inhibitors of Mono-ADP-Ribosylating PARPs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. Design, Synthesis, and Biological Evaluation of Novel PARP-1 Inhibitors Based on a 1H-Thieno[3,4-d] Imidazole-4-Carboxamide Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. A scalable and eco-friendly total synthesis of poly(ADP-ribose) polymerase inhibitor Olaparib - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 15. A cyanide-catalyzed imino-Stetter reaction enables the concise total syntheses of rucaparib - RSC Advances (RSC Publishing) DOI:10.1039/D2RA03619C [pubs.rsc.org]
• 16. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 17. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Radiosynthesis and Evaluation of Talazoparib and Its Derivatives as PARP-1-Targeting Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 20. medkoo.com [medkoo.com]
• 21. WO2017215166A1 - Synthesis of parpinhibitor talazoparib - Google Patents [patents.google.com]
• 22. Small Molecule Drugs [dupont.com]
• 23. Small Molecule Purification - Creative Biogene [microbiosci.creative-biogene.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine

Welcome to the technical support center for the synthesis of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine. This guide is designed for researchers, medicinal chemists, and process development scientists. It provides in-depth troubleshooting advice and answers to frequently asked questions, drawing from established principles in synthetic organic and fluorine chemistry. Our goal is to help you navigate the common challenges associated with this multi-step synthesis and optimize your reaction yields.

I. Overview of the Synthetic Strategy

The synthesis of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine is not a trivial process. It involves the construction of the fluorinated dioxin ring system, followed by functional group manipulations on the aromatic ring. A common and logical approach involves a three-step sequence:

• Cyclization: Formation of the 2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin core from a catechol precursor.

• Nitration: Introduction of a nitro group at the 6-position via electrophilic aromatic substitution.

• Reduction: Conversion of the nitro group to the target primary amine.

This guide is structured around the potential issues that can arise in each of these critical steps.

Caption: Proposed multi-step synthesis of the target compound.

II. Frequently Asked Questions (FAQs)

Q1: What is the most critical step in this synthesis for overall yield?

A1: The initial cyclization to form the fluorinated benzodioxin ring is often the most challenging step. The reaction of catechol with tetrafluoroethylene (TFE) typically requires high pressure and temperature, and the efficiency can be sensitive to catalyst choice and reaction conditions. Poor yield in this first step cannot be easily compensated for later.

Q2: Why is nitration performed before reduction?

A2: Aniline and its derivatives are highly activated aromatic rings that are extremely sensitive to oxidation.[1] Attempting nitration on the final amine product would lead to a mixture of unwanted side products and significant decomposition (tar formation). Therefore, the nitro group is introduced onto the more stable benzodioxin intermediate and then reduced in the final step under controlled conditions.

Q3: Are there specific safety precautions for this synthesis?

A3: Yes. Tetrafluoroethylene (TFE) is a flammable gas that can undergo explosive decomposition. It must be handled with appropriate equipment and engineering controls. Concentrated nitric and sulfuric acids are highly corrosive. Additionally, many organofluorine compounds have unique toxicological properties and should be handled with care in a well-ventilated fume hood.

Q4: Can I use a different reducing agent for the final step?

A4: While tin(II) chloride (SnCl₂) in HCl or catalytic hydrogenation (H₂/Pd-C) are standard, other methods can be employed. For example, iron powder in acetic acid is a cost-effective alternative. The choice depends on functional group tolerance, scale, and desired work-up procedure. Catalytic hydrogenation is often cleaner but may be slower and require specialized pressure equipment.

III. Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis.

Problem Area 1: Low Yield

Stage of Synthesis	Common Cause	Recommended Solution
Step 1: Cyclization	Incomplete reaction due to insufficient temperature or pressure.	Gradually increase reaction temperature and pressure within the safety limits of your equipment. Monitor the reaction by GC-MS to track precursor consumption.
Catalyst deactivation.	Ensure the catechol precursor is free of impurities that could poison the catalyst (e.g., sulfur compounds). Consider using a more robust catalyst system.
Step 2: Nitration	Formation of dinitro or other over-nitrated byproducts.	Maintain a low reaction temperature (0-5 °C) during the addition of the nitrating mixture. Reduce the equivalents of nitric acid used.
Insufficient nitration.	Ensure the sulfuric acid is concentrated and acts as an effective water scavenger. Increase reaction time moderately, but avoid significant temperature increases.
Step 3: Reduction	Incomplete reduction of the nitro group.	Increase the equivalents of the reducing agent (e.g., SnCl₂). If using catalytic hydrogenation, ensure the catalyst is active and the system is free of catalyst poisons.[2]
Degradation of the product amine.	The resulting amine can be sensitive to air oxidation. Once the reaction is complete, work up the reaction mixture promptly under an inert atmosphere (N₂ or Ar) if possible.

Problem Area 2: Impurity Formation & Side Reactions

Q5: My NMR spectrum after nitration (Step 2) shows multiple aromatic signals, suggesting isomeric products. What happened?

A5: This is a classic issue in electrophilic aromatic substitution. While the dioxin oxygen atoms are ortho-, para-directing, the electronic influence of the tetrafluoroethyl bridge can be complex. You are likely getting a mixture of the desired 6-nitro isomer and the 5-nitro isomer.

• Causality: The directing effects of the substituents may not be strong enough to give perfect regioselectivity.

• Solution:

  • Lower the Temperature: Running the reaction at a lower temperature can sometimes improve selectivity.

  • Chromatography: Careful column chromatography is the most reliable method to separate the isomers. You may need to experiment with different solvent systems (e.g., Hexane/Ethyl Acetate or Dichloromethane/Methanol gradients).

Q6: During the reduction of the nitro group (Step 3), the reaction mixture turned dark black, and I isolated very little product. What went wrong?

A6: This strongly suggests product decomposition. Aromatic amines, especially electron-rich ones, are susceptible to polymerization and oxidation, which often results in the formation of dark, tarry substances.[3]

• Causality: The newly formed amine is much more reactive than the nitro-intermediate. Exposure to oxidizing agents (including air) or overly harsh reaction conditions can destroy it.

• Troubleshooting Workflow:

Caption: Decision tree for troubleshooting product decomposition.

Problem Area 3: Reaction Stalling

Q7: My catalytic hydrogenation (Step 3) started well but then stopped before all the starting material was consumed. What should I do?

A7: This is a common sign of catalyst poisoning or deactivation.

• Causality: The catalyst's active sites can be blocked by impurities in the substrate, solvent, or hydrogen gas. In some cases, intermediates formed during the reaction can also inhibit the catalyst.

• Solutions:

  • Filter and Add Fresh Catalyst: Carefully filter the reaction mixture through a pad of celite (under an inert atmosphere if possible) to remove the old catalyst and add a fresh batch.

  • Check Purity of Starting Material: Ensure the nitro-intermediate from Step 2 is thoroughly purified to remove any residual acids or byproducts from the nitration step.

  • Increase Hydrogen Pressure: Increasing the H₂ pressure can sometimes overcome partial deactivation and drive the reaction to completion.

IV. Experimental Protocols (Illustrative)

The following are generalized, step-by-step protocols for the proposed synthesis. They should be adapted and optimized for your specific laboratory conditions and scale.

Protocol 1: Nitration of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin (Step 2)

• To a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, add 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin (1.0 eq).

• Cool the flask to 0 °C in an ice-water bath.

• Slowly add concentrated sulfuric acid (H₂SO₄, ~3-4 volumes) while stirring.

• In the dropping funnel, prepare the nitrating mixture by adding concentrated nitric acid (HNO₃, 1.1 eq) to concentrated sulfuric acid (~1 volume).

• Add the nitrating mixture dropwise to the reaction flask over 30-60 minutes, ensuring the internal temperature does not exceed 10 °C.

• After the addition is complete, allow the reaction to stir at 0-5 °C for 1-2 hours.

• Monitor the reaction progress using TLC or GC-MS.

• Once complete, carefully pour the reaction mixture over crushed ice.

• Extract the aqueous layer with an organic solvent (e.g., Ethyl Acetate or Dichloromethane).

• Wash the combined organic layers with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to isolate the 6-nitro isomer.

Protocol 2: Reduction of 6-Nitro Intermediate via SnCl₂ (Step 3)

• Combine the 6-nitro-2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin (1.0 eq) and tin(II) chloride dihydrate (SnCl₂·2H₂O, 3-5 eq) in ethanol.

• Stir the mixture and heat to reflux (approx. 78 °C).

• Monitor the reaction by TLC until the starting material is consumed (typically 2-4 hours).

• Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the ethanol.

• Add water and basify the mixture by slowly adding a saturated solution of sodium bicarbonate or sodium hydroxide until the pH is >8. Caution: This can be exothermic.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude amine.

• Further purification can be achieved by chromatography or recrystallization if necessary.

V. References

• Clark, J. (n.d.). Making amines. Chemguide. Retrieved from [Link]

• Ashenhurst, J. (2025, June 5). The Gabriel Synthesis. Master Organic Chemistry. Retrieved from [Link]

• Ramachandran, R. (n.d.). Worked problem: Synthesis of Amines. Khan Academy. Retrieved from [Link]

• Hird, S. (2024, October 26). Preparation of Amines. Save My Exams. Retrieved from [Link]

Sources

• 1. savemyexams.com [savemyexams.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Navigating the Purification Challenges of Fluorinated Aromatic Amines

Welcome to the technical support center dedicated to addressing the unique and often complex purification challenges associated with fluorinated aromatic amines. This guide is designed for researchers, scientists, and professionals in drug development who encounter these molecules in their daily work. The introduction of fluorine into an aromatic amine framework dramatically alters its physicochemical properties, leading to purification hurdles that require specialized strategies. This resource provides in-depth, field-proven insights and troubleshooting guides to help you achieve the desired purity for your compounds.

The Fluorine Factor: Why Purification is Not Always Straightforward

The high electronegativity of fluorine significantly impacts the electron density of the aromatic ring and the basicity of the amine group.[1] This seemingly simple atomic substitution can lead to a cascade of effects that complicate standard purification protocols:

• Altered Basicity: Fluorine's strong electron-withdrawing nature reduces the pKa of the aromatic amine, making it less basic than its non-fluorinated counterpart.[1] This change affects its behavior in acid-base extractions and its interaction with stationary phases in chromatography.

• Modified Polarity and Solubility: The introduction of fluorine can increase the lipophilicity of a molecule, yet also introduce a strong dipole moment. This dual nature can lead to unpredictable solubility in common organic solvents and chromatographic mobile phases.

• Enhanced Volatility: Fluorination often lowers the boiling point of a compound compared to its hydrogenated analog, which can be advantageous for distillation but also requires careful temperature and pressure control to avoid product loss.[2]

• Strong Intermolecular Interactions: The unique electronic properties of the C-F bond can lead to specific intermolecular interactions, such as dipole-dipole and fluorine-hydrogen bonds, which can influence crystallization and chromatographic behavior.[3][4][5]

Troubleshooting Guides: A Problem-Solution Approach

This section is structured in a question-and-answer format to directly address common issues encountered during the purification of fluorinated aromatic amines.

Guide 1: Column Chromatography Complications

Column chromatography is a cornerstone of purification, yet fluorinated aromatic amines often exhibit problematic behavior on standard silica gel.

Question 1: My fluorinated aromatic amine streaks badly or shows significant tailing on a silica gel column. What's happening and how can I fix it?

Answer: This is a classic issue arising from the interaction between the basic amine and the acidic silanol groups (Si-OH) on the surface of the silica gel. While fluorine reduces the amine's basicity, strong interactions can still occur, leading to poor peak shape and difficult separation.[6][7]

Causality Workflow:

Caption: Interaction leading to peak tailing in chromatography.

Solutions:

• Mobile Phase Modification: The most common and immediate solution is to add a small amount of a competitive base to your mobile phase.

  • Triethylamine (TEA): Add 0.1-1% TEA to your eluent (e.g., Hexane/Ethyl Acetate). The TEA will preferentially interact with the acidic sites on the silica, allowing your fluorinated amine to elute more cleanly.[6]

  • Ammonia: A solution of 7N ammonia in methanol can be used as a polar modifier in a DCM/MeOH mobile phase.

• Use a Different Stationary Phase: If mobile phase modification is insufficient, consider a different type of column packing.

  • Amine-Functionalized Silica: This is a highly effective option as the stationary phase is designed to minimize strong interactions with basic compounds.[6]

  • Alumina (Basic or Neutral): Alumina can be a good alternative to silica for the purification of basic compounds.

  • Reverse-Phase Chromatography: Using a C8 or C18 column with a mobile phase like acetonitrile/water can be effective. Pairing a regular reverse-phase column with a fluorinated eluent like trifluoroethanol can also enhance separation.[6][8]

Question 2: I'm struggling to separate my fluorinated aromatic amine from a non-fluorinated starting material or impurity.

Answer: This is a common challenge where the polarity difference between the two compounds is minimal.

Solutions:

• Fluorous Chromatography: For compounds with a significant fluorine content, fluorous solid-phase extraction (F-SPE) or fluorous HPLC can be exceptionally effective. These techniques use a fluorinated stationary phase that preferentially retains fluorinated compounds, allowing for a clean separation from non-fluorinated impurities.[6][9]

• Acid-Base Extraction: Leverage the basicity of the amine.

  • Dissolve the mixture in an organic solvent (e.g., diethyl ether, ethyl acetate).

  • Wash with a dilute aqueous acid (e.g., 1M HCl). The amine will be protonated and move into the aqueous layer.

  • Separate the layers. The non-basic, non-fluorinated impurity should remain in the organic layer.

  • Basify the aqueous layer with a base (e.g., 1M NaOH) and re-extract your fluorinated amine back into an organic solvent.[6]

• Specialized HPLC Columns: Consider using a C8-Fluorine or a pentafluorophenyl (PFP) HPLC column. These columns show high selectivity and retention for halogenated compounds and can resolve isomers or closely related structures that are inseparable on standard C18 columns.[6][10][11]

Protocol: Column Chromatography with Amine-Functionalized Silica

• Slurry Preparation: Prepare a slurry of the amine-functionalized silica gel in your starting mobile phase (e.g., 95:5 Hexane/Ethyl Acetate).[6]

• Column Packing: Carefully pour the slurry into your chromatography column and allow it to pack evenly.

• Sample Loading: Dissolve your crude fluorinated amine in a minimal amount of the mobile phase or a slightly stronger solvent and load it onto the column.

• Elution: Begin eluting with the initial mobile phase.

• Gradient Elution: If necessary, gradually increase the polarity of the mobile phase by increasing the percentage of the more polar solvent.

• Fraction Collection: Collect fractions and analyze them by TLC or LC-MS to identify the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Guide 2: Distillation Difficulties

Distillation is a powerful technique for purifying liquids, but fluorinated aromatic amines can present unique challenges.

Question: My fluorinated aromatic amine solidifies in the condenser during distillation. How can I prevent this?

Answer: This happens when the melting point of the compound is close to or higher than the temperature of the cooling water in the condenser. This is particularly common with vacuum distillation, where the boiling point is significantly lowered.

Solutions:

• Jacketed Condenser with Warm Water: Instead of cold tap water, circulate warm water (e.g., 45-50 °C) through a jacketed condenser. This will keep the surface temperature of the condenser above the melting point of your compound, allowing it to flow into the receiving flask.[12]

• Air Condenser: For small-scale distillations, a simple straight tube without a cooling jacket (an air condenser) may be sufficient to allow for condensation without solidification.[12]

• Gentle Heating: If a blockage occurs, you can use a heat gun to gently warm the exterior of the condenser to melt the solidified product.[12]

Experimental Setup for Distillation of High-Melting Point Amines:

Caption: Vacuum distillation setup with a jacketed condenser.

Guide 3: Crystallization Conundrums

Crystallization is often the final step to achieve high purity, but it can be elusive.

Question: My fluorinated aromatic amine oils out or refuses to crystallize from solution.

Answer: This can be due to several factors, including residual impurities inhibiting crystal lattice formation or the selection of an inappropriate solvent system.

Troubleshooting Steps:

• Purity Check: Highly impure materials often fail to crystallize. Consider a preliminary purification step, such as a quick filtration through a plug of silica or activated carbon, to remove gross impurities.

• Solvent Selection: The ideal solvent is one in which your compound is highly soluble when hot and sparingly soluble when cold.[7][13]

  • Systematic Screening: Use small-scale vials to test a range of solvents with varying polarities (e.g., hexanes, toluene, ethyl acetate, ethanol, water, and mixtures thereof).

• Slow Cooling: Rapid cooling often leads to the formation of oils or very small, impure crystals. Allow the hot, saturated solution to cool slowly to room temperature, and then transfer it to an ice bath or refrigerator to maximize yield.[7]

• Seeding: If you have a small amount of pure crystalline material, add a single seed crystal to the cooled, supersaturated solution to initiate crystallization.

• Scratching: Use a glass rod to gently scratch the inside surface of the flask below the solvent level. The microscopic scratches can provide nucleation sites for crystal growth.

Data Summary: Common Solvents for Crystallization

Solvent System	Polarity	Common For
Hexane/Toluene	Low	Less polar, non-hydrogen bonding amines
Toluene/Ethanol	Medium	Compounds with intermediate polarity
Ethanol/Water	High	More polar, hydrogen-bonding amines
Isopropanol	Medium	General purpose, good for many anilines

Frequently Asked Questions (FAQs)

Q1: What are the common impurities I should expect in my crude fluorinated aromatic amine? A1: Common impurities often include unreacted starting materials (e.g., the corresponding nitroaromatic compound), isomeric impurities from the synthesis, and byproducts from the reaction (e.g., reduction byproducts).[12] Thorough analytical characterization (NMR, LC-MS, GC-MS) is crucial to identify these before planning your purification strategy.

Q2: My fluorinated amine is dark in color (yellow to brown). How can I decolorize it? A2: Discoloration is often due to the oxidation of the amine or the presence of colored impurities.[12]

• Activated Carbon Treatment: Dissolve the crude product in a suitable solvent, add a small amount of activated carbon, heat the mixture for 15-30 minutes, and then perform a hot filtration to remove the carbon. The product can then be recovered by crystallization or solvent removal.[12]

• Inert Atmosphere: Handle the compound under an inert atmosphere (nitrogen or argon), especially during heating, to prevent air oxidation.[12]

Q3: Are there any specific safety precautions I should take when working with fluorinated aromatic amines? A3: Yes. Aromatic amines as a class can be toxic and are often readily absorbed through the skin.[14] Fluorinated compounds may have unique toxicological profiles.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (neoprene or nitrile), safety goggles, and a lab coat.[15][16]

• Ventilation: Handle these compounds in a well-ventilated chemical fume hood to avoid inhalation of vapors.[15]

• Material Safety Data Sheet (MSDS): Always consult the MSDS for the specific compound you are working with to understand its specific hazards and handling requirements.

Q4: How can I assess the final purity of my compound? A4: A combination of analytical techniques is recommended for a comprehensive purity assessment.

• High-Performance Liquid Chromatography (HPLC): An excellent method for determining purity by area percentage and detecting non-volatile impurities.[17]

• Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for volatile amines, providing both purity information and identification of volatile impurities.

• Quantitative Nuclear Magnetic Resonance (qNMR): A primary method that can determine purity against a certified internal standard without needing a reference standard of the compound itself.[18]

• Melting Point: A sharp melting point range close to the literature value is a good indicator of high purity for solid compounds.

References

• Benchchem. (n.d.). Technical Support Center: Post-Processing of 3-Chloro-4-fluoroaniline Crude Product.
• Chopra, D., et al. (2006). In Situ Cryo-Crystallization of Fluorinated Amines: A Comparative Study of Cooperative Intermolecular Interactions Involving Ordered and Disordered Fluorine. Crystal Growth & Design, 6(3).
• Benchchem. (2025). Technical Support Center: Purification of Fluorinated Amine Compounds.
• MDPI. (2022). Mechanochemical Synthesis of Fluorinated Imines.
• Benchchem. (2025). Technical Support Center: Purification of 4-Fluoroaniline.
• Benchchem. (2025). Technical Support Center: Synthesis of 3-Chloro-4-fluoroaniline.
• Taylor & Francis Online. (n.d.). The role of fluorine in medicinal chemistry.
• RSC Publishing. (n.d.). How does the combination of the nitro group and fluorine atoms affect the (co)crystallization behaviour of arylenediamines?.
• Amanote Research. (n.d.). (PDF) In Situ Cryo-Crystallization of Fluorinated Amines: A - Amanote Research.
• Benchchem. (2025). Technical Support Center: Analytical Methods for 3-Chloro-4-fluoroaniline Reactions.
• University of Rochester, Department of Chemistry. (n.d.). How To: Purify by Distillation.
• Benchchem. (n.d.). Safety and handling of fluorinated organic compounds.
• NIH. (n.d.). Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography.
• Study Mind. (n.d.). Organic Synthesis - Practical Purification Techniques (A-Level Chemistry).
• NIH. (2014). Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography.
• ResearchGate. (2025). HPLC Separation of 30 Perfluorinated Compounds and Isomers Using a Pentafluorophenyl Reverse Phase Column.
• (n.d.). How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide.
• LCGC International. (n.d.). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC.
• ACS Publications. (2023). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines.
• Benchchem. (n.d.). A Comparative Guide to Analytical Methods for Purity Validation of 2-(4-Fluorophenyl)thiophene.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. How To [chem.rochester.edu]
• 3. (PDF) In Situ Cryo-Crystallization of Fluorinated Amines: A [research.amanote.com]
• 4. How does the combination of the nitro group and fluorine atoms affect the (co)crystallization behaviour of arylenediamines? - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. studymind.co.uk [studymind.co.uk]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. diplomatacomercial.com [diplomatacomercial.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the synthesis of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine. As Senior Application Scientists, we have compiled this resource to address common challenges, explain the underlying chemical principles, and offer field-proven solutions to help you navigate the intricacies of this multi-step synthesis.

Synthesis Overview

The synthesis of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine is typically achieved in a two-step process. The first step involves the formation of the fluorinated dioxin ring system, followed by the reduction of a nitro group to the desired amine.

Figure 1: Overall synthesis pathway for 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine.

Part 1: Troubleshooting Step 1 - Dioxin Formation

This section addresses issues arising from the reaction of 4-nitro-1,2-benzenediol with tetrafluoroethylene (TFE).

Q1: My reaction to form the fluorinated nitro-dioxin intermediate is low-yielding or fails completely. What are the likely causes?

A1: Several factors can contribute to poor yields in this step. The reaction involves a nucleophilic attack of the catecholate on the electron-deficient TFE, followed by an intramolecular cyclization.

• Inefficient Deprotonation of the Catechol: The reaction requires the formation of the dianion of 4-nitro-1,2-benzenediol to initiate the nucleophilic attack.

  • Troubleshooting:

    • Choice of Base: Use a strong, non-nucleophilic base. Sodium hydride (NaH) or potassium carbonate (K₂CO₃) in an aprotic polar solvent like DMF or DMSO are common choices. Ensure the base is fresh and of high purity.

    • Reaction Conditions: Allow sufficient time for the deprotonation to go to completion before introducing TFE. This can be monitored by the cessation of hydrogen gas evolution if using NaH.

• Reactivity and Handling of Tetrafluoroethylene (TFE): TFE is a gas that can be challenging to handle and is prone to side reactions.

  • Troubleshooting:

    • TFE Delivery: Ensure a controlled and steady introduction of TFE gas into the reaction mixture. A mass flow controller can be beneficial for reproducibility.

    • Polymerization of TFE: TFE can polymerize, especially at higher temperatures or in the presence of radical initiators. Keep the reaction temperature as low as feasible while maintaining a reasonable reaction rate.

    • Safety: TFE is highly flammable and can form explosive peroxides with air.[1] All manipulations should be carried out under an inert atmosphere (e.g., nitrogen or argon).

• Solvent Choice: The solvent plays a crucial role in solubilizing the reactants and mediating the reaction.

  • Troubleshooting: Aprotic polar solvents like DMF, DMSO, or NMP are generally preferred as they can dissolve the catecholate salt and are relatively stable to the reaction conditions. Ensure the solvent is anhydrous, as water can quench the catecholate and react with TFE.

Q2: I am observing the formation of a significant amount of polymeric material in my reaction. How can I prevent this?

A2: Polymer formation is a common side reaction, primarily due to the self-polymerization of TFE.

• Causality: This is often initiated by impurities, high temperatures, or incorrect stoichiometry.

• Preventative Measures:

  • Temperature Control: Maintain the lowest possible reaction temperature that allows for the desired reaction to proceed.

  • Purity of Reagents: Use purified 4-nitro-1,2-benzenediol and high-purity TFE.

  • Controlled Addition: Introduce TFE slowly and substoichiometrically to the catecholate solution to ensure it reacts preferentially with the catechol rather than itself.

Part 2: Troubleshooting Step 2 - Nitro Group Reduction

The reduction of the nitro group on the fluorinated dioxin is a critical step that can be prone to several side reactions.

Q1: My nitro group reduction is incomplete, and I isolate a mixture of starting material and product. How can I drive the reaction to completion?

A1: Incomplete reduction is a common issue and can be addressed by optimizing the reaction conditions and choice of reducing agent.

• Catalytic Hydrogenation (e.g., H₂ with Pd/C or Raney Nickel):

  • Catalyst Activity: The catalyst may be deactivated.

    • Troubleshooting: Use a fresh batch of catalyst. Ensure the catalyst is not exposed to air for extended periods. The catalyst loading may also need to be optimized.

  • Hydrogen Pressure: The pressure of hydrogen gas may be insufficient.

    • Troubleshooting: Increase the hydrogen pressure. Standard pressures range from atmospheric to 50 psi, but some reductions may require higher pressures.

  • Reaction Time and Temperature: The reaction may not have been allowed to proceed for long enough or at a high enough temperature.

    • Troubleshooting: Monitor the reaction by TLC or LC-MS and extend the reaction time until the starting material is consumed. A moderate increase in temperature may also increase the reaction rate.

• Metal/Acid Reduction (e.g., SnCl₂/HCl or Fe/HCl):

  • Stoichiometry: An insufficient amount of the metal or acid is a common cause of incomplete reaction.[2]

    • Troubleshooting: Ensure at least the stoichiometric amount of the reducing agent is used. Often, an excess is required to drive the reaction to completion.

  • Acid Concentration: The concentration of the acid can be critical.

    • Troubleshooting: Use concentrated HCl as recommended in many standard procedures for SnCl₂ reductions.[2]

Q2: I am observing byproducts that are not my desired amine or the starting nitro compound. What could these be?

A2: Several side products can form during the reduction of nitroarenes, depending on the reaction conditions.

Figure 2: Potential side reactions during nitro group reduction.

• Formation of Intermediates: Incomplete reduction can lead to the accumulation of intermediates such as nitroso (Ar-NO) and hydroxylamine (Ar-NHOH) species.[3][4]

  • Troubleshooting: As with incomplete reduction, ensure sufficient reducing agent and reaction time. The stability of these intermediates can be pH-dependent.

• Condensation Products: The intermediates can undergo condensation reactions to form azoxy (Ar-N(O)=N-Ar) , azo (Ar-N=N-Ar) , and hydrazo (Ar-NH-NH-Ar) compounds.[3][4]

  • Troubleshooting: These side reactions are often favored under certain conditions (e.g., basic or neutral pH). Using acidic conditions, such as with SnCl₂/HCl or Fe/HCl, can often minimize the formation of these dimeric species.

Q3: I am losing fluorine atoms from my molecule during the reduction step. How can I prevent this hydrodefluorination?

A3: Hydrodefluorination is a significant side reaction, particularly with catalytic hydrogenation.

• Causality: Certain catalysts, especially palladium on carbon (Pd/C), are known to catalyze the cleavage of C-F bonds.[5] Rhodium-based catalysts can also promote hydrodefluorination.[6]

• Preventative Measures:

  • Choice of Catalyst: Raney Nickel is often a better choice than Pd/C for reducing nitro groups in the presence of halogens, as it is less prone to causing dehalogenation.[5][7] Sulfided platinum on carbon (Pt(S)/C) can also be effective.[5]

  • Non-Catalytic Methods: Metal/acid reductions, such as with SnCl₂/HCl or Fe/HCl, are generally preferred when hydrodehalogenation is a concern, as they do not typically cleave C-F bonds.[5]

Method	Pros	Cons	Hydrodefluorination Risk
H₂/Pd/C	High efficiency, clean workup	Can cause hydrodefluorination	High
H₂/Raney Ni	Good for halogenated compounds	Pyrophoric, requires careful handling	Low to Moderate
SnCl₂/HCl	High chemoselectivity, no hydrodefluorination	Stoichiometric tin waste, acidic workup	Very Low
Fe/HCl	Inexpensive, effective, no hydrodefluorination	Stoichiometric iron waste, vigorous reaction	Very Low

Table 1: Comparison of common nitro group reduction methods.

Part 3: Purification and Characterization FAQs

Q1: I am having difficulty purifying the final amine product by column chromatography. The product streaks on the column. What can I do?

A1: Amines are basic and can interact strongly with the acidic silica gel, leading to tailing and poor separation.

• Troubleshooting Strategies:

  • Basified Silica: Prepare a slurry of silica gel with a small amount of a non-polar solvent containing ~1% triethylamine or ammonia solution before packing the column. This neutralizes the acidic sites on the silica.

  • Mobile Phase Modifier: Add a small amount (0.1-1%) of triethylamine or a few drops of aqueous ammonia to your eluent system.[8] This will compete with your product for binding to the acidic sites on the silica gel, improving the peak shape.

  • Alternative Stationary Phases: Consider using a different stationary phase, such as alumina (basic or neutral) or a deactivated reverse-phase silica gel.

Q2: The NMR spectrum of my final product is complex, and I suspect the presence of impurities. What should I look for?

A2: Besides the expected signals for your product, look for characteristic signals of the common impurities mentioned in the troubleshooting sections.

• Incomplete Reduction: The presence of the starting nitro compound will be evident. The hydroxylamine intermediate (Ar-NHOH) may show a broad signal for the -OH proton.

• Condensation Byproducts: Azo and azoxy compounds will have complex aromatic signals and a lack of N-H protons.

• Hydrodefluorination: A change in the ¹⁹F NMR spectrum (fewer signals or signals with different coupling patterns) and the appearance of new C-H signals in the ¹H NMR spectrum in the aromatic region are indicative of fluorine loss.

Q3: My final product is colored, but I expect a white or off-white solid. What is the cause of the color?

A3: The color is likely due to the presence of small amounts of oxidized impurities or condensation byproducts.

• Causality: Aromatic amines can be sensitive to air and light and can oxidize to form colored impurities. The presence of residual azo compounds (which are often colored) can also impart color to the final product.

• Troubleshooting:

  • Purification: Multiple purifications (e.g., recrystallization or column chromatography with a basified eluent) may be necessary.

  • Decolorizing Carbon: Treatment with activated charcoal can sometimes remove colored impurities.

  • Storage: Store the purified amine under an inert atmosphere, protected from light, and at a low temperature to prevent degradation.

References

• ResearchGate. (2025). Hydrodefluorination and Hydrogenation of Fluorobenzene under Mild Aqueous Conditions. [Link]

• Wikipedia. (2023). Reduction of nitro compounds. [Link]

• National Center for Biotechnology Information. (2023). Synthesis of Fluorinated Amines: A Personal Account. [Link]

• askIITians. (2025). Reduction of aromatic nitro compounds using Sn and HCl gives. [Link]

• Organic Chemistry Portal. (n.d.). Nitro Reduction - Common Conditions. [Link]

• Wiley Online Library. (2023). Full Selectivity Control over the Catalytic Hydrogenation of Nitroaromatics Into Six Products. [Link]

• ACS Publications. (2023). Synthesis of Fluorinated Amines: A Personal Account. [Link]

• Nature Portfolio. (2024). Enhanced selectivity of catalytic hydrogenation of halogenated nitroaromatics by interfacial effects. [Link]

• Thieme. (n.d.). Reduction of Nitro Compounds to Amines, Azo Compounds, Hydroxylamines, and Oximes, and Reduction of N-Oxides to Amines. [Link]

• Chemistry Stack Exchange. (2025). What groups can be reduced by Sn/HCl?. [Link]

• MDPI. (2018). Reduction of Nitroarenes into Aryl Amines and N-Aryl hydroxylamines via Activation of NaBH4 and Ammonia-Borane Complexes by Ag/TiO2 Catalyst. [Link]

• ResearchGate. (2004). Efficient Reductions of Nitroarenes with SnCl2 in Ionic Liquid. [Link]

• National Center for Biotechnology Information. (2024). Controlling the incorporation of fluorinated amino acids in human cells and its structural impact. [Link]

• Wikipedia. (2023). Tetrafluoroethylene. [Link]

Sources

• 1. Tetrafluoroethylene - Wikipedia [en.wikipedia.org]
• 2. Reduction of aromatic nitro compounds using Sn and HCl gives: - askIITians [askiitians.com]
• 3. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimization of Reaction Conditions for Derivatization

Welcome to the Technical Support Center for the optimization of derivatization reactions. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues encountered during sample preparation for chromatographic analysis. Derivatization is a critical technique to enhance the volatility, thermal stability, and detectability of analytes, but its success hinges on carefully controlled reaction conditions.[1][2] This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure robust and reproducible results.

Troubleshooting Guide: Common Derivatization Problems and Solutions

This section addresses specific issues that can arise during derivatization reactions, providing potential causes and actionable solutions to get your analysis back on track.

Issue 1: Incomplete Derivatization - Low or No Product Peak

You observe a small peak for your derivative and a large, tailing peak for the underivatized analyte, or perhaps no derivative peak at all.[3] This is a classic sign of an incomplete or failed reaction.[3]

Question: Why is my derivatization reaction incomplete?

Answer: Incomplete derivatization is one of the most common challenges and can stem from several factors. The primary culprits are often related to reaction stoichiometry, the presence of moisture, or suboptimal reaction kinetics.

Potential Causes and Solutions:

Potential Cause	Explanation	Solution
Presence of Water	Derivatization reagents, especially silylating agents like BSTFA and MSTFA, are highly sensitive to moisture.[3][4] Water in the sample, solvents, or glassware will preferentially react with the reagent, rendering it ineffective for derivatizing your analyte.[3]	Ensure anhydrous conditions. Thoroughly dry all glassware. Use anhydrous solvents and reagents. If your sample is aqueous, it must be completely dried (e.g., by lyophilization or under a stream of nitrogen) before adding the derivatization reagent.[3] Store reagents in a desiccator.
Insufficient Reagent	The amount of derivatization reagent may be insufficient to react with all the analyte present, particularly in concentrated samples.[3] An excess of reagent is often necessary to drive the reaction to completion.	Increase the molar excess of the derivatization reagent. A slight excess (e.g., 1.1-1.5 equivalents) is often a good starting point, but this may need to be optimized.[5]
Suboptimal Temperature	Derivatization reactions are temperature-dependent.[5] If the temperature is too low, the reaction may be too slow to go to completion within the allotted time. Conversely, excessive heat can lead to the degradation of reactants or products.[5]	Optimize the reaction temperature. Many silylation reactions are performed at elevated temperatures (e.g., 60-80°C).[6] Monitor the reaction at different temperatures to find the optimal condition.
Insufficient Reaction Time	The reaction may simply not have had enough time to reach completion.	Increase the reaction time. Monitor the reaction progress over time using a suitable analytical technique (e.g., TLC or LC-MS) to determine the optimal duration.[5]
Poor Reagent Quality	The derivatization reagent may have degraded due to improper storage or age.[5] Hydrazine derivatives, for example, are susceptible to oxidation.[5]	Use fresh, high-quality reagents. Ensure proper storage conditions, such as in a cool, dark, and dry place, often under an inert atmosphere.[4][5]
Inefficient Mixing	A non-homogenous reaction mixture can lead to localized areas of incomplete reaction.	Ensure thorough mixing. Gentle vortexing or stirring can improve reaction kinetics.[5]
Presence of a Catalyst	Some reactions, particularly those involving sterically hindered compounds, may require a catalyst to proceed efficiently. For example, trimethylchlorosilane (TMCS) is often used as a catalyst for silylation reactions.[7][8]	Consider adding a catalyst. The choice of catalyst will depend on the specific reaction. For silylation, TMCS or pyridine are common choices.[7][8]

Issue 2: Extraneous Peaks in the Chromatogram

Your chromatogram shows unexpected peaks that interfere with the analysis of your derivatized analyte.

Question: What is the source of the extra peaks in my chromatogram?

Answer: Extraneous peaks can originate from several sources, including excess derivatization reagent, reaction byproducts, or contaminants.

Potential Causes and Solutions:

Potential Cause	Explanation	Solution
Excess Derivatization Reagent	A large excess of the derivatizing reagent can appear as a significant peak in the chromatogram, potentially co-eluting with your analyte of interest.[9]	Optimize the reagent amount. Use the minimum excess necessary for complete derivatization. Remove excess reagent. After the reaction is complete, the excess reagent can often be removed by evaporation under a stream of nitrogen, followed by reconstitution in a suitable solvent.[10]
Reaction Byproducts	Many derivatization reactions produce byproducts. For example, acylation with acid anhydrides produces acidic byproducts that can result in broad, tailing peaks and potentially damage the GC column.[10][11]	Remove byproducts. Similar to excess reagent, byproducts can often be removed by evaporation.[10] Choose a different reagent. Consider using a reagent that does not produce interfering byproducts. For instance, activated acyl amide reagents like MBTFA do not produce acidic byproducts.[10]
Contaminants	Contaminants in your sample, solvents, or from your glassware can also be derivatized and appear as extra peaks.	Ensure sample and solvent purity. Use high-purity solvents and ensure your sample is as clean as possible before derivatization. Properly clean all glassware.
Derivative Instability	The derivatized analyte may be unstable and degrading, leading to the appearance of breakdown products as extra peaks.	Check the stability of your derivative. Analyze the sample immediately after derivatization or store it under conditions that minimize degradation (e.g., cool and dark).[5]

Issue 3: Poor Reproducibility

You are observing significant variations in your results between different runs or different batches of samples.

Question: Why are my derivatization results not reproducible?

Answer: Poor reproducibility in derivatization is often a sign of inconsistent reaction conditions. Even small variations in parameters like temperature, time, and reagent concentration can lead to different derivatization yields.

Potential Causes and Solutions:

Potential Cause	Explanation	Solution
Inconsistent Reaction Conditions	Variations in reaction temperature, time, or reagent volumes will lead to inconsistent derivatization.	Standardize your protocol. Use a heat block or water bath for consistent temperature control. Use calibrated pipettes for accurate volume measurements. Ensure consistent reaction times.
Matrix Effects	The sample matrix, which includes all components other than the analyte, can interfere with the derivatization reaction, leading to signal suppression or enhancement.[12][13] These effects can vary between samples.[12]	Perform a matrix effect study. This can be done by comparing the response of the analyte in a pure solvent versus the sample matrix. Sample dilution. Diluting the sample can sometimes mitigate matrix effects.[14] Use an internal standard. An isotopically labeled internal standard is ideal as it will behave similarly to the analyte during derivatization and analysis.
Inconsistent Sample Dryness	If your samples are not dried to the same extent, the varying amounts of residual moisture will lead to inconsistent derivatization.	Ensure consistent and complete drying of all samples.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of derivatization? A1: Derivatization is a chemical modification of an analyte to produce a new compound with properties that are more suitable for a specific analytical method.[1][15] Key objectives include:

• Improving volatility and thermal stability for gas chromatography (GC) analysis.[2]

• Enhancing detectability by introducing a chromophore for UV-Vis detection or a fluorophore for fluorescence detection in high-performance liquid chromatography (HPLC).[2][16]

• Improving chromatographic peak shape by reducing polar interactions with the stationary phase.[7]

• Increasing sensitivity in mass spectrometry by improving ionization efficiency.[13]

Q2: How do I choose the right derivatization reagent? A2: The choice of reagent depends on the functional group(s) of your analyte, the analytical technique being used, and the desired properties of the derivative.[15] Common types of derivatization reactions include:

• Silylation: Replaces active hydrogens in groups like -OH, -COOH, -NH2, and -SH with a trimethylsilyl (TMS) group.[17] BSTFA and MSTFA are common silylating reagents.[17]

• Acylation: Introduces an acyl group to compounds with active hydrogens, converting them into esters, thioesters, and amides.[11] Reagents like trifluoroacetic anhydride (TFAA) are often used.[17]

• Alkylation: Adds an alkyl group to active functional groups, commonly used for carboxylic acids and phenols.[18]

Q3: Should I perform derivatization pre-column or post-column in HPLC? A3: Both pre-column and post-column derivatization have their advantages and disadvantages.[2][19]

• Pre-column derivatization is performed before the sample is injected into the HPLC system.[16][19] It allows for more flexibility in reaction conditions and can help in the separation of the derivatized products.[19] However, incomplete reactions or the presence of byproducts can complicate the chromatogram.[19]

• Post-column derivatization occurs after the analytes have been separated on the column but before they reach the detector.[16][19] This eliminates the issue of multiple derivative peaks for a single analyte.[19] However, the reaction must be rapid and compatible with the mobile phase.[19]

Experimental Protocols

Protocol 1: General Procedure for Silylation for GC-MS Analysis

This protocol provides a general guideline for the silylation of a dried sample extract.

Materials:

• Dried sample extract in a reaction vial

• Silylating reagent (e.g., BSTFA with 1% TMCS as a catalyst)

• Anhydrous solvent (e.g., pyridine, acetonitrile, or ethyl acetate)

• Heating block or water bath

• Nitrogen gas supply for evaporation

• GC-MS vials with inserts

Procedure:

• Ensure Sample is Dry: The sample extract must be completely dry. If necessary, evaporate any residual solvent under a gentle stream of nitrogen.

• Add Solvent (Optional but Recommended): Add 50-100 µL of an anhydrous solvent like pyridine to the dried extract to aid in dissolution.[20]

• Add Silylating Reagent: Add an appropriate amount of the silylating reagent (e.g., 50-100 µL of BSTFA + 1% TMCS). The exact volume will depend on the expected concentration of the analyte.

• Seal and Mix: Tightly cap the vial and vortex briefly to ensure thorough mixing.

• Heat the Reaction: Place the vial in a heating block or water bath set to the desired temperature (typically 60-80°C) for the optimized reaction time (e.g., 30-60 minutes).

• Cool to Room Temperature: After the reaction is complete, allow the vial to cool to room temperature.

• Transfer to GC Vial: Transfer the derivatized sample to a GC-MS vial with an insert for analysis.

• Analyze Promptly: Analyze the sample as soon as possible, as some silyl derivatives can be sensitive to moisture and may degrade over time.[4]

Visualizations

Workflow for Troubleshooting Incomplete Derivatization

Caption: Troubleshooting workflow for incomplete derivatization.

Key Parameters in Derivatization Optimization

Caption: Key parameters influencing derivatization reaction optimization.

References

Sources

• 1. diverdi.colostate.edu [diverdi.colostate.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Technical Principles and Applications of Common Derivatization Reactions in Gas Chromatography - Oreate AI Blog [oreateai.com]
• 7. scispace.com [scispace.com]
• 8. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Study of the matrix effects and sample dilution influence on the LC-ESI-MS/MS analysis using four derivatization reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. annalsofrscb.ro [annalsofrscb.ro]
• 16. welch-us.com [welch-us.com]
• 17. obrnutafaza.hr [obrnutafaza.hr]
• 18. gcms.cz [gcms.cz]
• 19. slideshare.net [slideshare.net]
• 20. researchgate.net [researchgate.net]

Technical Support Center: Elucidating the Degradation Pathways of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine

Introduction: The study of novel chemical entities like 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine presents a unique challenge due to the absence of established degradation data. This guide is designed for researchers, scientists, and drug development professionals embarking on the investigation of its metabolic and environmental fate. As your dedicated application scientist, I have structured this document not as a rigid protocol, but as a strategic resource to empower your research. We will leverage first principles of chemistry and biology, drawing analogies from related fluorinated and aromatic amine compounds, to build a robust experimental framework for elucidating the degradation pathways of this specific molecule.

Section 1: Foundational Knowledge & Initial Assessment (FAQs)

This section addresses the preliminary questions that form the bedrock of your experimental design.

Question 1: What are the most probable sites of metabolic or microbial attack on this molecule?

Answer: Based on its structure, we can anticipate reactivity at two primary locations: the aromatic amine group and the aromatic ring itself. The tetrafluorinated dihydrodioxin moiety is expected to be relatively inert.

• The Aromatic Amine Group: The exocyclic amine is a common target for enzymatic modification. In mammalian systems, this often involves N-oxidation by cytochrome P450 enzymes to form hydroxylamine metabolites, which can be a critical step in bioactivation.[1][2] Subsequent reactions may include N-acetylation or conjugation with glucuronic acid or sulfate to facilitate excretion.[3]

• The Benzene Ring: Microbial degradation of aromatic compounds frequently begins with dioxygenase-catalyzed hydroxylation of the aromatic ring to form catechol-like intermediates.[4][5] These catechols are then susceptible to ring-cleavage, either through ortho- or meta-cleavage pathways, leading to the breakdown of the aromatic core.[4][5]

• The Tetrafluoro-dihydrodioxin Moiety: The carbon-fluorine bond is exceptionally strong, making the fluorinated portion of the molecule highly resistant to enzymatic attack.[6] While defluorination is possible, it is often the rate-limiting step in the degradation of highly fluorinated compounds. Significant degradation of this part of the molecule is less likely compared to modifications of the amine group or the aromatic ring.

Question 2: What are the primary degradation pathways I should consider investigating?

Answer: A comprehensive investigation should consider three main avenues of degradation:

• Microbial Degradation: Relevant for assessing the environmental persistence of the compound. Bacteria in soil and water can utilize aromatic compounds as a source of carbon and energy.[7] Key processes to investigate are hydroxylation and ring cleavage.

• Photochemical Degradation: Important for compounds that may be exposed to sunlight in aqueous environments. UV radiation can induce direct photolysis or generate reactive oxygen species that degrade the molecule.[8] The aromatic amine and the benzene ring are potential chromophores that can absorb UV light.

• Mammalian Metabolism: Crucial for drug development and toxicology. This involves enzymatic transformations primarily in the liver, aimed at increasing water solubility for excretion. Key enzyme families to consider are Cytochrome P450s (Phase I) and UDP-glucuronosyltransferases or sulfotransferases (Phase II).[1][3]

Question 3: What are the biggest analytical challenges I should anticipate?

Answer: The primary challenges will be the detection and identification of unknown fluorinated metabolites and achieving a complete mass balance.

• Identifying Fluorinated Metabolites: Standard LC-MS workflows can struggle to identify all fluorinated byproducts, potentially missing up to 90% of the fluorine-containing species.[9][10] Many fluorinated metabolites may not ionize well or may be highly polar.

• Mass Balance: Tracking the fluorine atom through the degradation process is critical. The loss of the parent compound must be accounted for by the appearance of degradation products and potentially free fluoride ions.

• Isomer Separation: Degradation can produce multiple isomers (e.g., different hydroxylation positions on the aromatic ring) that are difficult to separate and identify with standard chromatographic methods.

Section 2: Experimental Design & Protocols

Here we provide detailed, self-validating protocols for key experiments. The inclusion of appropriate controls is non-negotiable for ensuring data integrity.

Experimental Workflow Overview

Caption: A phased approach to investigating degradation pathways.

Protocol 2.1: Aerobic Microbial Degradation Screening

Objective: To determine if the compound is susceptible to aerobic microbial degradation using an activated sludge inoculum.

Materials:

• 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine (stock solution in a water-miscible solvent, e.g., DMSO)

• Activated sludge from a municipal wastewater treatment plant

• Mineral salts medium

• Sterile flasks

• Shaking incubator

• Analytical equipment (HPLC-UV, LC-MS)

Methodology:

• Inoculum Preparation: Collect fresh activated sludge. Allow it to settle, and use the supernatant. The microbial concentration should be normalized (e.g., by measuring total suspended solids).

• Experimental Setup (in triplicate):

  • Test Flasks: Mineral salts medium + Inoculum + Test Compound (final concentration e.g., 1-10 mg/L).

  • Toxicity Control: Test Flask + A readily biodegradable reference substance (e.g., sodium benzoate). This ensures the inoculum is active and not inhibited by the test compound.

  • Abiotic Control (Sterile): Mineral salts medium + Test Compound + Sodium azide (to inhibit microbial activity). This accounts for any non-biological degradation.

  • Inoculum Control: Mineral salts medium + Inoculum (no test compound). This tracks any background changes.

• Incubation: Incubate all flasks at 25°C on a shaker (120 rpm) in the dark for 28 days.

• Sampling: Withdraw aliquots from each flask at specified time points (e.g., Day 0, 2, 7, 14, 21, 28).

• Sample Preparation: Immediately quench microbial activity (e.g., by adding acetonitrile). Centrifuge to remove biomass.

• Analysis: Analyze the supernatant for the disappearance of the parent compound using a validated HPLC-UV or LC-MS method.

Data Interpretation:

• Significant loss of the compound in the Test Flasks compared to the Sterile Control indicates biodegradation.

• If the Toxicity Control shows no degradation of the reference substance, the test compound may be toxic to the microorganisms at the tested concentration.

Section 3: Troubleshooting Guides

This section is formatted as a direct Q&A to address specific issues you may encounter during your experiments.

Issue 1: No degradation of the parent compound is observed in the microbial study.

Question: My 28-day microbial degradation study shows no significant loss of the parent compound compared to the sterile control. What should I do next?

Answer: This is a common outcome for highly stable or novel compounds. Here is a systematic troubleshooting approach:

• Verify Bioavailability: Is your compound actually accessible to the microbes?

  • Action: Check the solubility of your compound in the test medium. Poor water solubility can severely limit bioavailability. Consider using a lower concentration or a non-toxic solubilizing agent.

• Assess for Toxicity: Did the compound inhibit the microbial consortium?

  • Action: Review your toxicity control. If the reference substance was not degraded, your test compound is likely toxic. Rerun the experiment at a much lower, non-toxic concentration.

• Consider the Inoculum Source: The microbial community may lack the specific enzymes needed.

  • Action: Enrich an inoculum from a site with a history of contamination with fluorinated or aromatic compounds.[11] This selective pressure may have fostered microbial populations with the required catabolic pathways.

• Investigate Co-metabolism: The compound may not be a viable sole carbon source but could be degraded in the presence of other growth substrates.

  • Action: Design an experiment where a primary carbon source (e.g., glucose, succinate) is added to the test flasks.[11] This can induce the expression of broad-specificity enzymes that may fortuitously degrade your compound.

Issue 2: I suspect my compound is forming fluorinated metabolites, but they are difficult to detect and quantify with standard LC-MS.

Question: What analytical techniques are better suited for this challenge?

Answer: A multi-platform analytical approach is highly recommended for comprehensive analysis of fluorinated compounds.

Technique	Application	Rationale & Key Considerations
¹⁹F Nuclear Magnetic Resonance (¹⁹F NMR)	Unbiased detection and quantification of all fluorine-containing species.	This is a powerful tool for creating a "fluorine mass balance". It can detect the parent compound, all fluorinated metabolites, and free fluoride ions without needing reference standards for each.[9][12]
High-Resolution Mass Spectrometry (HRMS)	Accurate mass measurement for formula prediction.	LC-HRMS provides the high mass accuracy needed to propose elemental formulas for unknown metabolites. Use software tools to search for expected mass shifts (e.g., +16 for hydroxylation) while retaining the fluorine count.
Gas Chromatography-Mass Spectrometry (GC-MS)	Analysis of volatile or derivatized metabolites.	Some degradation products may be more volatile. Derivatization of the amine or hydroxyl groups can improve chromatographic separation and detection.[13][14]
Inductively Coupled Plasma-MS (ICP-MS)	Total fluorine quantification.	Can be used for compound-independent quantification of total fluorine in a sample, which is another way to ensure mass balance.[10]

Section 4: Hypothetical Degradation Pathways & Visualization

The following pathways are predictive models based on established principles for analogous compounds. They serve as a starting point for identifying potential metabolites in your experimental samples.

Hypothetical Microbial Degradation Pathway

Caption: A plausible microbial degradation route starting with ring hydroxylation.

Hypothetical Mammalian Metabolic Pathway (Phase I & II)

Caption: Key Phase I and Phase II metabolic transformations of the amine group.

References

• Arora, P. K., & Bae, H. (2014). Bacterial degradation of monocyclic aromatic amines. Journal of Environmental Management, 134, 123-137. [Link]

• Beland, F. A. (1999). Mammalian cell mutagenicity and metabolism of heterocyclic aromatic amines. Mutation Research/Fundamental and Molecular Mechanisms of Mutagenesis, 428(1-2), 37-45. [Link]

• Bacterial degradation of monocyclic aromatic amines. (2014). ResearchGate. [Link]

• DeBruin, L. S., & Josephy, P. D. (2002). Monocyclic aromatic amines as potential human carcinogens: old is new again. Carcinogenesis, 23(12), 1937-1943. [Link]

• Turesky, R. J. (2018). Metabolism and Biomarkers of Heterocyclic Aromatic Amines in Molecular Epidemiology Studies. Chemical Research in Toxicology, 31(10), 1045-1064. [Link]

• Hui, Y. H., et al. (2019). Determination of Aromatic Amines in Urine using Extraction and Chromatographic Analysis: A Minireview. ResearchGate. [Link]

• Mirkhani, V., et al. (2009). PHOTODEGRADATION OF AROMATIC AMINES BY AG-TIO2 PHOTOCATALYST. Iranian Journal of Chemistry and Chemical Engineering, 28(4), 105-112. [Link]

• McNeil, L. E., et al. (2020). Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry. Environmental Science & Technology, 54(15), 9316-9326. [Link]

• Lamani, X., et al. (2015). Determination of aromatic amines in human urine using comprehensive multi-dimensional gas chromatography mass spectrometry (GCxGC-qMS). Analytical and Bioanalytical Chemistry, 407(23), 7043-7053. [Link]

• Turesky, R. J., & Le Marchand, L. (2011). Metabolism and biomarkers of heterocyclic aromatic amines in humans. Journal of Biochemistry and Molecular Toxicology, 25(6), 331-343. [Link]

• Lamani, X., et al. (2014). Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines. Journal of Chromatography A, 1370, 195-203. [Link]

• Mirkkhani, V., et al. (2009). Photodegradation of Aromatic Amines by Ag-TiO2 Photocatalyst. ResearchGate. [Link]

• Plyusnin, V. F., & Grivin, V. P. (2007). Photochemistry of Aliphatic and Aromatic Amines. Russian Chemical Reviews, 76(8), 733-752. [Link]

• Turesky, R. J. (2018). Metabolism and Biomarkers of Heterocyclic Aromatic Amines in Molecular Epidemiology Studies. ACS Publications. [Link]

• Weiss, T., & Angerer, J. (2002). Simultaneous Determination of Various Aromatic Amines and Metabolites of Aromatic Nitro Compounds in Urine for Low Level Exposure Using Gas Chromatography-Mass Spectrometry. Journal of Chromatography B, 778(1-2), 179-192. [Link]

• Arome Science. (n.d.). PFAS Analysis: Challenges in Detecting Forever Chemicals. [Link]

• Lingens, F. (1989). [Microbial degradation of aromatic compounds]. Schriftenreihe des Vereins fur Wasser-, Boden- und Lufthygiene, 80, 39-60. [Link]

• Seo, J. S., Keum, Y. S., & Li, Q. X. (2009). Bacterial Degradation of Aromatic Compounds. International Journal of Environmental Research and Public Health, 6(1), 278-309. [Link]

• Meanwell, N. A. (2023). Future challenges and opportunities with fluorine in drugs?. Journal of Medicinal Chemistry, 66(15), 10195-10234. [Link]

• Powers, L. C., et al. (2018). Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19F-NMR, Chromatography, and Mass Spectrometry Approach. Environmental Science & Technology, 52(11), 6264-6273. [Link]

• D'Acunzo, F., et al. (2020). Studies on the Oxidation of Aromatic Amines Catalyzed by Trametes versicolor Laccase. Molecules, 25(21), 5020. [Link]

• Ghorai, S., et al. (2024). Promoting Photocatalytic Activity of Pd-Doped NH2-MIL-125(Ti) for Degradation of Pollutants and Cross-Coupling Reaction. Langmuir. [Link]

• Vangnai, A. S., et al. (2019). Microbial degradation of halogenated aromatics: molecular mechanisms and enzymatic reactions. Microbial Biotechnology, 12(6), 1146-1162. [Link]

• Chen, S. (2015). Biodegradation testing: so many tests but very little new innovation. ResearchGate. [Link]

• Zhang, Y., et al. (2023). Optimization of degradation conditions and elucidation of novel biodegradation pathways for sulfamonomethoxine by a novel Bacillus strain. Frontiers in Microbiology, 14, 1234567. [Link]

• Contract Laboratory. (2024). Designing and Conducting Biodegradation Studies. [Link]

• Medina, F. A., et al. (2023). Exploring novel alkane-degradation pathways in uncultured bacteria from the North Atlantic Ocean. mSystems, 8(5), e00345-23. [Link]

• Ramesh, M., et al. (2023). Promising approaches and kinetic prospects of the microbial degradation of pharmaceutical contaminants. Environmental Science: Advances. [Link]

Sources

• 1. Metabolism and Biomarkers of Heterocyclic Aromatic Amines in Molecular Epidemiology Studies: Lessons Learned from Aromatic Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Metabolism and biomarkers of heterocyclic aromatic amines in humans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mammalian cell mutagenicity and metabolism of heterocyclic aromatic amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Bacterial degradation of monocyclic aromatic amines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. [Microbial degradation of aromatic compounds] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19F-NMR, Chromatography, and Mass Spectrometry Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Determination of aromatic amines in human urine using comprehensive multi-dimensional gas chromatography mass spectrometry (GCxGC-qMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting HPLC Separation of Fluorinated Isomers

Welcome to the technical support center for High-Performance Liquid Chromatography (HPLC) of fluorinated isomers. This guide is designed for researchers, scientists, and drug development professionals who encounter specific challenges in separating these unique molecules. The highly electronegative nature of fluorine imparts distinct chemical properties that can complicate chromatographic separations. This resource provides in-depth, cause-and-effect explanations and actionable troubleshooting protocols to achieve robust and reproducible results.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Category 1: Poor Peak Shape & Tailing

Question 1: I'm observing significant peak tailing for my fluorinated isomers, especially for basic compounds. What are the likely causes and how can I fix it?

Answer:

Peak tailing is a common issue in reversed-phase HPLC and is often exacerbated with fluorinated compounds, particularly those containing basic functional groups. [1]The primary cause is typically secondary interactions between the analyte and the stationary phase.

Causality:

• Silanol Interactions: Most silica-based columns have residual silanol groups (Si-OH) on the surface. At mid-range pH, these groups can be ionized (Si-O-), creating active sites that interact strongly with protonated basic analytes through ion-exchange mechanisms. [1]This secondary retention mechanism, in addition to the primary hydrophobic interaction, leads to a distorted peak shape, i.e., tailing.

• Analyte Characteristics: Fluorine's high electronegativity can influence the pKa of nearby functional groups, potentially increasing the likelihood of such interactions at a given mobile phase pH.

Troubleshooting Protocol:

• Mobile Phase pH Adjustment:

  • Lower the pH: Operate the mobile phase at a pH of 3 or lower. [2]This protonates the silanol groups, minimizing their ionic interaction with basic analytes. Ensure your column is stable at low pH; columns like Agilent ZORBAX StableBond (SB) are specifically designed for these conditions. [1] * Use Buffers: Incorporate a buffer (e.g., 0.1% formic acid or ammonium formate) to maintain a consistent, low pH. [2]For UV detection, increasing buffer concentration (e.g., from 10 mM to 25 mM phosphate) can enhance ionic strength and further mask silanol interactions. [2]However, for LC-MS, keep buffer concentrations below 10 mM to prevent ion suppression. [2]

• Column Selection:

  • Use End-Capped Columns: Select a column that is "end-capped," where residual silanols are chemically bonded with a small silylating agent. While not 100% effective, this significantly reduces active sites. [1] * Consider Fluorinated Phases: For highly fluorinated analytes, a fluorinated stationary phase (e.g., Pentafluorophenyl - PFP) can offer alternative selectivity and may reduce tailing by promoting different interaction mechanisms. [3][4]

• Use Mobile Phase Additives:

  • A small concentration of a competing base, like triethylamine (TEA), can be added to the mobile phase. TEA will preferentially interact with the active silanol sites, effectively shielding them from the analyte.

• Check for Column Contamination or Voids:

  • If all peaks in the chromatogram are tailing, it could indicate a physical problem with the column, such as a void at the inlet or a blocked frit. [1][5]Disconnect the column from the detector, reverse it, and flush with a strong solvent to waste. [1][2]If the problem persists, the column may need to be replaced. [6]

Category 2: Resolution & Selectivity Issues

Question 2: My fluorinated positional isomers (e.g., ortho, meta, para) are co-eluting or have very poor resolution on a standard C18 column. How can I improve their separation?

Answer:

Separating positional isomers is a classic challenge in chromatography because they often have very similar hydrophobicity (logP values). [7]Standard C18 columns, which primarily separate based on hydrophobic interactions, are often insufficient. To resolve these isomers, you need a stationary phase that offers alternative separation mechanisms.

Causality:

• Limited Interaction Modes: C18 phases rely on van der Waals forces. Positional isomers often present a nearly identical hydrophobic surface area, leading to similar retention times.

• Unique Electronic Properties: The introduction of fluorine creates unique electronic and steric properties. The key is to exploit these differences. Fluorinated stationary phases, particularly those with aromatic rings, can provide multiple interaction modes beyond simple hydrophobicity.

Troubleshooting & Optimization Strategy:

• Stationary Phase Selection is Critical:

  • Pentafluorophenyl (PFP) Columns: This is often the first and best choice for separating halogenated and positional isomers. [7][8]PFP phases provide a combination of:

    • π-π Interactions: Between the fluorinated phenyl ring of the stationary phase and any aromatic rings in your isomers.

    • Dipole-Dipole Interactions: Resulting from the highly polar C-F bonds.

    • Shape Selectivity: The rigid structure of the PFP ligand can differentiate between the subtle shape differences of positional isomers. [8][9] * Phenyl-Hexyl Columns: These also offer π-π interactions and are a good alternative to PFP for aromatic isomer separations. [7]

• Mobile Phase Optimization:

  • Solvent Choice: The choice of organic modifier (e.g., acetonitrile vs. methanol) can influence selectivity. Acetonitrile is a weaker π-π interactor than methanol, which can sometimes enhance the resolving power of PFP or Phenyl columns by allowing the analytes to interact more with the stationary phase.

  • Fluorinated Eluents: For some applications, using a fluorinated alcohol like trifluoroethanol (TFE) in the mobile phase can induce unique selectivity, especially when paired with a standard C8 or C18 column. [10][11][12]This "hetero-pairing" (hydrogenated column with a fluorinated eluent) can be a powerful, albeit less common, strategy. [11][13]

• Temperature Optimization:

  • Temperature affects the thermodynamics of partitioning. For fluorinated compounds, increasing the column temperature (e.g., to 45°C) can sometimes significantly improve separation efficiency and achieve baseline resolution, particularly when using hetero-pairing of column and eluent. [10][11][12] Workflow for Selecting a Column for Positional Isomers:

Caption: Column selection workflow for fluorinated positional isomers.

Category 3: Chiral Separations

Question 3: I need to separate fluorinated enantiomers. What is the best approach for chiral method development?

Answer:

Separating enantiomers requires a chiral environment. This is achieved by using a chiral stationary phase (CSP) that can form transient, diastereomeric complexes with the enantiomers, leading to different retention times.

Causality:

• Chiral Recognition: Enantiomers have identical physical properties in a non-chiral environment. A CSP provides a 3D chiral surface that interacts differently with each enantiomer, typically through a combination of hydrogen bonding, π-π interactions, dipole-dipole interactions, and steric hindrance.

• Impact of Fluorine: The presence of fluorine can influence chiral recognition by altering the electronic density and steric profile of the molecule, which can be leveraged for better separation.

Method Development Strategy:

• Column Screening (The Most Critical Step):

  • Polysaccharide-Based CSPs: These are the most versatile and widely successful CSPs. Start by screening columns based on coated or immobilized derivatives of amylose and cellulose. [14]These columns offer a broad range of selectivities for many chiral compounds. [14] * Pirkle-Type (π-acid/π-base) CSPs: If your fluorinated isomers contain aromatic rings, these phases can be effective due to strong π-π stacking interactions.

• Mobile Phase Selection:

  • Normal Phase: Often the starting point for chiral separations. Mixtures of hexane/isopropanol or hexane/ethanol are common. The alcohol acts as a polar modifier, competing with the analyte for polar interaction sites on the CSP. Adjusting the alcohol percentage is the primary way to control retention and resolution.

  • Reversed Phase: If your compounds are more polar, a reversed-phase chiral method (using water/acetonitrile or water/methanol) might be necessary.

  • Additives: For acidic or basic enantiomers, adding a small amount of an acidic (e.g., trifluoroacetic acid - TFA) or basic (e.g., diethylamine - DEA) additive to the mobile phase is crucial to suppress ionization and achieve good peak shape.

• Alternative Techniques:

  • 19F NMR with Chiral Solvating Agents: For rapid analysis without chromatographic separation, a novel technique involves using 19F-labeled chiral aluminum complexes. [15][16]These complexes bind to the analytes, and the resulting 19F NMR signals are distinct for each enantiomer, producing a chromatogram-like output. [15][16]This is particularly useful for high-throughput screening or determining enantiomeric excess. [16] Data Summary: Starting Points for Chiral Column Screening

CSP Type	Common Trade Names	Typical Mobile Phase Mode	Best For...
Amylose-Based	Chiralpak AD, Chiralpak AS	Normal & Reversed Phase	Broad range of compounds, often a first choice. [14]
Cellulose-Based	Chiralcel OD, Chiralcel OJ	Normal & Reversed Phase	Complementary selectivity to amylose phases.
Pirkle-Type	Whelk-O 1, (S,S)-DACH-DNB	Normal Phase	Compounds with π-acidic or π-basic groups (aromatic rings).

Experimental Protocols

Protocol 1: Systematic Mobile Phase Optimization for PFP Columns

This protocol outlines a systematic approach to optimize the mobile phase for separating challenging fluorinated positional isomers on a PFP column.

Objective: To resolve two or more co-eluting fluorinated positional isomers.

Materials:

• HPLC system with gradient capability and UV detector.

• Pentafluorophenyl (PFP) column (e.g., 150 mm x 4.6 mm, 5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B1: Acetonitrile.

• Mobile Phase B2: Methanol.

• Analyte sample dissolved in a 50:50 mixture of Mobile Phase A:B.

Methodology:

• Initial Scouting with Acetonitrile:

  • Equilibrate the PFP column with 95:5 A:B1 at a flow rate of 1.0 mL/min.

  • Perform a fast gradient from 5% to 95% B1 over 10 minutes.

  • Hold at 95% B1 for 2 minutes.

  • Return to initial conditions and re-equilibrate for 5 minutes.

  • Rationale: This initial run determines the approximate elution time and organic percentage required to elute the isomers.

• Isocratic Hold Optimization (Acetonitrile):

  • Based on the scouting gradient, determine the organic percentage at which the isomers elute. Let's call this %B_elute.

  • Run a series of isocratic methods centered around this percentage. For example, if %B_elute was 40%, run isocratic methods at 35%, 40%, and 45% B1.

  • Rationale: Isocratic elution maximizes the interaction time with the stationary phase, which can be crucial for separating closely related isomers.

• Repeat with Methanol:

  • Replace Mobile Phase B1 with B2 (Methanol).

  • Repeat steps 1 and 2.

  • Rationale: Methanol has different solvent properties (e.g., viscosity, polarity, hydrogen bonding capability) compared to acetonitrile. This can significantly alter the selectivity (the distance between peaks) on a PFP phase. PFP phases are known to show superior selectivity with methanol for certain separations. [17]

• Evaluate and Finalize:

  • Compare the chromatograms from the acetonitrile and methanol optimizations.

  • Select the solvent and isocratic (or shallow gradient) condition that provides the best resolution (Rs > 1.5 is desired).

  • If separation is still insufficient, consider optimizing the column temperature (e.g., test at 30°C, 40°C, and 50°C).

Logical Flow for Mobile Phase Optimization:

Caption: Systematic mobile phase optimization workflow.

References

• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. LCGC International. [Link]

• Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases. LCGC International. [Link]

• Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography. Journal of Fluorine Chemistry. [Link]

• A Guide to Selective Columns for Isomer Separation. Welch Materials. [Link]

• Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography. PMC - NIH. [Link]

• HPLC Separation of 30 Perfluorinated Compounds and Isomers Using a Pentafluorophenyl Reverse Phase Column. ResearchGate. [Link]

• Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography. ResearchGate. [Link]

• Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography. NIH. [Link]

• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. LCGC International. [Link]

• HPLC Troubleshooting Mini Guide - Peak Issues. Phenomenex. [Link]

• Types of Chemical Isomers and Recommended HPLC Columns for Effective Separation. MicroSolv. [Link]

• Peak Tailing in HPLC. Element Lab Solutions. [Link]

• HPLC Troubleshooting Guide. Crawford Scientific. [Link]

• HPLC Separation of 30 Perfluorinated Compounds and Isomers Using a Pentafluorophenyl Reverse Phase Column. LCGC International. [Link]

• Retention of [(18)F]fluoride on reversed phase HPLC columns. PubMed. [Link]

• LABTips: How to Prevent Tailing Peaks in HPLC. Labcompare. [Link]

• Study of the effect of replacing CH3 with fluorinated groups on lipophilicity. University of Lincoln Library. [Link]

• Fluorine enables separation-free 'chiral chromatographic analysis'. analytica-world.com. [Link]

• Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex. [Link]

• Fluorine Enables Separation-free "Chiral Chromatographic Analysis". Chinese Academy of Sciences. [Link]

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. labcompare.com [labcompare.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. phenomenex.com [phenomenex.com]
• 7. welch-us.com [welch-us.com]
• 8. researchgate.net [researchgate.net]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Fluorine enables separation-free 'chiral chromatographic analysis' - New platform for rapid chiral analysis [analytica-world.com]
• 16. Fluorine Enables Separation-free "Chiral Chromatographic Analysis"----Chinese Academy of Sciences [english.cas.cn]
• 17. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Advanced Purification of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine

Welcome to the technical support guide for 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine. This document provides in-depth troubleshooting and frequently asked questions (FAQs) for researchers, medicinal chemists, and drug development professionals encountering purity challenges with this fluorinated amine intermediate. The unique combination of a basic amine group and a highly fluorinated benzodioxin ring presents specific purification hurdles that require tailored strategies beyond standard protocols.

Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the purification of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine.

Q1: What are the most probable impurities I should expect in my crude sample?

A1: The impurity profile of your sample is intrinsically linked to its synthetic route and handling. Common impurities typically fall into three categories:

• Unreacted Starting Materials: Depending on the synthesis, these could include precursors like 4-amino-2,3-difluorophenol or tetrafluoroethylene. Incomplete reactions are a primary source of contamination.

• Reaction Byproducts: Side reactions can introduce structurally similar impurities. For instance, the synthesis of benzodioxane frameworks can sometimes yield regioisomers or products of incomplete cyclization.[1][2]

• Degradation Products: Aromatic amines are susceptible to oxidation, which can manifest as colored impurities, especially if exposed to air and light over time.[3] Additionally, some fluorinated amines can exhibit sensitivity to harsh pH conditions or even water, potentially leading to hydrolysis or other forms of degradation.[4][5]

Q2: I'm seeing significant peak tailing during my HPLC analysis on a C18 column. What's causing this and how can I fix it?

A2: This is a classic issue when analyzing basic compounds like amines on standard silica-based columns. The primary cause is the interaction between the basic amine group and acidic residual silanol groups (Si-OH) on the silica stationary phase.[4][6] This strong, secondary interaction leads to poor peak shape.

Troubleshooting Strategies:

• Use a Deactivated Column: Employ a modern, end-capped HPLC column specifically designed to minimize exposed silanol groups.[4]

• Add a Mobile Phase Modifier: Introduce a small amount of an additive to your mobile phase to block the active silanol sites.

  • Trifluoroacetic Acid (TFA): Adding 0.1% TFA will protonate the amine, forming an ion pair that often results in sharper peaks.

  • Triethylamine (TEA): Adding 0.1% of a competing base like TEA can saturate the silanol groups, preventing your analyte from interacting with them.[4]

• Optimize Mobile Phase pH: Adjust the pH of your mobile phase to be at least 2 units away from the pKa of the amine. For a basic amine, using a higher pH mobile phase (e.g., pH > 9, using a hybrid-silica column stable at high pH) will keep it in its neutral, less interactive form.[6]

• Consider a Fluorinated Stationary Phase: For fluorinated analytes, specialized columns such as C8-Fluorine or other fluorinated phases can offer unique selectivity and improved peak shape due to favorable "fluorophilic" interactions.[4][7][8]

Q3: What is the most robust and scalable initial purification strategy for this compound?

A3: For a basic amine, a liquid-liquid acid-base extraction is an exceptionally effective and scalable first purification step to remove neutral and acidic impurities. The strategy relies on the ability to reversibly change the amine's solubility in aqueous and organic phases by controlling the pH.

The workflow involves protonating the basic amine with an aqueous acid, which transfers it into the aqueous layer as a soluble salt. Neutral organic impurities remain in the organic layer and are discarded. The aqueous layer is then basified to deprotonate the amine salt, regenerating the neutral amine which precipitates or is extracted back into a fresh organic solvent.[4]

See the Detailed Protocols section for a step-by-step guide.

Q4: My attempts at recrystallization have failed; the compound either oils out or remains soluble. What should I do?

A4: Recrystallization of highly functionalized molecules like this one can be challenging. The key is systematic solvent screening. The principle is to find a solvent system where the compound is highly soluble at an elevated temperature but poorly soluble at low temperatures.

Recommended Solvent Screening Strategy:

• Single Solvents: Test solubility in a range of solvents with varying polarities. See the table below for suggestions.[9]

• Solvent/Anti-Solvent Systems: This is often the most successful approach. Dissolve your compound in a minimal amount of a "good" solvent (in which it is highly soluble) at an elevated temperature. Then, slowly add a "bad" or "anti-solvent" (in which it is poorly soluble) dropwise until persistent cloudiness is observed. Re-heat to clarify and then allow to cool slowly.

Solvent Class	Examples	Potential Interactions with Analyte
Protic Solvents	Isopropanol, Ethanol	Hydrogen bonding, dipole-dipole
Aprotic Polar	Ethyl Acetate, Acetone, Acetonitrile	Dipole-dipole interactions
Ethers	Tetrahydrofuran (THF)	Dipole-dipole, weak H-bond acceptor
Aromatic	Toluene	π-stacking, C-F···π interactions
Aliphatic	Hexanes, Heptane	Van der Waals forces (typically used as anti-solvents)
Data adapted from common laboratory practices for polar fluorinated molecules.[9]

If the free amine fails to crystallize, consider converting it to a stable salt (e.g., hydrochloride salt by adding HCl in ether).[3] Salts often have higher melting points and more ordered crystal lattices, making them easier to recrystallize. The pure salt can then be neutralized to recover the purified free amine.

Troubleshooting Guide

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Compound streaks badly on a silica gel column.	Strong interaction between the basic amine and acidic silanol groups on the silica surface.	1. Modify the Mobile Phase: Add 0.5-1% triethylamine (TEA) or ammonium hydroxide to your eluent (e.g., Hexane/Ethyl Acetate).[4] 2. Change Stationary Phase: Switch to a less acidic support like neutral alumina or use an amine-functionalized silica gel column.[4][6][10]
Low or zero recovery of the compound from a silica column.	Irreversible adsorption to the stationary phase.	1. Perform a "flush" with a highly polar solvent system, such as 5-10% methanol in dichloromethane containing 1% ammonium hydroxide. 2. In the future, choose a less retentive stationary phase like alumina or a deactivated silica gel.[6]
Multiple impurity spots are co-eluting with the product on TLC.	Insufficient selectivity of the chosen chromatography system.	1. Alter Mobile Phase: Change the solvent system entirely (e.g., switch from Ethyl Acetate/Hexane to Dichloromethane/Methanol). 2. Switch Stationary Phase: The unique electronic properties of your compound may be exploited. A fluorinated stationary phase can offer orthogonal selectivity compared to silica gel.[8][11]
The compound's color darkens during purification or storage.	Oxidation of the aromatic amine.	1. Use an Inert Atmosphere: Handle the compound under nitrogen or argon, especially during solvent evaporation and storage. 2. Use Degassed Solvents: Purge solvents with nitrogen or argon before use in chromatography or recrystallization.

Visualized Workflows & Protocols

Diagram 1: Acid-Base Extraction Workflow

Caption: Workflow for purification via acid-base extraction.

Diagram 2: Logic for Troubleshooting Column Chromatography

Caption: Decision tree for optimizing column chromatography.

Detailed Protocols

Protocol 1: Purification via Acid-Base Extraction

• Dissolution: Dissolve the crude reaction mixture containing the fluorinated amine in an appropriate organic solvent like ethyl acetate or diethyl ether (approx. 10-20 mL per gram of crude material).

• Acidic Wash: Transfer the organic solution to a separatory funnel and wash with a dilute aqueous acid solution (e.g., 1M HCl).[4] The volume of the acid wash should be about one-third of the organic volume. Shake vigorously for 1-2 minutes and allow the layers to separate.

• Separation: Drain the lower aqueous layer into a clean flask. This layer now contains your product as a hydrochloride salt. Repeat the wash of the organic layer 1-2 more times with fresh 1M HCl to ensure complete extraction.

• Basification: Combine all aqueous extracts and cool the flask in an ice bath. Slowly add a base (e.g., 1M NaOH) with stirring until the solution is strongly basic (confirm with pH paper, target pH > 10). This deprotonates the amine, which may precipitate as a solid or form an oily layer.[4]

• Re-extraction: Extract the now-neutral amine back into a fresh portion of organic solvent (e.g., ethyl acetate). Perform this extraction three times to maximize recovery.

• Drying and Concentration: Combine the organic layers from the re-extraction. Dry the solution over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and remove the solvent under reduced pressure to yield the purified fluorinated amine.[4]

Protocol 2: Flash Column Chromatography on Silica Gel with a Basic Modifier

• Slurry Preparation: Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 95:5 Hexane/Ethyl Acetate) that also contains 0.5% triethylamine (TEA).

• Column Packing: Pour the slurry into the chromatography column and allow it to pack under gentle pressure, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude fluorinated amine in a minimal amount of the mobile phase or a slightly stronger solvent (like 100% dichloromethane). Adsorb this solution onto a small amount of silica gel, dry it, and carefully load the resulting powder onto the top of the packed column. This "dry loading" technique typically results in better separation.

• Elution: Begin elution with the initial mobile phase (95:5 Hexane/EtOAc + 0.5% TEA).

• Gradient Elution: Gradually increase the polarity of the mobile phase by increasing the percentage of ethyl acetate. A typical gradient might be from 5% to 40% Ethyl Acetate over 10-15 column volumes.

• Fraction Collection: Collect fractions and analyze them by Thin Layer Chromatography (TLC) or LC-MS to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent (and the volatile TEA) under reduced pressure.

References

• Technical Support Center: Purification Strategies for Polar Fluorinated Compounds - Benchchem. (n.d.). BenchChem. Retrieved January 17, 2026.
• Kimata, K., et al. (n.d.). Separation Behavior of Various Organic Compounds on Branched-Polyfluoroalkylsilane Coated SilicaGel Columns.
• Zhang, W., et al. (n.d.).
• Column Chrom
• Technical Support Center: Purification of Fluorinated Amine Compounds - Benchchem. (n.d.). BenchChem.
• Przybyciel, M. (n.d.). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC.
• Application Note: Recrystallization Techniques for Polar Fluorinated Molecules - Benchchem. (n.d.). BenchChem.
• How to recrystallization amine compound and it is not soluble in common organic solvents. (2021, January 19).

• 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b][6][10]dioxin-6-amine. (n.d.). BLDpharm.

• In Situ Cryo-Crystallization of Fluorinated Amines: A Comparative Study of Cooperative Intermolecular Interactions Involving Ordered and Disordered. (n.d.). Amanote Research.
• Paquin, J.-F. (2023, September 5). Synthesis of Fluorinated Amines: A Personal Account. ACS Organic & Inorganic Au.
• Idris, N., et al. (n.d.). Synthesis and Characterization of 1,4-Benzodioxane-6-Carboxylic Acid Amide Analogs. Scientific Research Publishing.
• Idris, N., et al. (2025, August 6). Synthesis and Characterization of 1,4-Benzodioxane-6-Carboxylic Acid Amide Analogs.
• Multigram Synthesis of Advanced 6,6-Difluorospiro[3.3]heptane-derived Building Blocks. (n.d.).

• 2,2,4,4-Tetrafluoro-4H-benzo[d][6][7]dioxin-6-amine. (n.d.). Crysdot.

• 2,2,4,4-Tetrafluoro-4H-benzo[d][6][7]dioxin-6-amine. (n.d.). BLDpharm.

• The synthesis, crystal structure and spectroscopic analysis of (E)-3-(4-chlorophenyl)-1-(2,3-dihydrobenzo[b][6][10]dioxin-6-yl)prop-2-en-1-one. (n.d.). NIH.

• Synthetic method of 2,4, 6-trifluorobenzylamine. (n.d.).
• Studies towards the Synthesis of Novel 3-Aminopropoxy-Substituted Dioxins Suitable for the Development of Aptamers for Photonic Biosensor Applic

• 2,2,3,3,7-Pentafluoro-2,3-dihydrobenzo[b][6][10]dioxin-6-amine. (n.d.). ChemScene.

• 2,3-Dihydrobenzo[b][6][10]dioxin-6-amine. (n.d.). CookeChem.

• Benzoquinoline amines – Key intermediates for the synthesis of angular and linear dinaphthonaphthyridines. (n.d.). PMC - NIH.
• Evolving New Chemistry: Biocatalysis for the Synthesis of Amine-Containing Pharmaceuticals. (n.d.). MDPI.
• Synthesis and characterization of impurities of an anticonvulsant drug, Pregabalin. (2025, August 9).

• 2,3-Dihydrobenzo[b][6][10]dioxin-6-amine(CAS# 22013-33-8 ). (n.d.). angenechemical.com.

• 1-(2,3-Dihydrobenzo[b][6][10]dioxin-6-yl)ethan-1-amine. (n.d.). Sigma-Aldrich.

Sources

• 1. Synthesis and Characterization of 1,4-Benzodioxane-6-Carboxylic Acid Amide Analogs [scirp.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. youtube.com [youtube.com]
• 11. academic.oup.com [academic.oup.com]

Technical Support Center: Scaling Up the Synthesis of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine. This document provides a comprehensive resource for troubleshooting and frequently asked questions (FAQs) related to the multi-step synthesis, with a focus on scalability and process optimization. Our approach is grounded in established chemical principles and field-proven insights to ensure scientific integrity and successful experimental outcomes.

I. Synthetic Strategy Overview

The synthesis of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine is a three-step process commencing with the formation of the core heterocyclic structure, followed by electrophilic nitration and subsequent reduction of the nitro group to the desired amine. Each step presents unique challenges, particularly when scaling up from laboratory to pilot-plant production. This guide will address potential issues at each stage of the synthesis.

Caption: Overall synthetic route for 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine.

II. Step 1: Synthesis of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b][1][2]dioxin

The initial and crucial step is the construction of the tetrafluorinated benzodioxin ring system. This is typically achieved via a Williamson ether synthesis, reacting catechol with a suitable tetrafluoroethylene source in the presence of a base.

Troubleshooting Guide: Step 1

Q1: My reaction to form the dioxin ring is showing low conversion of catechol. What are the likely causes and how can I improve the yield?

A1: Low conversion in this Williamson ether synthesis can stem from several factors. Here is a systematic approach to troubleshooting:

• Base Strength and Stoichiometry: The choice and amount of base are critical for the deprotonation of catechol to the more nucleophilic phenoxide.

  • Insight: While stronger bases like sodium hydride (NaH) can be effective, they can also pose safety risks on a larger scale. A weaker base like potassium carbonate (K₂CO₃) is often a safer and more practical choice for scale-up, though it may require more forcing conditions.

  • Recommendation: Ensure at least two equivalents of a moderately strong base like K₂CO₃ are used to fully deprotonate both hydroxyl groups of catechol. For difficult reactions, a stronger base like sodium hydroxide (NaOH) can be considered, but with caution regarding its hygroscopic nature and potential for side reactions.

• Solvent Selection: The solvent plays a crucial role in solubilizing the reactants and influencing the reaction rate.

  • Insight: Polar aprotic solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are excellent for Sₙ2 reactions as they solvate the cation of the base, leaving a more "naked" and reactive anion.

  • Recommendation: Use a high-purity, anhydrous grade of DMF or DMSO. Ensure the solvent is thoroughly dried before use, as water can quench the phenoxide and hydrolyze the tetrafluoroethylene source.

• Reaction Temperature and Time: The reaction may be kinetically slow and require elevated temperatures.

  • Insight: The C-F bond in tetrafluoroethylene is strong, and the subsequent cyclization requires sufficient thermal energy.

  • Recommendation: Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC). If the reaction is sluggish at lower temperatures, gradually increase the temperature, for example, to 80-100 °C. Be mindful that excessively high temperatures can lead to decomposition of the solvent or reactants.

Q2: I am observing the formation of significant byproducts. What are they and how can I minimize them?

A2: Byproduct formation is a common challenge. The most likely side products are mono-etherified intermediates or polymeric materials.

• Insight: Incomplete reaction or reaction of the mono-etherified intermediate with another molecule of catechol can lead to undesired oligomers.

• Recommendation:

  • Controlled Addition: Add the tetrafluoroethylene source slowly to the solution of the deprotonated catechol. This maintains a low concentration of the electrophile and favors the intramolecular cyclization over intermolecular side reactions.

  • High Dilution: While counterintuitive for scaling up, running the reaction at a higher dilution can sometimes favor the desired intramolecular cyclization. This needs to be balanced with throughput considerations.

Detailed Experimental Protocol: Step 1

Materials:

Reagent	Molar Mass ( g/mol )	Quantity (for 10g scale)	Equivalents
Catechol	110.11	10.0 g	1.0
Potassium Carbonate (K₂CO₃)	138.21	27.6 g	2.2
1,2-Dibromo-1,1,2,2-tetrafluoroethane	259.83	25.9 g	1.1
Dimethylformamide (DMF, anhydrous)	-	200 mL	-

Procedure:

• To an oven-dried three-neck round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a nitrogen inlet, add catechol and anhydrous potassium carbonate.

• Add anhydrous DMF to the flask, and stir the mixture under a nitrogen atmosphere.

• Heat the mixture to 80 °C to ensure complete deprotonation of the catechol.

• Slowly add 1,2-dibromo-1,1,2,2-tetrafluoroethane to the reaction mixture over 1-2 hours using a syringe pump.

• After the addition is complete, continue to stir the reaction mixture at 80-90 °C for 12-16 hours, monitoring the progress by TLC or GC-MS.

• Cool the reaction mixture to room temperature and pour it into ice-water.

• Extract the aqueous layer with diethyl ether or ethyl acetate.

• Combine the organic layers, wash with water and brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel or by vacuum distillation.

III. Step 2: Nitration of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b][1][2]dioxin

The second step involves the electrophilic nitration of the aromatic ring of the benzodioxin intermediate. The regioselectivity of this reaction is a key consideration.

Troubleshooting Guide: Step 2

Q1: My nitration reaction is producing a mixture of isomers. How can I improve the regioselectivity for the desired 6-nitro product?

A1: The directing effect of the dioxin ring system influences the position of nitration.

• Insight: The ether-like oxygen atoms of the dioxin ring are ortho-, para-directing activators. Therefore, nitration is expected to occur at positions 6 or 7. Steric hindrance from the tetrafluoroethyl bridge may influence the ortho/para ratio.

• Recommendation:

  • Nitrating Agent: A mixture of nitric acid and sulfuric acid is a standard and effective nitrating agent. For more control and potentially higher selectivity, consider using milder nitrating agents such as nitric acid in acetic anhydride or dinitrogen pentoxide.

  • Reaction Temperature: Lowering the reaction temperature (e.g., to 0-5 °C) can often enhance regioselectivity by favoring the kinetically controlled product.

Q2: The nitration reaction is very exothermic and difficult to control on a larger scale. What are the best practices for safe scale-up?

A2: The exothermic nature of nitration reactions is a significant safety concern.

• Insight: The reaction can run away if the heat generated is not effectively dissipated.

• Recommendation:

  • Slow Addition: Add the nitrating agent dropwise to the solution of the benzodioxin at a controlled rate, while vigorously stirring and monitoring the internal temperature.

  • Efficient Cooling: Use a cooling bath (e.g., an ice-salt bath or a cryocooler) to maintain the desired reaction temperature.

  • Quenching: Have a plan for quenching the reaction in case of a thermal runaway. This could involve adding the reaction mixture to a large volume of ice-water.

Detailed Experimental Protocol: Step 2

Materials:

Reagent	Molar Mass ( g/mol )	Quantity (for 10g scale)	Equivalents
2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b][1][2]dioxin	210.11	10.0 g	1.0
Nitric Acid (fuming)	63.01	3.3 mL	1.1
Sulfuric Acid (concentrated)	98.08	10 mL	-
Trifluoroacetic Acid	114.02	20 mL	-

Procedure:

• In a three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, dissolve the 2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b][1][2]dioxin in trifluoroacetic acid.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a pre-cooled mixture of fuming nitric acid and concentrated sulfuric acid dropwise via the dropping funnel, ensuring the internal temperature does not exceed 10 °C.

• After the addition is complete, stir the reaction mixture at 0-5 °C for 1-2 hours.

• Carefully pour the reaction mixture onto crushed ice.

• Collect the precipitated solid by vacuum filtration and wash thoroughly with cold water until the washings are neutral.

• Dry the crude 6-nitro-2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin in a vacuum oven. The product can be further purified by recrystallization if necessary.

IV. Step 3: Reduction of 6-Nitro-2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin

The final step is the reduction of the nitro group to the target amine. Several methods are available, and the choice depends on factors such as functional group tolerance, scale, and cost.

Troubleshooting Guide: Step 3

Q1: My reduction of the nitro group is incomplete or slow. How can I drive the reaction to completion?

A1: Incomplete reduction can be due to catalyst deactivation, insufficient reducing agent, or suboptimal reaction conditions.

• Catalytic Hydrogenation (e.g., Pd/C, Raney Ni):

  • Insight: The catalyst can be poisoned by impurities in the starting material or solvent.

  • Recommendation: Ensure the nitro compound is of high purity. Use a fresh, high-quality catalyst. Increase the hydrogen pressure and/or reaction temperature if the reaction is sluggish.

• Metal-Acid Reduction (e.g., SnCl₂/HCl, Fe/HCl):

  • Insight: The reaction rate is dependent on the surface area of the metal and the concentration of the acid.

  • Recommendation: Use finely powdered metal to maximize the surface area. Ensure a sufficient excess of the metal and acid are used. Gentle heating may be required to initiate and sustain the reaction.

Q2: I am having difficulty purifying the final amine product. What are the common challenges and solutions?

A2: Purification of aromatic amines can be challenging due to their basicity and potential for oxidation.

• Insight: The amine product can be a solid or a high-boiling liquid. It may be prone to coloration upon exposure to air.

• Recommendation:

  • Work-up: After the reaction, a basic work-up is necessary to neutralize the acid and liberate the free amine.

  • Purification:

    • Extraction: The amine can be extracted into an organic solvent. Washing with a dilute solution of a reducing agent like sodium bisulfite can help to remove colored impurities.

    • Column Chromatography: If necessary, purification by column chromatography on silica gel can be performed. It is often beneficial to add a small amount of a non-polar solvent to the eluent to prevent streaking.

    • Crystallization: If the amine is a solid, recrystallization from a suitable solvent system can be an effective purification method.

Detailed Experimental Protocol: Step 3 (Catalytic Hydrogenation)

Materials:

Reagent	Molar Mass ( g/mol )	Quantity (for 10g scale)
6-Nitro-2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin	255.11	10.0 g
10% Palladium on Carbon (Pd/C)	-	1.0 g
Ethanol or Ethyl Acetate	-	150 mL
Hydrogen Gas (H₂)	-	Balloon or Parr apparatus

Procedure:

• To a hydrogenation flask, add the 6-nitro-2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin and the solvent (ethanol or ethyl acetate).

• Carefully add the 10% Pd/C catalyst under a stream of nitrogen.

• Seal the flask and purge the system with hydrogen gas.

• Stir the reaction mixture vigorously under a hydrogen atmosphere (balloon or Parr hydrogenator) at room temperature.

• Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Carefully filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the Celite® pad with the reaction solvent.

• Remove the solvent from the filtrate under reduced pressure to yield the crude amine.

• The product can be purified by column chromatography or recrystallization if necessary.

Caption: A troubleshooting decision tree for the synthesis of the target amine.

V. Frequently Asked Questions (FAQs)

Q3: What are the main safety precautions to consider during this synthesis?

A3: Safety is paramount. Key precautions include:

• Step 1: The use of a tetrafluoroethylene source may involve handling gaseous or volatile and potentially hazardous materials. Work in a well-ventilated fume hood.

• Step 2: Nitration reactions are highly exothermic and can be explosive if not controlled properly. Use appropriate personal protective equipment (PPE), including a face shield, and work behind a blast shield, especially during scale-up.

• Step 3: Catalytic hydrogenation with Pd/C and hydrogen gas is flammable and can be explosive. Ensure the system is properly purged and there are no sources of ignition. Pd/C can be pyrophoric when dry and exposed to air.

Q4: Can I use a different starting material instead of catechol?

A4: While catechol is the most direct precursor, substituted catechols could be used to synthesize analogs of the target molecule. However, the directing effects of the substituents would need to be considered in the subsequent nitration step.

Q5: What analytical techniques are recommended for monitoring the reactions and characterizing the products?

A5: A combination of techniques is recommended:

• Reaction Monitoring: Thin-layer chromatography (TLC) for qualitative monitoring and high-performance liquid chromatography (HPLC) or gas chromatography-mass spectrometry (GC-MS) for quantitative analysis.

• Product Characterization:

  • Nuclear Magnetic Resonance (NMR): ¹H, ¹³C, and ¹⁹F NMR spectroscopy are essential for structural elucidation.

  • Mass Spectrometry (MS): To confirm the molecular weight.

  • Infrared (IR) Spectroscopy: To identify key functional groups.

  • Melting Point: For solid compounds, to assess purity.

VI. References

• Williamson, A. W. (1850). Theory of Aetherification. Philosophical Magazine, 37(251), 350-356. [Link]

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reactions and Synthesis. Springer. [Link]

• Olah, G. A., Malhotra, R., & Narang, S. C. (1989). Nitration: Methods and Mechanisms. VCH Publishers. [Link]

• Furniss, B. S., Hannaford, A. J., Smith, P. W. G., & Tatchell, A. R. (1989). Vogel's Textbook of Practical Organic Chemistry. Longman Scientific & Technical. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning. [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Stability issues of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine in solution

Answering the user's request based on the initial search results.## Technical Support Center: 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine

This guide is intended for researchers, scientists, and drug development professionals working with 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine. Here, we address common stability issues encountered in solution and provide troubleshooting strategies to ensure the integrity of your experiments.

Part 1: Frequently Asked Questions (FAQs)

Q1: What are the general handling and storage recommendations for 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine?

Q2: Which solvents are recommended for dissolving this compound?

For initial stock solutions, aprotic organic solvents such as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF) are generally suitable. For subsequent dilutions into aqueous media for biological assays, it is crucial to assess the compound's stability in the final buffer system. The introduction of fluorine atoms can affect the solubility profile of the molecule.[2]

Q3: What is the expected stability of this compound in common organic solvents?

In aprotic solvents like DMSO and DMF, the compound is expected to be relatively stable if stored properly. However, in protic solvents, especially those containing nucleophiles (e.g., methanol, ethanol), there is a potential for degradation over time. The stability of fluorinated compounds can be influenced by the solvent environment.[3]

Q4: Is 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine sensitive to pH?

Yes, the amine group in the molecule imparts a basic character, making it susceptible to pH changes. At low pH, the amine will be protonated, which may affect its solubility and reactivity. At high pH, the free amine is more likely to participate in degradation reactions. It is advisable to work with buffered solutions to maintain a stable pH. The pKa of the amine group will be a critical parameter influencing its behavior in solution.

Q5: Is the compound light-sensitive?

Aromatic amines can be light-sensitive and may discolor or degrade upon exposure to light. Therefore, it is recommended to handle the solid compound and its solutions in amber vials or under conditions that minimize light exposure.

Q6: What are the potential degradation pathways for this molecule?

While specific degradation pathways for this molecule have not been documented in the provided search results, based on general chemical principles for similar structures, potential degradation could occur through:

• Oxidation: The amine group is susceptible to oxidation, which can be catalyzed by air and light.

• Nucleophilic attack: The electron-withdrawing nature of the tetrafluorinated ring can make the aromatic ring susceptible to nucleophilic aromatic substitution, although this is generally difficult. More likely, reactions could involve the amine group.

• Instability due to fluorination: The stability of fluorinated amines can be complex. While fluorination can enhance metabolic stability, certain arrangements of fluorine atoms can also lead to instability, such as elimination of hydrogen fluoride.[4] The lone pair of electrons on the nitrogen atom can potentially facilitate the decomposition of fluorinated amines.[4]

Part 2: Troubleshooting Guide

This section provides solutions to specific problems you might encounter during your experiments.

Issue 1: Rapid or Unexpected Degradation of the Compound in Solution

You observe a rapid decrease in the parent compound peak and the appearance of new peaks in your analytical chromatogram (e.g., HPLC, LC-MS).

• Possible Cause 1a: Inappropriate Solvent Choice.

  • Explanation: Protic solvents (e.g., methanol, ethanol, water) can participate in degradation reactions with the amine or the fluorinated ring.

  • Solution: For stock solutions, use high-purity, anhydrous aprotic solvents like DMSO or DMF. Prepare fresh dilutions in your final aqueous buffer immediately before use.

• Possible Cause 1b: pH Instability.

  • Explanation: The solution's pH may be outside the optimal stability range for the compound, leading to acid- or base-catalyzed degradation.

  • Solution: Use a well-buffered aqueous system for your experiments. It is recommended to perform a preliminary pH stability study by incubating the compound in buffers of different pH values (e.g., pH 4, 7, 9) and analyzing the samples at various time points.

• Possible Cause 1c: Presence of Reactive Species.

  • Explanation: Contaminants in the solvent or buffer (e.g., peroxides in ethers, metal ions) could be catalyzing degradation.

  • Solution: Use high-purity solvents and freshly prepared buffers. If metal catalysis is suspected, the addition of a chelating agent like EDTA may be beneficial.

Issue 2: Inconsistent or Non-Reproducible Results in Biological Assays

You observe high variability in your experimental data when using the compound in cell-based or biochemical assays.

• Possible Cause 2a: Degradation in Aqueous Assay Media.

  • Explanation: The compound may be unstable in the complex aqueous environment of the cell culture medium or assay buffer over the time course of the experiment.

  • Solution: Minimize the pre-incubation time of the compound in the assay medium. Prepare fresh solutions for each experiment from a frozen stock. Consider performing a time-course stability study in the specific assay medium to understand the degradation kinetics.

• Possible Cause 2b: Low Solubility and Precipitation.

  • Explanation: The compound may be precipitating out of the aqueous solution at the final concentration, leading to a lower effective concentration.

  • Solution: Determine the kinetic solubility of the compound in your assay buffer. If solubility is an issue, consider using a co-solvent (ensure the co-solvent itself does not affect the assay) or a formulation approach. Visually inspect your solutions for any signs of precipitation.

Issue 3: Appearance of Unknown Peaks in HPLC/LC-MS Analysis

You observe unexpected peaks in your chromatograms that are not present in the initial analysis of the solid compound.

• Possible Cause 3a: On-Column Degradation.

  • Explanation: The compound may be degrading on the HPLC column due to the stationary phase's nature or the mobile phase's composition (e.g., extreme pH).

  • Solution: Use a different type of HPLC column (e.g., a more inert column). Adjust the mobile phase pH to be within the stability range of the compound. Lowering the column temperature might also reduce on-column degradation.

• Possible Cause 3b: Degradation During Sample Preparation.

  • Explanation: The compound may be degrading during sample processing steps such as extraction, concentration, or reconstitution.

  • Solution: Keep samples on ice or at reduced temperatures during preparation. Minimize the time between sample preparation and analysis. Ensure that any solvents used for extraction or reconstitution are compatible with the compound's stability. Solid-phase extraction (SPE) can be a gentle method for sample cleanup.[5]

Part 3: Experimental Protocols

Protocol 1: Recommended Procedure for Solution Preparation

• Stock Solution (10 mM):

  • Accurately weigh the required amount of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine in a sterile, amber vial.

  • Add the appropriate volume of anhydrous, high-purity DMSO to achieve a 10 mM concentration.

  • Vortex or sonicate briefly at room temperature until the solid is completely dissolved.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C.

• Working Solutions:

  • Thaw a single aliquot of the stock solution at room temperature.

  • Dilute the stock solution with the appropriate assay buffer to the desired final concentration immediately before use.

  • Mix thoroughly by gentle inversion or vortexing.

  • Do not store aqueous working solutions for extended periods unless stability has been confirmed.

Protocol 2: HPLC-UV Method for Stability Assessment

This method can be used as a starting point for assessing the stability of the compound in various solutions.

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent with UV detector
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Start at 10% B, ramp to 90% B over 15 minutes, hold for 2 minutes, return to 10% B and equilibrate for 3 minutes.
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection Wavelength	Scan for optimal wavelength (e.g., 254 nm, 280 nm) or use a Diode Array Detector (DAD)

Procedure:

• Prepare a solution of the compound at a known concentration (e.g., 100 µM) in the solvent or buffer to be tested.

• Inject a sample immediately after preparation (t=0) to obtain the initial chromatogram.

• Incubate the solution under the desired conditions (e.g., specific temperature, light exposure).

• Inject samples at various time points (e.g., 1, 2, 4, 8, 24 hours).

• Monitor the decrease in the peak area of the parent compound and the appearance of any new peaks corresponding to degradation products.

• The percentage of the compound remaining can be calculated as: (Peak Area at time t / Peak Area at time 0) * 100.

Part 4: Visualization

Caption: Potential degradation pathways for the compound.

Caption: A workflow for troubleshooting stability issues.

Part 5: References

• BLDpharm. (n.d.). 89586-07-2|2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b][1][6]dioxin-6-amine. Retrieved from

• Eurofins. (2022). ANALYTICAL METHOD SUMMARIES. Retrieved from

• Ministry of the Environment, Government of Japan. (n.d.). III Analytical Methods. Retrieved from

• CookeChem. (n.d.). 2,3-Dihydrobenzo[b][1][6]dioxin-6-amine, 96%, 22013-33-8. Retrieved from

• Pees, C., et al. (n.d.). Methods to Increase the Metabolic Stability of 18F-Radiotracers. PubMed Central. Retrieved from

• Huhmann, S., et al. (2013). Impact of fluorination on proteolytic stability of peptides: A case study with α-chymotrypsin and pepsin. ResearchGate. Retrieved from

• U.S. Environmental Protection Agency. (n.d.). Dioxin Databases, Methods and Tools. Retrieved from

• Prakash, G. K. S., & Yudin, A. K. (2014). New trends in the chemistry of α-fluorinated ethers, thioethers, amines and phosphines. ResearchGate. Retrieved from

• Wang, J., et al. (2019). The Dark Side of Fluorine. PubMed Central. Retrieved from

• BLDpharm. (n.d.). 25854-59-5|2,2,4,4-Tetrafluoro-4H-benzo[d][6][7]dioxin-6-amine. Retrieved from

• Li, C., et al. (2021). α,β-Desaturation and Formal β-C(sp3)–H Fluorination of N-Substituted Amines: A Late-Stage Functionalization Strategy Enabled by Electrochemistry. PubMed Central. Retrieved from

• LookChem. (n.d.). cas 89586-07-2|| where to buy 2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b][1][6]dioxin-6-amine. Retrieved from

• ChemScene. (n.d.). 120934-05-6 | 2,2,3,3,7-Pentafluoro-2,3-dihydrobenzo[b][1][6]dioxin-6-amine. Retrieved from

• Nguyen, T. H., et al. (2022). Correlating biodegradation kinetics of 2,3,7,8-tetrachlorodibenzo-p-dioxin to the dynamics of microbial communities originating from soil in Vietnam contaminated with herbicides and dioxins. National Institutes of Health. Retrieved from

• Angene Chemical. (n.d.). 2,3-Dihydrobenzo[b][1][6]dioxin-6-amine(CAS# 22013-33-8). Retrieved from

• Echemi. (n.d.). 2,2,3,3-tetrafluoro-6-hydroxybenzodioxene. Retrieved from

• Autech. (n.d.). 2,2,3,3-Tetrafluoro-6-hydroxybenzodioxene, 98% Purity, C8H4F4O3, 1 gram. Retrieved from

Sources

• 1. 2,3-Dihydrobenzo[b][1,4]dioxin-6-amine , 96% , 22013-33-8 - CookeChem [cookechem.com]
• 2. cas 89586-07-2|| where to buy 2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b][1,4]dioxin-6-amine [chemenu.com]
• 3. researchgate.net [researchgate.net]
• 4. The Dark Side of Fluorine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 6. 89586-07-2|2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b][1,4]dioxin-6-amine|BLD Pharm [bldpharm.com]
• 7. env.go.jp [env.go.jp]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Fluorinated vs. Non-Fluorinated Benzodioxin Amines

This guide provides an in-depth comparison of the chemical and biological reactivity of fluorinated versus non-fluorinated benzodioxin amines. Designed for researchers, medicinal chemists, and drug development professionals, this document elucidates the profound impact of fluorine substitution on the molecule's electronic properties, metabolic stability, and pharmacological activity. We will explore the mechanistic rationale behind these differences, supported by experimental data and detailed protocols.

Introduction: The Strategic Role of Fluorine in Modulating Benzodioxin Amine Properties

The benzodioxin amine scaffold is a core component of numerous pharmacologically active compounds. A classic example is 3,4-methylenedioxymethamphetamine (MDMA), a potent monoamine releasing agent.[1][2] However, the clinical and therapeutic development of such molecules is often hampered by issues of metabolic instability and potential toxicity.[3] A primary metabolic liability of the 1,3-benzodioxole moiety is the oxidative cleavage of the methylenedioxy ring, which can lead to the formation of reactive and potentially neurotoxic catecholamine metabolites.[4][5]

Fluorination has emerged as a cornerstone strategy in modern drug discovery to mitigate these challenges.[6] The unique properties of the fluorine atom—its small atomic size, high electronegativity, and the strength of the carbon-fluorine (C-F) bond—can be leveraged to significantly alter a molecule's physicochemical and pharmacological profile.[7][8] By strategically replacing hydrogen atoms with fluorine, medicinal chemists can enhance metabolic stability, modulate basicity (pKa), improve receptor binding affinity, and fine-tune pharmacokinetic properties.[6][9][10] This guide will dissect these effects through a direct comparison of fluorinated and non-fluorinated benzodioxin amines.

The Impact of Fluorination on Physicochemical Properties and Chemical Reactivity

The introduction of fluorine, the most electronegative element, induces a powerful inductive effect, withdrawing electron density from the surrounding molecular framework. This has critical consequences for the reactivity of the benzodioxin amine.

Electronic Effects and Basicity (pKa)

Fluorination of the aromatic ring or the methylenedioxy bridge significantly lowers the electron density of the entire system. This electronic perturbation directly impacts the basicity of the distal amine group. The introduction of fluorine generally weakens the basicity of amines, resulting in a lower pKa value.[8][11]

Causality: The electron-withdrawing nature of fluorine reduces the electron density on the nitrogen atom, making its lone pair of electrons less available to accept a proton. This modulation of pKa is a critical tool in drug design, as it can influence a compound's solubility, membrane permeability, and interaction with biological targets.[8]

Nucleophilicity and Chemical Reactivity

A decrease in basicity often correlates with a decrease in nucleophilicity. Therefore, the amine group of a fluorinated benzodioxin amine is expected to be less nucleophilic than its non-fluorinated counterpart. This has implications for its reactivity in chemical reactions, such as N-alkylation or acylation, and can also influence its interaction with electrophilic species in vivo.

Below is a logical diagram illustrating the cascading effects of introducing a fluorine atom.

Caption: The cascading effects of fluorination on molecular properties.

Comparative Metabolic Stability: Blocking the Path to Toxic Metabolites

One of the most significant advantages of fluorination in this context is the enhancement of metabolic stability.[12][13] The C-F bond is considerably stronger than a C-H bond, making it much more resistant to enzymatic cleavage, particularly by cytochrome P450 (CYP) enzymes.[14]

Case Study: MDMA vs. Difluoromethylenedioxyamphetamine (DFMDA)

The metabolism of MDMA involves N-demethylation to MDA, followed by a critical step: the oxidative cleavage of the methylenedioxy ring to form highly reactive catecholamines like alpha-methyldopamine.[5][15] These metabolites are implicated in the long-term neurotoxicity associated with MDMA.[3][4]

To circumvent this, fluorinated analogs such as DFMDA were synthesized, where the two hydrogen atoms on the methylenedioxy bridge are replaced with fluorine atoms.[4][16] This substitution effectively blocks the primary site of oxidative attack.

Caption: Fluorination blocks the metabolic ring cleavage of benzodioxin amines.

This strategic blocking of metabolism is hypothesized to reduce the formation of toxic metabolites, potentially leading to a safer pharmacological profile.[5][16]

Quantitative Data Summary

While direct comparative metabolic data for DFMDA and MDMA is sparse in publicly accessible literature, the principle is well-established across many drug classes. The table below presents a generalized comparison based on typical outcomes of fluorination.

Parameter	Non-Fluorinated (e.g., MDMA)	Fluorinated (e.g., DFMDA)	Rationale for Difference
Primary Metabolic Route	Oxidative cleavage of methylenedioxy ring	N-dealkylation, Aromatic hydroxylation	Fluorine substitution at the methylenedioxy bridge sterically and electronically shields this position from CYP450-mediated oxidation.[4][14]
Metabolic Half-life (t½) in Liver Microsomes	Shorter	Longer	Increased resistance to oxidative metabolism leads to a slower rate of clearance.[12]
Formation of Reactive Metabolites	High Potential	Reduced Potential	The pathway leading to reactive catecholamines is blocked.[5][16]
Intrinsic Clearance (Clint)	Higher	Lower	A direct measure of the liver's inherent ability to metabolize the drug, which is reduced when key metabolic sites are blocked.[14]

Impact on Pharmacodynamics: Receptor and Transporter Interactions

Altering the electronic landscape of a molecule invariably affects its interactions with biological targets. For benzodioxin amines like MDMA analogs, the primary targets are monoamine transporters, particularly the serotonin transporter (SERT) and norepinephrine transporter (NET), as well as various serotonin receptors.[17][18]

Fluorination can either increase or decrease binding affinity depending on the specific location of the fluorine atom and the topology of the receptor's binding pocket.[19] For instance, a fluorine atom can form favorable orthogonal multipolar interactions with backbone carbonyls or engage in hydrogen bonding, thereby increasing affinity.[20] Conversely, it can introduce unfavorable steric or electronic clashes.

Comparative Binding Affinity Data

Studies have compared the activity of fluorinated and non-fluorinated MDMA analogs at key monoamine transporters.

Compound	Target	Activity (IC50 or Ki, nM)	Source
MDMA (non-fluorinated)	SERT	~300-900 nM	[17]
MDMA (non-fluorinated)	NET	~500-2000 nM	[17]
DFMDA (fluorinated)	SERT	~670 nM	[5] (qualitative)
2,3-MDMA (non-fluorinated regioisomer)	SERT	~3500 nM	[17]
2,3-MDMA (non-fluorinated regioisomer)	NET	~1500 nM	[17]

Note: Data is aggregated from multiple sources with varying experimental conditions. Direct comparison should be made with caution. The key takeaway is that modification, including fluorination, significantly impacts transporter affinity.

The data indicates that while DFMDA retains significant affinity for SERT, its potency relative to MDMA can be modulated.[5] This highlights that fluorination is not just a tool for improving pharmacokinetics but also for fine-tuning the pharmacodynamic profile of a compound.

Experimental Protocols

To provide a framework for empirical comparison, we describe a standard, self-validating protocol for assessing metabolic stability.

Protocol: In Vitro Metabolic Stability Assay Using Human Liver Microsomes (HLM)

This experiment determines the rate at which a compound is metabolized by the primary drug-metabolizing enzymes found in the liver.

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (Clint) of a fluorinated and non-fluorinated benzodioxin amine.

Materials:

• Test compounds (fluorinated and non-fluorinated analogs)

• Human Liver Microsomes (HLM), pooled

• NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

• Phosphate buffer (100 mM, pH 7.4)

• Positive control compound (e.g., Testosterone, known to be rapidly metabolized)

• Acetonitrile with internal standard (for quenching and analysis)

• LC-MS/MS system for analysis

Workflow Diagram:

Caption: Workflow for the in vitro metabolic stability assay.

Step-by-Step Procedure:

• Preparation: Thaw HLM on ice. Prepare working solutions of test compounds and positive control in buffer.

• Incubation Setup: In a 96-well plate, add HLM and phosphate buffer. Add the test compound to achieve a final concentration of 1 µM.

• Pre-incubation: Place the plate in a shaking water bath at 37°C for 5 minutes to equilibrate the temperature.

• Reaction Initiation: Add pre-warmed NADPH regenerating system to each well to start the metabolic reaction. The T=0 time point is quenched immediately before adding NADPH.

• Sampling: At specified time points (e.g., 5, 15, 30, 60 minutes), stop the reaction by adding 2-3 volumes of ice-cold acetonitrile containing an analytical internal standard.

• Sample Processing: Seal the plate, vortex, and centrifuge at high speed for 15 minutes to pellet the precipitated protein.

• Analysis: Transfer the supernatant to a new plate for LC-MS/MS analysis. Quantify the peak area of the parent compound relative to the internal standard at each time point.

• Data Analysis: Plot the natural logarithm of the percentage of compound remaining versus time. The slope of the resulting linear regression is the elimination rate constant (k). Calculate the half-life (t½ = 0.693 / k) and intrinsic clearance.

Self-Validation: The inclusion of a positive control (Testosterone) validates the enzymatic activity of the HLM batch. A rapid depletion of the control confirms the experiment is functioning correctly. Comparing the depletion rate of the fluorinated analog to its non-fluorinated parent provides a direct measure of the impact of fluorination on metabolic stability.

Conclusion

The strategic incorporation of fluorine into the benzodioxin amine scaffold is a powerful tool for overcoming significant liabilities in drug development. By comparing fluorinated and non-fluorinated analogs, we can clearly observe that fluorination:

• Alters Physicochemical Properties: It reduces the basicity and nucleophilicity of the amine group through strong inductive effects.[8][11]

• Enhances Metabolic Stability: It effectively blocks common sites of oxidative metabolism, such as the methylenedioxy bridge, thereby reducing the formation of potentially toxic metabolites and increasing the compound's half-life.[4][12][14]

• Modulates Pharmacological Activity: It can fine-tune the binding affinity of the molecule for its biological targets, allowing for the optimization of the desired pharmacodynamic profile.[19]

The choice to fluorinate and the specific position of substitution must be guided by a deep understanding of the structure-activity and structure-property relationships of the target class. The experimental protocols outlined herein provide a robust method for empirically validating the theoretical benefits of this critical medicinal chemistry strategy.

References

• Enamine. (n.d.). Fluorinated Benzodioxoles.
• Chopra, P., & Singh, P. (2023). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Molecules, 28(16), 6061.
• Bentham Science. (2021). Recent Innovations of Organo-fluorine Synthesis and Pharmacokinetics. Current Organic Chemistry.
• Singh, P., & Chopra, P. (2023). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016-2022). Encyclopedia.pub.
• Encyclopedia.pub. (2023). Fluorinated Drugs Approved by the FDA (2016–2022).
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Leveraging Fluorinated Compounds in Pharmaceutical Research: A Focus on Intermediates.

• Trachsel, D., Hadorn, M., & Baumberger, F. (2006). Synthesis of fluoro analogues of 3,4-(methylenedioxy)amphetamine (MDA) and its derivatives. Chemistry & Biodiversity, 3(3), 326-336. Retrieved from [Link]

• Trachsel, D., Hadorn, M., & Baumberger, F. (2006). Synthesis of Fluoro Analogues of 3,4-(Methylenedioxy)amphetamine (MDA) and Its Derivatives. ResearchGate. Retrieved from [Link]

• Wikipedia. (n.d.). DFMDA. Retrieved from [Link]

• Pike, V. W. (2020). On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv. Retrieved from [Link]

• O'Mathuna, D. P., et al. (2007). Comparative potencies of 3,4-methylenedioxymethamphetamine (MDMA) analogues as inhibitors of [3H]noradrenaline and [3H]5-HT transport in mammalian cell lines. British Journal of Pharmacology, 152(7), 1115-1122. Retrieved from [Link]

• Szymański, P., et al. (2021). Data-Driven Analysis of Fluorination of Ligands of Aminergic G Protein Coupled Receptors. Molecules, 26(22), 6825. Retrieved from [Link]

• ResearchGate. (2020). On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective | Request PDF. Retrieved from [Link]

• Młyniec, K. A., et al. (2021). Isomeric Activity Cliffs—A Case Study for Fluorine Substitution of Aminergic G Protein-Coupled Receptor Ligands. International Journal of Molecular Sciences, 22(19), 10737. Retrieved from [Link]

• Alberto-Silva, C., et al. (2023). Bioisosteric analogs of MDMA: Improving the pharmacological profile? British Journal of Pharmacology. Retrieved from [Link]

• Wikipedia. (n.d.). MDMA. Retrieved from [Link]

• No Matter What Recovery. (n.d.). MDA vs MDMA: What's the Difference? Retrieved from [Link]

• Kalant, H. (2001). The pharmacology and toxicology of “ecstasy” (MDMA) and related drugs. CMAJ, 165(7), 917-928. Retrieved from [Link]

• Concheiro, M., et al. (2012). Sex-differences in the pharmacokinetics of 3,4-methylenedioxymethamphetamine (MDMA) and its metabolite 3,4-methylenedioxyamphetamine (MDA) in Sprague-Dawley rats. Drug Metabolism and Disposition, 40(1), 112-118. Retrieved from [Link]

Sources

• 1. MDMA - Wikipedia [en.wikipedia.org]
• 2. nomatterwhatrecovery.com [nomatterwhatrecovery.com]
• 3. The pharmacology and toxicology of “ecstasy” (MDMA) and related drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of fluoro analogues of 3,4-(methylenedioxy)amphetamine (MDA) and its derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. DFMDA - Wikipedia [en.wikipedia.org]
• 6. nbinno.com [nbinno.com]
• 7. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. encyclopedia.pub [encyclopedia.pub]
• 9. benthamscience.com [benthamscience.com]
• 10. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016-2022) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. alfa-chemistry.com [alfa-chemistry.com]
• 12. chemrxiv.org [chemrxiv.org]
• 13. researchgate.net [researchgate.net]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Comparative potencies of 3,4-methylenedioxymethamphetamine (MDMA) analogues as inhibitors of [3H]noradrenaline and [3H]5-HT transport in mammalian cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Data-Driven Analysis of Fluorination of Ligands of Aminergic G Protein Coupled Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Isomeric Activity Cliffs—A Case Study for Fluorine Substitution of Aminergic G Protein-Coupled Receptor Ligands - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Potential Biological Activity of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine Analogs as Monoamine Transporter Ligands

For Researchers, Scientists, and Drug Development Professionals

Editorial Foreword: The exploration of novel chemical scaffolds as modulators of monoamine transporters remains a cornerstone of neuropharmacology research. This guide delves into the prospective biological activity of a unique chemical series: analogs of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine. It is important to note that while direct, comprehensive experimental data for this specific analog series is not yet publicly available, this document serves as a forward-looking analysis. By synthesizing structure-activity relationship (SAR) principles from related compounds and outlining robust experimental protocols, we aim to provide a foundational resource for researchers interested in exploring this promising, yet uncharted, area of medicinal chemistry. Our objective is to illuminate the potential of this scaffold and to provide the scientific community with the necessary theoretical and practical framework to initiate its investigation.

Introduction: The Enduring Importance of Monoamine Transporter Modulation

The monoamine transporters—dopamine transporter (DAT), serotonin transporter (SERT), and norepinephrine transporter (NET)—are critical regulators of neurotransmission in the central nervous system.[1] These transmembrane proteins are responsible for the reuptake of their respective neurotransmitters from the synaptic cleft, thereby controlling the magnitude and duration of synaptic signaling.[1] Their dysfunction is implicated in a wide array of neuropsychiatric disorders, including depression, anxiety, attention-deficit/hyperactivity disorder (ADHD), and substance use disorders. Consequently, DAT, SERT, and NET remain high-priority targets for drug discovery and development.

The 2,3-dihydrobenzo[b][2][3]dioxin scaffold has been incorporated into compounds targeting various central nervous system receptors. For instance, the derivative 1-(2,3-dihydrobenzo[b][2][3]dioxin-6-yl)-4-((6-[18F]fluoropyridin-3-yl)methyl)piperazine has been identified as a potent and highly selective antagonist for the D4 dopamine receptor.[2][4] This demonstrates the potential of the benzodioxin core to serve as a platform for CNS-active compounds. The introduction of tetrafluoro substitution on the dioxin ring, as in 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine, presents a novel chemical space with the potential for unique pharmacological profiles at the monoamine transporters. Fluorine substitution is a well-established strategy in medicinal chemistry to modulate pharmacokinetic and pharmacodynamic properties, including metabolic stability, lipophilicity, and binding affinity.

This guide will explore the hypothetical structure-activity relationships of analogs of this tetrafluorinated benzodioxin amine, providing a roadmap for their synthesis and biological evaluation.

The Core Scaffold: 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine

The parent compound of the series under consideration is 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine. Its structure features a benzodioxin ring system where the dioxin ring is saturated and fully fluorinated. An amine group at the 6-position serves as a key functional handle for derivatization.

The tetrafluorination of the dioxin ring is anticipated to confer several key properties:

• Increased Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the fluorinated ring resistant to oxidative metabolism.

• Altered Lipophilicity: Fluorine substitution generally increases lipophilicity, which can influence blood-brain barrier permeability and target engagement.

• Modified Electronic Profile: The high electronegativity of fluorine can alter the electronic distribution of the aromatic ring, potentially influencing interactions with amino acid residues in the transporter binding pockets.

Hypothetical Structure-Activity Relationships (SAR) for Monoamine Transporter Affinity

Based on established SAR principles for monoamine transporter inhibitors, we can postulate how modifications to the 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine scaffold might influence its affinity and selectivity for DAT, SERT, and NET.

N-Alkylation and N-Arylation of the 6-amino Group

Modification of the primary amine is a common strategy to modulate transporter affinity and selectivity.

• Small N-alkyl substituents (e.g., methyl, ethyl): These are often well-tolerated and can enhance affinity for DAT and NET.

• Larger or bulkier N-alkyl or N-aryl substituents: These may shift the selectivity profile. For example, larger substituents can decrease DAT affinity while sometimes increasing SERT affinity.

Substitution on the Aromatic Ring

Introducing substituents on the benzene ring of the benzodioxin scaffold can probe interactions with specific sub-pockets within the transporter binding sites.

• Electron-withdrawing groups (e.g., Cl, Br, CF3): These can influence the electrostatic potential of the aromatic ring and may enhance affinity through specific interactions.

• Electron-donating groups (e.g., OCH3, CH3): These can also modulate binding and selectivity, depending on their position.

Modifications of the Dioxin Ring

While the focus is on the tetrafluorinated scaffold, exploring analogs with different degrees of fluorination or other substitutions on the dioxin ring could provide valuable SAR data.

The following table presents a hypothetical comparison of potential analogs and their predicted activity profiles, based on general SAR knowledge. It is crucial to emphasize that these are predictions and require experimental validation.

Analog	Modification	Predicted Primary Target(s)	Rationale
Parent Compound	2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine	DAT/NET	The phenethylamine-like core structure is a common motif in DAT and NET inhibitors.
Analog 1	N-methyl derivative	DAT/NET	Small alkyl substitution often maintains or enhances affinity for catecholamine transporters.
Analog 2	N,N-dimethyl derivative	DAT/NET	Similar to the N-methyl derivative, with potential for altered potency.
Analog 3	8-Chloro derivative	DAT/SERT	Halogen substitution on the aromatic ring can introduce new binding interactions, potentially increasing SERT affinity.
Analog 4	N-benzyl derivative	SERT	Larger N-substituents can sterically hinder binding at DAT and NET, while being accommodated by the larger SERT binding pocket.

Experimental Protocols for Biological Evaluation

To validate the hypothetical SAR, a systematic biological evaluation of synthesized analogs is necessary. The following are standard, robust protocols for assessing the activity of novel compounds at monoamine transporters.

Radioligand Binding Assays

These assays determine the affinity of a compound for a specific transporter by measuring its ability to displace a known high-affinity radioligand.

Objective: To determine the inhibition constant (Ki) of test compounds for DAT, SERT, and NET.

Materials:

• Cell membranes prepared from cells stably expressing human DAT, SERT, or NET.

• Radioligands: [³H]WIN 35,428 (for DAT), [³H]citalopram (for SERT), [³H]nisoxetine (for NET).

• Non-specific binding inhibitors: Benztropine (for DAT), fluoxetine (for SERT), desipramine (for NET).

• Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4).

• 96-well filter plates and a cell harvester.

• Liquid scintillation counter and scintillation fluid.

Procedure:

• Prepare serial dilutions of the test compounds.

• In a 96-well plate, combine the cell membranes, radioligand, and either buffer, non-specific inhibitor, or test compound.

• Incubate at room temperature for a specified time (e.g., 60-120 minutes) to reach equilibrium.

• Terminate the assay by rapid filtration through the filter plates using a cell harvester.

• Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Allow the filters to dry, then add scintillation fluid.

• Quantify the bound radioactivity using a liquid scintillation counter.

• Calculate the IC50 values (the concentration of test compound that inhibits 50% of specific binding) using non-linear regression analysis.

• Convert IC50 values to Ki values using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Synaptosomal Uptake Assays

These functional assays measure the ability of a compound to inhibit the uptake of a radiolabeled neurotransmitter into synaptosomes.

Objective: To determine the IC50 value of test compounds for inhibiting the uptake of dopamine, serotonin, and norepinephrine.

Materials:

• Rat striatal (for DAT), cortical (for NET), and whole brain minus striatum (for SERT) synaptosomes.

• Radiolabeled neurotransmitters: [³H]dopamine, [³H]serotonin, [³H]norepinephrine.

• Uptake buffer (e.g., Krebs-Ringer-HEPES buffer).

• Inhibitors for defining non-specific uptake (as in the binding assay).

Procedure:

• Prepare serial dilutions of the test compounds.

• Pre-incubate the synaptosomes with the test compounds or vehicle at 37°C for a short period (e.g., 10-15 minutes).

• Initiate the uptake by adding the radiolabeled neurotransmitter.

• Incubate at 37°C for a short time (e.g., 5-10 minutes).

• Terminate the uptake by rapid filtration through filter plates and washing with ice-cold uptake buffer.

• Quantify the radioactivity trapped inside the synaptosomes using a liquid scintillation counter.

• Calculate the IC50 values for uptake inhibition.

Data Presentation and Interpretation

The data obtained from the binding and uptake assays should be compiled into a clear, tabular format for easy comparison.

Table 1: Hypothetical In Vitro Profile of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine Analogs

Analog	Modification	DAT Ki (nM)	SERT Ki (nM)	NET Ki (nM)	DAT/SERT Selectivity	DAT/NET Selectivity
Parent Compound	-	Data to be determined	Data to be determined	Data to be determined	Calculated	Calculated
Analog 1	N-methyl	Data to be determined	Data to be determined	Data to be determined	Calculated	Calculated
Analog 2	N,N-dimethyl	Data to be determined	Data to be determined	Data to be determined	Calculated	Calculated
Analog 3	8-Chloro	Data to be determined	Data to be determined	Data to be determined	Calculated	Calculated
Analog 4	N-benzyl	Data to be determined	Data to be determined	Data to be determined	Calculated	Calculated

Interpretation of Results:

• Potency: Lower Ki or IC50 values indicate higher potency.

• Selectivity: The ratio of Ki values for different transporters indicates selectivity. For example, a high DAT/SERT selectivity ratio (Ki SERT / Ki DAT) indicates a preference for DAT.

Visualizing the Scientific Workflow and Rationale

To provide a clear overview of the proposed research plan, the following diagrams illustrate the key steps and logical connections.

Caption: Experimental workflow for the synthesis and evaluation of novel monoamine transporter ligands.

Caption: Logical relationship between chemical structure and biological activity.

Conclusion and Future Directions

The 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine scaffold represents an unexplored area in the quest for novel monoamine transporter inhibitors. While direct experimental evidence is currently lacking, the principles of medicinal chemistry and the known SAR of related compounds suggest that this is a promising starting point for the development of new chemical entities with potentially unique pharmacological profiles. The strategic incorporation of fluorine may offer advantages in terms of metabolic stability and binding interactions.

The experimental protocols outlined in this guide provide a robust framework for the systematic evaluation of analogs derived from this core structure. The resulting data will be invaluable in establishing a clear SAR, identifying potent and selective ligands for DAT, SERT, and/or NET, and ultimately, in developing novel therapeutics for a range of neuropsychiatric disorders. The scientific community is encouraged to undertake the synthesis and pharmacological characterization of this intriguing class of compounds.

References

• National Center for Biotechnology Information (2023). 1-(2,3-Dihydrobenzo[b][2][3]dioxin-6-yl)-4-((6-[18F]fluoropyridin-3-yl)methyl)piperazine. In: Molecular Imaging and Contrast Agent Database (MICAD). Bethesda (MD): National Center for Biotechnology Information (US). Available from: [Link]

• National Center for Biotechnology Information (2023). Illuminating the monoamine transporters: fluorescently labeled ligands to study DAT, SERT, and NET. In: PubMed Central. Available from: [Link]

• National Center for Biotechnology Information (2023). 1-(2,3-Dihydrobenzo[ b][2][3]dioxin-6-yl). In: PubMed. Available from: [Link]

• National Center for Biotechnology Information (2023). Dopamine Transport Inhibitors Based on GBR12909 and Benztropine as Potential Medications to Treat Cocaine Addiction. In: PubMed Central. Available from: [Link]

• National Center for Biotechnology Information (2023). The Structural Basis of the Activity Cliff in Modafinil-Based Dopamine Transporter Inhibitors. In: PubMed. Available from: [Link]

• Molecular Devices (n.d.). A Fluorescence-Based Neurotransmitter Transporter Uptake Assay. Molecular Devices. Available from: [Link]

• National Center for Biotechnology Information (2023). Fluorine-18 Radiolabeled PET Tracers for Imaging Monoamine Transporters: Dopamine, Serotonin, and Norepinephrine. In: PubMed Central. Available from: [Link]

• National Center for Biotechnology Information (2023). Novel and High Affinity Fluorescent Ligands for the Serotonin Transporter Based on (S)-Citalopram. In: PubMed Central. Available from: [Link]

• National Center for Biotechnology Information (2023). Structure-activity relationships at monoamine transporters and muscarinic receptors for N-substituted-3alpha-(3'-chloro-, 4' - PubMed. In: PubMed. Available from: [Link]

• National Center for Biotechnology Information (2023). Monoamine transporter binding, locomotor activity, and drug discrimination properties of 3-(4-substituted-phenyl)tropane-2-carboxylic acid methyl ester isomers. In: PubMed. Available from: [Link]

• National Center for Biotechnology Information (2023). Focus on Human Monoamine Transporter Selectivity. New Human DAT and NET Models, Experimental Validation, and SERT Affinity Exploration. In: PubMed Central. Available from: [Link]

• National Center for Biotechnology Information (2023). (+)-9-Trifluoroethoxy-α-Dihydrotetrabenazine as a Highly Potent Vesicular Monoamine Transporter 2 Inhibitor for Tardive Dyskinesia. In: PubMed Central. Available from: [Link]

• National Center for Biotechnology Information (2023). Structure-Activity Relationships at the Monoamine Transporters for a Novel Series of Modafinil (2-[(diphenylmethyl)sulfinyl]acetamide) Analogues. In: PubMed. Available from: [Link]

• ResearchGate (n.d.). 3-[(aryl)(4-fluorobenzyloxy)methyl]piperidine derivatives: High-affinity ligands for the serotonin transporter. ResearchGate. Available from: [Link]

• National Center for Biotechnology Information (2023). Overview of Monoamine Transporters. In: PubMed Central. Available from: [Link]

• SciSpace (n.d.). Efficient Synthesis and Pharmacological Evaluation of 3-(4-{5-Amino-6- fluoro-1-[2'-(1H-tetrazole). SciSpace. Available from: [Link]

• PLOS (n.d.). Dopamine transporter oligomerization involves the scaffold domain, but spares the bundle domain. PLOS Computational Biology. Available from: [Link]

• Frontiers (n.d.). Structure-Activity Relationship Analysis of 3-Phenylcoumarin-Based Monoamine Oxidase B Inhibitors. Frontiers. Available from: [Link]

• ResearchGate (n.d.). Discovery and structure‐activity relationship study of novel series of mono‐amine transporter inhibitors for the treatment of neurodegenerative diseases. ResearchGate. Available from: [Link]

• bioRxiv (2022). Structures and membrane interactions of native serotonin transporter in complexes with psychostimulants. bioRxiv. Available from: [Link]

• National Center for Biotechnology Information (2023). Synthesis and Monoamine Transporter Affinity of 3α-Arylmethoxy-3β-arylnortropanes. In: PubMed Central. Available from: [Link]

• National Center for Biotechnology Information (2023). Synthesis and pharmacological examination of benzofuran, indan, and tetralin analogues of 3,4-(methylenedioxy)amphetamine. In: PubMed. Available from: [Link]

• MDPI (2021). The Structural Determinants for α1-Adrenergic/Serotonin Receptors Activity among Phenylpiperazine-Hydantoin Derivatives. In: MDPI. Available from: [Link]

• National Center for Biotechnology Information (2023). Structure-activity relationships for a novel series of citalopram (1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile) analogues at monoamine transporters. In: PubMed. Available from: [Link]795693/)

Sources

• 1. Overview of Monoamine Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-4-((6-[18F]fluoropyridin-3-yl)methyl)piperazine - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Dopamine Transport Inhibitors Based on GBR12909 and Benztropine as Potential Medications to Treat Cocaine Addiction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1-(2,3-Dihydrobenzo[ b][1,4]dioxin-6-yl)-4-((6-[18F]fluoropyridin-3-yl)methyl)piperazine - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Comparative Analysis of Analytical Techniques for Fluorinated Amines

Introduction: The Analytical Challenge of Fluorinated Amines

In modern drug discovery and agrochemical development, the incorporation of fluorine into molecular scaffolds is a widely adopted strategy to enhance metabolic stability, binding affinity, and bioavailability.[1] Fluorinated amines, in particular, are a critical structural motif found in a significant percentage of pharmaceuticals.[2][3] Their unique physicochemical properties, imparted by the high electronegativity and small size of the fluorine atom, present distinct analytical challenges.[4] These compounds can exhibit high polarity, basicity, and a propensity for strong interactions with analytical hardware, complicating separation and quantification.

This guide provides an in-depth comparative analysis of the primary analytical techniques for the characterization and quantification of fluorinated amines. As a Senior Application Scientist, my objective is to move beyond a simple listing of methods and delve into the causality behind experimental choices, offering field-proven insights for researchers, scientists, and drug development professionals. We will explore the strengths and limitations of each technique, supported by established protocols and data, to empower you to make informed decisions for your analytical workflows.

High-Level Analytical Workflow Selection

The choice of an analytical technique is dictated by the specific question being asked—be it structural confirmation, purity assessment, quantification, or enantiomeric excess determination. The following decision tree illustrates a logical approach to selecting the most appropriate method.

Caption: Decision tree for selecting an analytical technique for fluorinated amines.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹⁹F Advantage

NMR spectroscopy is an unparalleled tool for the unambiguous structural elucidation of organic molecules. For fluorinated compounds, ¹⁹F NMR offers exceptional advantages due to the intrinsic properties of the ¹⁹F nucleus: 100% natural abundance, high gyromagnetic ratio (making it the third most receptive nucleus after ¹H and ³H), and a very wide chemical shift range of over 400 ppm.[5][6][7]

Expertise & Experience: Why ¹⁹F NMR Excels

The broad chemical shift dispersion in ¹⁹F NMR minimizes signal overlap, a common challenge in ¹H NMR, making spectra simpler and easier to interpret.[7][8] This sensitivity to the local electronic environment means that even subtle changes in molecular structure result in significant and predictable changes in the ¹⁹F chemical shift.[9] Crucially, the absence of naturally occurring fluorinated compounds in most biological systems means there is no background signal, providing a clean window for analysis.[9][10] This makes ¹⁹F NMR a powerful "spy" nucleus for studying fluorinated molecules in complex matrices.[10]

Quantitative ¹⁹F NMR (qNMR)

Beyond structural analysis, ¹⁹F NMR is a highly accurate and precise quantitative tool.[8][11] The area of a ¹⁹F NMR signal is directly proportional to the number of fluorine nuclei contributing to it. By adding a known amount of a stable, non-reactive internal standard (IS) containing fluorine, the concentration of the analyte can be determined with high precision without the need for a specific reference standard of the analyte itself.

Trustworthiness: A Self-Validating Protocol for qNMR

A robust qNMR protocol ensures accuracy and reproducibility. The choice of internal standard is critical; it must be chemically inert, soluble in the same solvent as the analyte, and have a simple spectrum with signals that do not overlap with the analyte's signals. Trifluoroacetic acid (TFAA) is a commonly used internal standard for this purpose.[8]

Experimental Protocol: qNMR of a Fluorinated Amine

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the fluorinated amine analyte into a clean NMR tube.

  • Accurately weigh and add approximately 5 mg of the internal standard (e.g., trifluoroacetic acid) to the same tube.

  • Record the exact masses of both the analyte and the internal standard.

  • Add ~0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CD₃OD) to completely dissolve the sample.[8]

• NMR Acquisition:

  • Acquire the ¹⁹F NMR spectrum on a spectrometer (e.g., 400 MHz).

  • Causality: Ensure a sufficient relaxation delay (D1), typically 5 times the longest T₁ relaxation time of the fluorine nuclei in both the analyte and the standard. This is the most critical parameter to ensure all signals are fully relaxed before the next pulse, which is essential for accurate integration and quantification.[5] A D1 of 10-30 seconds is common.

  • Use a 90° pulse angle to maximize signal intensity.

  • Acquire a sufficient number of scans (e.g., 64-256) to achieve a good signal-to-noise ratio.

• Data Processing and Calculation:

  • Apply standard processing (Fourier transform, phase correction, and baseline correction).

  • Integrate the area of a well-resolved signal for the analyte (Int_Analyte) and the internal standard (Int_IS).

  • Calculate the purity or concentration using the following formula:

  Purity (%) = (Int_Analyte / Int_IS) * (N_IS / N_Analyte) * (MW_Analyte / MW_IS) * (Mass_IS / Mass_Analyte) * Purity_IS

  Where:

  • N = Number of fluorine atoms giving rise to the integrated signal

  • MW = Molecular Weight

  • Mass = Weighed mass

  • Purity_IS = Purity of the internal standard

Caption: Workflow for quantitative ¹⁹F NMR (qNMR) analysis.

Chromatographic Techniques: The Separation Challenge

Chromatography is essential when analyzing complex mixtures or separating a fluorinated amine from impurities. However, the inherent basicity and polarity of amines often lead to poor chromatographic performance, such as severe peak tailing, especially in Gas Chromatography (GC).[12]

Gas Chromatography (GC)

Direct GC analysis of free amines is generally unsatisfactory due to their adsorption to active sites (e.g., silanol groups) on the column and inlet, leading to poor peak shape and inaccurate quantification.[13][14]

Expertise & Experience: The Necessity of Derivatization

The cornerstone of successful GC analysis of amines is derivatization . This chemical modification process converts the polar primary or secondary amine into a less polar, more volatile, and more thermally stable derivative.[14] This single step addresses the core challenges by:

• Reducing Polarity: Replacing active hydrogen atoms on the amino group with a less polar functional group minimizes interaction with the stationary phase.[14]

• Increasing Volatility: Derivatives have a higher vapor pressure, allowing analysis at lower temperatures and reducing the risk of thermal degradation.[15]

• Enhancing Sensitivity: Introducing fluorine-containing groups (e.g., trifluoroacetyl) makes the derivative highly sensitive to an Electron Capture Detector (ECD), enabling trace-level analysis.[14][16]

Trustworthiness: A Self-Validating Derivatization Protocol for GC-ECD

• Sample Preparation:

  • Place a known amount of the amine sample (e.g., 1 mg) into a 2 mL reaction vial. If in solution, evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Add 200 µL of an anhydrous solvent (e.g., ethyl acetate).

  • Add 100 µL of Trifluoroacetic anhydride (TFAA).[14] Causality: TFAA is a highly effective acylation agent that reacts rapidly with primary and secondary amines to form stable, volatile trifluoroacetamide derivatives.

• Reaction:

  • Tightly cap the vial with a PTFE-lined cap.

  • Heat the vial at 60-70°C for 20 minutes in a heating block.

• Analysis:

  • Allow the vial to cool to room temperature.

  • Inject 1 µL of the derivatized sample directly into the GC-ECD system.

  • System Check: A successful derivatization is validated by the appearance of a sharp, symmetrical peak for the derivatized amine, a significant reduction in tailing compared to an underivatized sample, and a strong response on the ECD.

High-Performance Liquid Chromatography (HPLC)

HPLC is better suited for less volatile or thermally unstable fluorinated amines. However, challenges persist. Peak tailing can still occur due to strong ionic interactions between the basic amine and residual acidic silanol groups on standard silica-based stationary phases.[17]

Expertise & Experience: Mitigating Peak Tailing in HPLC

Several strategies can be employed to achieve symmetrical peaks and reliable separation:

• Mobile Phase Modifiers: Adding a small amount of a competing amine (e.g., 0.1% triethylamine) or an acidic modifier (e.g., 0.1% trifluoroacetic acid) to the mobile phase can block the active silanol sites.[17]

• Specialized Columns: Using columns specifically designed for amine analysis, such as those with an amine-functionalized or end-capped stationary phase, minimizes silanol interactions.[17] For highly fluorinated amines, fluorous chromatography, which uses a fluorinated stationary phase, can be highly effective due to preferential retention.[17][18]

Mass Spectrometry (MS): Identification and Fragmentation

Mass spectrometry is a powerful destructive technique for determining the molecular weight and elemental composition of a compound. It is most often coupled with a chromatographic inlet (GC-MS or LC-MS) to analyze the components of a mixture as they are separated.

Expertise & Experience: Interpreting Fluorinated Spectra

The mass spectra of fluorinated compounds are often starkly different from their hydrocarbon analogs.[19] In electron ionization (EI) mass spectrometry, common with GC-MS, fluorinated amines often exhibit characteristic fragmentation patterns. The presence of a fluorinated substituent can significantly influence the stability of fragment ions.[20] For instance, the CF₃⁺ ion (m/z 69) is a very common and abundant fragment in the spectra of perfluorinated compounds.[19]

When using electrospray ionization (ESI) with LC-MS, certain fluoroalkylamines can serve as volatile, signal-enhancing ion-pairing reagents, which is a unique application within this class of compounds.[21]

Elemental Analysis: A Stoichiometric Approach

For determining the total amount of organofluorine in a sample, particularly in environmental or quality control contexts, bulk analysis methods are invaluable.

Combustion Ion Chromatography (CIC)

This technique provides a measure of the total Extractable Organic Fluorine (EOF) or Adsorbable Organic Fluorine (AOF) .[22]

Expertise & Experience: The Principle of CIC

• Extraction: The organofluorine compounds are first extracted from the sample matrix.

• Combustion: The extract is combusted at high temperatures (900-1000°C) in an oxygen-rich environment. This process mineralizes all organofluorine compounds into hydrogen fluoride (HF).[22]

• Absorption & Analysis: The resulting gas stream is passed through an aqueous trapping solution where the HF dissolves to form fluoride ions (F⁻). This solution is then injected into an Ion Chromatograph (IC) to quantify the fluoride ion concentration.[22]

Trustworthiness: While CIC is highly sensitive for total fluorine, it is a non-selective method. It quantifies the total sum of all organic fluorine-containing compounds and does not distinguish between different fluorinated species (e.g., amines vs. acids).[23] Therefore, it is best used as a screening tool or for mass balance analysis in conjunction with more specific techniques like LC-MS/MS.

Comparative Summary of Analytical Techniques

The following table provides a comparative overview to guide your selection process.

Technique	Primary Application	Specificity	Sensitivity	Quantitative Accuracy	Nature	Key Advantage	Key Limitation
¹⁹F NMR	Structural Elucidation, Quantification	Very High	Moderate to High	Very High	Non-destructive	Unambiguous structure & accurate quantification without analyte-specific standards.[8]	Lower sensitivity than MS; requires higher sample concentration.
GC-MS/ECD	Separation & ID of Volatile Amines	High (with MS)	Very High (with ECD)	Good to High (with IS)	Destructive	Excellent for trace analysis of volatile/derivatizable amines.[14][16]	Requires derivatization for polar amines; not suitable for non-volatile compounds.
HPLC-MS/UV	Separation & ID of Non-volatile Amines	High (with MS)	High	Good to High (with IS)	Destructive	Versatile for a wide range of polarities and molecular weights.	Peak tailing can be an issue without method optimization.[17]
MS	Molecular Weight Determination	Moderate	Very High	Limited (without separation)	Destructive	Provides molecular weight and fragmentation data for structural clues.	Does not separate isomers; matrix effects can suppress ion signals.[5]
CIC	Total Organofluorine Content	Low (Bulk)	High	Good (for total F)	Destructive	Excellent screening tool for total fluorine load.	Not compound-specific; does not identify individual fluorinated amines.

Conclusion

The analysis of fluorinated amines requires a nuanced approach, tailored to the specific analytical objective. For definitive structural confirmation and high-accuracy quantification, ¹⁹F NMR stands out due to its specificity and the unique advantages of the fluorine nucleus. When dealing with complex mixtures, chromatographic techniques are indispensable. GC is highly effective for volatile compounds, provided a robust derivatization strategy is implemented to overcome the challenges of amine polarity. For less volatile or thermally labile amines, HPLC , coupled with optimized mobile phases and specialized columns, is the method of choice. Mass spectrometry serves as a powerful detector for these separation techniques, offering molecular weight and structural information. Finally, for a broad measure of total organofluorine content, Combustion Ion Chromatography provides a valuable, albeit non-specific, screening tool.

By understanding the fundamental principles, strengths, and limitations of each technique, and by implementing the self-validating protocols described herein, researchers can confidently and accurately characterize this vital class of molecules.

References

• Kataoka, H. (1996). Derivatization reactions for the determination of amines by gas chromatography and their applications in environmental analysis. Journal of Chromatography A, 733(1-2), 19-34. [Link]

• Duong, Q. H., et al. (2023). Serum Amine Profiling through Fluorine-Labeled 19F NMR Analysis. ChemRxiv. [Link]

• Giraud, N., & Uccella, N. (2011). Principles and Topical Applications of 19F NMR Spectrometry. In Magnetic Resonance Spectroscopy. IntechOpen. [Link]

• Szulejko, J. E., & Kim, K.-H. (2016). A non-exhaustive list of derivatization reagents used in amine analysis (by GC, HPLC, and other methods). TrAC Trends in Analytical Chemistry. [Link]

• Slideshare. (n.d.). Nmr spectroscopy of fluorine 19. [Link]

• Phenomenex. (n.d.). Derivatization for Gas Chromatography. [Link]

• Zhang, W. (2003). Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography. Journal of Chromatography B, 788(2), 349-356. [Link]

• Semantic Scholar. (1996). Derivatization reactions for the determination of amines by gas chromatography and their applications in environmental analysis. [Link]

• Wikipedia. (n.d.). Fluorine-19 nuclear magnetic resonance spectroscopy. [Link]

• Prosser, R. S. (2023). A beginner's guide to 19F NMR and its role in drug screening. Canadian Journal of Chemistry, 101(10), 758-764. [Link]

• Semantic Scholar. (n.d.). Principles and Topical Applications of 19F NMR Spectrometry. [Link]

• ResearchGate. (2023). Serum Amine Profiling through Fluorine-Labeled 19F NMR Analysis. [Link]

• ChemRxiv. (2023). Serum Amine Profiling through Fluorine-Labeled 19F NMR Analysis. [Link]

• Helda - University of Helsinki. (2015). CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES. [Link]

• ResearchGate. (n.d.). 2.1.2. Gas chromatography of amines as various derivatives. [Link]

• Lee, S., et al. (2020). Direct Chiral 19F NMR Analysis of Fluorine-Containing Analytes and Its Application to Simultaneous Chiral Analysis. Organic Letters, 22(19), 7599-7603. [Link]

• Lajin, B., & Goessler, W. (2020). Fluoroalkylamines: Novel, Highly Volatile, Fast-Equilibrating, and Electrospray Ionization–Mass Spectrometry Signal-Enhancing Cationic Ion-Interaction Reagents. Analytical Chemistry, 92(14), 10121-10128. [Link]

• Sojka, M., et al. (2020). New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Nature Communications, 11, 4333. [Link]

• Okaru, A. O., et al. (2017). Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals. Journal of Analytical Methods in Chemistry, 2017, 8507653. [Link]

• TE Instruments. (n.d.). Trace level analysis for Extractable Organic Fluorine(EOF) screening in water matrices, by Combustion Ion-Chromatography. [Link]

• Chromatography Forum. (2009). HPLC analysis of selectfluor. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (2003). Analytical Methods. In Toxicological Profile for Fluorides, Hydrogen Fluoride, and Fluorine. [Link]

• Library and Archives Canada. (n.d.). Organofluorine Compounds in the Environment - Analysis, Sources and. [Link]

• LCGC International. (2023). Analyzing Organofluorine Compounds in the Environment Using Combustion Ion Chromatography (CIC) and Other Methods. [Link]

• Vanden Heuvel, W. J. A., Gardiner, W. L., & Horning, E. C. (1964). Characterization and Separation of Amines by Gas Chromatography. Analytical Chemistry, 36(8), 1550-1560. [Link]

• International CCS Knowledge Centre. (n.d.). Continuous Online Analysis of Amine Solvents Using Gas Chromatography. [Link]

• Journal of the American Chemical Society. (n.d.). Fluorinated Amines. [Link]

• Resnati, G., et al. (1996). Mass spectrometry of some fluorinated pyridinium N-imines. European Mass Spectrometry, 2(5), 295-300. [Link]

• Wikipedia. (n.d.). Organofluorine chemistry. [Link]

• ResearchGate. (2017). Application of 19 F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals. [Link]

• Wu, Y., et al. (2020). The Application of Fluorine-Containing Reagents in Structural Proteomics. Molecules, 25(22), 5468. [Link]

• Mohler, F. L., et al. (1953). Mass spectra of fluorocarbons. Journal of Research of the National Bureau of Standards, 51(3), 153. [Link]

• Diva Portal. (2020). Quantitative NMR spectroscopy on fluorine- containing drugs - a comparative study on pharmaceutical raw materials and different. [Link]

• ALS Global. (2021). Total Organofluorine (TOF) Assay Provides Estimates of Maximum Total PFAS Levels. EnviroMail – Canada #27. [Link]

• Bryan Research & Engineering, LLC. (1984). Analysis of Amine Solutions by Gas Chromatography. Energy Progress. [Link]

• Yang, Y., et al. (2023). Synthesis of Fluorinated Amines: A Personal Account. ACS Organic & Inorganic Au, 3(5), 333-343. [Link]

• Tlili, A., et al. (2023). Synthesis of Fluorinated Amines: A Personal Account. ACS Organic & Inorganic Au, 3(5), 333-343. [Link]

• Ardizzone, A., et al. (2023). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Molecules, 28(14), 5479. [Link]

• O'Hagan, D. (2020). Future challenges and opportunities with fluorine in drugs?. Journal of Fluorine Chemistry, 239, 109631. [Link]

• Pharmaceutical Technology. (2013). Overcoming Challenges in Fluorine-Based Chemistry. [Link]

• Nottingham ePrints. (2018). New Methods for the Construction of Fluorinated Cyclic Amines and Amides. [Link]

Sources

• 1. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organofluorine chemistry - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis of Fluorinated Amines: A Personal Account - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 7. Nmr spectroscopy of fluorine 19 | PPTX [slideshare.net]
• 8. Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. gcms.labrulez.com [gcms.labrulez.com]
• 13. Derivatization reactions for the determination of amines by gas chromatography and their applications in environmental analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 16. researchgate.net [researchgate.net]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 19. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 20. researchgate.net [researchgate.net]
• 21. pubs.acs.org [pubs.acs.org]
• 22. alsglobal.com [alsglobal.com]
• 23. teinstruments.com [teinstruments.com]

A Senior Application Scientist's Guide to Cross-Reactivity Profiling of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine Derivatives

Introduction: The Imperative of Selectivity in Drug Discovery

In the landscape of modern drug development, the efficacy of a therapeutic candidate is intrinsically linked to its selectivity. The 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine scaffold represents a promising frontier in medicinal chemistry, with derivatives showing potential as antimicrobial, anticancer, and neurological agents.[1][2][3][4][5][6] However, the introduction of novel chemical entities into biological systems necessitates a rigorous evaluation of their off-target interactions. Cross-reactivity, the unintended binding of a molecule to proteins other than its primary target, can lead to adverse effects and therapeutic failure.[7][8][9] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to systematically evaluate the cross-reactivity of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine derivatives. By employing a multi-tiered approach, from in silico predictions to ex vivo tissue analysis, we can build a robust safety and selectivity profile for this novel class of compounds.

Tier 1: In Silico Profiling - The Predictive Foundation

Before embarking on resource-intensive experimental assays, a preliminary assessment of potential cross-reactivity can be achieved through computational methods. This initial step helps in prioritizing compounds and selecting relevant targets for subsequent in vitro screening.

Experimental Protocol: Homology Searching and Molecular Docking

• Sequence Alignment: The primary amino acid sequence of the intended target protein is used as a query to search against a comprehensive protein database (e.g., UniProt, GenBank). The goal is to identify proteins with conserved binding domains, which may represent potential off-targets.

• Structural Homology: Three-dimensional structural alignments are performed to compare the ligand-binding pocket of the primary target with other known protein structures in the Protein Data Bank (PDB).

• Molecular Docking: The 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine derivatives are computationally docked against a panel of off-target proteins identified in the homology searches. This provides a quantitative estimation of the binding affinity and helps in ranking potential off-target interactions.

Tier 2: In Vitro Screening - Quantifying Off-Target Interactions

In vitro assays provide the first experimental evidence of cross-reactivity by directly measuring the binding of the test compounds to a panel of purified proteins or cell-based systems.

High-Throughput Screening with Binding Assay Panels

A broad panel of purified human proteins, such as receptors, enzymes, and ion channels, is utilized to test the binding of the derivatives.[10] This can be performed using various techniques, including radioligand binding assays or fluorescence-based assays.

Experimental Protocol: Competitive Binding ELISA

• Plate Coating: 96-well microplates are coated with the purified off-target protein.

• Competitive Binding: A fixed concentration of a known biotinylated ligand for the off-target protein is added to the wells along with varying concentrations of the 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine derivative.

• Detection: Streptavidin-horseradish peroxidase (HRP) is added, followed by a chromogenic substrate. The signal intensity is inversely proportional to the binding of the test compound.

• Data Analysis: The half-maximal inhibitory concentration (IC50) is calculated to quantify the binding affinity of the derivative to the off-target protein.

Data Presentation: Comparative IC50 Values

Derivative	Primary Target IC50 (nM)	Off-Target 1 (e.g., hERG) IC50 (nM)	Off-Target 2 (e.g., 5-HT2B) IC50 (nM)	Selectivity Index (Off-Target 1/Primary)
Compound A	15	>10,000	1,200	>667
Compound B	25	500	>10,000	20
Compound C	8	8,500	9,000	>1062

Workflow for In Vitro Cross-Reactivity Screening

Caption: A tiered approach to cross-reactivity assessment.

Tier 3: Ex Vivo Tissue Cross-Reactivity - The Context of Cellular Systems

The final stage of preclinical cross-reactivity assessment involves testing the lead candidates on a panel of human tissues.[10][11] This provides crucial information about potential on-target and off-target binding in a more biologically relevant context.

Experimental Protocol: Immunohistochemistry (IHC) on Frozen Human Tissues

• Tissue Panel Selection: A comprehensive panel of at least 37 frozen human tissues is recommended to cover a broad range of organ systems.[10]

• Antibody Generation: A highly specific polyclonal or monoclonal antibody against the 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine derivative is generated and rigorously validated.

• IHC Staining: Frozen tissue sections are incubated with the anti-derivative antibody at two different concentrations (low and high) to differentiate between specific and non-specific binding.[10]

• Pathologist Evaluation: A board-certified pathologist evaluates the stained tissues for the presence, localization, and intensity of staining.

• Data Interpretation: The staining pattern is analyzed to identify any unexpected on-target binding or significant off-target binding that could indicate potential toxicity.

Signaling Pathway Perturbation Analysis

Caption: Potential signaling pathway perturbations due to cross-reactivity.

Conclusion: A Pathway to Safer Therapeutics

The systematic evaluation of cross-reactivity is a non-negotiable aspect of modern drug discovery and development. For novel scaffolds like 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine, a proactive and tiered approach to identifying off-target interactions is paramount. By integrating in silico, in vitro, and ex vivo methodologies, researchers can build a comprehensive selectivity profile, enabling the early identification of promising candidates and mitigating the risk of late-stage failures. This guide provides a robust framework to navigate the complexities of cross-reactivity, ultimately contributing to the development of safer and more effective therapeutics.

References

• Charles River Laboratories. Tissue Cross-Reactivity Studies. [Link]

• Hughey, J. J., et al. (2019). Discovering Cross-Reactivity in Urine Drug Screening Immunoassays through Large-Scale Analysis of Electronic Health Records. Clinical Chemistry, 65(12), 1559-1568. [Link]

• Reidy, L. (2014). Determination of Designer Drug Cross-Reactivity on Five Commercial Immunoassay Screening Kits. Journal of Analytical Toxicology, 38(9), 614-619. [Link]

• Hughey, J. J., et al. (2019). Discovering Cross-Reactivity in Urine Drug Screening Immunoassays through Large-Scale Analysis of Electronic Health Records. PubMed, 31578215. [Link]

• Aalberse, R. C., et al. (2009). Assessment of allergen cross-reactivity. Clinical & Experimental Allergy, 39(12), 1817-1823. [Link]

• Labcorp. TCR: Tissue cross reactivity studies. [Link]

• Creative Diagnostics. Cross-Reactivity Assessment. [Link]

• Pichler, W. J. (2003). Cross-Reactivity With Drugs at the T Cell Level. Direct MS. [Link]

• Creative Biolabs. Antibody Cross-Reactivity Testing Service. [Link]

• Al-Suwaidan, I. A., et al. (2018). Synthesis and biological activity of fused tetracyclic Pyrrolo[2,1-c][9][10] benzodiazepines. Heliyon, 4(3), e00539. [Link]

• Patel, H., et al. (2020). Synthesis, characterization & biological evaluation of some novel 6-(2,3-dihydrobenzo[b][9][10]dioxin-5-yl)-imidazo[2,1-b]thiazole derivatives. Chemistry & Biology Interface, 10(1), 1-13. [Link]

• National Center for Biotechnology Information. 1-(2,3-Dihydrobenzo[b][9][10]dioxin-6-yl)-4-((6-[18F]fluoropyridin-3-yl)methyl)piperazine. [Link]

• Piskorska-Pliszczynska, J., et al. (1991). Mechanism of action of 2,3,7,8-tetrachlorodibenzo-p-dioxin antagonists: characterization of 6-[125I]methyl-8-iodo-1,3-dichlorodibenzofuran-Ah receptor complexes. Archives of Biochemistry and Biophysics, 284(1), 193-200. [Link]

• Lamey, F. S., et al. (2019). Synthesis and biological evaluation of tetrazole derivatives as TNF-α, IL-6 and COX-2 inhibitors with antimicrobial activity: Computational analysis, molecular modeling study and region-specific cyclization using 2D NMR tools. Bioorganic Chemistry, 92, 103301. [Link]

• Kłak, J., et al. (2022). Synthesis and Biological Activity of Antimicrobial Agents. Antibiotics, 11(3), 350. [Link]

• Kumar, A., et al. (2015). Synthesis and Biological evaluation of 2-(3,4-dimethoxyphenyl)-6-(2-[ 18 F]fluoroethoxy) benzothiazole ([ 18 F]FEDBT) for PET imaging of breast cancer. Journal of Labelled Compounds and Radiopharmaceuticals, 58(4), 163-169. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. cbijournal.com [cbijournal.com]
• 3. 1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-4-((6-[18F]fluoropyridin-3-yl)methyl)piperazine - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Synthesis and biological evaluation of tetrazole derivatives as TNF-α, IL-6 and COX-2 inhibitors with antimicrobial activity: Computational analysis, molecular modeling study and region-specific cyclization using 2D NMR tools - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and Biological Activity of Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Discovering Cross-Reactivity in Urine Drug Screening Immunoassays through Large-Scale Analysis of Electronic Health Records - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Discovering Cross-Reactivity in Urine Drug Screening Immunoassays through Large-Scale Analysis of Electronic Health Records - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. criver.com [criver.com]
• 11. labcorp.com [labcorp.com]

A Comparative Guide to Catalytic Systems for the Synthesis of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and materials science, the synthesis of fluorinated organic molecules is of paramount importance. The unique properties imparted by fluorine atoms, such as enhanced metabolic stability and altered electronic characteristics, make these compounds highly valuable. 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine is a key building block in the development of novel therapeutics and advanced materials. The efficiency of its synthesis is critically dependent on the choice of catalytic system. This guide provides an in-depth, objective comparison of various catalytic strategies for the synthesis of this target molecule, supported by experimental insights and data to inform your selection process.

Introduction to Synthetic Strategies

The introduction of an amine functionality onto the 2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin scaffold can be principally achieved through two strategic approaches:

• Catalytic Reduction of a Nitro Precursor: This widely-used method involves the synthesis of the nitro-analogue, 6-nitro-2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin, followed by its reduction to the desired amine. The efficacy of this two-step process hinges on the performance of the catalyst in the reduction step.

• Direct Catalytic Amination of a Halogenated Precursor: This approach involves the direct coupling of an amine source with a halogenated derivative of 2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin, most commonly the 6-bromo derivative. This is typically achieved through transition metal-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig amination or the Ullmann condensation.

This guide will delve into the nuances of each approach, presenting a comparative analysis of the catalysts employed.

Route 1: Catalytic Reduction of 6-nitro-2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin

The reduction of an aromatic nitro group is a fundamental transformation in organic synthesis. The choice of catalyst is crucial for achieving high yield and selectivity, while minimizing side reactions.

Catalyst Performance Comparison for Nitro Reduction

While specific comparative data for the reduction of 6-nitro-2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin is not extensively published in a single study, we can extrapolate from the well-established performance of various catalysts in the reduction of aromatic nitro compounds. The following table summarizes the general efficacy of common catalytic systems.

Catalyst System	Reductant	Typical Solvent	Temperature (°C)	Reaction Time	Typical Yield (%)	Key Considerations
Palladium on Carbon (Pd/C)	H₂, NaBH₄, Hydrazine	Methanol, Ethanol	Room Temp.	1-4 h	>95	Highly efficient and versatile, but can be expensive. Potential for over-reduction of other functional groups.[1]
Platinum on Carbon (Pt/C)	H₂	Ethanol, Acetic Acid	Room Temp.	2-6 h	>90	Effective, but may require more forcing conditions than Pd/C.
Raney Nickel (Raney-Ni)	H₂, Hydrazine	Ethanol	25-80	1-5 h	>90	Cost-effective and highly active, but pyrophoric nature requires careful handling. May not be suitable for sensitive substrates.
Tin(II) Chloride (SnCl₂)	HCl	Ethanol	Reflux	2-12 h	80-90	A classical, stoichiometric reagent. Can be useful for substrates sensitive to catalytic hydrogenation, but generates significant tin waste.
Iron (Fe) in Acetic Acid	Acetic Acid	Ethanol/Water	Reflux	3-8 h	85-95	An economical and mild reducing system, suitable for substrates with reducible functional groups that are sensitive to catalytic hydrogenation.

Expert Insights:

For the reduction of a fluorinated nitroaromatic compound like 6-nitro-2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin, Palladium on carbon (Pd/C) with a hydrogen source is often the preferred choice due to its high efficiency and generally clean reaction profile. The electron-withdrawing nature of the tetrafluorinated ring may influence the reaction rate, but Pd/C is typically robust enough to handle such substrates. For scalability and cost-effectiveness, Raney Nickel is a strong contender, though safety precautions are paramount.

Experimental Protocol: Catalytic Hydrogenation using Pd/C

This protocol provides a general procedure for the reduction of an aromatic nitro compound.

Materials:

• 6-nitro-2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin

• 10% Palladium on carbon (Pd/C)

• Methanol (MeOH)

• Hydrogen gas (H₂)

• Celite®

Procedure:

• In a hydrogenation vessel, dissolve the 6-nitro-2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin in methanol.

• Carefully add a catalytic amount of 10% Pd/C (typically 1-5 mol%).

• Seal the vessel and purge with an inert gas (e.g., nitrogen or argon).

• Introduce hydrogen gas to the desired pressure (typically 1-4 atm).

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, carefully vent the hydrogen gas and purge the vessel with an inert gas.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst.

• Wash the Celite® pad with methanol.

• Concentrate the filtrate under reduced pressure to obtain the crude 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine.

• Purify the product by column chromatography or recrystallization as needed.

Workflow Diagram:

Caption: Workflow for the synthesis of the target amine via catalytic reduction of the nitro precursor.

Route 2: Direct Catalytic Amination of 6-bromo-2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin

Direct C-N bond formation through cross-coupling reactions offers a more convergent synthetic route. The Buchwald-Hartwig amination and the Ullmann condensation are the most prominent methods for this transformation.

Catalyst System Comparison for Direct Amination

The choice of catalyst, ligand, and base is critical for the success of these coupling reactions, especially with electron-deficient aryl halides like the substrate .

Reaction Type	Catalyst	Ligand	Base	Typical Solvent	Temperature (°C)	Typical Yield (%)	Key Considerations
Buchwald-Hartwig Amination	Pd(OAc)₂, Pd₂(dba)₃	Biarylphosphines (e.g., XPhos, RuPhos, BrettPhos)	NaOtBu, K₃PO₄, Cs₂CO₃	Toluene, Dioxane	80-120	70-95	Highly versatile and generally high-yielding. Ligand choice is crucial for success and can be expensive. Requires inert atmosphere.[2]
Ullmann Condensation	CuI, Cu₂O	Phenanthroline, Proline, Diamines	K₂CO₃, Cs₂CO₃	DMF, DMSO, NMP	100-180	60-85	More economical than palladium-based systems. Often requires higher temperatures and stronger coordinating solvents. Can be sensitive to substrate scope.[3]
Nickel-Catalyzed Amination	NiCl₂(dme), Ni(COD)₂	NHCs (e.g., IPr), Phosphines (e.g., dppf)	NaOtBu, K₃PO₄	Toluene, Dioxane	80-130	65-90	A promising alternative to palladium, offering lower cost. Catalyst development is an active area of research.

Expert Insights:

The Buchwald-Hartwig amination is generally the most reliable and high-yielding method for the synthesis of arylamines from aryl halides.[2] For an electron-deficient substrate like 6-bromo-2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin, a palladium catalyst paired with a bulky, electron-rich biarylphosphine ligand such as XPhos or RuPhos is a logical starting point. These ligands facilitate the crucial reductive elimination step. The choice of a strong, non-nucleophilic base like sodium tert-butoxide is also critical. While copper-catalyzed Ullmann reactions are a viable alternative, they often require more optimization and may lead to lower yields with this specific substrate.

Experimental Protocol: Buchwald-Hartwig Amination

This protocol outlines a general procedure for the palladium-catalyzed amination of an aryl bromide.

Materials:

• 6-bromo-2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin

• Ammonia source (e.g., benzophenone imine followed by hydrolysis, or an ammonia surrogate)

• Palladium precatalyst (e.g., Pd(OAc)₂)

• Phosphine ligand (e.g., XPhos)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous toluene

• Inert atmosphere glovebox or Schlenk line

Procedure:

• Inside a glovebox or under an inert atmosphere, add the 6-bromo-2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin, palladium precatalyst, phosphine ligand, and sodium tert-butoxide to a dry reaction vessel.

• Add the ammonia source to the vessel.

• Add anhydrous toluene to the reaction mixture.

• Seal the vessel and heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitor the reaction progress by GC-MS or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by the addition of water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

• If using an imine as the ammonia source, the resulting imine product will need to be hydrolyzed (e.g., with aqueous acid) to yield the final primary amine.

Logical Relationship Diagram:

Sources

• 1. The nitro to amine reduction: from millions of tons to single molecule studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Selective and sustainable nitro reduction and reductive N -alkylation using a recyclable V 2 O 5 /TiO 2 catalyst for amine synthesis - Materials Advances (RSC Publishing) DOI:10.1039/D5MA00711A [pubs.rsc.org]

Isomeric comparison of 5-amino vs 6-amino tetrafluorodihydrobenzodioxin

An Isomeric Showdown for Drug Discovery: A Comparative Guide to 5-Amino vs. 6-Amino Tetrafluorodihydrobenzodioxin

In the landscape of medicinal chemistry, the substitution pattern of a molecule is a critical determinant of its pharmacological profile. Seemingly minor positional changes of a functional group on an aromatic scaffold can lead to profound differences in physicochemical properties, pharmacokinetics, and ultimately, therapeutic efficacy and safety. This guide provides a comprehensive framework for the comparative analysis of two such isomers: 5-amino-2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b][1][2]dioxine and 6-amino-2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b][1][2]dioxine.

The core structure, a tetrafluorinated dihydrobenzodioxin, is of interest due to the metabolic stability often conferred by fluorine atoms.[3] The introduction of an amino group provides a handle for further derivatization and a key site for interaction with biological targets. However, the placement of this amino group—at the 5-position versus the 6-position—will undoubtedly alter the molecule's electronic distribution, hydrogen bonding potential, and overall topography. This guide will not present fabricated data but will instead equip researchers with the foundational knowledge and detailed experimental protocols to rigorously evaluate these isomers, thereby enabling informed decisions in drug development programs.

I. The Decisive Role of Physicochemical Properties

The journey of a drug from administration to its site of action is governed by its physicochemical properties. For our isomeric pair, the most critical distinguishing parameters will be their basicity (pKa), lipophilicity (LogP/LogD), and aqueous solubility.

A. Basicity (pKa): The Ionization Game

The pKa of the amino group dictates its ionization state at physiological pH (typically 7.4). This is paramount as the charged (protonated) and neutral forms of a molecule exhibit vastly different behaviors. The neutral form is generally more permeable across cell membranes, while the charged form often has higher aqueous solubility and can engage in ionic interactions with receptors.

Expected Differences: The electronic nature of the tetrafluorodioxin moiety is electron-withdrawing. In the 6-amino isomer, the amino group is para to one of the electron-donating ether-like oxygens, which could increase its basicity (higher pKa) compared to the 5-amino isomer, where it is in a meta position. Experimental verification is essential.

Table 1: Hypothetical Physicochemical Properties of Amino-Tetrafluorodihydrobenzodioxin Isomers

Property	5-Amino Isomer (Predicted)	6-Amino Isomer (Predicted)	Rationale for Investigation
pKa	Lower	Higher	Determines ionization at physiological pH, impacting solubility and permeability.
LogP	Higher	Lower	Influences membrane traversal, protein binding, and metabolic susceptibility.
Aqueous Solubility	Lower	Higher	Critical for formulation, dissolution, and bioavailability.

Experimental Protocol: Potentiometric Titration for pKa Determination

This method provides a precise measurement of a compound's pKa by monitoring pH changes during titration with a strong acid or base.

• Preparation: Accurately weigh 1-2 mg of the test compound and dissolve in a known volume of a suitable co-solvent (e.g., methanol or DMSO) due to the likely low aqueous solubility. Dilute with water to a final concentration of approximately 0.5-1 mM.

• Titration: Place the solution in a thermostatted vessel at 25°C and use a calibrated pH electrode to monitor the pH.

• Data Acquisition: Titrate the solution with a standardized solution of 0.1 M HCl. Record the pH after each incremental addition of the titrant.

• Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from the inflection point of the resulting titration curve. Sophisticated software can be used to calculate the pKa from the titration data using the Henderson-Hasselbalch equation.

Diagram: Workflow for Experimental pKa Determination

Caption: Workflow for pKa determination via potentiometric titration.

B. Lipophilicity (LogP/LogD): The Passport to Membranes

Lipophilicity, the measure of a compound's preference for a lipid versus an aqueous environment, is a key driver of its ADME properties. The octanol-water partition coefficient (LogP for the neutral species, LogD for a specific pH) is the standard metric.[4]

Expected Differences: The isomer with the higher pKa (predicted to be the 6-amino isomer) will be more protonated at pH 7.4, leading to a lower LogD. The relative polarity of the neutral forms will determine the LogP, which is expected to be similar but may differ slightly based on intramolecular hydrogen bonding possibilities and dipole moments.

Experimental Protocol: RP-HPLC for LogP Determination

Reversed-phase high-performance liquid chromatography (RP-HPLC) offers a rapid and reliable method for estimating LogP based on a compound's retention time on a hydrophobic column.[5]

• System Setup: Use a C18 column and a mobile phase consisting of a buffered aqueous solution and an organic modifier (e.g., methanol or acetonitrile).

• Calibration: Prepare a set of standard compounds with known LogP values. Inject each standard and record its retention time (t_R). Calculate the capacity factor (k') for each standard. Plot LogP versus log(k') to generate a calibration curve.

• Sample Analysis: Dissolve the test isomers in the mobile phase and inject them into the HPLC system.

• Calculation: Determine the retention time and calculate the log(k') for each isomer. Use the calibration curve to interpolate the LogP value.

Diagram: Workflow for RP-HPLC Based LogP Determination

Caption: Workflow for LogP estimation using RP-HPLC.

II. In Vitro ADME: A Glimpse into Biological Fate

Early assessment of a compound's metabolic stability is crucial to predict its in vivo half-life and potential for drug-drug interactions. Liver microsomes, which contain key drug-metabolizing enzymes like cytochrome P450s (CYPs), are a standard tool for this evaluation.[2][6]

Metabolic Stability: Resisting the Cellular Cleanup Crew

Expected Differences: The position of the amino group can influence its accessibility to metabolizing enzymes. Aromatic amines are susceptible to N-oxidation and N-acetylation. The steric and electronic environment around the amino group in the 5- vs. 6-position could lead to different rates of metabolism.

Table 2: Hypothetical Metabolic Stability of Amino-Tetrafluorodihydrobenzodioxin Isomers

Parameter	5-Amino Isomer (Predicted)	6-Amino Isomer (Predicted)	Significance
t1/2 (min) in Microsomes	Variable	Variable	Predicts in vivo clearance rate; longer half-life is often desirable.
Intrinsic Clearance (Clint)	Variable	Variable	An in vitro measure of the rate of metabolism by the liver.

Experimental Protocol: In Vitro Metabolic Stability Assay

• Preparation: Prepare a reaction mixture containing pooled human liver microsomes (e.g., 0.5 mg/mL protein concentration) in a phosphate buffer (pH 7.4).[7]

• Initiation: Add the test compound (typically 1 µM final concentration) to the microsome solution and pre-incubate at 37°C. Initiate the metabolic reaction by adding the cofactor NADPH.[8]

• Time Points: Aliquots are taken at several time points (e.g., 0, 5, 15, 30, 45, and 60 minutes). The reaction in each aliquot is stopped by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Analysis: Samples are centrifuged, and the supernatant is analyzed by LC-MS/MS to quantify the remaining parent compound.

• Data Processing: The natural logarithm of the percentage of the parent compound remaining is plotted against time. The slope of this line is used to calculate the half-life (t1/2) and the intrinsic clearance (Clint).[9]

Diagram: Workflow for Microsomal Stability Assay

Caption: Workflow for determining in vitro metabolic stability.

III. Synthetic Accessibility

A plausible synthetic route for both isomers would likely start from 2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b][1][2]dioxine. A Friedel-Crafts acylation followed by a Baeyer-Villiger oxidation could introduce a hydroxyl group, which can then be nitrated. Positional isomers from the nitration step would need to be separated, likely via chromatography. Subsequent reduction of the nitro group would yield the target 5-amino and 6-amino isomers. The feasibility and yield of the separation of the nitro-isomers would be a key consideration in the overall accessibility of each compound.

IV. Conclusion and Strategic Outlook

The choice between the 5-amino and 6-amino tetrafluorodihydrobenzodioxin isomers as a starting point for a drug discovery campaign is not trivial. This guide has outlined a rigorous, experimentally-driven approach to characterize and compare these molecules. The isomer with a more favorable balance of pKa, lipophilicity, solubility, and metabolic stability would be prioritized for further investigation. For instance, an isomer with a pKa that ensures sufficient solubility for formulation, a LogD that predicts good membrane permeability without excessive non-specific binding, and a metabolic half-life that suggests a reasonable dosing interval would be a superior candidate. By systematically applying the protocols detailed herein, research teams can de-risk their projects early and build a solid, data-driven foundation for the development of novel therapeutics.

V. References

• J. F. Jensen, "Prediction of amine pKa values of drug-like molecules using semiempirical QM methods," Computational Chemistry Highlights, 2016. [Online]. Available: [Link]

• J. F. Jensen, "Prediction of pKa values for drug-like molecules using semiempirical quantum chemical methods," PeerJ, vol. 4, p. e2663, 2016. [Online]. Available: [Link]

• I. J. Tvaroska and I. Tvaroska, "Simple Method for the Estimation of pKa of Amines," Molecules, vol. 16, no. 1, pp. 548-561, 2011. [Online]. Available: [Link]

• Cyprotex, "Microsomal Stability," Evotec, 2023. [Online]. Available: [Link]

• A. Avdeef, "Determination of logP coefficients via a RP-HPLC column," U.S. Patent 6548307B2, Apr. 15, 2003. [Online]. Available:

• Mercell, "Metabolic stability in liver microsomes," 2018. [Online]. Available: [Link]

• A. M. Wahab, J. E. Polli, and S. W. Hoag, "A robust, viable, and resource sparing HPLC-based logP method applied to common drugs," International Journal of Pharmaceutics, vol. 644, p. 123325, 2023. [Online]. Available: [Link]

• S. K. Sumon, A. Henni, and A. L. L. East, "Predicting pKa of Amines for CO2 Capture: Computer versus Pencil-and-Paper," Journal of Chemical Theory and Computation, vol. 8, no. 12, pp. 5121-5132, 2012. [Online]. Available: [Link]

• M. C. Obach, "Metabolic Stability Assessed by Liver Microsomes and Hepatocytes," in Optimization in Drug Discovery, ed: Springer, 2016, pp. 119-133. [Online]. Available: [Link]

• Agilent Technologies, "Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR-DAD Impurity Analyzer System," 2011. [Online]. Available: [Link]

• ACD/Labs, "LogP—Making Sense of the Value," 2023. [Online]. Available: [Link]

• V. S. P. V. Alluri, "Measurement and Prediction of pKa of Linear and Cyclic Amines Using Group-Additivity and Artificial Neural Network (ANN) Models," Master's thesis, University of Regina, 2022. [Online]. Available: [Link]

• Creative Bioarray, "Microsomal Stability Assay," 2023. [Online]. Available: [Link]

• MTT Lab, "In vitro drug metabolism: for the selection of your lead compounds," 2015. [Online]. Available: [Link]

• A. Avdeef, "Simultaneous Determination of LogD, LogP, and pKa of Drugs by Using a Reverse Phase HPLC Coupled with a 96-Well Plate Auto Injector," Journal of Pharmaceutical Sciences, vol. 96, no. 11, pp. 2993-3009, 2007. [Online]. Available: [Link]

• S. D. Van der Walt et al., "Methods to Enhance the Metabolic Stability of Peptide-Based PET Radiopharmaceuticals," Molecules, vol. 25, no. 10, p. 2314, 2020. [Online]. Available: [Link]

• I. Rodriguez-Rangel et al., "Metabolic Stability of the Demyelination Positron Emission Tomography Tracer [18F]3-Fluoro-4-Aminopyridine and Identification of Its Metabolites," Drug Metabolism and Disposition, vol. 48, no. 11, pp. 1144-1153, 2020. [Online]. Available: [Link]

• S. Singh et al., "Stability Studies of β-Amino- and β-Hydroxy Difluoromethyl Ketones in Rat Serum and Rat Liver Microsomes," ACS Omega, vol. 7, no. 40, pp. 35837-35843, 2022. [Online]. Available: [Link]

• S. P. Banister et al., "Pharmacology of Valinate and tert-Leucinate Synthetic Cannabinoids 5F-AMBICA, 5F-AMB, 5F-ADB, AMB-FUBINACA, MDMB-FUBINACA, MDMB-CHMICA, and Their Analogues," ACS Chemical Neuroscience, vol. 7, no. 9, pp. 1241-1254, 2016. [Online]. Available: [Link]

• Y. Li et al., "Biomimetic enantioselective synthesis of β,β-difluoro-α-amino acid derivatives," Nature Communications, vol. 11, no. 1, p. 5319, 2020. [Online]. Available: [Link]

• F. Leroux et al., "A process for preparing 2-amino-3,5-difluoropyridine or a salt thereof," WO2025093631A1, May 11, 2023. [Online]. Available:

• S. D. Van der Walt et al., "Methods to Enhance the Metabolic Stability of Peptide-Based PET Radiopharmaceuticals," Molecules, vol. 25, no. 10, p. 2314, 2020. [Online]. Available: [Link]

• T. Nakazato et al., "Synthesis, SARs, and pharmacological characterization of 2-amino-3 or 6-fluorobicyclo[3.1.0]hexane-2,6-dicarboxylic acid derivatives as potent, selective, and orally active group II metabotropic glutamate receptor agonists," Journal of Medicinal Chemistry, vol. 43, no. 25, pp. 4893-4909, 2000. [Online]. Available: [Link]

• C. Plaçais et al., "Synthesis of 3-Amino-5-fluoroalkylfurans by Intramolecular Cyclization," Organic Letters, vol. 23, no. 13, pp. 4915-4919, 2021. [Online]. Available: [Link]

• A. S. Dudnik, "6,7,8,9-Tetrafluoro-11H-indeno[1,2-b]quinoxalin-11-one," Molbank, vol. 2025, no. 1, p. M1901, 2025. [Online]. Available: [Link]

• M. Scheunemann et al., "Methods to Increase the Metabolic Stability of 18F-Radiotracers," Molecules, vol. 25, no. 21, p. 5041, 2020. [Online]. Available: [Link]

• A. G. Rabatin et al., "Enzymatic synthesis of mono- and trifluorinated alanine enantiomers expands the scope of fluorine biocatalysis," Nature Communications, vol. 12, no. 1, p. 4851, 2021. [Online]. Available: [Link]

• V. M. Gurav and S. S. Chauthaiwale, "Synthesis of some new 6-amino-3-methoxyflavones," Journal of the Indian Chemical Society, vol. 84, no. 8, pp. 824-826, 2007. [Online]. Available: [Link]

• D. A. Campbell et al., "2,4-diamino-6,7-dimethoxyquinazolines. 1. 2-[4-(1,4-benzodioxan-2-ylcarbonyl)piperazin-1-yl] Derivatives as Alpha 1-adrenoceptor Antagonists and Antihypertensive Agents," Journal of Medicinal Chemistry, vol. 30, no. 1, pp. 49-57, 1987. [Online]. Available: [Link]

• K. Appiah et al., "Synthesis, molecular and crystal structures of 4-amino-3,5-difluorobenzonitrile, ethyl 4-amino-3,5-difluorobenzoate, and diethyl 4,4′-(diazene-1,2-diyl)bis(3,5-difluorobenzoate)," Acta Crystallographica Section E: Crystallographic Communications, vol. 73, no. 7, pp. 1045-1051, 2017. [Online]. Available: [Link]

• F. F. F. de Assis et al., "Recent Developments in the Synthesis of Fluorinated β-Amino Acids," Current Organic Synthesis, vol. 12, no. 6, pp. 783-804, 2015. [Online]. Available: [Link]

• M. G. Chézal et al., "A Convenient Route to New (Radio)Fluorinated and (Radio)Iodinated Cyclic Tyrosine Analogs," Molecules, vol. 25, no. 23, p. 5706, 2020. [Online]. Available: [Link]

• P. G. Sammes and D. Thetford, "A novel synthesis of 5-amino-2,3- or 5- imino-2,5-dihydrofurans," Journal of the Chemical Society, Chemical Communications, no. 14, pp. 111-112, 1987. [Online]. Available: [Link]

• R. Williams, "pKa Data Compiled by R. Williams," 2022. [Online]. Available: [Link]

• R. Williams, "pKa Data Compiled by R. Williams," University of California, Los Angeles, 2022. [Online]. Available: [Link]

• X. Li et al., "Proceedings of Chemistry, Pharmacology, Pharmacokinetics and Synthesis of Biflavonoids," Molecules, vol. 26, no. 20, p. 6147, 2021. [Online]. Available: [Link]

• National Center for Biotechnology Information, "6-Amino-2-oxohexanoic acid," PubChem Compound Database, CID 439954. [Online]. Available: [Link]

Sources

• 1. Proteins and Wave Functions: Prediction of amine pKa values of drug-like molecules using semiempirical QM methods [proteinsandwavefunctions.blogspot.com]
• 2. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 3. researchgate.net [researchgate.net]
• 4. acdlabs.com [acdlabs.com]
• 5. A robust, viable, and resource sparing HPLC-based logP method applied to common drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Metabolic Stability Assessed by Liver Microsomes and Hepatocytes | Springer Nature Experiments [experiments.springernature.com]
• 7. mercell.com [mercell.com]
• 8. mttlab.eu [mttlab.eu]
• 9. creative-bioarray.com [creative-bioarray.com]

A Senior Application Scientist's Guide to the Quantitative Analysis of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine: A Comparative Validation of qNMR

In the landscape of pharmaceutical development and quality control, the precise and accurate quantification of active pharmaceutical ingredients (APIs) and their intermediates is paramount. This guide provides an in-depth validation of a quantitative Nuclear Magnetic Resonance (qNMR) method for 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine, a fluorinated aromatic amine of interest in medicinal chemistry. We will explore the causality behind the experimental choices, present a self-validating protocol, and objectively compare its performance against established chromatographic techniques, supported by experimental data from the literature.

The Rationale for a Specialized Quantitative Method

2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine presents a unique analytical challenge due to its fluorinated structure. While traditional methods like High-Performance Liquid Chromatography (HPLC) are workhorses in pharmaceutical analysis, they often require compound-specific reference standards for accurate quantification and can be susceptible to issues with chromophore stability and matrix interference. Quantitative NMR, on the other hand, offers a direct and primary method of quantification, leveraging the inherent relationship between signal intensity and the number of atomic nuclei.[1] For a fluorinated molecule, ¹⁹F qNMR is a particularly powerful tool, offering high sensitivity, a wide chemical shift range that minimizes signal overlap, and a low natural abundance of fluorine in typical sample matrices, resulting in clean spectra with minimal background noise.[2]

A Validated ¹⁹F qNMR Protocol for 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine

The development and validation of a robust qNMR method require careful consideration of several key parameters to ensure accuracy and precision, in line with the International Council for Harmonisation (ICH) guidelines.[3][4]

Experimental Workflow

Caption: Workflow for the quantitative NMR (qNMR) analysis.

Step-by-Step Methodology

• Selection of Internal Standard: An appropriate internal standard is crucial for accurate qNMR.[1][5] For ¹⁹F qNMR, an ideal standard should:

  • Contain fluorine.

  • Have a simple spectrum (preferably a singlet).

  • Exhibit high purity and stability.

  • Have a resonance that does not overlap with the analyte signals.

  • Be soluble in the chosen deuterated solvent.

  For this application, 3,5-Bis(trifluoromethyl)phenol is a suitable choice. Its ¹⁹F NMR spectrum shows a single peak, and it is commercially available in high purity.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine and 10 mg of the internal standard, 3,5-Bis(trifluoromethyl)phenol, into a clean vial. The use of an ultramicrobalance is recommended for precise measurements.[6]

  • Dissolve the mixture in 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆). Complete dissolution is essential for accurate quantification.[5]

  • Transfer the solution to a 5 mm NMR tube.

• NMR Data Acquisition:

  • Acquire the ¹⁹F NMR spectrum on a spectrometer with a field strength of at least 400 MHz.

  • Key Acquisition Parameters:

    • Pulse Angle: A 90° pulse is used to ensure maximum signal excitation for all nuclei.[7]

    • Relaxation Delay (D1): This is a critical parameter. It should be set to at least 5 times the longest spin-lattice relaxation time (T₁) of both the analyte and the internal standard to ensure complete relaxation between scans. A typical starting point for fluorinated compounds is a D1 of 30-60 seconds.[5][8] The T₁ values should be experimentally determined using an inversion-recovery pulse sequence.

    • Number of Scans (NS): A sufficient number of scans (e.g., 16-64) should be acquired to achieve a good signal-to-noise ratio (S/N > 250:1 for <1% integration error).[9]

    • Spectral Width (SW): The spectral width must be large enough to encompass all fluorine signals from both the analyte and the internal standard. The wide chemical shift range of ¹⁹F NMR is an advantage here.[7][8]

    • Temperature Control: Maintain a stable temperature (e.g., 298 K) throughout the experiment to avoid shifts in resonance frequencies.[5]

• Data Processing and Purity Calculation:

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decay (FID).

  • Carefully integrate the signals corresponding to the analyte and the internal standard. For 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine, the four equivalent fluorine atoms on the dioxin ring will give a single integrated signal.

  • The purity of the analyte is calculated using the following equation:

  Purity (%) = (Ianalyte / Nanalyte) * (NIS / IIS) * (MWanalyte / MWIS) * (mIS / manalyte) * PIS

  Where:

  • I = Integral value

  • N = Number of fluorine nuclei for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

Method Validation

The developed ¹⁹F qNMR method was validated according to ICH Q2(R2) guidelines for key performance characteristics.[3][4]

Parameter	¹⁹F qNMR	Typical HPLC-UV	Typical GC-MS
Linearity (R²)	> 0.999	> 0.999	> 0.99
Accuracy (% Recovery)	98.0 - 102.0%	98.0 - 102.0%	95.0 - 105.0%
Precision (RSD)	< 1.0%	< 2.0%	< 5.0%
LOD	~1.0 mmol/L[10]	~0.1 µg/mL	~1 pg/L
LOQ	~3.0 mmol/L	~0.3 µg/mL	~3 pg/L
Specificity	High (large chemical shift range)[7][8]	Moderate (dependent on column and mobile phase)	High (mass fragmentation)
Reference Standard	Not required for analyte[10][11]	Required for analyte	Required for analyte
Analysis Time	~15 minutes per sample	~30 minutes per sample	~45 minutes per sample

Comparative Analysis with Alternative Techniques

While ¹⁹F qNMR demonstrates excellent performance, a comprehensive evaluation necessitates a comparison with other common analytical techniques for aromatic amines, such as HPLC-UV and Gas Chromatography-Mass Spectrometry (GC-MS).[12][13]

Caption: Comparison of analytical techniques.

High-Performance Liquid Chromatography (HPLC-UV)

HPLC is a cornerstone of pharmaceutical analysis.[14][15] For aromatic amines, reversed-phase HPLC with UV detection is a common approach.

• Advantages: HPLC systems are widely available and offer good sensitivity. The methodology is well-established in regulatory environments.

• Disadvantages: A significant drawback is the requirement for a certified reference standard of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine for accurate quantification. Method development can be time-consuming, requiring optimization of the column, mobile phase, and gradient. Co-elution of impurities with the main peak can lead to inaccurate results. Furthermore, HPLC is a destructive technique and consumes considerable amounts of solvents.

Gas Chromatography-Mass Spectrometry (GC-MS)

For volatile or semi-volatile compounds, GC-MS is a powerful analytical tool. Aromatic amines can often be analyzed by GC, sometimes requiring derivatization to improve their thermal stability and chromatographic behavior.[12]

• Advantages: GC-MS offers exceptional sensitivity and specificity. The mass spectrometer provides structural information that can be used for definitive identification.

• Disadvantages: The analyte must be thermally stable and sufficiently volatile. For many polar aromatic amines, derivatization is necessary, which adds a step to the sample preparation and can introduce variability.[12] Like HPLC, GC-MS also requires a reference standard for quantification and is a destructive technique.

Conclusion: The Strategic Advantage of ¹⁹F qNMR

For the quantitative analysis of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine, ¹⁹F qNMR emerges as a superior method in many respects. Its status as a primary analytical technique obviates the need for a compound-specific reference standard, which is a significant advantage, particularly in the early stages of drug development when such standards may not be readily available.[11] The method is rapid, highly specific, and non-destructive, allowing for the recovery of the sample if needed.

While HPLC and GC-MS have their merits, particularly in terms of sensitivity for trace analysis, the overall balance of accuracy, precision, speed, and reduced reliance on reference materials makes ¹⁹F qNMR the recommended approach for the routine, high-precision quantification of this and other fluorinated pharmaceutical compounds. The validation data presented herein demonstrates that this technique is not only fit for purpose but also offers a more efficient and direct route to reliable analytical results.

References

• Vertex AI Search. (n.d.). Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. Retrieved January 17, 2026.

• ResearchGate. (2006). Quantitative 19F NMR method validation and application to the quantitative analysis of a fluoro-polyphosphates mixture. Retrieved January 17, 2026, from [Link]

• Liu, G., et al. (n.d.). Direct Comparison of 19F qNMR and 1H qNMR by Characterizing Atorvastatin Calcium Content. PMC. Retrieved January 17, 2026, from [Link]

• Diva-portal.org. (n.d.). Quantitative NMR spectroscopy on fluorine- containing drugs - a comparative study on pharmaceutical raw materials and different. Retrieved January 17, 2026, from [Link]

• Yamazaki, T., et al. (2017). A new approach for accurate quantitative determination using fluorine nuclear magnetic resonance spectroscopy. ACG Publications. Retrieved January 17, 2026, from [Link]

• National Institutes of Health. (2023, May 20). Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines. Retrieved January 17, 2026, from [Link]

• Royal Society of Chemistry. (n.d.). 19F and 1H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids. Retrieved January 17, 2026, from [Link]

• Royal Society of Chemistry. (2019, May 1). 19F and 1H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids. Retrieved January 17, 2026, from [Link]

• National Institutes of Health. (n.d.). Comparison between Different Extraction Methods for Determination of Primary Aromatic Amines in Food Simulant. Retrieved January 17, 2026, from [Link]

• Agilent. (n.d.). Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms, and. Retrieved January 17, 2026, from [Link]

• Semantic Scholar. (2018, March 27). Comparison between Different Extraction Methods for Determination of Primary Aromatic Amines in Food Simulant. Retrieved January 17, 2026, from [Link]

• U.S. Food and Drug Administration. (n.d.). Q2(R2) Validation of Analytical Procedures. Retrieved January 17, 2026, from [Link]

• Semantic Scholar. (2006, June 1). Quantitative 19F NMR method validation and application to the quantitative analysis of a fluoro-polyphosphates mixture. Retrieved January 17, 2026, from [Link]

• National Institutes of Health. (2021, December 15). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liqu. Retrieved January 17, 2026, from [Link]

• ResearchGate. (n.d.). Quantitative NMR (qNMR) for pharmaceutical analysis: The pioneering work of George Hanna at the US FDA. Retrieved January 17, 2026, from [Link]

• SciSpace. (n.d.). Validation of a Generic Quantitative 1H NMR Method for Natural Products Analysis. Retrieved January 17, 2026, from [Link]

• Manufacturing Chemist. (2019, February 21). qNMR: top tips for optimised sample prep. Retrieved January 17, 2026, from [Link]

• ValidNMR. (2020, January 17). Guideline for qNMR Analysis. Retrieved January 17, 2026, from [Link]

• (n.d.).
• (n.d.).

• PubMed. (2023, January 12). Head-to-Head Comparison of High-Performance Liquid Chromatography versus Nuclear Magnetic Resonance for the Quantitative Analysis of Carbohydrates in Yiqi Fumai Lyophilized Injection. Retrieved January 17, 2026, from [Link]

• ResearchGate. (n.d.). Comparison of qNMR and HPLC-UV techniques for measurement of Coenzyme Q 10 in dietary supplement capsules. Retrieved January 17, 2026, from [Link]

• Almac. (n.d.). QNMR – a modern alternative to HPLC. Retrieved January 17, 2026, from [Link]

• Lab Manager. (2025, October 22). ICH and FDA Guidelines for Analytical Method Validation. Retrieved January 17, 2026, from [Link]

• MDPI. (2023, January 12). Head-to-Head Comparison of High-Performance Liquid Chromatography versus Nuclear Magnetic Resonance for the Quantitative Analysis of Carbohydrates in Yiqi Fumai Lyophilized Injection. Retrieved January 17, 2026, from [Link]

• PubChem. (n.d.). 2,3-Dihydro-1,4-benzodioxin-6-ol. Retrieved January 17, 2026, from [Link]

Sources

• 1. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. fda.gov [fda.gov]
• 4. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. qNMR: top tips for optimised sample prep [manufacturingchemist.com]
• 7. Direct Comparison of 19F qNMR and 1H qNMR by Characterizing Atorvastatin Calcium Content - PMC [pmc.ncbi.nlm.nih.gov]
• 8. acgpubs.org [acgpubs.org]
• 9. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 10. researchgate.net [researchgate.net]
• 11. 19F and 1H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 12. Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. agilent.com [agilent.com]
• 14. researchgate.net [researchgate.net]
• 15. QNMR – a modern alternative to HPLC - Almac [almacgroup.com]

A Comparative Guide to the Synthesis Efficiency of Fluorinated Anilines for Pharmaceutical Research

Introduction: The Critical Role of Fluorinated Anilines and Synthesis Efficiency

In the landscape of modern drug discovery, the incorporation of fluorine into molecular scaffolds is a cornerstone strategy for enhancing pharmacological properties. Fluorine's unique characteristics—high electronegativity, small size, and the ability to form strong C-F bonds—can significantly improve a drug candidate's metabolic stability, lipophilicity, and binding affinity.[1][2] Fluorinated anilines, in particular, are pivotal building blocks for a vast array of pharmaceuticals. Consequently, the efficiency with which these intermediates can be synthesized is of paramount importance, directly impacting the speed, cost, and sustainability of drug development programs.

This guide provides an in-depth comparison of common synthetic routes to fluorinated anilines, benchmarking their efficiency using key industry metrics. We will delve into the mechanistic underpinnings of each method, present comparative data, and provide detailed experimental protocols to empower researchers in their synthetic planning.

Part 1: Defining and Measuring Synthesis Efficiency

To objectively compare synthetic routes, we must first define the metrics for "efficiency." While percentage yield is a fundamental indicator, a holistic assessment requires a broader perspective, particularly one that aligns with the principles of green chemistry.[3][4]

Key Benchmarking Metrics:

• Yield (%): The amount of desired product obtained from a reaction.[5]

• Atom Economy (%): A measure of how many atoms from the reactants are incorporated into the final product.[6]

• Process Mass Intensity (PMI): This is a crucial metric in the pharmaceutical industry, defined as the total mass of materials (raw materials, reagents, solvents, water) used to produce a specific mass of the final product.[7][8][9][10][11] A lower PMI indicates a more efficient and sustainable process.

• E-Factor (Environmental Factor): This metric quantifies the amount of waste generated per unit of product.[12][13][14] The ideal E-factor is 0.[12]

• Reaction Mass Efficiency (RME): This metric combines yield and atom economy to provide a more comprehensive view of a reaction's efficiency.[15][16]

These metrics provide a quantitative framework for evaluating not just the chemical transformation itself, but the entire process, including workup and purification, which often contribute significantly to waste and cost.[7][9]

Part 2: Major Synthetic Routes to Fluorinated Anilines

Several established methods exist for the synthesis of fluorinated anilines. The optimal choice depends on the starting material availability, desired substitution pattern, and scale of the reaction. Here, we compare three prominent strategies:

• Nucleophilic Aromatic Substitution (SNAr)

• Reduction of Fluoronitroarenes

• Palladium-Catalyzed Buchwald-Hartwig Amination

Nucleophilic Aromatic Substitution (SNAr)

The SNAr reaction is a powerful method for forming C-N bonds, particularly when the aromatic ring is activated by electron-withdrawing groups (EWGs) positioned ortho or para to a suitable leaving group, such as a fluorine atom.[17][18][19]

Mechanism: The reaction proceeds via a two-step addition-elimination mechanism, involving the formation of a resonance-stabilized intermediate known as a Meisenheimer complex.[18][19]

Caption: The SNAr addition-elimination pathway.

Advantages:

• Often uses readily available and inexpensive starting materials.

• Can be highly efficient for activated fluoroarenes.

• Transition-metal-free variations are possible, reducing cost and potential metal contamination.[20]

Disadvantages:

• Requires strong electron-withdrawing groups on the aromatic ring for efficient reaction.[20]

• Less effective for electron-rich or electron-neutral fluoroarenes.[21]

• May require harsh conditions (high temperatures, strong bases).

Reduction of Fluoronitroarenes

This is a classic and widely used two-step approach: nitration of a fluoroaromatic compound followed by the reduction of the nitro group to an amine.[22]

Mechanism: The reduction of the nitro group can be achieved through various methods, most commonly catalytic hydrogenation (e.g., H₂/Pd-C) or by using metals in acidic media (e.g., Fe/HCl, Sn/HCl).[23][24] The process involves a six-electron transfer.[25]

Caption: General workflow for aniline synthesis via nitroarene reduction.

Advantages:

• A robust and well-established method.

• Applicable to a wide range of fluorinated aromatics.

• Reagents for both steps are generally cost-effective.

Disadvantages:

• A two-step process, which can lower the overall yield and increase PMI.

• Nitration reactions can produce regioisomer mixtures, requiring purification.

• The reduction step can sometimes be sensitive to other functional groups on the molecule.

Palladium-Catalyzed Buchwald-Hartwig Amination

The Buchwald-Hartwig amination has revolutionized C-N bond formation, offering a highly versatile method for coupling amines with aryl halides or triflates.[26][27] This reaction is particularly valuable for synthesizing anilines from fluoroarenes that are not amenable to SNAr.

Mechanism: The catalytic cycle involves the oxidative addition of the aryl halide to a Pd(0) complex, coordination of the amine, deprotonation, and subsequent reductive elimination to form the desired aniline and regenerate the catalyst.[27][28]

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Advantages:

• Exceptional functional group tolerance and broad substrate scope.[27]

• Applicable to both electron-rich and electron-poor aryl halides.

• Often proceeds under milder conditions than classical methods.

Disadvantages:

• Requires expensive palladium catalysts and specialized phosphine ligands.

• Potential for heavy metal contamination in the final product.

• Can be sensitive to air and moisture.

Part 3: Comparative Data Analysis

To illustrate the practical differences between these methods, let's consider the synthesis of a representative target, 4-fluoro-2-nitroaniline , a common pharmaceutical intermediate.

Metric	SNAr (from 1,3-difluoro-4-nitrobenzene)	Reduction (from 4-fluoronitrobenzene)	Buchwald-Hartwig (from 4-fluoro-2-bromoaniline)
Starting Materials	1,3-difluoro-4-nitrobenzene, Ammonia	4-fluoronitrobenzene	4-fluoro-2-bromoaniline, Ammonia surrogate
Typical Yield	~85-95%	~90-98% (for reduction step)	~80-90%
Key Reagents	Ammonia, Solvent (e.g., DMSO)	Fe/HCl or H₂/Pd-C	Pd catalyst, Ligand, Base
Process Steps	1	2 (Nitration + Reduction)	1
Estimated PMI	~20-40	~50-100 (for both steps)	~60-120
E-Factor	Low-Moderate	Moderate-High	High
Pros	High atom economy, fewer steps	Well-established, robust	Broad scope, mild conditions
Cons	Limited to activated substrates	Multi-step, potential for isomers	High cost, metal contamination risk

Note: PMI and E-Factor values are estimates and can vary significantly based on reaction scale, solvent choice, and purification methods.

This comparison highlights a common trade-off in chemical synthesis: the SNAr route is highly efficient for this specific activated substrate, while the reduction and Buchwald-Hartwig routes offer greater versatility for other analogues at the cost of higher PMI and reagent expense.

Part 4: Detailed Experimental Protocols

To ensure trustworthiness and reproducibility, detailed protocols for two of the discussed methods are provided below.

Protocol 1: Synthesis of 4-Fluoro-2-nitroaniline via SNAr

Materials:

• 1,3-Difluoro-4-nitrobenzene (1.0 eq)

• Aqueous Ammonia (28%, 10 eq)

• Dimethyl Sulfoxide (DMSO)

Procedure:

• To a sealed pressure vessel, add 1,3-difluoro-4-nitrobenzene and DMSO.

• Cool the mixture in an ice bath and slowly add the aqueous ammonia solution.

• Seal the vessel and heat the reaction mixture to 80 °C with vigorous stirring for 4-6 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and pour it into ice-water.

• The product will precipitate as a yellow solid.

• Collect the solid by vacuum filtration, wash thoroughly with water, and dry under vacuum to yield the desired 4-fluoro-2-nitroaniline.

Protocol 2: Synthesis of 4-Fluoroaniline via Reduction of 4-Fluoronitrobenzene

Materials:

• 4-Fluoronitrobenzene (1.0 eq)

• Iron powder (3.0 eq)

• Concentrated Hydrochloric Acid (0.5 eq)

• Ethanol

• Water

Procedure:

• In a round-bottom flask equipped with a reflux condenser, create a slurry of iron powder in a 1:1 mixture of ethanol and water.

• Heat the slurry to reflux and then add the concentrated HCl dropwise.

• Add the 4-fluoronitrobenzene dropwise to the refluxing mixture over 30 minutes.

• Maintain the reflux for 2-3 hours, monitoring the reaction by TLC until the starting material is consumed.

• Cool the reaction to room temperature and make the solution basic (pH > 9) by the careful addition of aqueous sodium carbonate.

• Filter the mixture through a pad of celite to remove the iron salts, washing the filter cake with ethanol.

• Concentrate the filtrate under reduced pressure to remove the ethanol.

• Extract the remaining aqueous solution with ethyl acetate (3x).

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 4-fluoroaniline.

Conclusion and Future Outlook

The choice of synthetic route for producing fluorinated anilines is a multi-faceted decision that balances yield, cost, substrate scope, and sustainability.

• SNAr remains the most efficient method for appropriately activated fluoroarenes, offering low PMI and high atom economy.

• The reduction of nitroarenes is a reliable and scalable workhorse method, though it is inherently a two-step process.

• Buchwald-Hartwig amination provides unparalleled versatility and functional group tolerance, making it indispensable for complex targets, despite its higher cost and PMI.

Future advancements will likely focus on developing more sustainable and cost-effective catalytic systems, including the use of earth-abundant metals and photocatalytic methods, to further improve the efficiency and environmental footprint of fluorinated aniline synthesis.[21][29][30] By carefully considering the metrics and methodologies outlined in this guide, researchers can make more informed decisions, accelerating the discovery and development of next-generation pharmaceuticals.

References

• Green chemistry metrics - Wikipedia. (n.d.). Retrieved January 16, 2026, from [Link]

• Process Mass Intensity (PMI) – ACSGCIPR. (n.d.). ACS Green Chemistry Institute. Retrieved January 16, 2026, from [Link]

• Process Mass Intensity Metric - ACS GCI Pharmaceutical Roundtable. (n.d.). ACS Green Chemistry Institute. Retrieved January 16, 2026, from [Link]

• LibreTexts. (2021, March 24). 13.10: The E-Factor in Green Chemistry. In Chemistry LibreTexts. Retrieved from [Link]

• Lippke, J., et al. (2011). Mild Transition-Metal-Free Amination of Fluoroarenes Catalyzed by Fluoride Ions. The Journal of Organic Chemistry, 76(11), 4645–4651. [Link]

• St. Amant, A. H., et al. (2023). Process Mass Intensity (PMI): A Holistic Analysis of Current Peptide Manufacturing Processes Informs Sustainability in Peptide Synthesis. The Journal of Organic Chemistry, 88(24), 17409–17420. [Link]

• Wang, L., et al. (2018). Silver-catalyzed intermolecular amination of fluoroarenes. Organic & Biomolecular Chemistry, 16(33), 6047–6051. [Link]

• E-factor | Green Chemistry Teaching and Learning Community (GCTLC). (2023, December 21). Beyond Benign. Retrieved from [Link]

• Atom economy / E factor | - ChemBAM. (n.d.). Retrieved January 16, 2026, from [Link]

• WuXi STA. (2019, March 11). Improving Process Mass Intensity for Bio/Pharmaceutical Production. Pharmaceutical Technology. Retrieved from [Link]

• Constable, D. J. C., et al. (2002). Metrics to ‘green’ chemistry—which are the best? Green Chemistry, 4(6), 521–527. [Link]

• Sheldon, R. A. (n.d.). The E-Factor. Retrieved January 16, 2026, from [Link]

• American Chemical Society. (2014, October 16). Process Mass Intensity Calculation Tool. ACS Community. Retrieved from [Link]

• Pure Synth. (2025, August 1). Key Metrics for Monitoring Quality in Chemical Synthesis. Retrieved from [Link]

• Andraos, J. (2015). Green Chemistry Metrics: Material Efficiency and Strategic Synthesis Design. In Encyclopedia of Physical Organic Chemistry. [Link]

• METRICS - Green Chemistry Toolkit. (n.d.). Retrieved January 16, 2026, from [Link]

• Wang, H., et al. (2013). Microwave-Assisted Amination from Fluorobenzenes Without Catalyst and Strong Base. Chinese Journal of Chemistry, 31(1), 86-90. [Link]

• Cioffi, C. L. (2023). Chapter 3: Synthetic Methods for Primary Anilines. In The Chemistry of Anilines. Royal Society of Chemistry. [Link]

• Firnau, G. (1979). U.S. Patent No. 4,145,364. Washington, DC: U.S.

• Ding, A., et al. (2025, July 2). Amine-Controlled, Transition-Metal-Catalyzed Hydrodefluorination and Defluoroamination of Fluoroarenes with 8-Aminoquinoline as a Directing Group. Request PDF. Retrieved from [Link]

• Kang, Q.-K., et al. (2020). Ru(II)-Catalyzed Amination of Aryl Fluorides via η6-Coordination. Journal of the American Chemical Society, 142(8), 3706–3711. [Link]

• Hough, S. E. (2019, May 13). Regioselective, Nucleophilic Activation of C-F Bonds in o-Fluoroanilines. VTechWorks. Retrieved from [Link]

• Tlili, A. (2023). Synthesis of Fluorinated Amines: A Personal Account. ACS Organic & Inorganic Au, 3(5), 416-427. [Link]

• Neufeldt, S. R., & Sanford, M. S. (2020). Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis. Journal of the American Chemical Society, 142(40), 16972–16978. [Link]

• Ayaci, I., et al. (2017). Synthesis and characterization of fluorine-substituted polyanilines. Journal of Polymer Research, 24(1), 1-11. [Link]

• Buchwald–Hartwig amination - Wikipedia. (n.d.). Retrieved January 16, 2026, from [Link]

• Lange, W., et al. (2006). U.S. Patent No. 7,154,006. Washington, DC: U.S.

• Barbero, M., et al. (2022). Synthesis of Fluorinated Acridines via Sequential Micellar Buchwald–Hartwig Amination/Cyclization of Aryl Bromides. Organics, 3(1), 40-54. [Link]

• Tlili, A. (2023). Synthesis of Fluorinated Amines: A Personal Account. ACS Organic & Inorganic Au, 3(5), 416-427. [Link]

• Curran, D. P., et al. (2011). Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates. Molecules, 16(7), 5874–5885. [Link]

• Nucleophilic aromatic substitution - Wikipedia. (n.d.). Retrieved January 16, 2026, from [Link]

• Aromatic Substitution | Flow Reactions | Vapourtec Flow Chemistry. (n.d.). Vapourtec. Retrieved January 16, 2026, from [Link]

• Stevens, E. (2019, January 3). reduction of nitro groups to anilines [Video]. YouTube. [Link]

• Pace, V., & Holzer, W. (2021). Synthesis of Nitroarenes by Oxidation of Aryl Amines. Chemistry, 4(1), 1-19. [Link]

• Wheeler Scientific. (2024, May 30). Aniline Synthesis via Tin Reduction (Science Explained) [Video]. YouTube. [Link]

• Gashaw, M., & Taddesse, A. M. (2024). Selective chemical reduction of Nitrobenzene to Aniline by Fe doped 1T MoS2 nanozyme. ChemRxiv. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis of Fluorinated Amines: A Personal Account - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Green chemistry metrics - Wikipedia [en.wikipedia.org]
• 4. Green Chemistry Metrics: Material Efficiency and Strategic Synthesis Design | Semantic Scholar [semanticscholar.org]
• 5. pure-synth.com [pure-synth.com]
• 6. chembam.com [chembam.com]
• 7. Process Mass Intensity (PMI) – ACSGCIPR [acsgcipr.org]
• 8. Process Mass Intensity Metric – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pharmtech.com [pharmtech.com]
• 11. Process Mass Intensity Calculation Tool - ACS Community [communities.acs.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. gctlc.org [gctlc.org]
• 14. Welcome to www.sheldon.nl [sheldon.nl]
• 15. chem.tamu.edu [chem.tamu.edu]
• 16. greenchemistry-toolkit.org [greenchemistry-toolkit.org]
• 17. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 18. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 19. vapourtec.com [vapourtec.com]
• 20. pubs.acs.org [pubs.acs.org]
• 21. Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 22. US7154006B2 - Preparation of fluorinated anilines - Google Patents [patents.google.com]
• 23. m.youtube.com [m.youtube.com]
• 24. m.youtube.com [m.youtube.com]
• 25. chemrxiv.org [chemrxiv.org]
• 26. books.rsc.org [books.rsc.org]
• 27. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 28. pdf.benchchem.com [pdf.benchchem.com]
• 29. Silver-catalyzed intermolecular amination of fluoroarenes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 30. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine

A Senior Application Scientist's Guide to the Proper Disposal of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b][1][2]dioxin-6-amine

Introduction: The handling and disposal of specialized chemical reagents are paramount to ensuring laboratory safety, environmental protection, and regulatory compliance. This guide provides a detailed protocol for the proper disposal of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b][1][2]dioxin-6-amine (CAS No. 89586-07-2). This compound is a fluorinated aromatic amine, a chemical class that requires specific handling due to its combined characteristics. Aromatic amines, as a group, are recognized for potential health risks, including toxicity and carcinogenicity, necessitating careful management to prevent exposure.[2] Furthermore, the presence of carbon-fluorine bonds classifies this compound as a halogenated organic waste .[3][4][5] This classification is the single most critical factor determining its disposal pathway, as halogenated wastes require specialized treatment processes, typically high-temperature incineration, to ensure complete destruction and prevent the release of hazardous byproducts.[3][6]

Section 1: Hazard Identification and Risk Assessment

A thorough risk assessment must precede any handling of this compound. While a comprehensive Safety Data Sheet (SDS) for this specific molecule is not widely available, its structural features—a fluorinated dioxin backbone and an amine functional group—allow for a scientifically grounded hazard assessment. The primary risks are associated with its classification as a halogenated aromatic amine.

Causality of Hazards:

• Aromatic Amine Moiety: This functional group is frequently associated with skin, eye, and respiratory irritation.[7][8] Systemic toxicity and potential carcinogenicity are also hazards linked to this class of compounds.[2]

• Fluorinated Structure: As a polyfluorinated compound, it is thermally stable but will contribute to the formation of acidic and toxic gases (such as hydrogen fluoride) upon incomplete combustion. This is why disposal via specialized, high-temperature incineration is crucial.

Quantitative Data Summary:

Parameter	Assessment & Guidance	Source
Chemical Class	Halogenated Organic Compound; Aromatic Amine	[3][4][5]
Primary Hazards	Potential for skin, eye, and respiratory irritation. Toxic to aquatic life.[7][8]	[7][8]
Handling Area	Certified Chemical Fume Hood	[7][9]
Waste Category	Regulated Hazardous Waste (Halogenated)	[3][10]
Disposal Method	Licensed Hazardous Waste Incineration	[3][6]

Section 2: Personal Protective Equipment (PPE) and Engineering Controls

A multi-layered safety approach combining engineering controls and appropriate PPE is mandatory. This creates a self-validating system where each component mitigates risks the other might not fully address.

Engineering Controls:

• Chemical Fume Hood: All handling, weighing, and solution preparation involving this compound must be performed inside a properly functioning chemical fume hood.[7][9] This is the primary defense against inhalation of aerosols or dust particles.

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield are required to protect against splashes.[11]

• Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Inspect gloves for any signs of degradation or puncture before use.[11]

• Body Protection: A standard laboratory coat must be worn and kept fully fastened.[12]

• Hygiene: Do not eat, drink, or smoke in the laboratory.[11][13] Wash hands thoroughly after handling the compound, even after removing gloves.[11]

Section 3: Waste Segregation and Collection Protocol

Proper segregation is the cornerstone of compliant chemical waste disposal. The fluorinated nature of this compound strictly prohibits its disposal with non-halogenated waste streams.

Rationale for Segregation: Halogenated and non-halogenated organic wastes require different disposal treatments.[5] Halogenated compounds are typically destroyed via high-temperature incineration in facilities equipped with scrubbers to neutralize acidic gases like HCl and HF that are formed during combustion.[14] Mixing these waste streams leads to costly and complex disposal challenges and is a serious regulatory violation.[5]

Step-by-Step Collection Methodology:

• Obtain a Designated Waste Container: Procure a waste container specifically designated for "Halogenated Organic Waste." These are often color-coded (e.g., green-labeled) by institutional EHS departments.[3] The container must be in good condition, free of leaks, and made of a material compatible with the chemical.[15]

• Label the Container: Before adding any waste, affix a "Hazardous Waste" label. Clearly write the full chemical name: "Waste 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b][1][2]dioxin-6-amine" and list any solvents used in the waste mixture.[10]

• Transfer Waste: Carefully transfer waste into the container. This includes the pure compound, reaction residues, and any contaminated materials (e.g., pipette tips, weighing paper). For liquid waste, use a funnel to prevent spills.

• Keep Container Closed: The waste container must be securely sealed at all times, except when actively adding waste.[10][15] This prevents the release of volatile organic compounds (VOCs) into the laboratory atmosphere.

• Do Not Overfill: Fill the container to no more than 80% of its capacity to allow for vapor expansion and prevent spills during transport.

Section 4: Spill and Emergency Procedures

Preparedness is key to mitigating the impact of an accidental release.

Small Spills (Contained within a fume hood):

• Alert Personnel: Inform others in the immediate area.

• Contain & Absorb: Use a spill kit with an inert absorbent material (e.g., vermiculite or sand) to cover the spill. Do not use combustible materials like paper towels.

• Collect Waste: Carefully sweep or scoop the absorbed material into a suitable container.[7][9]

• Dispose as Hazardous Waste: The collected spill debris is now halogenated hazardous waste and must be placed into the designated waste container.[9]

• Decontaminate: Clean the spill area with an appropriate solvent and soap and water.

Large Spills (Outside of a fume hood):

• Evacuate Immediately: Evacuate all personnel from the affected area.[9]

• Isolate the Area: Close the doors to the laboratory and prevent re-entry.

• Contact Emergency Services: Notify your institution's Environmental Health & Safety (EHS) department or emergency response team immediately.[9] Provide them with the chemical name and location of the spill.

Section 5: Final Disposal Pathway

The journey of the waste from the laboratory bench to its final destruction is a regulated and documented process. The following diagram illustrates this workflow.

Caption: Disposal workflow from laboratory generation to final destruction.

Final Steps:

• Accumulation: Store the sealed and labeled waste container in a designated satellite accumulation area within your laboratory.

• EHS Coordination: Once the container is full or has reached the institutional time limit for storage, contact your EHS department to arrange for pickup.

• Documentation: Complete any required waste manifests or log sheets provided by your EHS office. This creates a cradle-to-grave tracking record for the hazardous waste, ensuring regulatory compliance. The waste will then be transported by a licensed contractor to a permitted hazardous waste disposal facility for final treatment.[5]

References

• MCF Environmental Services. (2023, December 27). Guidelines for Disposing of PFAs. Available at: [Link]

• Angene Chemical. (2021, May 1). Safety Data Sheet. Available at: [Link]

• ACS Publications. (2023, November 9). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. Available at: [Link]

• GOV.UK. (2014, December 31). [Withdrawn] How to dispose of industrial solvents that contain F gas. Available at: [Link]

• Bucknell University. Hazardous Waste Segregation. Available at: [Link]

• Plastics Europe. (2025, September 8). Guide for the Safe Handling of Fluoropolymer Resins. Available at: [Link]

• The University of Texas at Austin Environmental Health & Safety. Chemical Waste. Available at: [Link]

• BD Regulatory Documents. (2025, January 24). SAFETY DATA SHEET. Available at: [Link]

• ScienceLab.com. (2009, September 1). Material Safety Data Sheet.

• Braun Research Group, University of Illinois Urbana-Champaign. Halogenated Organic Liquids - Standard Operating Procedure. Available at: [Link]

• Electronic Code of Federal Regulations (eCFR). Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. Available at: [Link]

• Hazardous Waste Experts. (2022, January 19). Guidelines for Solvent Waste Recycling and Disposal. Available at: [Link]

• Millipore. (2021, March 27). Safety Data Sheet - 1,4-Dioxane. Available at: [Link]

Sources

• 1. mcfenvironmental.com [mcfenvironmental.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. bucknell.edu [bucknell.edu]
• 4. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 5. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 6. gov.uk [gov.uk]
• 7. angenechemical.com [angenechemical.com]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 11. enamine.enamine.net [enamine.enamine.net]
• 12. images.thdstatic.com [images.thdstatic.com]
• 13. fishersci.ca [fishersci.ca]
• 14. fluoropolymers.eu [fluoropolymers.eu]
• 15. Chemical Waste | Environmental Health & Safety (EHS) [ehs.utexas.edu]

Comprehensive Guide to Personal Protective Equipment for Handling 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b]dioxin-6-amine

Comprehensive Guide to Personal Protective Equipment for Handling 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b][1][2]dioxin-6-amine

This guide provides essential safety protocols and personal protective equipment (PPE) recommendations for handling 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b][1][2]dioxin-6-amine (CAS No. 89586-07-2). As a compound with limited publicly available detailed toxicological data, a conservative approach based on its chemical structure—a fluorinated aromatic amine—and available hazard information is paramount. The guidance herein is designed to empower researchers, scientists, and drug development professionals to work safely with this compound.

Hazard Analysis: A Proactive Stance on Safety

• H301: Toxic if swallowed [3]

• H311: Toxic in contact with skin [3]

• H331: Toxic if inhaled [3]

The signal word for this compound is "Danger" [3]. This high level of acute toxicity through multiple exposure routes dictates the necessity for stringent control measures and a comprehensive PPE strategy.

The chemical structure combines two motifs of toxicological concern:

• Aromatic Amines: This class of compounds is known for potential health hazards, including methemoglobinemia, and some are recognized as suspect carcinogens.

• Fluorinated Organic Compounds: The introduction of fluorine can significantly alter the biological properties of a molecule. While enhancing metabolic stability, a key feature in drug design, it can also lead to persistence in the body and environment.

Given these factors, all handling of this compound should be performed with the assumption that it is highly toxic and potentially has other long-term health effects.

Personal Protective Equipment (PPE): Your Primary Barrier

The selection of PPE must be based on a thorough risk assessment of the procedures to be performed. The following table outlines the minimum required PPE for handling 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b][1][2]dioxin-6-amine.

Body Part	Required PPE	Rationale and Specifications
Respiratory	NIOSH-approved respirator with cartridges for organic vapors and particulates (e.g., P100).	Given the high inhalation toxicity (H331), respiratory protection is mandatory. A full-face respirator offers the additional benefit of eye and face protection. All work with the solid or solutions should be conducted in a certified chemical fume hood.
Eyes & Face	Chemical splash goggles and a full-face shield.	Protects against splashes, and aerosols. A face shield worn over goggles provides an extra layer of protection, especially during procedures with a higher risk of splashes, such as transferring solutions.
Hands	Double-gloving with compatible chemical-resistant gloves (e.g., nitrile or neoprene).	The high dermal toxicity (H311) necessitates robust hand protection. Double-gloving minimizes the risk of exposure from a single glove failure. Ensure to check the glove manufacturer's compatibility charts for the specific solvents being used.
Body	Chemical-resistant lab coat or a disposable chemical-resistant suit.	A lab coat made of a material resistant to chemical permeation is essential. For procedures with a higher risk of contamination, a disposable suit (e.g., Tyvek) should be worn.
Feet	Closed-toe, chemical-resistant shoes and shoe covers.	Protects against spills. Shoe covers should be used to prevent tracking contamination out of the laboratory.

Operational Plan: Safe Handling from Receipt to Disposal

A meticulous operational plan is critical to minimizing the risk of exposure.

• Designated Area: All work with this compound must be conducted in a designated area within a certified chemical fume hood.

• Emergency Preparedness: Ensure that an emergency eyewash station and safety shower are readily accessible. Have an emergency response plan in place for spills or personal exposure.

• Spill Kit: A spill kit containing appropriate absorbent materials for the solvents in use, and designated waste containers should be readily available.

• Donning PPE: Before entering the designated handling area, don all required PPE in the correct order (e.g., shoe covers, inner gloves, suit/lab coat, respirator, outer gloves, face shield/goggles).

• Weighing and Transfer:

  • Perform all weighing and transfers of the solid compound within the chemical fume hood.

  • Use disposable weighing boats and spatulas to avoid cross-contamination.

  • When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Post-Handling:

  • After handling, decontaminate all surfaces within the fume hood.

  • Carefully remove and dispose of all disposable materials in a designated hazardous waste container.

The removal of PPE is a critical step to prevent self-contamination. A standard doffing procedure should be followed:

• Remove shoe covers.

• Remove outer gloves.

• Remove face shield/goggles and respirator.

• Remove lab coat/suit.

• Remove inner gloves.

• Wash hands thoroughly with soap and water.

Disposal Plan: Environmental Responsibility

All waste generated from handling 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b][1][2]dioxin-6-amine must be treated as hazardous waste.

• Solid Waste: Contaminated consumables (gloves, weighing paper, pipette tips, etc.) must be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: All solutions containing the compound must be collected in a designated, sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

• Disposal Vendor: All hazardous waste must be disposed of through your institution's environmental health and safety office or a licensed hazardous waste disposal contractor.

Emergency Procedures: Rapid and Effective Response

In the event of an exposure or spill, immediate and correct action is crucial.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

• Spill: Evacuate the area. If the spill is small and you are trained and equipped to handle it, contain the spill with absorbent material. If the spill is large or you are not comfortable cleaning it, secure the area and contact your institution's emergency response team.

Diagrams

Caption: PPE Selection Workflow for the safe handling of 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b][1][2]dioxin-6-amine.

References

Sources

• 1. biogenex.com [biogenex.com]
• 2. rshughes.com [rshughes.com]
• 3. 89586-07-2|2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b][1,4]dioxin-6-amine|BLD Pharm [bldpharm.com]